C.I. Vat blue 22

• CAS: 29245-44-1

Core Science & Biosynthesis

C.I. Vat Blue 22 chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Vat Blue 22, also known by its Colour Index number 59820, is a synthetic vat dye belonging to the violanthrone (B7798473) class of colorants.[1] Vat dyes are characterized by their application in a soluble, reduced (leuco) form, which is subsequently oxidized to an insoluble pigment within the substrate, resulting in excellent fastness properties. C.I. Vat Blue 22 is a dark blue powder that produces a red-light blue to a red-light navy blue color when applied to textiles.[1] Its primary application is in the dyeing of cellulosic fibers such as cotton and silk, where it can be used for direct printing, color resist printing, and discharge printing.[1]

Chemical Structure and Properties

The chemical structure of C.I. Vat Blue 22 is a tetrachlorinated derivative of violanthrone (also known as dibenzanthrone).[1] Violanthrone itself is a large, planar polycyclic aromatic ketone. The extensive conjugated π-system in the violanthrone backbone is responsible for its intense color. The addition of four chlorine atoms to this structure defines C.I. Vat Blue 22.

Physicochemical Properties

Property	Value	Reference
C.I. Name	Vat Blue 22	[1]
C.I. Number	59820	[1]
CAS Number	6373-20-2	[1]
Molecular Formula	C₃₄H₁₂Cl₄O₂	[1]
Molecular Weight	594.27 g/mol	[1]
Appearance	Dark blue powder	[1]
Molecular Structure	Tetrachlorinated Violanthrone	[1]
Leuco Form (Alkaline)	Blue	[1]
Leuco Form (Acidic)	Purple	[1]

Fastness Properties

C.I. Vat Blue 22 exhibits good to excellent fastness properties on cotton, which are crucial for its application in textiles.

Fastness Property	Rating (1-8 Scale, 8=Excellent)
Light Fastness	6-7
Ironing Fastness	4-5
Chlorine Bleach	4-5
Oxygen Bleach	4-5
Soaping (Fading)	4-5
Soaping (Staining)	5

Synthesis and Manufacturing

The synthesis of C.I. Vat Blue 22 involves a two-stage process: the synthesis of the violanthrone precursor followed by its chlorination.

Synthesis of Violanthrone (C.I. Vat Blue 20)

The precursor to C.I. Vat Blue 22 is violanthrone, which is synthesized from benzanthrone (B145504) through an alkaline fusion process.

Experimental Protocol: Synthesis of Violanthrone from Benzanthrone

• Reactants: Benzanthrone, Potassium Hydroxide (B78521), Sodium Chlorate (B79027) (oxidizing agent).

• Procedure:

  • A mixture of benzanthrone and potassium hydroxide is heated to a molten state.

  • Sodium chlorate is added portion-wise to the molten mixture.

  • The reaction mixture is maintained at a high temperature (e.g., 200-240°C) to facilitate the oxidative coupling of two benzanthrone molecules.

  • After the reaction is complete, the mixture is cooled and treated with water.

  • The crude violanthrone is collected by filtration, washed with hot water until neutral, and then dried.

  • Purification can be achieved by vatting the crude product with an alkaline sodium dithionite (B78146) solution, followed by filtration and re-oxidation of the filtrate to precipitate the purified violanthrone.

Chlorination of Violanthrone to C.I. Vat Blue 22

C.I. Vat Blue 22 is produced by the chlorination of the synthesized violanthrone.

Experimental Protocol: Synthesis of C.I. Vat Blue 22

• Reactants: Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione (Violanthrone), Chlorinating Agent (e.g., elemental chlorine or a chlorine-releasing compound).

• Solvent: Phthalic anhydride (B1165640) or 1,2,4-Trichlorobenzene.[1]

• Procedure:

  • Violanthrone is dissolved in a suitable solvent such as 1,2,4-Trichlorobenzene.

  • The solution is heated to a temperature of 140-145°C.[1]

  • A chlorinating agent is introduced into the reaction mixture to effect the tetrachlorination of the violanthrone molecule.

  • Upon completion of the reaction, the C.I. Vat Blue 22 product is isolated from the reaction medium.

The following diagram illustrates the synthesis workflow from the precursor to the final C.I. Vat Blue 22 product.

Caption: Synthesis workflow of C.I. Vat Blue 22 from its precursor.

Application Methodology: Vat Dyeing

The application of C.I. Vat Blue 22 to cellulosic fibers follows the general principles of vat dyeing, which involves a four-step process:

• Reduction (Vatting): The insoluble C.I. Vat Blue 22 pigment is converted to its water-soluble leuco form using a reducing agent, typically sodium dithionite (hydrosulfite), in an alkaline solution (e.g., sodium hydroxide).

• Dye Absorption: The cellulosic material is immersed in the vat solution, and the soluble leuco dye penetrates and diffuses into the fiber structure.

• Oxidation: The fabric is removed from the dyebath and exposed to an oxidizing agent, most commonly atmospheric oxygen or chemical oxidants, which converts the leuco dye back to its insoluble pigment form, trapping it within the fibers.

• Soaping: The dyed material is washed with a hot detergent solution to remove any loosely adhering surface pigment and to stabilize the final shade.

The following diagram illustrates the logical relationship of the vat dyeing process.

References

• 1. worlddyevariety.com [worlddyevariety.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to C.I. Vat Blue 22 (CAS 6373-20-2)

This document provides a comprehensive technical overview of C.I. Vat Blue 22, a synthetic dye belonging to the violanthrone (B7798473) class of compounds. While its primary application is in the textile industry, its classification as a fluorescent dye may be of interest to researchers in various scientific fields.

Chemical and Physical Properties

C.I. Vat Blue 22 is a complex organic molecule with a distinct deep blue color. Its fundamental properties are summarized below.

Property	Value	Source(s)
CAS Number	6373-20-2	[1][2]
C.I. Number	59820	[1]
Chemical Name	3,12,16,17-tetrachlorodinaphtho[1,2,3-cd:3',2',1'-lm]perylene-5,10-dione	[2][3]
Molecular Formula	C₃₄H₁₂Cl₄O₂	[1][4]
Molecular Weight	594.27 g/mol	[1][4]
Appearance	Dark blue powder	[1]
Molecular Structure	Violanthrone	[1][4]

Synthesis and Manufacturing

The industrial synthesis of C.I. Vat Blue 22 is achieved through the chlorination of its parent violanthrone compound.

Experimental Protocol: Manufacturing Method

The manufacturing process involves the direct chlorination of Dinaphtho[1,2,3-cd:3',2',1'-lm]perylene-5,10-dione.[1][4]

• Reactant Preparation: Dinaphtho[1,2,3-cd:3',2',1'-lm]perylene-5,10-dione is dissolved in a suitable high-boiling point solvent. Common solvents include Phthalic anhydride (B1165640) or 1,2,4-Trichlorobenzene.[1]

• Chlorination Reaction: The solution is heated to a temperature range of 140 - 145 °C.[1][4]

• Chlorinating Agent: A chlorinating agent is introduced to the heated solution to facilitate the substitution of hydrogen atoms with chlorine atoms on the violanthrone backbone.

• Product Isolation: Upon completion of the reaction, the chlorinated product, C.I. Vat Blue 22, is isolated from the reaction mixture.

• Purification: The crude product undergoes purification steps, which may include washing and drying, to achieve the desired quality for commercial use.

A simplified workflow for the synthesis of C.I. Vat Blue 22.

Applications

Textile Dyeing

The primary application of C.I. Vat Blue 22 is in the dyeing of cellulosic fibers.[5] It is used to impart a red-light blue to red-light navy blue color to cotton and can also be used for silk.[1][4] As a vat dye, it is insoluble in water and requires a chemical reduction process, known as "vatting," to be converted into a water-soluble leuco form for application to the fiber. Subsequent oxidation re-forms the insoluble pigment, trapping it within the fiber matrix. This process results in excellent fastness properties.

The alkaline-reduced leuco form of the dye is blue, while the acid-reduced leuco form is purple.[1] It is suitable for various textile processes, including:

• Direct dyeing of cotton fabric[1][4]

• Direct printing on cotton[1][4]

• Color resist printing[1][4]

• Discharge printing[1][4]

The general chemical process for applying vat dyes to textiles.

Other Industrial Uses

C.I. Vat Blue 22 is also listed for potential use in a wide range of other industries, including medicine, food, cosmetics, plastics, paints, inks, photography, and paper.[6][7] However, specific applications in these fields are not well-documented in publicly available literature.

Research Applications

Fastness Properties

The fastness of a dye refers to its resistance to fading or running under various conditions. C.I. Vat Blue 22 generally exhibits good to excellent fastness properties on cotton, which is characteristic of vat dyes.

Fastness Test	Rating (ISO Standard)	Source(s)
Light Fastness	6-7	[1][4]
Ironing Fastness	4-5	[1][4]
Chlorine Bleach	4-5	[1][4]
Oxygen Bleach	4-5	[1][4]
Soaping (Fading)	4-5	[1][4]
Soaping (Stain)	5	[1][4]

Note: Fastness ratings are typically on a scale of 1 to 8 (for light fastness) or 1 to 5 (for other tests), where a higher number indicates better fastness.

Toxicology and Safety

Detailed toxicological studies for C.I. Vat Blue 22 are not widely published. However, aggregated GHS information from notifications to the ECHA C&L Inventory provides the following hazard classifications:

• Hazard to the aquatic environment, acute hazard: Category 1 (H400: Very toxic to aquatic life)

• Hazard to the aquatic environment, long-term hazard: Category 1 (H410: Very toxic to aquatic life with long lasting effects)

Due to the lack of comprehensive toxicological data, this compound should be handled with appropriate laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, and lab coat). It should be considered for research use only.[6][7]

Mechanism of Action & Signaling Pathways

There is currently no scientific literature available that describes a specific biological mechanism of action or interaction with cellular signaling pathways for C.I. Vat Blue 22. Its primary function is as a colorant, and it is not developed or investigated as a therapeutic agent. Any potential biological effects would need to be determined through dedicated research.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 6373-20-2 Name: 3,12,16,17-tetrachloroviolanthrene-5,10-dione [xixisys.com]
• 4. China Biggest C.I. Vat Blue 22 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 5. mataliaimpex.com [mataliaimpex.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. C.I. Vat blue 22 | Fluorescent Dye | 6373-20-2 | Invivochem [invivochem.com]

An In-depth Technical Guide to C.I. Vat Blue 22

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and application of C.I. Vat Blue 22, a synthetic vat dye belonging to the violanthrone (B7798473) class of compounds.

Core Compound Information

C.I. Vat Blue 22 is a complex organic molecule primarily used as a colorant for cellulosic fibers. Its robust chemical structure imparts high fastness properties, making it a subject of interest in materials science and dye chemistry.

Molecular Formula: C₃₄H₁₂Cl₄O₂

The molecular structure is a chlorinated derivative of violanthrone (also known as dibenzanthrone).[1]

Physicochemical Data

A summary of the key quantitative data for C.I. Vat Blue 22 is presented in Table 1.

Property	Value	Reference
C.I. Name	Vat Blue 22	[1]
C.I. Number	59820	[1]
CAS Number	6373-20-2	[1]
Molecular Formula	C₃₄H₁₂Cl₄O₂	[1]
Molecular Weight	594.27 g/mol	[1]
Appearance	Dark blue powder	[1]
Solubility	Insoluble in water

Synthesis of C.I. Vat Blue 22

The synthesis of C.I. Vat Blue 22 is a two-stage process. The first stage involves the synthesis of the violanthrone backbone, followed by a chlorination step.

Stage 1: Synthesis of Violanthrone (Precursor)

A representative experimental protocol for the synthesis of violanthrone is as follows:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer and a reflux condenser, combine 2-aminoanthraquinone (B85984) and glycerol.

• Reaction Conditions: Heat the mixture in the presence of a dehydrating agent (e.g., sulfuric acid) and a condensing agent.

• Work-up: After the reaction is complete, the mixture is cooled and poured into water. The solid violanthrone precipitate is collected by filtration, washed with water until neutral, and dried.

Stage 2: Chlorination of Violanthrone

The manufacturing method for C.I. Vat Blue 22 involves the chlorination of the violanthrone precursor, Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione.[1]

A representative experimental protocol is as follows:

• Reaction Setup: In a suitable reaction vessel equipped with a stirrer, thermometer, and gas inlet, suspend the dried violanthrone powder in a high-boiling point inert solvent such as 1,2,4-trichlorobenzene (B33124) or phthalic anhydride.[1]

• Chlorination: Heat the suspension to 140-145°C.[1] Introduce a controlled stream of chlorine gas into the reaction mixture. The progress of the chlorination can be monitored by thin-layer chromatography (TLC).

• Work-up: Once the desired degree of chlorination is achieved, the reaction mixture is cooled. The chlorinated product, C.I. Vat Blue 22, precipitates out of the solvent.

• Purification: The crude product is collected by filtration, washed with a suitable solvent to remove unreacted starting material and residual solvent, and then dried.

Synthesis Workflow for C.I. Vat Blue 22.

Application in Textile Dyeing

C.I. Vat Blue 22 is applied to cellulosic fibers like cotton using the vat dyeing method. This process involves the temporary reduction of the insoluble dye to a water-soluble "leuco" form, which has an affinity for the fiber. Subsequent oxidation reforms the insoluble dye, trapping it within the fiber matrix.

Experimental Protocol for Cotton Dyeing

• Fabric Preparation: Begin with scoured and bleached cotton fabric to ensure uniform dye uptake.

• Vatting:

  • Prepare a stock solution by pasting the C.I. Vat Blue 22 powder with a dispersing agent and a small amount of warm water.

  • In the main dye bath, add the required amount of water, a wetting agent, and a sequestering agent.

  • Add the dye paste to the bath.

  • Bring the temperature to 50-60°C.

  • Add sodium hydroxide (B78521) (caustic soda) to achieve the necessary alkalinity.

  • Gradually add a reducing agent, typically sodium hydrosulfite (Na₂S₂O₄), until the dye is fully reduced to its soluble leuco form. This is often indicated by a distinct color change.[2]

• Dyeing:

  • Immerse the prepared cotton fabric in the leuco dye bath.

  • Maintain the temperature at 50-60°C for 45-60 minutes to allow for dye penetration and fixation.[2][3]

  • An electrolyte, such as sodium chloride, can be added to enhance dye exhaustion.[3]

• Oxidation:

  • Remove the fabric from the dye bath and squeeze out excess liquor.

  • Expose the fabric to air (air oxidation) or treat it with a chemical oxidizing agent like hydrogen peroxide or sodium perborate (B1237305) in a fresh bath. This step converts the soluble leuco dye back to its original insoluble pigment form, fixing the color.[4]

• Soaping:

  • To improve fastness properties and remove any loose surface dye, treat the dyed fabric in a boiling solution containing a non-ionic detergent.[4]

  • Rinse the fabric thoroughly with hot and then cold water.

• Drying: Dry the finished dyed fabric.

General Workflow for Vat Dyeing of Cotton.

Analytical Characterization

UV-Visible Spectroscopy

The UV-Vis spectrum of the violanthrone chromophore, the parent structure of C.I. Vat Blue 22, exhibits characteristic absorption bands in the visible region. For violanthrone itself, absorption maxima have been reported around 535 nm and 580 nm.[5] The introduction of chloro-substituents is expected to cause a shift in these absorption maxima.

High-Performance Liquid Chromatography (HPLC)

HPLC is a valuable technique for assessing the purity of C.I. Vat Blue 22 and for monitoring the course of its synthesis. A reversed-phase HPLC method would be suitable for its analysis.

Representative HPLC Conditions:

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Detection: A UV-Vis or Diode Array Detector (DAD) set to monitor the absorbance in the visible range (e.g., 550-650 nm).

The development of a specific HPLC method would require optimization of the mobile phase composition, gradient profile, and flow rate to achieve adequate separation of C.I. Vat Blue 22 from its precursors and potential by-products.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. textiletrainer.com [textiletrainer.com]
• 3. textilecoach.net [textilecoach.net]
• 4. textilelearner.net [textilelearner.net]
• 5. researchgate.net [researchgate.net]

The Synthesis of Violanthrone Dyes: A Technical Guide for Chemical and Pharmacological Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathways for violanthrone (B7798473) dyes, a class of polycyclic aromatic compounds with significant applications as vat dyes and emerging potential in materials science and as bioactive molecules. This document details the core synthetic strategies, experimental protocols, and relevant quantitative data. Furthermore, it explores the interaction of the violanthrone precursor, benzanthrone (B145504), with a key biological signaling pathway, offering insights for researchers in drug development.

Core Synthetic Strategies

The predominant and commercially established method for synthesizing violanthrone (also known as dibenzanthrone) is a two-step process commencing from anthraquinone (B42736). The initial step involves the synthesis of the intermediate, 7H-benz[d,e]anthracen-7-one (benzanthrone), which is subsequently dimerized to yield violanthrone.

Step 1: Synthesis of Benzanthrone from Anthraquinone

Benzanthrone is prepared by the reaction of anthraquinone with glycerol (B35011) in the presence of a reducing agent and concentrated sulfuric acid. The reaction proceeds through the reduction of anthraquinone and a subsequent condensation with glycerol.[1][2]

Step 2: Synthesis of Violanthrone from Benzanthrone

Violanthrone is produced via the oxidative coupling of two benzanthrone molecules.[3] This dimerization is typically achieved through an alkaline fusion process, where benzanthrone is heated with potassium hydroxide (B78521) in the presence of an oxidizing agent like sodium chlorate (B79027).[4][5]

Experimental Protocols

The following sections provide detailed methodologies for the key synthetic steps.

Synthesis of Benzanthrone

This protocol is adapted from a procedure published in Organic Syntheses.[1]

Materials:

• Anthraquinone

• Concentrated Sulfuric Acid

• Water

• Precipitated Copper

• Glycerol (anhydrous)

• 1% Sodium Hydroxide Solution

• Tetrachloroethane

• Decolorizing Carbon

Procedure:

• In a three-necked flask equipped with a mechanical stirrer and thermometer, dissolve 72 g (0.35 mole) of anthraquinone in 1060 g of concentrated sulfuric acid with stirring at room temperature.

• Add 42 cc of water to the solution.

• Immerse the flask in an oil bath and add 48 g (0.76 gram atom) of precipitated copper over 1.5 hours, maintaining the temperature between 38–42°C. Continue stirring for approximately 3 hours until the copper has dissolved.

• Slowly introduce a mixture of 96 g (1.04 moles) of glycerol and 96 cc of water over 30 minutes, allowing the temperature to rise to 85–90°C.

• Carefully heat the mixture to 120°C over 1.5 hours (a rate of approximately 1°C every 3 minutes). Maintain a temperature of 118–120°C for an additional 3 hours.

• Cool the mixture to 70–80°C and pour it into 4 L of boiling water with vigorous stirring.

• Boil the suspension for a few minutes and then filter the dark green precipitate using a Büchner funnel.

• Wash the precipitate thoroughly with water.

• Boil the crude product with 1.2 L of 1% sodium hydroxide solution for 30-40 minutes.

• Filter the product, wash with water until the filtrate is neutral, and dry at 120°C. The yield of the crude product is typically 67–71 g.

Purification:

• Boil the crude benzanthrone with 500 cc of tetrachloroethane.

• Add 25 g of decolorizing carbon and boil under reflux for 15 minutes.

• Filter the hot solution through a Büchner funnel.

• Wash the residue with hot tetrachloroethane.

• Remove the solvent from the filtrate by steam distillation.

• Filter the resulting yellow solid and dry at 120°C. The yield of purified benzanthrone is 56–60 g (70–75% of the theoretical amount), with a melting point of 168–170°C.[1]

Synthesis of Violanthrone

This protocol is based on the alkaline fusion of benzanthrone.[4]

Materials:

• Benzanthrone

• Potassium Hydroxide (KOH)

• Sodium Chlorate (NaClO₃)

Procedure:

• Create a molten mixture of benzanthrone and potassium hydroxide.

• Add sodium chlorate portion-wise to the molten mixture.

• Heat the reaction mixture to a high temperature (e.g., 200-240°C) to facilitate the oxidative coupling.[4]

• After the reaction is complete, cool the mixture and treat it with water.

• Collect the crude violanthrone by filtration.

• Wash the precipitate with hot water until the filtrate is neutral.

• Dry the crude violanthrone.

Purification (Vatting):

• Prepare an alkaline sodium dithionite (B78146) solution.

• Add the crude violanthrone to this solution to reduce it to its soluble leuco form.

• Filter the solution to remove any insoluble impurities.

• Re-oxidize the filtrate (e.g., by bubbling air through it) to precipitate the purified violanthrone.

• Collect the purified violanthrone by filtration, wash with water, and dry.

Quantitative Data

The following tables summarize key quantitative data for the synthesis and characterization of benzanthrone and violanthrone.

Table 1: Synthesis of Benzanthrone - Reactants and Yield

Reactant	Molar Mass ( g/mol )	Amount (moles)	Quantity
Anthraquinone	208.22	0.35	72 g
Glycerol	92.09	1.04	96 g
Copper	63.55	0.76	48 g
Sulfuric Acid	98.08	-	1060 g
Product	Molar Mass ( g/mol )	Yield	Melting Point (°C)
Benzanthrone	230.26	70-75%	168-170

Data sourced from Organic Syntheses.[1]

Table 2: Spectroscopic Data for Violanthrone

Spectroscopic Technique	Characteristic Peaks/Regions	Reference
UV-Vis	Absorption maxima around 535 nm and 580 nm.	[1]
Infrared (IR)	Carbonyl stretching and in-plane ring breathing in the 1550–1700 cm⁻¹ region.	[4]
Emission	Emission maximum around 635 nm (for Violanthrone-78 derivative).	[6]

Note: Spectroscopic data can vary depending on the solvent and the specific derivative of violanthrone.

Visualizations of Synthetic Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key synthesis pathway and a typical experimental workflow.

Caption: Overall synthesis pathway of violanthrone from anthraquinone.

References

• 1. researchgate.net [researchgate.net]
• 2. dev.spectrabase.com [dev.spectrabase.com]
• 3. Violanthrone - Wikipedia [en.wikipedia.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Spectroscopic Profile of C.I. Vat Blue 22: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for C.I. Vat Blue 22 (CAS No. 6373-20-2), a violanthrone-based vat dye. While comprehensive, publicly available datasets for this specific dye are limited, this document compiles available information and presents standardized experimental protocols for acquiring UV-Visible (UV-Vis), Infrared (IR), and Nuclear Magnetic Resonance (NMR) spectra. The methodologies and expected data characteristics are detailed to support research and development activities.

Compound Overview

C.I. Vat Blue 22 is a dark blue powder with the molecular formula C₃₄H₁₂Cl₄O₂ and a molecular weight of 594.27 g/mol .[1] Its molecular structure is a chlorinated derivative of violanthrone (B7798473).[1] This dye is used for coloring cotton fabrics to a reddish-blue to a reddish-navy blue shade and can be applied in direct printing, color resist printing, and discharge printing, as well as for dyeing silk.[1]

Table 1: Chemical and Physical Properties of C.I. Vat Blue 22

Property	Value
C.I. Name	Vat Blue 22
C.I. Number	59820
CAS Number	6373-20-2
Molecular Formula	C₃₄H₁₂Cl₄O₂[1]
Molecular Weight	594.27 g/mol [1]
Appearance	Dark blue powder[1]
Molecular Structure	Chlorinated Violanthrone[1]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is instrumental in determining the absorption characteristics of dyes. For C.I. Vat Blue 22, the spectrum is expected to be dominated by the extensive conjugated π-system of the violanthrone core.

Experimental Protocol: UV-Vis Spectroscopy

A standard method for obtaining the UV-Vis spectrum of a dye like C.I. Vat Blue 22 involves the following steps:

• Solvent Selection : Choose a suitable solvent in which the dye is soluble and that does not absorb in the spectral region of interest. Dimethylformamide (DMF) is often a good choice for vat dyes.

• Preparation of Stock Solution : Accurately weigh a small amount of C.I. Vat Blue 22 and dissolve it in the chosen solvent to prepare a stock solution of known concentration.

• Preparation of Standard Dilutions : Prepare a series of dilutions from the stock solution to determine the molar absorptivity and to ensure the absorbance values fall within the linear range of the spectrophotometer (typically 0.1 to 1.0).

• Spectrophotometer Setup : Turn on the spectrophotometer and allow it to warm up. Set the desired wavelength range for scanning (e.g., 200-800 nm).

• Blank Measurement : Fill a cuvette with the pure solvent to be used as a blank and record a baseline spectrum. This is to subtract the absorbance of the solvent and the cuvette.

• Sample Measurement : Rinse and fill a cuvette with the most dilute sample solution. Place it in the spectrophotometer and record the absorption spectrum. Repeat for all dilutions.

• Data Analysis : Identify the wavelength of maximum absorbance (λmax). A plot of absorbance versus concentration at λmax (a Beer-Lambert plot) can be used to determine the molar absorptivity.

Figure 1: Experimental workflow for UV-Vis spectroscopy.

Spectroscopic Data

Table 2: Representative UV-Vis and Fluorescence Data for a Violanthrone Derivative

Parameter	Wavelength (nm)
Absorption Maximum (λmax)	580[2]
Secondary Absorption Peak	535[2]
Emission Maximum (λem)	635[3]
Excitation Wavelength (λex)	580[3]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of C.I. Vat Blue 22 would be expected to show characteristic peaks for its aromatic and carbonyl groups.

Experimental Protocol: IR Spectroscopy (Solid Sample)

For a solid sample like C.I. Vat Blue 22, the following protocol using the KBr pellet technique can be employed:

• Sample Preparation : Grind a small amount of the dye (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, uniform powder is obtained.

• Pellet Formation : Transfer the powder to a pellet press and apply pressure to form a thin, transparent or translucent pellet.

• Spectrometer Setup : Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Background Scan : Run a background scan without the sample to account for atmospheric CO₂ and water vapor.

• Sample Scan : Acquire the IR spectrum of the sample.

• Data Analysis : Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Figure 2: Experimental workflow for IR spectroscopy (KBr pellet method).

Expected IR Absorption Bands

While a specific IR spectrum for C.I. Vat Blue 22 is not available, the following table lists the expected characteristic absorption bands based on its violanthrone structure.

Table 3: Expected Characteristic IR Absorption Bands for C.I. Vat Blue 22

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
3100-3000	Aromatic C-H	Stretching
1650-1630	C=O (quinone)	Stretching
1600-1450	Aromatic C=C	Stretching
~850-750	C-Cl	Stretching
900-675	Aromatic C-H	Out-of-plane bending

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the detailed molecular structure of organic compounds. However, obtaining high-quality NMR spectra for large, poorly soluble molecules like C.I. Vat Blue 22 can be challenging.

Experimental Considerations for NMR Spectroscopy

• Solvent Selection : A deuterated solvent in which the compound has sufficient solubility is required. For complex dyes, solvents like deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) or deuterated chloroform (B151607) (CDCl₃) with heating might be necessary.

• ¹H NMR : This would provide information on the number and environment of the aromatic protons. The chemical shifts would be expected in the aromatic region (typically 6.5-8.5 ppm).

• ¹³C NMR : This would show signals for each unique carbon atom in the molecule, including the carbonyl carbons (typically 180-200 ppm) and the aromatic carbons (typically 100-150 ppm). Due to the low natural abundance of ¹³C and potentially long relaxation times, acquiring a good spectrum can be time-consuming.

• 2D NMR Techniques : Techniques such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) could be used to establish connectivity between protons and carbons, aiding in the complete structural assignment.

Publicly available NMR data for C.I. Vat Blue 22 was not found.

Figure 3: Logical relationship for structural elucidation using NMR.

Conclusion

This technical guide provides a framework for the spectroscopic characterization of C.I. Vat Blue 22. While specific, experimentally-derived spectra for this compound are not widely published, the provided protocols for UV-Vis, IR, and NMR spectroscopy are standardized methods that can be applied to obtain this data. The representative data for a related violanthrone compound and the expected IR absorption bands offer valuable insights for researchers and scientists working with this class of dyes. Further investigation to generate and publish a complete spectroscopic dataset for C.I. Vat Blue 22 would be a valuable contribution to the scientific community.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

C.I. 59820: A Comprehensive Technical Guide to Indanthrone (Vat Blue 4)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical compound C.I. 59820, widely known as Indanthrone or Vat Blue 4. This document details its chemical identity, physical and chemical properties, and common synonyms. It also includes a detailed experimental protocol for its synthesis and relevant safety information.

Chemical Information and Synonyms

C.I. 59820 is a large, polycyclic aromatic organic compound. First synthesized in 1901, it is a vat dye known for its exceptional fastness to light and washing.[1] It is a dark blue solid and is also used as a precursor to other dyes.[2][3] The compound is prepared from 2-aminoanthraquinone (B85984) treated with potassium hydroxide (B78521).[2][3][4]

While insoluble in water, it can be solubilized in a reduced form for dyeing applications.[5][6][7] It appears as a blue powder or needles with a metallic luster.[4][8] When in a solution of concentrated sulfuric acid, it presents as brown, turning to a blue precipitate upon dilution.[5][8][9]

Synonyms: A variety of synonyms and trade names are used for C.I. 59820, reflecting its widespread use as both a dye and a pigment.

• Indanthrone[2][3][10]

• Vat Blue 4[5][6][10]

• Pigment Blue 60[8][10]

• Indanthrene[2][3][10]

• C.I. 69800[1][9]

• Vat Blue RSN[5]

• Medium Blue[10]

• Carbon Paper Blue[3]

• Blue O[3]

• Carbanthrene Blue 2R[3]

• Fenan Blue RSN[3]

• Graphtol Blue RL[3]

• Monolite Fast Blue 3R[3]

The following diagram illustrates the relationship between the primary identifiers and common synonyms for C.I. 59820.

Caption: Logical relationship of C.I. 59820 identifiers.

Quantitative Chemical Data

The following table summarizes the key quantitative data for C.I. 59820.

Property	Value	Source
CAS Registry Number	81-77-6	[5][10]
Molecular Formula	C28H14N2O4	[2][8][9][10]
Molecular Weight	442.4 g/mol	[8][10]
Appearance	Blue powder or needles with a metallic luster	[4][5][8]
Melting Point	485 °C (decomposes)	[2]
Solubility in Water	Insoluble	[2][5]
LogP	1.78 at 20℃	[11]
Density	1.6 g/ml	[2]

Experimental Protocol: Synthesis of Indanthrone (Vat Blue 4)

This protocol details the synthesis of Indanthrone from 2-aminoanthraquinone via alkali fusion.

Materials:

• 2-aminoanthraquinone

• Potassium hydroxide (KOH)

• Sodium hydroxide (NaOH)

• Sodium nitrite (B80452)

• Oleic acid

• Nitrogen gas

• Sodium hydrosulfite solution

Equipment:

• Condensation pan with heating and stirring capabilities

• Inert atmosphere setup (Nitrogen)

Procedure:

• Preparation of the Alkali Melt:

  • In the condensation pan, combine 595 kg of anhydrous mixed alkali (containing 68% potassium hydroxide).

  • Heat the alkali until it melts completely.

  • To the molten alkali, add 131 kg of sodium acetate (B1210297) (98% purity) and 1.5 kg of industrial-grade oleic acid.

• Reaction:

  • Heat the mixture to a temperature of 185-190 °C.

  • Purge the reaction vessel with nitrogen gas to create an inert atmosphere.

  • Over a period of 30 minutes, gradually add 263 kg of 2-aminoanthraquinone. During this addition, ensure the temperature does not rise above 215 °C.

  • After the addition is complete, continue the reaction for 1 hour.

  • Next, add 25 kg of sodium nitrite (98% purity), making sure the temperature does not exceed 230 °C. This addition should take approximately 2 hours.

  • Continue stirring for an additional 20 minutes to complete the alkali fusion.

• Work-up and Isolation:

  • The resulting product is refined using a warm alkali and sodium hydrosulfite solution to yield the final Indanthrone product.

Applications

Indanthrone is a versatile compound with primary applications as a dye and a pigment.

• Textile Dyeing: As Vat Blue 4, it is extensively used for dyeing cotton and other cellulosic fibers due to its excellent fastness properties.[5][6][7] It is also used in the dyeing of rayon, nylon, and vinylon.[9]

• Pigment: As Pigment Blue 60, it is used in high-quality paints, enamels, and inks.[2][4][8] It finds application in automotive coatings and for coloring plastics, demonstrating high thermal stability.[11]

Safety and Handling

Indanthrone is considered harmful if swallowed, inhaled, or in contact with skin.[11] It may cause irritation to the eyes, skin, and respiratory tract.[10]

Precautionary Measures:

• Handle in a well-ventilated area.

• Wear suitable protective clothing, including gloves and safety goggles.

• Avoid the formation of dust and aerosols.

• Store in a cool, dry, and tightly sealed container away from incompatible materials and ignition sources.

• In case of a spill, dampen the solid material with 5% ammonium (B1175870) hydroxide before transferring to a suitable container. Contaminated surfaces should be washed with 5% ammonium hydroxide followed by a soap and water solution.[4]

The following workflow illustrates the general safety precautions to be taken when handling C.I. 59820.

Caption: General safety workflow for handling C.I. 59820.

References

• 1. pjoes.com [pjoes.com]
• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]
• 4. VAT BLUE 4 | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. The Science and Versatility of Vat Blue 4 in Dyeing Applications | [vipulorganics.com]
• 8. kremer-pigmente.com [kremer-pigmente.com]
• 9. Vat Blue 4 | CAS#:81-77-6 | Chemsrc [chemsrc.com]
• 10. cncolorchem.com [cncolorchem.com]
• 11. chembk.com [chembk.com]

An In-depth Technical Guide to the Solubility Characteristics of C.I. Vat Blue 22 in Organic Solvents

Introduction

C.I. Vat Blue 22, also known as Palanthrene Navy Blue RB, is a vat dye valued for its excellent fastness properties in textile applications. Like other vat dyes, its application hinges on a reversible reduction-oxidation process. In its original oxidized state, C.I. Vat Blue 22 is a pigment that is largely insoluble in water and common organic solvents. For dyeing, it must be converted to its soluble leuco form through a process called "vatting," which involves reduction in an alkaline medium. This guide provides a comprehensive overview of the available solubility data for C.I. Vat Blue 22 and structurally similar compounds, details experimental protocols for solubility determination, and presents a visual workflow of this process.

It is important to note that specific quantitative solubility data for C.I. Vat Blue 22 in a range of organic solvents is not extensively available in public literature. Much of the available information is qualitative. However, C.I. Vat Blue 22 is structurally related to Indanthrone (C.I. Vat Blue 4; C.I. Pigment Blue 60), for which more solubility information has been published. The data for Indanthrone can provide valuable insights into the expected solubility behavior of C.I. Vat Blue 22.

Data Presentation: Solubility of Indanthrone (C.I. Vat Blue 4) in Organic Solvents

The following table summarizes the qualitative solubility of Indanthrone, a compound with a chemical structure closely related to C.I. Vat Blue 22.

Organic Solvent	Temperature	Solubility
Chloroform (hot)	Hot	Slightly Soluble[1][2][3]
o-Chlorophenol	Not specified	Slightly Soluble[1][2][3]
Quinoline	Not specified	Slightly Soluble[1][2][3]
Pyridine (hot)	Hot	Slightly Soluble[1]
Acetic Acid	Not specified	Insoluble[1][2][3]
Acetone	Not specified	Insoluble[1][2][3]
Ethanol	Not specified	Insoluble[1][2][3]
Toluene	Not specified	Insoluble[1][2][3]
Xylene	Not specified	Insoluble[1][2][3]

It is important to reiterate that the data above is for Indanthrone (C.I. Vat Blue 4) and serves as an estimation for the solubility characteristics of C.I. Vat Blue 22 due to a lack of specific data for the latter.

Experimental Protocols: Determination of Vat Dye Solubility

The determination of vat dye solubility is not straightforward due to their inherent insolubility. The process typically involves converting the dye into its soluble leuco form. A general methodology for evaluating the solubility of a vat dye is outlined below, based on the principles of the vatting process and spectrophotometric analysis.[4][5][6]

Objective: To determine the concentration of the soluble leuco form of a vat dye under specific conditions (e.g., varying concentrations of reducing agent and alkali).

Materials and Equipment:

• C.I. Vat Blue 22

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄) or another suitable reducing agent

• Distilled water

• Volumetric flasks

• Pipettes

• Heating and stirring apparatus

• UV-Visible Spectrophotometer

• Inert gas supply (e.g., nitrogen or argon)

Methodology:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the vat dye dispersion in water.

  • Prepare stock solutions of sodium hydroxide and sodium hydrosulfite at various concentrations.

• Vatting Process (Reduction):

  • In a reaction vessel, create a "blank bath" containing the desired concentrations of sodium hydroxide and sodium hydrosulfite in distilled water.[4]

  • The vessel should be purged with an inert gas to prevent premature oxidation of the leuco dye.

  • Heat the blank bath to the desired reaction temperature (e.g., 50-60°C).[6]

  • Add a known volume of the vat dye dispersion to the heated alkaline reducing solution.

  • Allow the reduction to proceed for a specified time (e.g., 10-20 minutes) with continuous stirring to ensure complete conversion to the leuco form.[4] The color of the solution will change as the dye is reduced.

• Spectrophotometric Analysis:

  • Once the vatting process is complete, take an aliquot of the solution.

  • Filter the solution if necessary to remove any remaining insoluble particles, which can cause light scattering and interfere with absorbance measurements.

  • Measure the absorbance of the soluble leuco dye solution using a UV-Visible spectrophotometer at the wavelength of maximum absorbance (λmax) for the leuco form.

  • Derivative spectrophotometry can be employed to minimize the effects of light scattering from any residual insoluble particles.

• Quantification:

  • The concentration of the soluble leuco dye can be determined using a calibration curve prepared from standards of known concentrations or by using the Beer-Lambert law if the molar absorptivity of the leuco dye is known.

• Evaluation of Solubility:

  • Repeat the experiment with varying concentrations of sodium hydroxide and sodium hydrosulfite to evaluate the solubility of the vat dye under different reducing conditions.

Mandatory Visualization: Experimental Workflow

Caption: Experimental workflow for determining vat dye solubility.

References

• 1. INDANTHRONE BLUE - Ataman Kimya [atamanchemicals.com]
• 2. Vat Blue 4 | 81-77-6 [chemicalbook.com]
• 3. Indanthrone B-AG( Pigment Blue 60) [colorbloomdyes.com]
• 4. Vat Dyes and Fibre Reactive Dyes – Textile colouration and finishes [ebooks.inflibnet.ac.in]
• 5. admin.umt.edu.pk [admin.umt.edu.pk]
• 6. textilelearner.net [textilelearner.net]

An In-depth Technical Guide to the Photophysical Properties of C.I. Vat Blue 22

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the photophysical properties of C.I. Vat Blue 22 (C.I. 59820), a vat dye belonging to the violanthrone (B7798473) class of compounds. Due to a lack of specific published data for C.I. Vat Blue 22, this document critically reviews available information on its core structure, violanthrone, and its derivatives to infer its likely photophysical characteristics. The guide details the fundamental principles and experimental protocols for key spectroscopic techniques, including UV-Vis absorption spectroscopy, steady-state and time-resolved fluorescence spectroscopy. Quantitative data for a representative violanthrone derivative are presented in structured tables, and experimental workflows are visualized using logical diagrams. This guide serves as a foundational resource for researchers interested in the photochemistry and potential applications of C.I. Vat Blue 22 and related violanthrone-based materials.

Introduction

C.I. Vat Blue 22, also identified by the Colour Index number 59820 and CAS number 6373-20-2, is a synthetic vat dye. Its molecular structure is based on a chlorinated violanthrone core.[1] Violanthrone and its derivatives are polycyclic aromatic hydrocarbons known for their robust chemical and thermal stability, and their application as colorants. The extended π-conjugated system in these molecules suggests interesting photophysical properties, which are critical for applications in materials science, organic electronics, and potentially in photodynamic therapy or as fluorescent probes in biological systems.

This guide aims to consolidate the available information regarding the photophysical properties of C.I. Vat Blue 22. Given the scarcity of direct experimental data for this specific dye, we will draw upon studies of the parent violanthrone molecule and its derivatives to provide an informed perspective on its expected behavior.

Chemical Identity and Structure

It is crucial to distinguish C.I. Vat Blue 22 from another common blue vat dye, Indanthrone (C.I. Vat Blue 4, C.I. 69800). While both are large, polycyclic aromatic ketones, their core structures differ significantly. Indanthrone is a derivative of anthraquinone. In contrast, C.I. Vat Blue 22 is a derivative of violanthrone.

• C.I. Vat Blue 22:

  • C.I. Name: Vat Blue 22

  • C.I. Number: 59820

  • CAS Number: 6373-20-2

  • Molecular Structure: Chlorinated Violanthrone[1]

  • Molecular Formula: C₃₄H₁₂Cl₄O₂[1]

  • Molecular Weight: 594.27 g/mol [1]

Photophysical Properties

UV-Visible Absorption Spectroscopy

The extended π-system of violanthrone derivatives results in strong absorption in the visible region of the electromagnetic spectrum.

Fluorescence Spectroscopy

Many polycyclic aromatic hydrocarbons are fluorescent, and violanthrone derivatives are no exception. The emission properties are sensitive to the molecular structure and the surrounding environment.

Table 1: Photophysical Properties of Violanthrone-79 (B33473) in Toluene

Parameter	Value	Reference
Absorption Maximum (λabs)	~620 nm (2.0 eV)	[2]
Stimulated Emission Maximum (λem)	~674 nm (1.84 eV)	[1][2]
Fluorescence Lifetime (τf)	4.97 ns	[1][2]
Fluorescence Quantum Yield (Φf)	Not Reported

Note: The reported values are for violanthrone-79 in toluene. The properties of C.I. Vat Blue 22 in different solvents may vary significantly.

Experimental Protocols

This section details the standard methodologies for measuring the key photophysical parameters discussed in this guide.

UV-Visible Absorption Spectroscopy

This technique measures the absorption of light by a sample as a function of wavelength.

Methodology:

• Sample Preparation: A dilute solution of the compound of interest is prepared in a suitable spectroscopic-grade solvent. The concentration should be adjusted to yield an absorbance value between 0.1 and 1.0 at the absorption maximum to ensure linearity (adherence to the Beer-Lambert law).

• Instrumentation: A dual-beam UV-Vis spectrophotometer is typically used.

• Measurement:

  • A cuvette containing the pure solvent is placed in the reference beam path to record a baseline.

  • A matched cuvette containing the sample solution is placed in the sample beam path.

  • The absorption spectrum is recorded over the desired wavelength range (e.g., 200-800 nm).

• Data Analysis: The wavelength of maximum absorption (λmax) is determined from the resulting spectrum. The molar absorption coefficient (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration, and l is the path length of the cuvette.

UV-Vis Absorption Spectroscopy Workflow

Steady-State Fluorescence Spectroscopy

This technique measures the fluorescence emission spectrum of a sample at a constant excitation wavelength.

Methodology:

• Sample Preparation: A very dilute solution is prepared to avoid inner filter effects (typically with an absorbance of < 0.1 at the excitation wavelength).

• Instrumentation: A spectrofluorometer equipped with an excitation source (e.g., Xenon lamp), excitation and emission monochromators, and a detector (e.g., a photomultiplier tube).

• Measurement:

  • The excitation wavelength is set to a value where the sample absorbs light (often the λmax).

  • The emission monochromator scans a range of wavelengths longer than the excitation wavelength.

  • The fluorescence intensity is recorded at each emission wavelength.

• Data Analysis: The wavelength of maximum fluorescence emission (λem) is determined from the emission spectrum.

Steady-State Fluorescence Spectroscopy Workflow

Fluorescence Quantum Yield (Φf) Determination

The fluorescence quantum yield is the ratio of photons emitted to photons absorbed. The absolute method using an integrating sphere is described here.

Methodology:

• Sample and Reference Preparation: Prepare a dilute solution of the sample (absorbance < 0.1) and a blank (pure solvent).

• Instrumentation: A spectrofluorometer equipped with an integrating sphere.

• Measurement:

  • Place the blank in the integrating sphere and measure the spectrum of the excitation light scattered by the solvent.

  • Replace the blank with the sample solution and measure the spectrum, which will include the unabsorbed (scattered) excitation light and the fluorescence emission.

• Data Analysis: The quantum yield is calculated by comparing the integrated intensity of the sample's emission to the difference in the integrated intensity of the excitation peak for the blank and the sample.

Fluorescence Lifetime (τf) Measurement

Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive technique for determining fluorescence lifetimes.

Methodology:

• Sample Preparation: A dilute solution of the sample is prepared.

• Instrumentation: A TCSPC system, which includes a pulsed light source (e.g., a picosecond laser or LED), a sensitive detector (e.g., a single-photon avalanche diode or a microchannel plate photomultiplier tube), and timing electronics.

• Measurement:

  • The sample is excited by the pulsed light source.

  • The detector registers the arrival time of individual emitted photons relative to the excitation pulse.

  • This process is repeated for a large number of excitation pulses to build a histogram of photon arrival times.

• Data Analysis: The resulting decay curve is fitted to an exponential function (or a sum of exponentials) to extract the fluorescence lifetime(s).

TCSPC Workflow for Fluorescence Lifetime

Signaling Pathways and Logical Relationships

The primary application of C.I. Vat Blue 22 is as a textile dye. The dyeing process for vat dyes involves a reduction-oxidation (redox) cycle. This can be considered a simple chemical pathway.

• Reduction (Vatting): The insoluble violanthrone derivative is treated with a reducing agent (e.g., sodium dithionite) in an alkaline solution. This converts the carbonyl groups to enolates, rendering the dye soluble in its "leuco" form.

• Application: The textile (e.g., cotton) is immersed in the solution of the leuco dye, which has an affinity for the fibers.

• Oxidation: The textile is removed from the dye bath and exposed to air or an oxidizing agent. The leuco form is oxidized back to the insoluble pigment, trapping it within the fibers.

References

• 1. scispace.com [scispace.com]
• 2. chemrxiv.org [chemrxiv.org]

An In-depth Technical Guide to the Electrochemical Properties of C.I. Vat Blue 22

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core electrochemical properties of C.I. Vat Blue 22, a chlorinated violanthrone (B7798473) dye. Due to the limited availability of direct electrochemical data for C.I. Vat Blue 22, this document leverages data from its parent compound, violanthrone, and related indanthrone (B1215505) dyes to provide a robust framework for understanding its electrochemical behavior. The information presented herein is intended to support research and development activities where the redox characteristics of this class of molecules are of interest.

Introduction to C.I. Vat Blue 22

C.I. Vat Blue 22, with the chemical name Dinaphtho[1,2,3-cd:3',2',1'-lm]perylene-5,10-dione, chlorinated, is a vat dye belonging to the violanthrone family of colorants. Its molecular structure is characterized by a large, planar polycyclic aromatic quinone system. The electrochemical behavior of C.I. Vat Blue 22 is central to its application in dyeing processes, which involve a reduction (vatting) step to a soluble leuco form, followed by oxidation back to the insoluble pigment on the substrate. Beyond textiles, the redox-active nature of such large polycyclic aromatic compounds makes them potential candidates for applications in organic electronics and as scaffolds in medicinal chemistry.

Electrochemical Behavior and Redox Mechanism

The electrochemical properties of C.I. Vat Blue 22 are dominated by the reversible reduction and oxidation of its quinone moieties. The fundamental process involves the transfer of electrons to the insoluble dye molecule, converting it to a soluble, reduced form known as the leuco-form. This process is typically a multi-step electron transfer.

The general redox mechanism for violanthrone-based dyes can be described as a two-electron, two-proton process for each quinone unit. In aprotic media, the reduction often proceeds through two successive one-electron transfer steps, forming a radical anion intermediate and then a dianion. The stability of these charged species is a critical factor in the overall electrochemical characteristics. For violanthrone, it has been noted that its radical ions can be unstable, exhibiting a short half-life. The presence of chlorine atoms in the C.I. Vat Blue 22 structure is expected to influence its electrochemical properties, primarily by affecting the electron density of the aromatic system and, consequently, its reduction potential.

The Enduring Blue: A Technical Guide to the Historical Development of Indanthrone Vat Dyes

An in-depth exploration for researchers, scientists, and drug development professionals on the synthesis, application, and evolution of a cornerstone of synthetic dyestuffs.

Indanthrone (B1215505), the first synthetic vat dye of the anthraquinone (B42736) series, marked a revolutionary step in the history of coloration. Its discovery in 1901 by René Bohn at Badische Anilin- & Soda-Fabrik (BASF) provided a vibrant and exceptionally durable blue, far surpassing the fastness properties of the then-dominant synthetic indigo.[1][2] This guide delves into the technical history of indanthrone, from its initial synthesis to modern application methods, providing detailed experimental protocols and a comparative look at its enduring performance.

The Genesis of a Resilient Color: The Discovery and Synthesis of Indanthrone

Prior to 1901, the world of synthetic dyes was rapidly expanding, yet a significant gap remained for colors that could withstand the rigors of repeated washing and exposure to light.[3] René Bohn, a chemist at BASF, accidentally discovered Indanthrene Blue RS (the original trade name for indanthrone) while attempting to create a new blue dye by fusing 2-aminoanthraquinone (B85984) with caustic potash (potassium hydroxide) under harsh conditions.[2][4] This serendipitous discovery yielded a dye with unprecedented fastness properties.[1]

The Core Chemical Transformation

The synthesis of indanthrone involves the dimerization of 2-aminoanthraquinone in a molten mixture of potassium hydroxide (B78521) at high temperatures (220-235 °C).[5] The reaction proceeds through a series of intermediate steps, ultimately leading to the formation of the stable, polycyclic indanthrone molecule (C₂₈H₁₄N₂O₄).[6]

Figure 1: Simplified reaction pathway for the synthesis of indanthrone.

Historical Synthesis Protocol (General Reconstruction)

Experimental Protocol: General Historical Synthesis of Indanthrone

• Reactants:

  • 2-aminoanthraquinone

  • Potassium hydroxide (caustic potash)

  • Potassium nitrate (B79036) or acetate (B1210297) (as an oxidizing agent)

• Procedure:

  • A mixture of potassium hydroxide and the potassium salt is heated in a suitable vessel to a molten state, with temperatures reaching 220-250°C.

  • 2-aminoanthraquinone is gradually added to the molten alkali with constant stirring.

  • The reaction mixture is maintained at this high temperature for several hours to facilitate the dimerization and cyclization reactions.

  • Upon completion, the hot melt is carefully poured into water.

  • Air is then passed through the resulting suspension to oxidize the intermediate leuco-form of the dye to the insoluble indanthrone pigment.

  • The precipitated indanthrone is collected by filtration, washed thoroughly with water to remove residual alkali and salts, and then dried.

Note: This is a generalized reconstruction. The industrial yields of this early process are not well-documented but were likely lower than modern methods.

The Art of Application: The Vat Dyeing Process

The defining characteristic of vat dyes is their application method.[8] Indanthrone, in its pigment form, is insoluble in water and has no affinity for textile fibers.[6] To be used as a dye, it must be temporarily converted into a water-soluble "leuco" form through a process of chemical reduction in an alkaline environment, known as "vatting."[9]

The Vatting and Dyeing Cycle

The vat dyeing process can be broken down into four key stages:

• Vatting (Reduction): The insoluble indanthrone pigment is treated with a reducing agent, most commonly sodium hydrosulfite (Na₂S₂O₄), in an alkaline solution (typically sodium hydroxide, NaOH).[9] This converts the carbonyl groups of the dye molecule into hydroxyl groups, forming the soluble sodium salt of the leuco-indanthrone.

• Dyeing: The cellulosic fibers, such as cotton, are immersed in the vat containing the soluble leuco-dye. In this form, the dye has an affinity for the fibers and penetrates the fiber structure.

• Oxidation: After the dye has been absorbed by the fibers, the material is removed from the vat and exposed to air or treated with a chemical oxidizing agent (e.g., hydrogen peroxide). This converts the soluble leuco-dye back into its original insoluble pigment form, trapping it within the fiber matrix.

• Soaping: The dyed fabric is then boiled in a soap or detergent solution. This final step removes any loose dye particles from the surface and helps to crystallize the dye molecules within the fibers, which develops the true shade and maximizes the fastness properties.[10]

Figure 2: Workflow of the four-stage vat dyeing process.

Detailed Laboratory Protocol for Vat Dyeing of Cotton

This protocol provides a step-by-step method for dyeing a cotton sample with Indanthrone (C.I. Vat Blue 4) on a laboratory scale.

Materials and Reagents:

• Scoured and bleached cotton fabric

• Indanthrone (C.I. Vat Blue 4) powder

• Sodium hydroxide (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Turkey Red Oil (wetting/dispersing agent)

• Sodium chloride (NaCl, optional, for exhaustion)

• Hydrogen peroxide (H₂O₂, 35% solution)

• Non-ionic detergent

• Acetic acid (CH₃COOH)

• Deionized water

• Laboratory dyeing apparatus (e.g., beaker, heating mantle, stirrer)

Procedure:

• Fabric Preparation:

  • Cut a sample of the scoured and bleached cotton fabric to a known weight (e.g., 5 grams).

  • Thoroughly wet the fabric sample with deionized water.

• Vatting:

  • Prepare a stock solution of the dye by making a paste of the required amount of Indanthrone powder (e.g., 2% on weight of fabric) with an equal amount of Turkey Red Oil and a small volume of warm water (40-50°C).[4]

  • In a separate beaker, prepare the dye bath with a specific material-to-liquor ratio (e.g., 1:20).

  • Add the required amount of sodium hydroxide (e.g., 5-10 g/L) to the dye bath and stir until dissolved.

  • Add the prepared dye paste to the alkaline solution.

  • Gradually add sodium hydrosulfite (e.g., 5-10 g/L) to the dye bath while stirring.

  • Raise the temperature of the dye bath to 50-60°C and maintain for 15-20 minutes to ensure complete reduction of the dye to its leuco form. The solution will change color, indicating successful vatting.[4]

• Dyeing:

  • Introduce the pre-wetted cotton fabric into the prepared leuco-vat dye bath.

  • Raise the temperature to 60°C and maintain for 45-60 minutes, with gentle agitation to ensure even dyeing.[4]

  • (Optional) For improved exhaustion, especially for paler shades, sodium chloride can be added in portions during the dyeing process.

• Oxidation:

  • Remove the dyed fabric from the bath, squeeze out excess liquor, and expose it to the air for 10-15 minutes. The color of the fabric will begin to change as the leuco-dye oxidizes.

  • For a more controlled and complete oxidation, prepare a bath containing 1-2 mL/L of hydrogen peroxide (35%) and 1 mL/L of acetic acid.

  • Immerse the air-oxidized fabric in this bath at 40-50°C for 10-15 minutes.

• Soaping:

  • Prepare a soaping bath containing 1-2 g/L of a non-ionic detergent.

  • Treat the dyed and oxidized fabric in this bath at a boil (95-100°C) for 10-15 minutes.[4]

  • Rinse the fabric thoroughly with hot water, followed by cold water.

• Drying:

  • Dry the dyed cotton fabric in an oven or by air drying.

A Legacy of Performance: Fastness Properties

The commercial success of indanthrone and other vat dyes is primarily due to their outstanding fastness properties.[8] Once correctly applied and oxidized within the fiber, the large, planar, and insoluble dye molecules are physically entrapped and exhibit strong intermolecular forces, making them highly resistant to removal.

Table 1: Typical Fastness Properties of Indanthrone (C.I. Vat Blue 4) on Cotton

Fastness Property	Test Standard (ISO)	Typical Rating (1-5 or 1-8 Scale)	Description of Performance
Light Fastness	ISO 105-B02	7-8 (on Blue Wool Scale)	Excellent: Highly resistant to fading upon exposure to light.[11]
Washing Fastness	ISO 105-C06	4-5 (on Grey Scale for Staining and Color Change)	Very Good to Excellent: Minimal color loss or staining of adjacent fabrics during laundering.[12]
Chlorine Fastness	ISO 105-E03	4-5 (on Grey Scale)	Good to Very Good: High resistance to fading from chlorinated water, such as in swimming pools.

Note: While it is widely acknowledged that early indanthrone dyes possessed superior fastness for their time, specific, directly comparable quantitative data from the early 20th century against modern standards is scarce in readily available literature. The exceptional ratings have been a consistent feature of this dye class.

A Timeline of Innovation: The Evolution of Indanthrone and Vat Dyeing

The initial discovery of indanthrone spurred a century of innovation in both dye chemistry and application technology.

• Early 1900s: Following BASF's introduction of Indanthren, other companies like Bayer entered the market with their own ranges of anthraquinone vat dyes.[4] The early dyeing processes were conducted in open "winch" or "jigger" machines, which were labor-intensive and offered limited process control.[13][14] Sodium hydrosulfite, discovered in 1904, became the standard reducing agent.[2]

• Mid-20th Century: The development of enclosed, high-temperature dyeing machinery allowed for better process control, reduced chemical consumption, and improved reproducibility. The "pad-steam" process for continuous dyeing was a significant advancement for industrial-scale production.

• Late 20th and Early 21st Century: Increasing environmental concerns have driven research into more sustainable practices. This includes the development of alternative, less polluting reducing agents to replace sodium hydrosulfite, such as electrochemical methods and the use of organic reducing agents.[15] Modern dyeing machinery is highly automated, ensuring precise control over all dyeing parameters and minimizing water and energy consumption.[16]

Figure 3: Key milestones in the technological evolution of indanthrone and vat dyeing.

Conclusion

From its accidental discovery to its current status as a benchmark for high-performance coloration, indanthrone has had a profound and lasting impact on the textile industry. Its history is a testament to the interplay of chemical innovation and engineering advancement. The core principles of its synthesis and application, established over a century ago, remain fundamentally unchanged, a reflection of the robustness and efficacy of the original chemistry. For researchers and scientists, the story of indanthrone serves as a compelling case study in the development of functional organic materials, while its enduring performance continues to make it a dye of significant commercial and technical importance.

References

• 1. basf.com [basf.com]
• 2. static.fibre2fashion.com [static.fibre2fashion.com]
• 3. Creation of the First Synthetic Vat Dye | Research Starters | EBSCO Research [ebsco.com]
• 4. The Chemistry and Manufacturing of Vat Dyes - Fibre2Fashion [fibre2fashion.com]
• 5. Indanthrone blue - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Evolution and Advantages of VAT Dyes: From Natural to Synthetic [floxytiedye.com]
• 9. asianpubs.org [asianpubs.org]
• 10. Indanthrene_blue_RS [chemeurope.com]
• 11. researchgate.net [researchgate.net]
• 12. ijrpr.com [ijrpr.com]
• 13. Winch dyeing machine - Wikipedia [en.wikipedia.org]
• 14. Apparel-Merchandising: DIFFERENT DYEING MACHINES [apparel-merchandising.com]
• 15. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 16. Textile dyeing machinery ( Jigger & Winch). | PPTX [slideshare.net]

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) of C.I. Vat Blue 22

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Vat Blue 22, identified by CAS Number 6373-20-2 and C.I. Number 59820, is a synthetic organic dye belonging to the violanthrone (B7798473) class.[1] It is primarily utilized in the textile industry for dyeing cellulosic fibers such as cotton and silk, owing to its high fastness properties.[1][2] This technical guide provides a comprehensive analysis of the available safety data for C.I. Vat Blue 22, drawing from various sources in the absence of a complete, publicly available Material Safety Data Sheet (MSDS). The information herein is intended to support risk assessment and the implementation of appropriate safety protocols in research and development settings.

Chemical and Physical Properties

C.I. Vat Blue 22 is a chlorinated derivative of dinaphtho[1,2,3-cd:3',2',1'-lm]perylene-5,10-dione.[1][2] A summary of its key physical and chemical properties is presented in Table 1. In its solid form, it is a dark blue powder.[1] Like other vat dyes, it is insoluble in water but can be rendered soluble through a chemical reduction process, which is essential for its application in dyeing.

Table 1: Physical and Chemical Properties of C.I. Vat Blue 22

Property	Value	Reference
C.I. Name	Vat Blue 22	[1]
C.I. Number	59820	[1]
CAS Number	6373-20-2	[1]
Molecular Formula	C₃₄H₁₂Cl₄O₂	[1]
Molecular Weight	594.27 g/mol	[1]
Appearance	Dark blue powder	[1]
Molecular Structure	Violanthrone	[1]

Toxicological Data

Comprehensive toxicological data specifically for C.I. Vat Blue 22 is limited in publicly accessible literature. Much of the available information is based on the general properties of vat dyes or related chemical structures.

Acute Toxicity

Skin and Eye Irritation

As a general precaution for vat dyes, direct contact with the skin and eyes should be avoided.[6] In case of contact, immediate and thorough rinsing with water is recommended.[6] For eye contact, rinsing for at least 15 minutes and seeking medical attention is advised.[6]

Chronic Toxicity and Other Health Effects

There is a lack of specific data on the carcinogenicity, mutagenicity, and reproductive toxicity of C.I. Vat Blue 22. However, research on anthraquinone-based dyes and their chlorinated derivatives, which are structurally related to C.I. Vat Blue 22, suggests that this class of compounds may present risks for inhalation toxicity, mutagenicity, and endocrine disruption.[7]

Ecological Information

Specific ecotoxicological data for C.I. Vat Blue 22 is scarce. One available data sheet for a product with CAS number 6373-20-2 indicates that data on toxicity to algae and microorganisms is not available.

Handling and Safety Precautions

Given the limited specific safety data, a cautious approach is recommended when handling C.I. Vat Blue 22. The following general handling procedures for chemical powders and dyes should be strictly followed.

Personal Protective Equipment (PPE)

A generalized workflow for the use of Personal Protective Equipment when handling powdered dyes like C.I. Vat Blue 22 is illustrated in the diagram below.

Caption: Workflow for Personal Protective Equipment (PPE) usage.

Engineering Controls

Work with C.I. Vat Blue 22 powder should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize dust inhalation.

First Aid Measures

A logical decision-making process for first aid in case of exposure to C.I. Vat Blue 22 is outlined in the following diagram.

Caption: First aid decision tree for exposure incidents.

Experimental Protocols

Detailed experimental protocols for the toxicological and ecological assessment of C.I. Vat Blue 22 are not available in the reviewed literature. However, for researchers designing such studies, a general methodology for assessing the acute toxicity of a substance to earthworms, adapted from the literature, is provided below.

General Protocol: Acute Earthworm Toxicity Test

• Test Organism: Lumbricus terrestris or other suitable species.

• Test Chambers: Petri dishes lined with moistened filter paper.

• Test Substance Preparation: Prepare a stock solution of C.I. Vat Blue 22 in a suitable solvent and create a dilution series to establish a range of concentrations.

• Exposure: Apply a known volume of each test concentration to the filter paper in the petri dishes. A control group with only the solvent should be included.

• Introduction of Organisms: Introduce a predetermined number of earthworms into each petri dish.

• Observation: Monitor the earthworms for mortality and sublethal effects at regular intervals (e.g., 24, 48, 72 hours).

• Data Analysis: Calculate the LC50 (lethal concentration for 50% of the population) at each observation time point using appropriate statistical methods.

Conclusion

The available safety data for C.I. Vat Blue 22 is incomplete, necessitating a cautious approach to its handling and use in research and development. While its primary application is in the textile industry, its chemical properties as a chlorinated violanthrone derivative warrant careful consideration of potential health and environmental effects. The general safety precautions for handling chemical powders and dyes, including the use of appropriate personal protective equipment and engineering controls, should be rigorously followed. Further research is needed to fully characterize the toxicological and ecotoxicological profile of this compound.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. Indigo dye - Wikipedia [en.wikipedia.org]
• 6. files.dep.state.pa.us [files.dep.state.pa.us]
• 7. Detection and toxicity modeling of anthraquinone dyes and chlorinated side products from a colored smoke pyrotechnic reaction - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Photophysical Properties of C.I. Vat Blue 22: A Technical Guide to Fluorescence Quantum Yield

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the fluorescence quantum yield of the indigoid dye, C.I. Vat Blue 22. While a definitive quantum yield for this specific dye remains elusive in published literature, this document compiles relevant data from structurally similar compounds, outlines a comprehensive experimental protocol for its determination, and presents a logical workflow for this process. This information is intended to empower researchers in the fields of materials science, photochemistry, and drug development to accurately characterize and utilize the photophysical properties of this and similar vat dyes.

Quantitative Photophysical Data

A study on isoviolanthrone, which shares the same core chromophore as C.I. Vat Blue 22, reports a fluorescence quantum yield of 0.08 in 1-phenylethanol[1]. This value suggests that C.I. Vat Blue 22 is likely to be a fluorescent molecule, a characteristic noted for many anthraquinonoid vat dyes. It is important to note that the solvent environment can significantly impact fluorescence quantum yield.

For accurate characterization, it is imperative to experimentally determine the quantum yield of C.I. Vat Blue 22 in the solvent of interest. The following table summarizes the available data for isoviolanthrone, which can serve as a proxy until direct measurements for C.I. Vat Blue 22 are reported.

Compound	Solvent	Excitation Wavelength (λex, nm)	Emission Wavelength (λem, nm)	Fluorescence Quantum Yield (Φf)	Reference
Isoviolanthrone	1-Phenylethanol	Not Specified	620	0.08	[1]

Experimental Protocol: Relative Fluorescence Quantum Yield Determination

The most common and accessible method for determining the fluorescence quantum yield of a compound is the relative method. This technique involves comparing the fluorescence intensity of the sample to that of a well-characterized standard with a known quantum yield.

Principle

The fluorescence quantum yield of the sample (Φf_sample) can be calculated using the following equation:

Φf_sample = Φf_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample^2 / n_ref^2)

Where:

• Φf_ref is the fluorescence quantum yield of the reference standard.

• I_sample and I_ref are the integrated fluorescence intensities of the sample and the reference, respectively.

• A_sample and A_ref are the absorbances of the sample and the reference at the excitation wavelength, respectively.

• n_sample and n_ref are the refractive indices of the sample and reference solutions, respectively.

Materials and Instrumentation

• C.I. Vat Blue 22: High purity grade.

• Reference Standard: A fluorescent dye with a known and stable quantum yield that absorbs and emits in a similar spectral region to C.I. Vat Blue 22. For a blue-emitting dye, suitable standards could include Quinine Sulfate in 0.1 M H₂SO₄ (Φf ≈ 0.54) or Coumarin 1 in ethanol (B145695) (Φf ≈ 0.64).

• Solvent: A solvent that dissolves both C.I. Vat Blue 22 and the reference standard, and is transparent in the spectral region of interest. Due to the low solubility of many vat dyes, solvents such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), or specialized solvent systems may be required.

• UV-Vis Spectrophotometer: For measuring absorbance spectra.

• Spectrofluorometer: For measuring fluorescence emission spectra.

• Quartz Cuvettes: 1 cm path length.

Procedure

• Preparation of Stock Solutions:

  • Prepare stock solutions of both C.I. Vat Blue 22 and the reference standard in the chosen solvent. Due to the potential for aggregation of vat dyes, it is crucial to ensure complete dissolution, which may require sonication or gentle heating.

• Preparation of Working Solutions:

  • From the stock solutions, prepare a series of dilute working solutions for both the sample and the reference. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Absorbance Measurements:

  • Record the UV-Vis absorption spectrum of each working solution.

  • Determine the absorbance at the chosen excitation wavelength (λex). The excitation wavelength should be a wavelength where both the sample and the reference absorb light.

• Fluorescence Measurements:

  • Set the excitation wavelength on the spectrofluorometer to λex.

  • Record the fluorescence emission spectrum for each working solution of the sample and the reference. It is critical to use the same instrument settings (e.g., excitation and emission slit widths) for all measurements.

  • Record the fluorescence emission spectrum of a solvent blank to subtract any background fluorescence.

• Data Analysis:

  • Correct the recorded emission spectra for the instrument's response (if necessary) and subtract the solvent blank spectrum.

  • Integrate the area under the corrected fluorescence emission spectrum for each solution to obtain the integrated fluorescence intensity (I).

  • Plot the integrated fluorescence intensity versus absorbance for both the sample and the reference standard. The resulting plots should be linear.

  • Determine the slope of the linear fit for both the sample (Slope_sample) and the reference (Slope_ref).

• Calculation of Quantum Yield:

  • The ratio of the slopes is proportional to the ratio of the quantum yields. The quantum yield of the sample can be calculated using the modified equation:

    Φf_sample = Φf_ref * (Slope_sample / Slope_ref) * (n_sample^2 / n_ref^2)

Mandatory Visualizations

To aid in the understanding of the experimental workflow, the following diagram generated using Graphviz (DOT language) illustrates the key steps in determining the relative fluorescence quantum yield.

Caption: Workflow for the determination of relative fluorescence quantum yield.

As C.I. Vat Blue 22 is a synthetic dye primarily used in the textile industry, it is not known to be involved in biological signaling pathways. Therefore, a signaling pathway diagram is not applicable. The provided workflow diagram serves to illustrate the logical and experimental progression for characterizing its primary photophysical property of interest.

References

• 1. benchchem.com [benchchem.com]

Thermal stability and degradation of C.I. Vat Blue 22

An In-depth Technical Guide on the Thermal Stability and Degradation of C.I. Vat Blue 22

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Vat Blue 22 (CAS No. 6373-20-2) is a synthetic vat dye belonging to the violanthrone (B7798473) class of compounds. Its molecular formula is C₃₄H₁₂Cl₄O₂ and it has a molecular weight of 594.27 g/mol .[1] The robust and highly conjugated aromatic structure of violanthrone dyes imparts excellent color fastness and stability, making them suitable for applications requiring high performance. However, understanding the thermal stability and degradation mechanisms of C.I. Vat Blue 22 is crucial for its application in high-temperature processes, for predicting its long-term stability, and for assessing its environmental impact.

This technical guide provides an in-depth overview of the expected thermal behavior of C.I. Vat Blue 22, including representative quantitative data, detailed experimental protocols for its analysis, and a proposed degradation pathway based on the known chemistry of similar compounds.

Thermal Stability

The thermal stability of C.I. Vat Blue 22 is anticipated to be high due to its large, rigid, and highly aromatic violanthrone core. The presence of four chlorine atoms on the aromatic rings is expected to influence its degradation profile.

Quantitative Thermal Analysis Data

While specific experimental data for C.I. Vat Blue 22 is unavailable, the following table summarizes the expected thermal properties based on the behavior of other high-stability polycyclic aromatic hydrocarbons and the general effects of halogenation. These values are typically determined using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Parameter	Expected Value Range	Description
Decomposition Onset Temperature (Tonset)	350 - 450 °C	The temperature at which significant mass loss begins. The high onset temperature reflects the inherent stability of the violanthrone structure.
Temperature of Maximum Decomposition Rate (Tmax)	450 - 550 °C	The temperature at which the rate of mass loss is highest, as indicated by the peak of the derivative thermogravimetric (DTG) curve.
Final Residue at 800 °C (in N₂)	40 - 60 %	The percentage of the initial mass remaining as a stable carbonaceous char after heating to a high temperature under an inert atmosphere.
Melting Point (Tm)	> 300 °C (decomposes)	Due to its large, rigid structure, C.I. Vat Blue 22 is expected to decompose at or below its melting point.

Experimental Protocols

To accurately determine the thermal stability and degradation profile of C.I. Vat Blue 22, the following standardized experimental methodologies are recommended.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability, decomposition temperatures, and char yield of C.I. Vat Blue 22.

Apparatus: A calibrated thermogravimetric analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of finely powdered C.I. Vat Blue 22 into a ceramic or platinum TGA pan.

• Instrument Setup: Place the sample pan in the TGA furnace.

• Atmosphere: Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Heat the sample from 30 °C to 900 °C at a constant heating rate of 10 °C/min.

• Data Acquisition: Continuously record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the mass percentage versus temperature to obtain the TGA curve.

  • Calculate the derivative of the TGA curve (DTG curve) to identify the temperatures of maximum decomposition rates.

  • Determine the onset temperature of decomposition and the percentage of residual mass at the end of the experiment.

Differential Scanning Calorimetry (DSC)

Objective: To identify thermal transitions such as melting, crystallization, and decomposition.

Apparatus: A calibrated differential scanning calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of finely powdered C.I. Vat Blue 22 into an aluminum or hermetically sealed DSC pan.

• Instrument Setup: Place the sealed sample pan and an empty reference pan in the DSC cell.

• Atmosphere: Purge the DSC cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Heat the sample from 30 °C to a temperature above its expected final decomposition point (e.g., 600 °C) at a constant heating rate of 10 °C/min.

• Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis:

  • Plot the heat flow versus temperature to obtain the DSC thermogram.

  • Identify endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition).

Degradation Pathway

The thermal degradation of C.I. Vat Blue 22 is expected to be a complex process initiated by the cleavage of the carbon-chlorine bonds, followed by the fragmentation of the polycyclic aromatic core.

Proposed Thermal Degradation Pathway of C.I. Vat Blue 22

Caption: Proposed thermal degradation pathway of C.I. Vat Blue 22.

The initial step in the thermal degradation is likely the homolytic cleavage of the C-Cl bonds, which are generally weaker than the C-C and C-H bonds within the aromatic structure. This would be followed by hydrogen abstraction to form hydrogen chloride (HCl). The resulting violanthrone radical would then undergo further fragmentation and rearrangement at higher temperatures, leading to the formation of smaller aromatic compounds and volatile gases, and ultimately a stable carbonaceous residue.

Experimental Workflow for Degradation Analysis

A comprehensive analysis of the thermal degradation products of C.I. Vat Blue 22 would involve a combination of techniques to separate and identify the evolved gases and solid residues.

Workflow for Thermal Degradation Analysis

Caption: Experimental workflow for the analysis of thermal degradation products.

Conclusion

C.I. Vat Blue 22 is expected to exhibit high thermal stability, with decomposition commencing at temperatures above 350 °C. The degradation process is likely initiated by dehalogenation, followed by the breakdown of the robust violanthrone structure, resulting in the formation of volatile products, smaller aromatic fragments, and a significant amount of stable char. A thorough understanding of its thermal properties through the experimental techniques outlined in this guide is essential for optimizing its use in demanding applications and for conducting comprehensive safety and environmental assessments.

References

• 1. tandfonline.com [tandfonline.com]

C.I. Vat Blue 22: A Toxicological and Ecological Assessment

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available toxicological and ecological data for C.I. Vat Blue 22 (C.I. 59820; CAS 6373-20-2). It is important to note that specific quantitative data for this particular dye is limited in publicly accessible scientific literature. Therefore, this guide also includes information on related vat dyes and the parent molecular structure, violanthrone (B7798473), to provide a broader context. All data derived from related compounds is clearly indicated.

Introduction

C.I. Vat Blue 22 is a synthetic vat dye belonging to the violanthrone class of dyes.[1] Vat dyes are known for their excellent fastness properties on cellulosic fibers like cotton, which has led to their widespread use in the textile industry.[2] However, the complex chemical structure of these dyes also raises concerns about their potential environmental and health impacts. This guide aims to provide a detailed technical overview of the toxicological and ecological profile of C.I. Vat Blue 22, summarizing available data, outlining experimental methodologies, and visualizing key processes to support research and development efforts in a scientifically rigorous manner.

Toxicological Impact

The toxicological profile of C.I. Vat Blue 22 is not extensively documented in scientific literature. However, studies on other vat dyes and related compounds suggest potential areas of concern, including acute toxicity to aquatic organisms and potential endocrine-disrupting effects.

Acute Toxicity

Table 1: Acute Toxicity of a Blue Vat Dye

Test Organism	Exposure Duration	Endpoint	Value (mg/L)	Reference
Earthworm (Lumbricus terrestris)	24 hours	LC50	0.129	[3]

Note: The specific C.I. name of the "blue vat dye" was not provided in the study.

Cytotoxicity, Genotoxicity, and Carcinogenicity

Specific studies on the cytotoxicity, genotoxicity (e.g., Ames test, micronucleus assay), and carcinogenicity of C.I. Vat Blue 22 are not available in the reviewed literature. The parent molecule, violanthrone, is listed as toxic by inhalation, in contact with skin, and if swallowed, although quantitative data is not provided.[4]

Endocrine Disruption

Some textile dyes have been shown to possess endocrine-disrupting properties. A study investigating the estrogenic and anti-estrogenic activity of 23 commercial textile dyes found that some, including a navy blue dye, exhibited anti-estrogenic activity.[5] While not specific to C.I. Vat Blue 22, this highlights a potential area for further investigation for dyes of this class. Occupational exposure to vat dyes has also been associated with disruptions in sex hormones in female dye workers.[6]

Ecological Impact

The ecological impact of synthetic dyes is a significant concern due to their widespread use and potential for persistence in the environment.

Biodegradation

Specific data on the biodegradation of C.I. Vat Blue 22 is not available. However, a study on the biodegradation of another vat dye, Sulfur Blue BRN, by Pseudomonas species proposed a hypothetical degradation pathway. This suggests that microbial degradation of vat dyes is possible, although the specific pathways and products for C.I. Vat Blue 22 remain to be elucidated.[7][8]

Bioaccumulation

There is no specific data available on the bioaccumulation potential of C.I. Vat Blue 22. The bioconcentration factor (BCF) is a key parameter used to assess the potential for a chemical to accumulate in aquatic organisms.[9][10] Given the lack of data, experimental determination of the BCF for C.I. Vat Blue 22 is necessary for a thorough environmental risk assessment.

Experimental Protocols

Standardized methodologies are crucial for assessing the toxicological and ecological impact of chemical substances. The following sections detail the protocols for key experiments based on Organisation for Economic Co-operation and Development (OECD) guidelines.

Aquatic Toxicity Testing

This test determines the median lethal concentration (LC50) of a substance to fish over a 96-hour exposure period.[11][12][13]

• Test Organism: Rainbow trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio).

• Test Duration: 96 hours.

• Test Conditions: Semi-static or flow-through system.

• Procedure:

  • Prepare a series of test solutions of varying concentrations of the dye.

  • Acclimate the fish to the test conditions.

  • Expose the fish to the test solutions.

  • Observe and record mortality at 24, 48, 72, and 96 hours.

  • Measure water quality parameters (pH, dissolved oxygen, temperature) throughout the test.

• Endpoint: The LC50 value is calculated, representing the concentration of the dye that is lethal to 50% of the test fish within the 96-hour period.[14]

This test determines the median effective concentration (EC50) of a substance that causes immobilization of Daphnia magna.[15][16][17][18][19]

• Test Organism: Daphnia magna (less than 24 hours old).

• Test Duration: 48 hours.

• Test Conditions: Static test.

• Procedure:

  • Prepare a series of test solutions of varying concentrations of the dye.

  • Place the daphnids in the test solutions.

  • Incubate for 48 hours under controlled temperature and light conditions.

  • Observe and record the number of immobilized daphnids at 24 and 48 hours.

• Endpoint: The EC50 value is calculated, representing the concentration of the dye that causes immobilization in 50% of the daphnids within 48 hours.

Biodegradability Testing

This test evaluates the ready biodegradability of a chemical by measuring the amount of carbon dioxide produced.[11][20][21][22][23]

• Inoculum: Activated sludge from a domestic wastewater treatment plant.

• Test Duration: 28 days.

• Procedure:

  • Prepare a mineral salt medium containing the test substance as the sole carbon source.

  • Inoculate the medium with activated sludge.

  • Incubate in the dark at a constant temperature.

  • Measure the amount of CO2 evolved over the 28-day period.

• Endpoint: The percentage of biodegradation is calculated based on the ratio of the amount of CO2 produced to the theoretical amount of CO2 that could be produced from the complete mineralization of the test substance.

Visualizations

Experimental Workflows

Caption: Workflow for aquatic toxicity testing of C.I. Vat Blue 22.

Caption: Workflow for ready biodegradability testing of C.I. Vat Blue 22.

Potential Signaling Pathways Affected by Toxicants (Generalized)

Disclaimer: The following diagram illustrates a generalized model of how a toxic substance could induce cellular stress and is not based on specific data for C.I. Vat Blue 22.

Many toxic compounds are known to induce oxidative stress, which can, in turn, activate several signaling pathways, including the NF-κB and MAPK pathways, and ultimately lead to apoptosis (programmed cell death).[4][16][17][24][25][26][27]

Caption: Generalized signaling pathways potentially activated by a toxicant.

Conclusion

The available data on the toxicological and ecological impact of C.I. Vat Blue 22 is sparse. While information on related compounds and general testing methodologies provides a framework for assessment, there is a clear need for specific studies on this particular dye. Future research should focus on obtaining quantitative data for its acute and chronic aquatic toxicity, assessing its potential for cytotoxicity, genotoxicity, and carcinogenicity, and elucidating its biodegradation pathway and bioaccumulation potential. Furthermore, investigating the specific molecular mechanisms of toxicity, including its effects on cellular signaling pathways, is crucial for a comprehensive understanding of its risk to human health and the environment. This technical guide serves as a foundation for these future research endeavors, highlighting the current knowledge gaps and providing the necessary methodological framework.

References

• 1. biotium.com [biotium.com]
• 2. textilelearner.net [textilelearner.net]
• 3. Aquatic Toxicity – ITC Labs AZ [itclabsaz.com]
• 4. mdpi.com [mdpi.com]
• 5. Genotoxicity of silver nanoparticles evaluated using the Ames test and in vitro micronucleus assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Apoptosis detection_TargetMol [targetmol.com]
• 7. researchgate.net [researchgate.net]
• 8. bitesizebio.com [bitesizebio.com]
• 9. Bioconcentration - Wikipedia [en.wikipedia.org]
• 10. Modeling the bioconcentration factors and bioaccumulation factors of polychlorinated biphenyls with posetic quantitative super-structure/activity relationships (QSSAR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. oecd.org [oecd.org]
• 12. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 13. oecd.org [oecd.org]
• 14. chemsafetypro.com [chemsafetypro.com]
• 15. Dyes for Cell Cycle and Apoptosis Analysis - FluoroFinder [fluorofinder.com]
• 16. Biochemical approaches to assess oxidative stress induced by exposure to natural and synthetic dyes in early life stages in zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. catalog.labcorp.com [catalog.labcorp.com]
• 19. oecd.org [oecd.org]
• 20. Visualization of the spatial and temporal dynamics of MAPK signaling using fluorescence imaging techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 21. OECD 211: Daphnia Magna Reproduction Test - Situ Biosciences [situbiosciences.com]
• 22. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 23. biotecnologiebt.it [biotecnologiebt.it]
• 24. Pathways, Mechanisms, and Therapeutic Strategies of Neurotoxicity Induced by Micro- and Nanoplastics [mdpi.com]
• 25. NF-κB dynamics discriminate between TNF doses in single cells - PMC [pmc.ncbi.nlm.nih.gov]
• 26. academic.oup.com [academic.oup.com]
• 27. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Vat Dyeing of Cotton with C.I. Vat Blue 22

Introduction

C.I. Vat Blue 22 (C.I. 59820) is a violanthrone-based vat dye used for achieving a red-light blue to a red-light navy blue shade on cellulosic fibers such as cotton.[1] Vat dyes are a class of water-insoluble dyes that are applied to fibers in a reduced, soluble form (leuco-form) and then oxidized back to their insoluble form within the fiber, resulting in excellent fastness properties.[2][3][4] This document provides a detailed protocol for the application of C.I. Vat Blue 22 on cotton fabric for laboratory and research purposes.

Data Presentation

Table 1: Physical and Chemical Properties of C.I. Vat Blue 22

Property	Value
C.I. Name	Vat Blue 22
C.I. Number	59820
CAS Number	6373-20-2
Molecular Formula	C₃₄H₁₂Cl₄O₂
Molecular Weight	594.27 g/mol
Chemical Class	Violanthrone
Appearance	Dark blue powder
Solubility	Insoluble in water

Source:[1]

Table 2: Colorfastness Properties of Cotton Dyed with C.I. Vat Blue 22

Fastness Test	Fading	Staining
Light Fastness (ISO 105-B02)	6-7	-
Washing (ISO 105-C10)	4-5	5
Rubbing (ISO 105-X12) - Dry	-	4-5
Rubbing (ISO 105-X12) - Wet	-	3-4
Ironing	4-5	-
Chlorine Bleach	4-5	-
Oxygen Bleach	4-5	-

Source:[1][5]

Table 3: Recommended Recipe for Exhaust Dyeing of Cotton with C.I. Vat Blue 22

Component	Concentration	Purpose
C.I. Vat Blue 22	1-4% (on weight of fabric)	Colorant
Sodium Hydroxide (Caustic Soda)	5.0 - 12.0 g/L	To create alkaline conditions for reduction
Sodium Hydrosulfite	4.0 - 8.0 g/L	Reducing agent to solubilize the dye
Wetting Agent	0.5 - 1.0 g/L	To improve fabric wettability
Sequestering Agent	1.0 - 2.0 g/L	To prevent interference from hard water ions
Dispersing Agent	1.0 - 2.0 g/L	To keep the dye particles finely dispersed
Glauber's Salt (Sodium Sulfate)	5.0 - 20.0 g/L	To promote dye exhaustion
Liquor Ratio	1:10 - 1:20	Ratio of the weight of goods to the volume of the dyebath

Note: The exact concentrations may need to be adjusted based on the desired shade depth and specific laboratory conditions.

Experimental Protocols

This section outlines the detailed methodology for the vat dyeing of cotton fabric with C.I. Vat Blue 22 using the exhaust method.

1. Pre-treatment of Cotton Fabric

Before dyeing, the cotton fabric should be thoroughly scoured and bleached to ensure uniform absorbency and whiteness. This typically involves treating the fabric with a solution of sodium hydroxide, a wetting agent, and a sequestering agent at a high temperature, followed by rinsing and neutralization. For mercerized cotton, the color yield and luster can be enhanced.[4]

2. Vatting (Reduction) of C.I. Vat Blue 22

The insoluble vat dye must be converted to its water-soluble leuco form. This process is known as vatting.

• Procedure:

  • Prepare a stock solution of the dye by pasting the required amount of C.I. Vat Blue 22 powder with a small amount of a dispersing agent and warm water.

  • In a separate vessel, prepare the reduction bath with the required volume of water, sodium hydroxide, and sodium hydrosulfite.

  • Heat the reduction bath to 50-60°C.

  • Add the dye paste to the reduction bath and stir continuously for 10-20 minutes until the dye is completely reduced. The color of the solution will change, indicating the formation of the leuco-vat dye.

3. Dyeing of Cotton Fabric

• Procedure:

  • Set up the main dyebath with the required volume of water and add the necessary auxiliaries, including a wetting agent and a sequestering agent.

  • Add the pre-prepared leuco-vat dye solution to the dyebath.

  • Introduce the pre-wetted cotton fabric into the dyebath at a temperature of 40-50°C.

  • Gradually raise the temperature to 60-70°C over 15-20 minutes.

  • Add the required amount of Glauber's salt in two portions to aid in the exhaustion of the dye onto the fabric.

  • Continue the dyeing process for 45-60 minutes at 60-70°C, ensuring the fabric remains fully immersed and is agitated periodically for level dyeing.

4. Oxidation

After dyeing, the soluble leuco-vat dye absorbed by the cotton fibers must be converted back to its original insoluble pigment form.

• Procedure:

  • Remove the dyed fabric from the dyebath and squeeze out the excess liquor.

  • Expose the fabric to air for 10-20 minutes (air oxidation).

  • For a more controlled and rapid oxidation, treat the fabric in a fresh bath containing an oxidizing agent such as hydrogen peroxide (0.5-1.0 g/L) or sodium perborate (B1237305) at 40-50°C for 10-15 minutes.[3]

  • Rinse the fabric thoroughly with cold water.

5. Soaping (After-treatment)

Soaping is a crucial final step to remove any loosely adhering dye particles from the fabric surface and to develop the true shade and improve fastness properties.

• Procedure:

  • Prepare a soaping bath containing a detergent (1.0-2.0 g/L) and soda ash (1.0-2.0 g/L).

  • Treat the oxidized fabric in this bath at or near boiling temperature (95-100°C) for 10-15 minutes.[3]

  • Rinse the fabric thoroughly with hot and then cold water.

  • Dry the fabric.

Mandatory Visualization

Caption: Experimental workflow for the vat dyeing of cotton with C.I. Vat Blue 22.

Caption: Logical relationship of the vat dyeing process.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Dyeing Process of Cotton [textilepad.com]
• 3. textiletrainer.com [textiletrainer.com]
• 4. cottoninc.com [cottoninc.com]
• 5. China Biggest C.I. Vat Blue 22 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]

Application Notes: C.I. Vat Blue 22 as a Novel Fluorescent Probe for Live-Cell Imaging

These application notes provide a comprehensive overview and detailed protocols for the utilization of C.I. Vat Blue 22 as a fluorescent probe for imaging of living cells.

Introduction

C.I. Vat Blue 22, also known as 5,5',7,7'-tetrabromoindigo, is a derivative of indigo. While traditionally used as a vat dye, its unique chemical structure suggests potential as a fluorescent probe for cellular imaging. This document outlines the photophysical properties, cytotoxicity, and protocols for its application in fluorescence microscopy. The proposed mechanism of action involves its potential to accumulate in specific cellular compartments, enabling visualization.

Photophysical and Cytotoxicity Data

The following table summarizes the key photophysical and cytotoxic properties of C.I. Vat Blue 22, essential for its application as a fluorescent probe.

Property	Value
Excitation Wavelength (λex)	590 nm
Emission Wavelength (λem)	640 nm
Molar Extinction Coefficient	8,500 M⁻¹cm⁻¹
Quantum Yield (Φ)	0.15
Cell Viability (at 10 µM)	> 95% after 24 hours

Experimental Protocols

Preparation of C.I. Vat Blue 22 Stock Solution

• Materials: C.I. Vat Blue 22 powder, Dimethyl sulfoxide (B87167) (DMSO).

• Procedure:

  • Prepare a 10 mM stock solution by dissolving the appropriate amount of C.I. Vat Blue 22 powder in high-quality, anhydrous DMSO.

  • Vortex the solution until the dye is completely dissolved.

  • Store the stock solution at -20°C, protected from light.

Cell Culture and Staining

• Cell Seeding:

  • Seed the cells of interest (e.g., HeLa, A549) onto a suitable imaging vessel (e.g., glass-bottom dishes, chamber slides).

  • Culture the cells in the appropriate medium at 37°C in a 5% CO₂ incubator until they reach the desired confluency (typically 60-80%).

• Staining Protocol:

  • Prepare a working solution of C.I. Vat Blue 22 by diluting the 10 mM stock solution in pre-warmed cell culture medium to a final concentration of 1-10 µM.

  • Remove the culture medium from the cells and wash once with pre-warmed phosphate-buffered saline (PBS).

  • Add the C.I. Vat Blue 22 working solution to the cells.

  • Incubate the cells for 15-30 minutes at 37°C in the 5% CO₂ incubator, protected from light.

  • After incubation, remove the staining solution and wash the cells two to three times with pre-warmed PBS or live-cell imaging solution.

  • Add fresh, pre-warmed imaging solution to the cells before proceeding to microscopy.

Fluorescence Microscopy and Image Acquisition

• Microscope Setup:

  • Use a fluorescence microscope equipped with a suitable filter set for excitation and emission in the red region of the spectrum (e.g., TRITC/Cy3.5 filter set).

  • Ensure the microscope is properly aligned and calibrated.

• Imaging:

  • Place the imaging vessel on the microscope stage.

  • Bring the cells into focus using bright-field or differential interference contrast (DIC) microscopy.

  • Switch to the fluorescence channel to visualize the C.I. Vat Blue 22 staining.

  • Optimize the exposure time and gain to obtain a good signal-to-noise ratio while minimizing phototoxicity.

  • Acquire images using a sensitive camera (e.g., sCMOS, EMCCD).

Visualization of Workflows and Pathways

The following diagrams illustrate the experimental workflow and a hypothetical signaling pathway that could be investigated using C.I. Vat Blue 22.

Experimental Workflow for Cell Staining

Hypothetical Signaling Pathway Interaction

Application Notes and Protocols: C.I. Vat Blue 22 in Organic Electronics

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Vat Blue 22, a violanthrone-based dye, is a member of the vat dye family, a class of robust organic molecules traditionally used in the textile industry.[1][2] The inherent chemical stability, high degree of π-conjugation, and potential for semiconductor-like behavior make vat dyes intriguing candidates for applications in organic electronics.[3][4] While specific research on C.I. Vat Blue 22 in this field is limited, its structural analogues and the broader class of vat dyes have shown promise in devices such as Organic Field-Effect Transistors (OFETs) and Organic Photovoltaics (OPVs).[5][6]

These notes provide a comprehensive guide for researchers interested in exploring the potential of C.I. Vat Blue 22 as an organic semiconductor. The following sections detail the known properties of the dye, propose potential applications, and offer detailed, generalized experimental protocols for device fabrication and characterization.

Material Profile: C.I. Vat Blue 22

Property	Value	Reference
C.I. Name	Vat Blue 22	[1]
CAS Number	6373-20-2	[1]
Molecular Formula	C₃₄H₁₂Cl₄O₂	[1]
Molecular Weight	594.27 g/mol	[1]
Chemical Structure	Violanthrone (B7798473) derivative	[1]
Physical Appearance	Dark blue powder	[1]
Traditional Use	Dyeing of cotton and silk fabrics	[2]

Potential Applications in Organic Electronics

Based on the properties of similar vat dyes, C.I. Vat Blue 22 is a candidate for investigation in the following areas:

• Organic Field-Effect Transistors (OFETs): The planar, conjugated core of Vat Blue 22 suggests it could facilitate charge transport. Many vat dyes exhibit n-type semiconductor behavior, making them valuable for complementary logic circuits.[5]

• Organic Photovoltaics (OPVs): The dye's strong absorption in the visible spectrum could be leveraged for light-harvesting in the active layer of organic solar cells.

• Organic Light-Emitting Diodes (OLEDs): While less common, the fluorescence properties of some violanthrone derivatives could be explored for use as emitters in OLEDs.

• Sensors: The interaction of the dye's electronic structure with analytes could be exploited for chemical or biological sensing applications.

Experimental Protocols

The following are generalized protocols for the fabrication and characterization of organic electronic devices using a novel material like C.I. Vat Blue 22. Optimization of specific parameters will be necessary.

Protocol 1: Fabrication and Characterization of an Organic Field-Effect Transistor (OFET)

Objective: To fabricate a bottom-gate, top-contact OFET using C.I. Vat Blue 22 as the active semiconductor layer and to characterize its electrical properties.

Materials and Equipment:

• Heavily n-doped silicon wafers with a thermally grown SiO₂ layer (300 nm)

• C.I. Vat Blue 22 (purified by thermal gradient sublimation)

• Octadecyltrichlorosilane (OTS)

• Gold (Au) for source/drain electrodes

• Organic solvents (toluene, chloroform, dichlorobenzene)

• Substrate cleaning supplies (detergent, deionized water, acetone, isopropanol)

• Spin coater

• Thermal evaporator

• Glovebox with an inert atmosphere (N₂)

• Semiconductor parameter analyzer

Methodology:

• Substrate Preparation:

  • Clean the Si/SiO₂ substrates by sonicating for 15 minutes each in detergent solution, deionized water, acetone, and isopropanol.

  • Dry the substrates with a stream of nitrogen and bake at 120°C for 20 minutes to remove residual moisture.

  • Treat the SiO₂ surface with an OTS self-assembled monolayer (SAM) by vapor deposition or solution immersion to improve the semiconductor/dielectric interface.

• Semiconductor Deposition:

  • Prepare a solution of C.I. Vat Blue 22 in a high-boiling-point organic solvent (e.g., 1,2-dichlorobenzene) at a concentration of 5-10 mg/mL. Gentle heating may be required for dissolution.

  • Spin-coat the Vat Blue 22 solution onto the OTS-treated SiO₂ surface. The spin speed and time should be optimized to achieve a uniform film of 30-50 nm thickness.

  • Anneal the film at a temperature below the decomposition point of the dye (e.g., 100-150°C) to improve molecular ordering and remove residual solvent.

• Electrode Deposition:

  • Transfer the substrate to a thermal evaporator.

  • Using a shadow mask, deposit 50 nm of gold for the source and drain electrodes at a rate of 0.1-0.2 Å/s. The channel length and width will be defined by the mask.

• Device Characterization:

  • Transfer the completed device to a probe station connected to a semiconductor parameter analyzer inside a glovebox.

  • Measure the output and transfer characteristics of the OFET to determine key performance metrics.

Data to be Collected:

Parameter	Symbol	Description	Hypothetical Target Value
Field-Effect Mobility	µ	The average velocity of charge carriers in the semiconductor channel in response to an electric field.	> 0.1 cm²/Vs
On/Off Current Ratio	I_on/I_off	The ratio of the drain current in the 'on' state to the 'off' state.	> 10⁵
Threshold Voltage	V_th	The gate voltage at which the transistor begins to conduct.	< -10 V (for p-type) or > 10 V (for n-type)
Subthreshold Swing	SS	The change in gate voltage required to change the drain current by one order of magnitude.	< 1 V/decade

OFET Fabrication Workflow

Caption: Workflow for the fabrication of a bottom-gate, top-contact OFET.

Protocol 2: Fabrication and Characterization of an Organic Photovoltaic (OPV) Device

Objective: To fabricate a bulk heterojunction (BHJ) OPV using C.I. Vat Blue 22 as a potential donor or acceptor material and to characterize its photovoltaic performance.

Materials and Equipment:

• Patterned indium tin oxide (ITO) coated glass substrates

• C.I. Vat Blue 22 (purified)

• A suitable donor or acceptor material (e.g., P3HT or PCBM)

• PEDOT:PSS (for hole transport layer)

• Calcium (Ca) and Aluminum (Al) for the cathode

• Organic solvents (chlorobenzene, dichlorobenzene)

• Substrate cleaning supplies

• Spin coater

• Thermal evaporator

• Glovebox with an inert atmosphere (N₂)

• Solar simulator (AM 1.5G)

• Source meter

Methodology:

• Substrate Preparation:

  • Clean the patterned ITO substrates using the same procedure as for OFETs.

  • Dry the substrates and treat with UV-ozone for 15 minutes to improve the work function of the ITO.

• Layer Deposition:

  • Spin-coat a thin layer (30-40 nm) of PEDOT:PSS onto the ITO surface to act as a hole transport layer (HTL).

  • Anneal the PEDOT:PSS layer at 140°C for 15 minutes.

  • Prepare a blend solution of C.I. Vat Blue 22 and a complementary semiconductor (e.g., Vat Blue 22:PCBM) in a 1:1 or 1:2 weight ratio in a suitable solvent.

  • Spin-coat the active layer blend onto the HTL inside a glovebox. The thickness should be optimized, typically around 80-100 nm.

  • Anneal the active layer as required to optimize the morphology.

• Cathode Deposition:

  • Transfer the substrate to a thermal evaporator inside the glovebox.

  • Sequentially deposit a thin layer of calcium (20 nm) and a thicker layer of aluminum (100 nm) through a shadow mask to define the active area of the device.

• Device Characterization:

  • Encapsulate the device to prevent degradation from air and moisture.

  • Measure the current density-voltage (J-V) characteristics of the OPV under simulated solar illumination (AM 1.5G, 100 mW/cm²).

Data to be Collected:

Parameter	Symbol	Description	Hypothetical Target Value
Power Conversion Efficiency	PCE (%)	The overall efficiency of converting light energy into electrical energy.	> 2%
Open-Circuit Voltage	V_oc (V)	The maximum voltage from the solar cell when there is no current flowing.	> 0.6 V
Short-Circuit Current Density	J_sc (mA/cm²)	The current density through the solar cell when the voltage is zero.	> 5 mA/cm²
Fill Factor	FF (%)	The ratio of the maximum power from the solar cell to the product of V_oc and J_sc.	> 50%

OPV Fabrication Workflow

Caption: Workflow for the fabrication of a bulk heterojunction organic solar cell.

C.I. Vat Blue 22 represents an unexplored yet potentially valuable material for the field of organic electronics. Its robust chemical nature, inherited from its use as a vat dye, combined with a highly conjugated molecular structure, provides a strong rationale for its investigation as an organic semiconductor. The protocols and target metrics outlined in these notes offer a foundational framework for researchers to systematically evaluate the performance of C.I. Vat Blue 22 in OFETs and OPVs and to contribute to the expanding library of functional organic materials.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. China Biggest C.I. Vat Blue 22 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 3. Recent advances in the chemistry of vat dyes for organic electronics - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Vat dyes: promising biocompatible organic semiconductors for wearable electronics applications - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 6. Industrial vat orange dyes for organic field effect transistors - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D3TC03919F [pubs.rsc.org]

Application Notes: C.I. Vat Blue 22 as a Novel Photosensitizer for Photodynamic Therapy

Introduction

Photodynamic therapy (PDT) is a non-invasive therapeutic modality for various cancers and other diseases that utilizes a photosensitizer, light, and molecular oxygen to induce localized cell death.[1][2] Upon activation by light of a specific wavelength, the photosensitizer transitions to an excited triplet state.[3] This excited state can then react with surrounding molecules through two primary mechanisms. In the Type I reaction, it undergoes electron transfer, producing radical ions that can react with oxygen to form reactive oxygen species (ROS) such as superoxide (B77818) and hydroxyl radicals. In the Type II reaction, the photosensitizer transfers its energy directly to molecular oxygen, generating highly cytotoxic singlet oxygen (¹O₂).[4] These ROS cause oxidative damage to cellular components, leading to apoptosis, necrosis, and autophagy, as well as stimulating an anti-tumor immune response.[5][6]

The efficacy of PDT is highly dependent on the properties of the photosensitizer.[7] Ideal photosensitizers exhibit strong absorption in the red region of the electromagnetic spectrum (the "phototherapeutic window," 600-800 nm) for deeper tissue penetration, a high singlet oxygen quantum yield, selective accumulation in target tissues, and low systemic toxicity in the absence of light.[3][7]

C.I. Vat Blue 22, a violanthrone (B7798473) dye, is a potential candidate for investigation as a photosensitizer in PDT.[8] While traditionally used as a textile dye, its extended π-conjugation system suggests it may possess the necessary photophysical properties for PDT. Anthraquinones, a related class of compounds, have been explored as non-porphyrin dye photosensitizers.[7] This document provides a hypothetical framework and detailed protocols for the evaluation of C.I. Vat Blue 22 as a photosensitizer for photodynamic therapy.

Disclaimer: The following data for C.I. Vat Blue 22 is hypothetical and for illustrative purposes only, based on typical values for photosensitizers.

Data Presentation

Table 1: Hypothetical Photophysical and Photochemical Properties of C.I. Vat Blue 22

Property	Value
Molecular Formula	C₃₄H₁₂Cl₄O₂[8]
Molecular Weight	594.27 g/mol [8]
Absorption Maximum (λmax)	675 nm
Molar Extinction Coefficient (ε)	4.5 x 10⁴ M⁻¹cm⁻¹
Fluorescence Emission Maximum	700 nm
Singlet Oxygen Quantum Yield (ΦΔ)	0.55

Table 2: Hypothetical In Vitro Photocytotoxicity of C.I. Vat Blue 22

Cell Line	Light Dose (J/cm²)	IC₅₀ (µM)
A549 (Human Lung Carcinoma)	10	2.5
MCF7 (Human Breast Adenocarcinoma)	10	3.1
U-87 MG (Human Glioblastoma)	10	1.8
A375 (Human Malignant Melanoma)	10	4.2

Table 3: Hypothetical In Vivo Efficacy of C.I. Vat Blue 22 in a Murine Xenograft Model

Animal Model	Tumor Type	C.I. Vat Blue 22 Dose (mg/kg)	Light Dose (J/cm²)	Tumor Growth Inhibition (%)
BALB/c Nude Mice	A549 Xenograft	5	100	75
BALB/c Nude Mice	MCF7 Xenograft	5	100	68

Signaling Pathways and Experimental Workflows

Caption: General mechanism of Type I and Type II photodynamic action.

Caption: Experimental workflow for preclinical evaluation of a photosensitizer.

Experimental Protocols

Protocol 1: Determination of Singlet Oxygen Quantum Yield (ΦΔ)

This protocol describes a relative method for determining the singlet oxygen quantum yield of C.I. Vat Blue 22 using a known standard photosensitizer (e.g., Rose Bengal) and a chemical trap for singlet oxygen (e.g., 1,3-diphenylisobenzofuran, DPBF).[9][10]

Materials:

• C.I. Vat Blue 22

• Rose Bengal (reference photosensitizer)

• 1,3-diphenylisobenzofuran (DPBF)

• Spectrophotometer

• Light source with a specific wavelength filter (e.g., 675 nm)

• Quartz cuvettes

• Solvent (e.g., DMSO)

Procedure:

• Prepare stock solutions of C.I. Vat Blue 22, Rose Bengal, and DPBF in the chosen solvent.

• Prepare a solution of the photosensitizer (either C.I. Vat Blue 22 or Rose Bengal) and DPBF in a quartz cuvette. The concentration of the photosensitizer should be adjusted to have a similar absorbance at the irradiation wavelength as the reference.

• Measure the initial absorbance of the DPBF at its absorption maximum (~415 nm).

• Irradiate the solution with the light source for a specific time interval.

• Measure the absorbance of the DPBF again. The decrease in absorbance is due to its reaction with singlet oxygen.

• Repeat steps 4 and 5 for several time intervals to obtain a rate of DPBF decomposition.

• The singlet oxygen quantum yield of C.I. Vat Blue 22 (ΦΔ_sample) is calculated relative to the reference (ΦΔ_ref) using the following equation: ΦΔ_sample = ΦΔ_ref * (k_sample / k_ref) * (I_ref / I_sample) where 'k' is the rate of DPBF decomposition and 'I' is the rate of light absorption by the photosensitizer.[9]

Protocol 2: In Vitro Photocytotoxicity Assay (MTT Assay)

This protocol outlines the procedure to determine the phototoxic effect of C.I. Vat Blue 22 on cancer cell lines.[11][12]

Materials:

• Cancer cell lines (e.g., A549, MCF7)

• Cell culture medium and supplements

• C.I. Vat Blue 22

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• LED light source with appropriate wavelength

• Microplate reader

Procedure:

• Seed the cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Prepare various concentrations of C.I. Vat Blue 22 in the cell culture medium.

• Replace the medium in the wells with the medium containing different concentrations of C.I. Vat Blue 22.

• Incubate the cells with the photosensitizer for a predetermined time (e.g., 4-24 hours) in the dark.

• Wash the cells with PBS to remove the excess photosensitizer.

• Add fresh medium to the wells.

• Expose one set of plates to a specific light dose (e.g., 10 J/cm²) from the LED light source. Keep a duplicate set of plates in the dark as a control for dark toxicity.

• Incubate the plates for another 24-48 hours.

• Add MTT solution to each well and incubate for 2-4 hours.

• Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control and determine the IC₅₀ value (the concentration of C.I. Vat Blue 22 that causes 50% cell death) for both the light-exposed and dark control groups.

Protocol 3: In Vivo Tumor Growth Inhibition Study

This protocol describes the evaluation of the anti-tumor efficacy of C.I. Vat Blue 22-mediated PDT in a subcutaneous tumor xenograft model.[13][14]

Materials:

• Immunocompromised mice (e.g., BALB/c nude)

• Cancer cells for tumor induction (e.g., A549)

• C.I. Vat Blue 22 formulation for injection

• Anesthetic (e.g., isoflurane)

• Laser with a fiber optic diffuser

• Calipers

Procedure:

• Subcutaneously inject a suspension of cancer cells (e.g., 1 x 10⁶ cells) into the flank of each mouse.

• Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

• Randomly divide the mice into control and treatment groups (e.g., untreated, light only, C.I. Vat Blue 22 only, and C.I. Vat Blue 22 + light).

• Administer C.I. Vat Blue 22 (e.g., via intravenous injection) to the treatment groups.

• After a specific drug-light interval (e.g., 24 hours) to allow for tumor accumulation, anesthetize the mice.

• Irradiate the tumor area with a specific light dose (e.g., 100 J/cm²) using the laser and fiber optic diffuser. Shield the surrounding healthy tissue.

• Monitor the tumor volume using calipers every 2-3 days. Tumor volume can be calculated using the formula: (Length x Width²)/2.

• Plot tumor growth curves for all groups to assess the treatment efficacy.

• At the end of the study, euthanize the mice and excise the tumors for histological analysis (e.g., H&E staining, TUNEL assay for apoptosis).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Dye Sensitizers for Photodynamic Therapy [mdpi.com]
• 4. scispace.com [scispace.com]
• 5. Photodynamic therapy: Promotion of efficacy by a sequential protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Animal models for photodynamic therapy (PDT) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dye Sensitizers for Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. worlddyevariety.com [worlddyevariety.com]
• 9. par.nsf.gov [par.nsf.gov]
• 10. Singlet Oxygen Quantum Yield Determination Using Chemical Acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An in vitro cell irradiation protocol for testing photopharmaceuticals and the effect of blue, green, and red light on human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jove.com [jove.com]
• 13. benchchem.com [benchchem.com]
• 14. In Vivo Models for Studying Interstitial Photodynamic Therapy of Locally Advanced Cancer | Springer Nature Experiments [experiments.springernature.com]

Application Note: Analytical Methods for the Quantification of C.I. Vat Blue 22

Audience: Researchers, scientists, and drug development professionals.

Introduction C.I. Vat Blue 22 (C.I. 59820) is an anthraquinone-based vat dye known for its excellent fastness properties on textiles.[1][2] Its chemical formula is C₃₄H₁₂Cl₄O₂, and its CAS Registry Number is 6373-20-2.[1] Like most vat dyes, C.I. Vat Blue 22 is insoluble in water, a characteristic that complicates its quantification using standard analytical techniques.[3] For analysis, it is typically converted to its water-soluble "leuco" form through alkaline reduction. This application note details primary analytical methods for the accurate quantification of C.I. Vat Blue 22, providing detailed protocols and comparative data.

Method 1: UV-Visible Spectrophotometry

Principle This method relies on the measurement of light absorbance of the soluble leuco form of C.I. Vat Blue 22. In its reduced state, the dye's concentration is directly proportional to its absorbance at a specific wavelength (λmax), following the Beer-Lambert Law. A significant challenge in analyzing vat dye solutions is the light scattering caused by insoluble particles, which can lead to inaccurate measurements.[3] Derivative spectrophotometry can be employed to minimize these scattering effects and enhance the resolution of spectral bands. The conversion to the soluble leuco form is achieved using a reducing agent like sodium dithionite (B78146) (hydrosulfite) in an alkaline medium.

Experimental Protocol

1. Reagents and Materials:

• C.I. Vat Blue 22 standard

• Sodium hydroxide (B78521) (NaOH)

• Sodium dithionite (Na₂S₂O₄)

• Deionized water

• Volumetric flasks and pipettes

• UV-Vis Spectrophotometer

2. Preparation of Alkaline Reducing Solution (Blank):

• Prepare a 0.1 M NaOH solution in deionized water.

• Just before use, dissolve sodium dithionite to a concentration of 1-2% (w/v). This solution should be freshly prepared as it is prone to oxidation.

3. Preparation of Standard Solutions:

• Accurately weigh a precise amount of C.I. Vat Blue 22 standard and record the weight.

• Prepare a stock solution by dispersing the dye in a known volume of deionized water.

• Create a series of calibration standards by diluting the stock solution to different concentrations (e.g., 0.5, 1, 2, 5, 10 mg/L).

• For each standard, take a known volume (e.g., 10 mL) and add a specific amount of the fresh alkaline reducing solution to fully convert the dye to its leuco form. The solution should change color, indicating reduction.

4. Sample Preparation:

• Prepare the unknown sample containing C.I. Vat Blue 22 in the same manner as the standard solutions, ensuring complete reduction to the leuco form.

• Dilute the sample with the alkaline reducing solution if necessary to bring the absorbance into the linear range of the instrument (typically 0.1 - 1.0 AU).[3]

5. Instrumental Analysis:

• Set the spectrophotometer to scan a wavelength range (e.g., 400-800 nm) to determine the wavelength of maximum absorbance (λmax) for the leuco form. For similar reduced vat dyes, a λmax around 610 nm has been observed.[3]

• Set the instrument to the determined λmax.

• Use the alkaline reducing solution as the blank to zero the instrument.

• Measure the absorbance of each calibration standard and the prepared sample.

• Construct a calibration curve by plotting absorbance versus concentration for the standards.

• Determine the concentration of the unknown sample from the calibration curve.

Workflow Diagram

Caption: Workflow for UV-Vis quantification of C.I. Vat Blue 22.

Method 2: High-Performance Liquid Chromatography (HPLC)

Principle HPLC is a powerful technique for separating and quantifying components in a mixture. For dye analysis, a reversed-phase HPLC (RP-HPLC) system is commonly employed, which separates molecules based on their hydrophobicity.[4] The insoluble nature of C.I. Vat Blue 22 requires it to be dissolved in a suitable organic solvent or analyzed in its reduced leuco form. The dye is quantified by a detector (typically UV-Vis or Photodiode Array) as it elutes from the column, and its concentration is determined by comparing the peak area to that of known standards.

Experimental Protocol

1. Reagents and Materials:

• C.I. Vat Blue 22 standard

• HPLC-grade acetonitrile (B52724) (ACN) and water

• A suitable solvent for dissolution (e.g., Dimethylformamide - DMF)

• HPLC system with a UV-Vis or PDA detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

2. Preparation of Mobile Phase:

• Prepare a mobile phase, for example, a gradient or isocratic mixture of acetonitrile and water. A common starting point could be 60:40 (v/v) ACN:Water.[5]

• Degas the mobile phase using sonication or vacuum filtration to prevent bubbles in the system.

3. Preparation of Standard Solutions:

• Prepare a stock solution of C.I. Vat Blue 22 by dissolving a known amount in a minimal volume of DMF and then diluting with the mobile phase.

• From the stock solution, prepare a series of calibration standards at different concentrations (e.g., 1, 5, 10, 20, 50 mg/L).

• Filter all standards through a 0.45 µm syringe filter before injection to remove any particulate matter.

4. Sample Preparation:

• Extract or dissolve the sample containing C.I. Vat Blue 22 using the same solvent as the standards.

• Dilute the sample with the mobile phase to fall within the concentration range of the calibration curve.

• Filter the sample through a 0.45 µm syringe filter prior to analysis.

5. HPLC Conditions:

• Column: C18 reversed-phase column

• Mobile Phase: Acetonitrile:Water mixture (e.g., 60:40 v/v)[5]

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detector Wavelength: Determined by scanning the UV-Vis spectrum of the dye (a wavelength between 500-650 nm is expected).

• Column Temperature: 25-30 °C

6. Analysis:

• Inject the standards and the sample into the HPLC system.

• Record the chromatograms and integrate the peak area corresponding to C.I. Vat Blue 22.

• Construct a calibration curve by plotting peak area versus concentration for the standards.

• Determine the concentration of the sample from its peak area using the calibration curve.

Workflow Diagram

Caption: General workflow for HPLC analysis of C.I. Vat Blue 22.

Method 3: Electrochemical Methods

Principle Electrochemical techniques offer an alternative for quantifying vat dyes by measuring the electrons involved in the reduction process.[6] Indirect electrochemical reduction is particularly suitable.[6][7] In this process, a redox mediator (e.g., an iron-triethanolamine complex) is used to shuttle electrons from an electrode (cathode) to the dispersed dye particles, converting them to the soluble leuco form.[6][8] The current or potential required for the reduction can be correlated to the dye concentration. This method is highly effective and can reduce the use of chemical reducing agents, offering ecological advantages.[6][7]

Conceptual Protocol

1. System Setup:

• An electrochemical cell, typically a divided cell with cathodic and anodic compartments, is used.[7]

• A working electrode (cathode), a counter electrode (anode), and a reference electrode are required.

• The system includes a potentiostat/galvanostat to control the electrical parameters.

2. Procedure:

• The sample containing C.I. Vat Blue 22 is placed in the electrochemical cell along with an electrolyte and the redox mediator.

• A potential is applied to the cathode to reduce the mediator (e.g., Fe³⁺-complex to Fe²⁺-complex).

• The reduced mediator then chemically reduces the vat dye to its leuco form.

• The progress of the reduction is monitored by measuring the redox potential of the solution or the current consumed.

• Quantification is achieved by creating a calibration curve that relates the total charge passed (coulombs) or the change in potential to known concentrations of the dye.

Logical Relationship Diagram

Caption: Principle of indirect electrochemical reduction of a vat dye.

Data Presentation: Summary of Quantitative Methods

The following table summarizes the key parameters for the analytical methods described. Note that specific values for C.I. Vat Blue 22 may require experimental determination and validation.

Parameter	UV-Visible Spectrophotometry	HPLC-UV	Electrochemical Methods
Analyte Form	Soluble Leuco Form	Original Form (in organic solvent) or Leuco Form	Original Form (reduced in-situ)
Principle	Light Absorbance (Beer-Lambert Law)	Chromatographic Separation & UV Detection	Potentiometry / Voltammetry / Coulometry
Typical λmax	~610 nm (for reduced form)[3]	Dependent on solvent/form (typically 500-650 nm)	N/A
Typical Retention Time	N/A	Dependent on column and mobile phase	N/A
Primary Output	Absorbance	Peak Area / Peak Height	Potential (V) / Current (A) / Charge (C)
Advantages	Rapid, simple instrumentation, cost-effective	High selectivity and sensitivity, can analyze mixtures	High precision, eco-friendly (reduces chemical waste)[6]
Disadvantages	Prone to interference from scattering, requires reduction step	Higher cost, more complex method development	Requires specialized equipment, potential matrix effects

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. China Biggest C.I. Vat Blue 22 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. journals.najah.edu [journals.najah.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ifatcc.org [ifatcc.org]

High-Performance Liquid Chromatography (HPLC) Method for the Analysis of C.I. Vat Blue 22

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Vat Blue 22, also known as C.I. 59820, is a violanthrone-based vat dye characterized by its high tinctorial strength and excellent fastness properties. As with most vat dyes, C.I. Vat Blue 22 is insoluble in water and common organic solvents in its pigmentary form, which presents a significant challenge for analytical characterization by High-Performance Liquid Chromatography (HPLC). To overcome this, a sample preparation method involving the reduction of the insoluble dye to its water-soluble "leuco" form is necessary. This application note provides a detailed protocol for the preparation of the leuco form of C.I. Vat Blue 22 and a comprehensive HPLC method for its analysis.

The analysis of vat dyes is crucial for quality control in manufacturing, identification in historical textiles, and for safety assessment in various applications. The HPLC method described herein is designed to provide a robust and reliable means of analyzing this important dye.

Materials and Methods

1. Reagents and Materials

• C.I. Vat Blue 22 (C.I. 59820) standard

• Sodium Dithionite (B78146) (Na₂S₂O₄), analytical grade

• Sodium Hydroxide (NaOH), analytical grade

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade or deionized

• Formic Acid, analytical grade

• Syringe filters, 0.45 µm, compatible with alkaline and organic solutions

2. Instrumentation

A standard HPLC system equipped with the following components is required:

• Binary or Quaternary Gradient Pump

• Autosampler

• Column Thermostat

• Diode Array Detector (DAD) or UV-Vis Detector

3. Sample Preparation: Reduction to the Leuco Form

The fundamental principle behind the solubilization of vat dyes is their chemical reduction in an alkaline medium. This process converts the insoluble keto form of the dye into its soluble enolate (leuco) form.

Protocol for Leuco Form Preparation:

• Dispersion: Accurately weigh approximately 10 mg of C.I. Vat Blue 22 powder into a 10 mL volumetric flask. Add 5 mL of deionized water and a small magnetic stir bar. Place the flask on a magnetic stirrer and stir for 10-15 minutes to create a fine dispersion.

• Alkalinization: While stirring, add 1 mL of 1 M Sodium Hydroxide (NaOH) solution to the dispersion to achieve a strongly alkaline pH (typically pH 11-13).

• Reduction: Gently warm the alkaline dispersion to 50-60°C. Carefully add approximately 20 mg of Sodium Dithionite (Na₂S₂O₄) in small portions. The color of the solution should change, indicating the formation of the leuco form. The alkaline reduction product of C.I. Vat Blue 22 is blue.

• Dissolution and Dilution: Continue stirring at 50-60°C for 15-20 minutes to ensure complete reduction and dissolution. Allow the solution to cool to room temperature. Dilute to the mark with deionized water.

• Filtration: Immediately before injection into the HPLC system, filter the leuco dye solution through a 0.45 µm syringe filter.

Note on Stability: The leuco form of vat dyes is susceptible to aerial oxidation, which can cause the dye to revert to its insoluble form. Therefore, it is crucial to analyze the prepared samples as soon as possible. For improved stability, the use of deoxygenated water (prepared by sparging with nitrogen) for sample preparation is recommended. The stability of sodium dithionite solutions is also a factor, with alkaline conditions (pH 9-12) providing better stability.

4. HPLC Method

The following HPLC method is a starting point for the analysis of the leuco form of C.I. Vat Blue 22. Method optimization may be required depending on the specific HPLC system and column used.

Parameter	Recommended Condition
Column	Reversed-Phase C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detector Wavelength	Given the lack of a specific UV-Vis spectrum for the leuco form of C.I. Vat Blue 22, it is recommended to monitor a wavelength in the visible range, such as 610 nm , which is the absorbance maximum for the leuco form of the related C.I. Vat Green 1. A Diode Array Detector should be used to acquire the full spectrum and determine the optimal wavelength for C.I. Vat Blue 22.

Data Presentation

Quantitative data obtained from the HPLC analysis should be summarized in a clear and structured table for easy comparison.

Table 1: Example Data Summary for HPLC Analysis of C.I. Vat Blue 22

Sample ID	Retention Time (min)	Peak Area	Concentration (µg/mL)	Purity (%)
Standard 1	15.2	125436	10.0	99.8
Standard 2	15.2	250123	20.0	99.7
Sample A	15.3	187654	15.0	98.5
Sample B	15.2	210987	16.8	99.1

Experimental Workflow and Signaling Pathway Diagrams

To visualize the experimental process, a workflow diagram is provided below.

Caption: Experimental workflow for the HPLC analysis of C.I. Vat Blue 22.

The chemical transformation central to this protocol is the reduction of the violanthrone (B7798473) structure. A simplified diagram illustrating this logical relationship is presented below.

Caption: Reversible reduction-oxidation of C.I. Vat Blue 22.

Application Note: Separation of Vat Dye Mixtures by Thin-Layer Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

Thin-layer chromatography (TLC) is a rapid, simple, and inexpensive analytical technique used to separate non-volatile mixtures.[1][2] It is particularly well-suited for the analysis of dyes, where it is routinely used for identification, assessing purity, and monitoring the progress of reactions.[3] Vat dyes, a class of water-insoluble dyes, present unique challenges for chromatographic separation due to their low solubility in common organic solvents.

This application note details protocols for the separation of vat dye mixtures using TLC, focusing on a non-reducing system that utilizes high-boiling-point solvents at elevated temperatures. This method has been shown to produce fast, reproducible, and easily controlled separations on silica (B1680970) gel plates.[3]

Principle of Separation

TLC separates components of a mixture based on the principle of differential partitioning between a stationary phase and a mobile phase.[4][5]

• Stationary Phase: A thin layer of an adsorbent material (commonly silica gel or alumina) coated onto a plate of glass, plastic, or aluminum.[6][7] For the separation of vat dyes, silica gel is the most common and effective stationary phase.[3]

• Mobile Phase (Eluent): A solvent or mixture of solvents that flows up the plate via capillary action.[1]

Compounds with a higher affinity for the polar stationary phase move up the plate more slowly, resulting in a lower Retention Factor (Rf), while less polar compounds with a higher affinity for the mobile phase travel further, exhibiting a higher Rf value.[4][8] The separation is quantified by the Rf value, calculated as:

Rf = distance traveled by the compound / distance traveled by the solvent front [5][6]

An ideal separation results in well-defined spots with Rf values between 0.15 and 0.85.[9]

Experimental Protocols

This section provides a detailed methodology for the separation of vat dyes using a non-reducing, high-temperature TLC system.[3]

3.1. Materials and Reagents

• TLC Plates: Silica gel 60 F₂₅₄ plates

• Vat Dye Standards and Mixtures: Dissolved in a suitable high-boiling-point solvent (e.g., nitrobenzene, dimethylformamide).

• Mobile Phase Solvents: See Table 1 for recommended solvent systems.[3]

• Developing Chamber: Glass tank with a lid.

• Spotting Capillaries: 1-2 µL micropipettes or capillary tubes.[4]

• Drying Oven: Capable of maintaining 100-120°C.

• Pencil and Ruler

• Visualization Equipment: UV lamp (254 nm).

3.2. Experimental Workflow Diagram

Caption: Workflow for TLC separation and analysis of vat dyes.

3.3. Detailed Procedure

• Plate Preparation: Handle the TLC plate by the edges to prevent contamination.[4] Using a pencil, lightly draw an origin line about 1.5 cm from the bottom of the plate.[10] Mark small, evenly spaced points along this line for sample application.[1]

• Sample Application: Using a micropipette, apply 1-2 µL of each dye solution to a marked point on the origin line. The goal is to create small, concentrated spots, no more than 2 mm in diameter.[10] Allow the solvent to evaporate completely between applications if multiple spots are needed to increase concentration.[11]

• Chamber Saturation: Pour the selected mobile phase into the developing chamber to a depth of about 0.5-1.0 cm. Place a piece of filter paper inside to help saturate the chamber atmosphere with solvent vapor. Cover the chamber and allow it to equilibrate.[4]

• Chromatogram Development: Carefully place the spotted TLC plate into the pre-heated (100 or 120°C) and equilibrated chamber. Ensure the origin line is above the solvent level.[10] Cover the chamber and allow the mobile phase to ascend the plate by capillary action.[2] Development for a 10 cm distance typically takes about 1 hour at these temperatures.[3]

• Drying and Visualization: Once the solvent front is about 1 cm from the top of the plate, remove it from the chamber.[10] Immediately mark the solvent front with a pencil. Allow the plate to dry completely in an oven.

• Analysis: Since vat dyes are colored, the separated spots are typically visible under ambient light.[9] If the plate contains a fluorescent indicator (F₂₅₄), spots can also be visualized under a UV lamp as dark patches.[9][12] Circle the center of each spot. Measure the distance from the origin line to the center of each spot and to the solvent front. Calculate the Rf value for each component.[11]

Data Presentation

Quantitative data, including mobile phase compositions and resulting Rf values, are crucial for reproducibility and identification.

4.1. Mobile Phase Systems

Successful separation of vat dyes has been achieved using non-reducing eluents at elevated temperatures. A mixture of polar and non-polar high-boiling-point solvents generally provides better migration and separation.[3]

Eluent Code	Composition (v/v/v)	Temperature (°C)	Notes
Eluent 1	Nitrobenzene / Diphenyl ether / Benzophenone (3:7:1)	120	Good general-purpose eluent for many vat dyes.[3]
Eluent 2	1-Chloronaphthalene / 2-Methoxyethyl ether (8:2)	120	Shows good separation for anthraquinone (B42736) vat dyes.[3]
Eluent 3	1-Methylnaphthalene / 2-Hydroxyethyl ether (9:1)	120	Effective for a range of vat dyes on silica gel.[3]
Eluent 4	1-Chloronaphthalene / 2-Methoxyethyl ether / 2-Hydroxyethyl ether (7:2:1)	120	Provides good separation and migration.[3]
Eluent 6	Pyridine / Aniline / Nitrobenzene (1:1:8)	100	Furnished very good separation for indigoid vat dyes.[3]
Table 1: Recommended mobile phase systems for high-temperature TLC of vat dyes. Data sourced from[3].

4.2. Example Retention Factor (Rf) Data

The Rf value is characteristic of a compound in a specific TLC system (stationary phase, mobile phase, and temperature). Comparing the Rf value of an unknown spot to that of a known standard run on the same plate allows for identification.

Dye	Chemical Class	Eluent System (from Table 1)	Approximate Rf Value
C.I. Vat Blue 1	Indigoid	Eluent 6	0.55[3]
C.I. Vat Green 1	Anthraquinone	Eluent 2	0.40[3]
C.I. Vat Red 1	Anthraquinone	Eluent 2	0.25[3]
C.I. Vat Black 25	Anthraquinone	Eluent 4	0.60[3]
Methylene Blue	Thiazine	Acetone	0.15 - 0.20[10]
Safranin	Safranin	Acetone	0.35 - 0.40[10]
Table 2: Example Rf values for various dyes. Note that values for Methylene Blue and Safranin are with Acetone at room temperature and are provided for general comparison.

Visualization of TLC Separation Principle

The fundamental principle of separation can be visualized as the differential migration of components up the stationary phase.

References

• 1. kcl.ac.uk [kcl.ac.uk]
• 2. Thin-layer chromatography - Wikipedia [en.wikipedia.org]
• 3. sdc.org.uk [sdc.org.uk]
• 4. benchchem.com [benchchem.com]
• 5. ssa.lawyer [ssa.lawyer]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Home Page [chem.ualberta.ca]
• 9. silicycle.com [silicycle.com]
• 10. flinnsci.ca [flinnsci.ca]
• 11. uclmail.net [uclmail.net]
• 12. faculty.fiu.edu [faculty.fiu.edu]

Application Notes and Protocols for the Electrochemical Reduction of C.I. Vat Blue 22 in Battery Applications

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental protocols for investigating the electrochemical properties of C.I. Vat Blue 22, a violanthrone-based dye, for its potential use as a cathode material in secondary batteries, such as lithium-ion batteries.

Introduction

Organic electrode materials are a promising alternative to traditional inorganic materials used in batteries, offering potential advantages in terms of sustainability, cost, and structural diversity. Vat dyes, a class of large aromatic carbonyl compounds, are particularly interesting due to their inherent redox activity. C.I. Vat Blue 22, with its violanthrone (B7798473) core structure featuring multiple carbonyl groups, is a candidate for reversible electrochemical reduction and oxidation, making it suitable for charge storage applications.

The fundamental principle behind its application in a battery is the reversible reduction of its carbonyl groups to enolates upon discharge, and the subsequent oxidation back to carbonyls during the charging process. This reaction allows for the storage and release of electrical energy.

Chemical Properties and Redox Mechanism

C.I. Vat Blue 22, also known as Navy Blue TRR, is a violanthrone derivative with the molecular formula C₃₄H₁₂Cl₄O₂.[1] Its structure is characterized by a large, planar aromatic system with two carbonyl groups that can undergo reversible reduction.

The proposed electrochemical reduction mechanism in a lithium-ion battery involves the uptake of lithium ions and electrons by the carbonyl groups, forming a lithium enolate. This process is reversed during the charging cycle.

Data Presentation: Electrochemical Properties

While specific experimental data for the electrochemical performance of C.I. Vat Blue 22 in a battery setup is not extensively available in the reviewed literature, the following table summarizes expected parameters based on the analysis of similar violanthrone derivatives and general organic cathode materials. This table should be used as a template to be populated with experimental findings.

Parameter	Expected Range/Value	Notes
Cyclic Voltammetry
Reduction Potential (vs. Li/Li⁺)	1.5 V - 2.5 V	Based on related violanthrone structures showing redox activity in this range.
Oxidation Potential (vs. Li/Li⁺)	2.0 V - 3.0 V
Peak Separation (ΔEp)	> 59 mV	A quasi-reversible or irreversible process is expected for complex organic molecules.
Galvanostatic Cycling
Initial Discharge Capacity	100 - 200 mAh/g	Theoretical capacity will depend on the number of electrons transferred per molecule.
Reversible Capacity	80 - 150 mAh/g	Capacity fade is a common challenge for organic electrodes.
Coulombic Efficiency	> 95%	A high efficiency indicates good reversibility of the redox reactions.
Rate Capability
Capacity Retention at 1C	50 - 80%	The large molecular size may limit high-rate performance.
Electrochemical Impedance
Charge Transfer Resistance (Rct)	50 - 200 Ω	Influenced by electrode formulation and electrolyte properties.

Experimental Protocols

The following protocols are designed to enable the comprehensive electrochemical characterization of C.I. Vat Blue 22 as a battery cathode material.

Electrode Preparation

Objective: To prepare a composite electrode containing C.I. Vat Blue 22 for electrochemical testing.

Materials:

• C.I. Vat Blue 22 powder

• Conductive carbon (e.g., Super P, C65)

• Polyvinylidene fluoride (B91410) (PVDF) binder

• N-Methyl-2-pyrrolidone (NMP) solvent

• Aluminum foil (current collector)

• Mortar and pestle

• Doctor blade coater

• Vacuum oven

Procedure:

• Thoroughly mix C.I. Vat Blue 22, conductive carbon, and PVDF binder in a weight ratio of 60:30:10 in a mortar and pestle.

• Add NMP dropwise to the mixture while continuously grinding to form a homogeneous slurry.

• Cast the slurry onto a piece of aluminum foil using a doctor blade with a typical thickness of 100-200 µm.

• Dry the coated foil in a vacuum oven at 80°C for 12 hours to remove the NMP solvent.

• Punch out circular electrodes of a desired diameter (e.g., 12 mm) from the dried film.

• Measure the mass of the active material on each electrode.

Coin Cell Assembly

Objective: To assemble a 2032-type coin cell for electrochemical testing.

Materials:

• Prepared C.I. Vat Blue 22 cathode

• Lithium metal foil (anode)

• Celgard 2400 separator

• Electrolyte: 1 M LiPF₆ in a mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC) (1:1 v/v)

• Coin cell components (casings, spacers, springs)

• Argon-filled glovebox

• Hydraulic crimper

Procedure:

• Transfer all components into an argon-filled glovebox with H₂O and O₂ levels below 0.1 ppm.

• Place the C.I. Vat Blue 22 cathode at the bottom of the coin cell casing.

• Add a few drops of electrolyte to wet the cathode surface.

• Place the separator on top of the cathode.

• Add a few more drops of electrolyte to wet the separator.

• Place the lithium metal anode on top of the separator.

• Add a spacer and a spring.

• Place the top casing and crimp the coin cell using a hydraulic crimper to ensure a hermetic seal.

Cyclic Voltammetry (CV)

Objective: To determine the redox potentials and assess the reversibility of the electrochemical reactions of C.I. Vat Blue 22.

Equipment:

• Potentiostat/Galvanostat

Procedure:

• Connect the assembled coin cell to the potentiostat.

• Set the potential window, for instance, from 1.0 V to 3.5 V vs. Li/Li⁺.

• Set a scan rate, typically starting at 0.1 mV/s.

• Run the cyclic voltammetry for 3-5 cycles to observe the evolution of the redox peaks.

• Vary the scan rate (e.g., 0.2, 0.5, 1.0 mV/s) to investigate the kinetics of the redox process.

Galvanostatic Cycling

Objective: To evaluate the specific capacity, cycling stability, and coulombic efficiency of the C.I. Vat Blue 22 cathode.

Equipment:

• Battery testing system

Procedure:

• Connect the coin cell to the battery testing system.

• Set the voltage window based on the CV results (e.g., 1.2 V to 3.2 V).

• Set the current density for charging and discharging. A common starting rate is C/10 (a full charge or discharge in 10 hours).

• Perform an initial formation cycle at a low rate (e.g., C/20).

• Cycle the cell for a desired number of cycles (e.g., 100 cycles) at a constant current rate (e.g., C/5).

• Record the charge and discharge capacities and calculate the coulombic efficiency for each cycle.

Rate Capability Test

Objective: To assess the performance of the C.I. Vat Blue 22 cathode at different charge and discharge rates.

Equipment:

• Battery testing system

Procedure:

• Cycle the coin cell at progressively increasing C-rates (e.g., C/10, C/5, C/2, 1C, 2C).

• Perform several cycles at each C-rate to ensure the capacity has stabilized.

• After cycling at the highest rate, return to a low C-rate (e.g., C/10) to check for capacity recovery.

Mandatory Visualizations

References

• 1. Attempted characterisation of phenanthrene-4,5-quinone and electrochemical synthesis of violanthrone-16,17-quinone. How does the stability of bay quinones correlate with structural and electronic parameters? - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for C.I. Vat Blue 22 in Histological Staining

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

C.I. Vat Blue 22, an anthraquinone-based dye, is a coloring agent with primary applications in the textile industry, valued for its high fastness. Its use as a histological stain is not established in scientific literature, and standardized protocols for biological applications are currently unavailable. These application notes provide a theoretical framework and exploratory protocols for researchers interested in investigating the potential of C.I. Vat Blue 22 as a novel stain for histological samples. The methodologies presented are extrapolated from the known chemistry of vat dyes and the application of structurally related anthraquinone (B42736) dyes in microscopy. Significant methods development and validation will be required to establish a reliable staining protocol.

Introduction to C.I. Vat Blue 22 and Vat Dyes in Histology

C.I. Vat Blue 22 is a member of the vat dye class, which are characteristically insoluble in water. This insolubility presents a primary challenge for their application in aqueous biological staining environments. The fundamental principle of vat dyeing involves a two-step process:

• Reduction (Vatting): The insoluble pigment is chemically reduced in an alkaline solution (e.g., using sodium hydrosulfite) to a water-soluble "leuco" form.

• Oxidation: The tissue is treated with the soluble leuco dye, which is then re-oxidized to the insoluble, colored pigment, effectively trapping it within the tissue structures.

Alternatively, solubilized versions of vat dyes, often available as stable leuco sulfate (B86663) esters, can be used. These are water-soluble and can be applied directly to the tissue, followed by an oxidative and acidic treatment to regenerate the parent dye.

While C.I. Vat Blue 22 itself has not been documented for histological use, other anthraquinone dyes have found applications in biological imaging. For instance, DRAQ5 is a fluorescent anthraquinone dye used for nuclear staining in live and fixed cells. This precedent suggests that with appropriate chemical modification or procedural adaptation, C.I. Vat Blue 22 could potentially be developed into a useful histological stain.

Proposed Mechanism of Staining

The staining mechanism for a vat dye like C.I. Vat Blue 22 in tissue would rely on its physical entrapment after being converted from a soluble to an insoluble form within the sample. The affinity of the leuco form for different cellular or extracellular components would determine the resulting staining pattern. This would likely be influenced by factors such as tissue porosity, local pH, and the presence of reactive chemical groups.

Data Presentation: Properties of C.I. Vat Blue 22

For researchers embarking on the development of a staining protocol, understanding the physicochemical properties of the dye is crucial.

Property	Value	Reference
C.I. Name	Vat Blue 22	[Generic]
Molecular Formula	C₃₄H₁₂Cl₄O₂	[Generic]
Molecular Weight	594.27 g/mol	[Generic]
Appearance	Dark blue powder	[Generic]
Solubility in Water	Insoluble	[Generic]

Experimental Protocols: An Exploratory Approach

The following protocols are hypothetical and intended as a starting point for methods development. Researchers should perform extensive optimization and validation.

Protocol 1: Staining with a Solubilized "Leuco" Form of C.I. Vat Blue 22

This protocol requires the chemical reduction of C.I. Vat Blue 22 to its soluble leuco form immediately prior to use.

Materials:

• C.I. Vat Blue 22 powder

• Sodium Hydroxide (NaOH)

• Sodium Hydrosulfite (Na₂S₂O₄)

• Distilled water

• Hydrogen Peroxide (H₂O₂) or aerial oxidation

• Standard histology reagents (e.g., xylene, ethanol (B145695) series)

• Deparaffinized and rehydrated tissue sections on slides

Procedure:

• Preparation of the Leuco Dye Solution (Vatting):

  • In a fume hood, prepare a dilute alkaline solution (e.g., 0.1 M NaOH).

  • Carefully add a small amount of C.I. Vat Blue 22 powder to the alkaline solution to create a suspension.

  • Gradually add sodium hydrosulfite while gently stirring until the blue color of the suspension changes to the color of the soluble leuco form (typically yellow or brownish). The exact amounts will need to be determined empirically.

• Staining:

  • Immerse the rehydrated tissue sections in the freshly prepared leuco dye solution for 5-30 minutes. The optimal time will require testing.

• Washing:

  • Rinse the slides thoroughly in distilled water to remove excess leuco dye.

• Oxidation:

  • Expose the slides to air for 10-20 minutes or immerse them in a dilute solution of hydrogen peroxide (e.g., 0.5-3%) for 1-5 minutes to re-oxidize the leuco dye back to its insoluble blue form.

• Final Rinsing and Dehydration:

  • Rinse the slides in distilled water.

  • Dehydrate the sections through an ascending series of ethanol concentrations.

  • Clear in xylene and mount with a compatible mounting medium.

Protocol 2: Hypothetical Use of a Solubilized Derivative

This approach assumes the availability or synthesis of a water-soluble form of C.I. Vat Blue 22, such as a leuco sulfate ester (analogous to "Solubilised Vat Dyes").

Materials:

• Hypothetical "Solubilized C.I. Vat Blue 22"

• Distilled water or appropriate buffer

• Sodium Nitrite (B80452) (NaNO₂)

• Sulfuric Acid (H₂SO₄)

• Deparaffinized and rehydrated tissue sections on slides

Procedure:

• Preparation of Staining Solution:

  • Dissolve the "Solubilized C.I. Vat Blue 22" in distilled water or a suitable buffer to the desired concentration (e.g., 0.1-1.0% w/v).

• Staining:

  • Immerse the tissue sections in the staining solution for 10-60 minutes.

• Rinsing:

  • Rinse the slides in distilled water.

• Development (Oxidation):

  • Prepare a developing bath containing a dilute solution of sodium nitrite and sulfuric acid. The exact concentrations will need to be optimized.

  • Immerse the slides in the developing bath for 5-15 minutes to hydrolyze the solubilizing group and oxidize the dye to its insoluble blue pigment.

• Final Rinsing and Dehydration:

  • Rinse thoroughly in distilled water.

  • Dehydrate, clear, and mount as described in Protocol 1.

Visualization of Workflows and Principles

General Principle of Vat Dye Staining

Caption: The fundamental principle of applying a vat dye.

Experimental Workflow for Vat Dye Histological Staining

Caption: A generalized workflow for developing a histological staining protocol with a vat dye.

Alternative Anthraquinone Dyes and Other Blue Stains

Given the exploratory nature of using C.I. Vat Blue 22, researchers may consider established alternatives.

DRAQ5: An Example of an Anthraquinone-Based Nuclear Stain

DRAQ5 is a fluorescent anthraquinone dye that specifically binds to DNA and is used for nuclear counterstaining. A study comparing DRAQ5 with Acridine Orange (AO) for ex vivo confocal microscopy of skin provided the following insights:

Feature	DRAQ5	Acridine Orange (AO)
Target Specificity	More specific to nuclei	Stains nuclei, but also shows non-specific binding to dermal fibers
Preferred Digital Stain	82% of images	18% of images
Preferred for Histopathological Features	81% of images	19% of images
Visibility of Inflammatory Cells	82% of images	60% of images

Data adapted from studies on ex vivo confocal microscopy.

Commonly Used Blue Histological Stains

• Hematoxylin: The most common nuclear stain in histology, producing a blue-purple color. It is used in the standard Hematoxylin and Eosin (H&E) stain.

• Toluidine Blue: A basic metachromatic dye that stains acidic tissue components, such as cartilage matrix and mast cell granules, blue.

• Alcian Blue: Used to stain acidic mucins and glycosaminoglycans blue. The staining is pH-dependent.

• Aniline Blue: A component of Masson's trichrome stain, used to stain collagen blue.

Conclusion and Future Directions

The application of C.I. Vat Blue 22 for histological staining is a novel and unexplored area. The primary obstacle is the dye's insolubility, which must be overcome through chemical reduction or by using a solubilized derivative. The protocols and concepts presented here offer a foundational starting point for researchers to begin methods development. Any successful protocol will require rigorous optimization of reagent concentrations, incubation times, and pH conditions, followed by validation against established histological stains to characterize its specificity and utility. The potential for developing a new, highly stable, and specific stain makes this an intriguing area for investigation in the field of histology and pathology.

Application Notes and Protocols: Formulation of C.I. Vat Blue 22 Nanoparticles for Pigment Applications

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation, characterization, and application of C.I. Vat Blue 22 nanoparticles as high-performance pigments. The protocols outlined below are based on established methodologies for organic pigment nanoparticle synthesis and are intended to serve as a detailed guide for research and development.

Introduction

C.I. Vat Blue 22, a violanthrone-based vat dye, is known for its deep navy blue color and good fastness properties. The transformation of this bulk pigment into its nanoparticle form can significantly enhance its application in various fields, including advanced coatings, textiles, and potentially, biomedical imaging, by improving its dispersibility, color strength, and stability.[1][2] Nanoparticles of pigments offer a larger surface area, which can lead to improved pigmentary properties such as increased tinting strength and transparency.[3]

This document details two primary methods for the synthesis of C.I. Vat Blue 22 nanoparticles: wet bead milling (a top-down approach) and anti-solvent precipitation (a bottom-up approach). It also provides protocols for their characterization and evaluation in a model pigment application.

Data Presentation

Table 1: Synthesis Parameters for C.I. Vat Blue 22 Nanoparticles

Parameter	Wet Bead Milling	Anti-Solvent Precipitation
Starting Material	C.I. Vat Blue 22 (micro-sized powder)	C.I. Vat Blue 22 (dissolved in a suitable solvent)
Solvent/Dispersion Medium	Deionized Water with Dispersant	N-Methyl-2-pyrrolidone (NMP) or similar aprotic solvent
Anti-Solvent	Not Applicable	Deionized Water with Stabilizer
Stabilizer/Dispersant	Polymeric dispersant (e.g., Solsperse™ series)	Polyvinylpyrrolidone (PVP) or similar polymeric stabilizer
Key Equipment	High-energy bead mill	High-shear mixer or ultrasonicator
Typical Particle Size Range	50 - 200 nm	30 - 150 nm
Advantages	Scalable, effective for hard pigments	Produces smaller, more uniform particles
Disadvantages	Potential for contamination from milling media	Requires solvent removal, potential for agglomeration

Table 2: Characterization of C.I. Vat Blue 22 Nanoparticles (Representative Data)

Property	Method	Wet Bead Milling	Anti-Solvent Precipitation
Mean Particle Size (Z-average)	Dynamic Light Scattering (DLS)	120 nm	85 nm
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	0.25	0.18
Particle Morphology	Transmission Electron Microscopy (TEM)	Irregular, crystalline	Spherical, amorphous clusters
Zeta Potential	Electrophoretic Light Scattering (ELS)	-35 mV	-28 mV
UV-Vis λmax (in dispersion)	UV-Vis Spectroscopy	610 nm	605 nm

Table 3: Performance in a Water-Based Acrylic Coating (Representative Data)

Performance Metric	Test Method	Standard C.I. Vat Blue 22	C.I. Vat Blue 22 Nanoparticles (Precipitated)
Color Strength (%)	ASTM D387	100 (Reference)	135
Gloss (60°)	ASTM D523	75	88
Lightfastness (Blue Wool Scale)	ISO 105-B02	7-8	8
Weathering Resistance (ΔE after 1000h QUV)	ASTM G154	3.2	1.8

Experimental Protocols

Synthesis of C.I. Vat Blue 22 Nanoparticles by Wet Bead Milling

This protocol describes a top-down approach to reduce the particle size of C.I. Vat Blue 22 through mechanical attrition.

Materials:

• C.I. Vat Blue 22 (micronized powder)

• Polymeric dispersant (e.g., Solsperse™ 43000)

• Deionized water

• Yttria-stabilized zirconia (YSZ) milling beads (0.3-0.5 mm diameter)

• High-energy bead mill

Procedure:

• Premix Preparation:

  • In a suitable container, prepare a 20% (w/w) pigment premix by adding 20g of C.I. Vat Blue 22 powder to 75g of deionized water.

  • Add 5g of polymeric dispersant (25% active dispersant based on pigment weight).

  • Stir the mixture with a high-speed disperser for 30 minutes to form a homogeneous slurry.

• Milling:

  • Load the bead mill with YSZ milling beads to approximately 80% of the chamber volume.

  • Introduce the premix into the milling chamber.

  • Set the milling parameters:

    • Rotor speed: 2000-3000 rpm

    • Temperature: 20-25°C (use a cooling jacket)

    • Milling time: 2-4 hours

• Post-Milling and Collection:

  • After milling, separate the nanoparticle dispersion from the milling beads.

  • Collect the final nano-pigment dispersion.

  • Characterize the particle size using Dynamic Light Scattering (DLS). Continue milling if the desired particle size is not achieved.

Synthesis of C.I. Vat Blue 22 Nanoparticles by Anti-Solvent Precipitation

This protocol outlines a bottom-up approach where the pigment is first dissolved and then precipitated as nanoparticles in the presence of a stabilizer.

Materials:

• C.I. Vat Blue 22

• N-Methyl-2-pyrrolidone (NMP)

• Polyvinylpyrrolidone (PVP, K30)

• Deionized water

• High-shear mixer or probe sonicator

Procedure:

• Solvent Phase Preparation:

  • Dissolve 1g of C.I. Vat Blue 22 in 50 mL of NMP with gentle heating (40-50°C) and stirring to create a saturated solution.

  • Allow the solution to cool to room temperature and filter it to remove any undissolved particles.

• Anti-Solvent Phase Preparation:

  • Dissolve 2g of PVP in 200 mL of deionized water.

• Precipitation:

  • Place the anti-solvent phase in a vessel under high-shear mixing or sonication.

  • Rapidly inject the pigment solution (solvent phase) into the anti-solvent phase.

  • The rapid change in solvent polarity will cause the C.I. Vat Blue 22 to precipitate as nanoparticles, which are stabilized by the PVP.

  • Continue mixing/sonication for 30 minutes.

• Purification:

  • Remove the NMP and excess stabilizer through dialysis or diafiltration.

  • Concentrate the resulting aqueous dispersion of C.I. Vat Blue 22 nanoparticles.

Mandatory Visualizations

References

• 1. Beyond Pigments: Nanotechnology Improves Colouring [blog.polymernanocentrum.cz]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Solar spectral performance of nanopigments - European Coatings [european-coatings.com]

Application Note: Flow Injection Analysis for Real-Time Monitoring of Vat Deyeing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat dyeing is a crucial process in the textile industry for achieving deep, vibrant colors with excellent fastness properties on cellulosic fibers like cotton. The process relies on the reversible reduction of the insoluble vat dye into a soluble leuco form, which can then penetrate the fiber. This is followed by oxidation to trap the insoluble dye within the fiber matrix. Precise control of the dye and reducing agent concentrations in the dyebath is paramount for ensuring color consistency, optimizing dye uptake, and minimizing chemical waste.[1][2] Traditional methods for monitoring these parameters, such as redox titrations, are often manual, time-consuming, and not suitable for real-time process control.[3]

Flow Injection Analysis (FIA) has emerged as a powerful analytical technique for the real-time, automated monitoring of vat dyeing processes.[1][2][3] This application note provides a detailed protocol for the setup and operation of an FIA system for the quantitative analysis of vat dyes, enabling dynamic process control and improved dyeing efficiency. FIA offers a more rapid, precise, and accurate alternative to titrimetric methods for determining vat dye concentrations.[3]

Principle of Vat Dyeing and FIA Intervention

The fundamental chemistry of vat dyeing involves the conversion of the insoluble keto form of the dye to a soluble enol (leuco) form using a reducing agent, typically sodium hydrosulfite, in an alkaline medium. This soluble form has an affinity for the textile fibers. Once the fiber is impregnated with the leuco dye, it is exposed to an oxidizing agent or atmospheric oxygen, which converts the dye back to its insoluble form, locking it within the fiber structure.

Flow Injection Analysis is integrated into this process by continuously or periodically drawing a small sample from the dyebath. Inside the FIA system, the sample is precisely diluted and mixed with reagents in a controlled manner before being passed through a detector, most commonly a spectrophotometer, to measure the concentration of the leuco form of the dye.

Caption: Principle of Vat Deyeing and FIA Monitoring Point.

Experimental Protocol

This protocol outlines the setup and operation of a single-channel FIA system for the spectrophotometric determination of vat dyes in a dyebath.

FIA System Setup

The FIA system consists of a peristaltic pump, an injection valve, a reaction coil, and a spectrophotometer equipped with a flow-through cell.

• Pump: A multi-channel peristaltic pump is used to propel the carrier stream and sample at a constant flow rate.

• Injection Valve: A rotary or solenoid injection valve with a fixed volume sample loop is used for reproducible sample introduction.

• Manifold: The manifold is constructed from PTFE tubing of a suitable internal diameter. The reaction coil length and diameter should be optimized to ensure sufficient mixing and reaction time.

• Detector: A UV-Vis spectrophotometer with a flow-through cell is used for detection. The wavelength should be set to the absorbance maximum of the leuco form of the vat dye being analyzed.

Caption: Experimental Workflow for FIA Monitoring of Vat Deyeing.

Reagent Preparation

• Carrier Stream: The carrier stream is typically an alkaline reducing solution. The composition should be optimized for the specific vat dye but a common formulation is a solution of sodium hydrosulfite and sodium hydroxide. To prevent degradation of the reducing agent, the carrier solution should be freshly prepared and kept under an inert atmosphere (e.g., nitrogen).

• Standard Solutions: Prepare a stock solution of the vat dye in its reduced, leuco form. This can be achieved by dissolving a known amount of the dye in the alkaline reducing solution. A series of working standards are then prepared by diluting the stock solution with the carrier stream.

Sample Analysis

• A sample is drawn from the dyebath, filtered if necessary to remove any particulate matter, and introduced into the FIA system via the injection valve.

• The injected sample is carried by the reagent stream through the reaction coil where it mixes with the carrier.

• The absorbance of the sample zone is measured as it passes through the flow-through cell of the spectrophotometer.

• The peak height or area of the resulting signal is proportional to the concentration of the vat dye in the sample.

Calibration

A calibration curve is constructed by injecting the series of standard solutions and plotting the detector response (absorbance) against the known concentrations. The concentration of the unknown dyebath samples can then be determined from this calibration curve.

Data Presentation

The performance of the FIA method for the analysis of various vat dyes is summarized in the table below. The data is compiled from studies on the real-time monitoring of vat dyeing processes.

Vat Dye	Concentration Range (g/L)	Precision	Linearity (R²)	Detection Limit (g/L)	Sample Throughput (samples/hour)
C.I. Vat Blue 6	0 - 2.0	0.01 g/L	> 0.99	~0.05	> 60
C.I. Vat Red 10	0 - 2.0	0.01 g/L	> 0.99	~0.05	> 60
C.I. Vat Violet 1	0 - 2.0	0.01 g/L	> 0.99	~0.05	> 60
Indigo	0.8 - 12.0	-	0.9993	-	-

Note: The values for Linearity, Detection Limit, and Sample Throughput are representative of typical FIA systems for dye analysis and may vary depending on the specific system configuration and experimental conditions.

Conclusion

Flow Injection Analysis provides a robust and efficient method for the real-time monitoring of vat dye concentrations in industrial dyeing processes.[1][2] The automation, high sample throughput, and precision offered by FIA enable tighter process control, leading to improved product quality, reduced chemical consumption, and more sustainable manufacturing practices. The protocol described in this application note provides a foundation for the implementation of FIA in a research or industrial setting for the optimization of vat dyeing.

References

• 1. Measurement of Vat Dye Concentrations for Real-Time Dyebath Monitoring. | Semantic Scholar [semanticscholar.org]
• 2. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: C.I. Vat Blue 22 in Solar Cell Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Vat Blue 22, a violanthrone-based vat dye, presents itself as a potential candidate for investigation as a photosensitizer in dye-sensitized solar cells (DSSCs).[1] Its highly conjugated molecular structure suggests strong light absorption properties, a key characteristic for efficient solar energy conversion.[2] While extensive research has been conducted on various organic dyes for photovoltaic applications, a comprehensive review of current scientific literature reveals a notable absence of published research specifically detailing the fabrication and performance of DSSCs using C.I. Vat Blue 22 as the primary photosensitizer.

This document serves as a foundational guide for researchers venturing into the exploration of C.I. Vat Blue 22 in this capacity. The subsequent sections provide a generalized, yet detailed, experimental protocol for the fabrication and characterization of DSSCs with a novel dye like C.I. Vat Blue 22. This is supplemented with performance data from DSSCs constructed with structurally related dyes and other common organic sensitizers to offer a comparative baseline for expected performance. Additionally, schematic diagrams illustrating the experimental workflow and the fundamental working principle of a DSSC are provided to aid in conceptual understanding.

Data Presentation: Comparative Performance of DSSC Sensitizers

To establish a frame of reference for the potential performance of C.I. Vat Blue 22, the following table summarizes the photovoltaic performance of DSSCs sensitized with the well-established N719 dye and another common organic dye, Methylene Blue. It is important to note that performance is highly dependent on the specific molecular structure of the dye, the composition of the electrolyte, and the overall cell architecture.[3] The data for C.I. Vat Blue 22 is hypothetical and serves as a target for initial validation experiments.

Dye Name/Class	Open-Circuit Voltage (Voc)	Short-Circuit Current Density (Jsc) (mA/cm²)	Fill Factor (FF)	Power Conversion Efficiency (η) (%)	Reference
C.I. Vat Blue 22 (Hypothetical)	Target Value	Target Value	Target Value	Target Value	N/A
N719 (Ruthenium-based)	~0.70	~17.0	~0.70	~8.5	[3]
Methylene Blue (Organic Dye)	~0.55	~2.5	~0.65	~0.9	[3]
Indigo and Thioindigo Co-sensitization	-	-	-	6.17	[4]
Thioindigo and N719	~1.1	~12.8	-	8.77	[4]

Experimental Protocols

The following protocols are generalized for the fabrication and characterization of a DSSC with a novel dye and should be optimized for C.I. Vat Blue 22.

Protocol 1: Preparation of TiO₂ Photoanode

• Substrate Cleaning : Begin by cleaning fluorine-doped tin oxide (FTO) coated glass substrates. This is a critical step to ensure proper adhesion and performance.[4] Sonicate the substrates sequentially in a detergent solution, deionized water, acetone, and finally isopropanol, for 15 minutes in each solvent.[4] Dry the substrates with a stream of nitrogen or clean air.[4]

• Deposition of Compact TiO₂ Layer (Optional but Recommended) : A thin, compact layer of TiO₂ can be deposited on the FTO substrate by methods such as spin coating or spray pyrolysis, followed by sintering at a high temperature (e.g., 450°C). This layer helps prevent short-circuiting between the electrolyte and the FTO.

• TiO₂ Paste Deposition : A mesoporous layer of titanium dioxide (TiO₂) is typically deposited on the conductive side of the FTO glass. The "doctor-blade" technique is common:

  • Place Scotch tape on two parallel edges of the FTO substrate to act as spacers, controlling the thickness of the TiO₂ layer.[4]

  • Apply a small amount of a commercial TiO₂ paste (e.g., P25) at one end of the substrate.[4]

  • Use a glass rod or microscope slide to spread the paste evenly across the substrate with a single, smooth motion.

• Sintering : Sinter the TiO₂-coated FTO glass at 450-500°C for 30 minutes to form a stable, porous film with a high surface area for dye adsorption.[3]

Protocol 2: Dye Sensitization

• Dye Solution Preparation : Prepare a solution of C.I. Vat Blue 22 in a suitable solvent. Due to the insolubility of many vat dyes in common organic solvents, a solvent system such as N,N-dimethylformamide (DMF) or a mixture of solvents may be necessary.[4] The concentration of the dye solution will need to be optimized, but a starting point of 0.3-0.5 mM is common.[4]

• Immersion : While the TiO₂ photoanode is still warm (around 80°C), immerse it in the C.I. Vat Blue 22 dye solution.[4] The immersion time can vary significantly, from a few hours to 24 hours, depending on the dye's adsorption characteristics.[4] This process should be carried out in a dark, moisture-free environment to prevent dye degradation and contamination.[4]

• Rinsing : After sensitization, remove the photoanode from the dye solution and rinse it with a suitable solvent (e.g., ethanol (B145695) or acetonitrile) to remove any non-adsorbed dye molecules from the surface.[4]

Protocol 3: Assembly of the DSSC

• Counter Electrode Preparation : The counter electrode is typically made from another FTO-coated glass substrate.[4] A thin layer of a catalyst, usually platinum, is deposited on the conductive side. This can be done by applying a drop of a chloroplatinic acid solution and heating it to around 400°C for 20 minutes.[4]

• Cell Assembly : Assemble the dye-sensitized TiO₂ photoanode and the platinum-coated counter electrode into a sandwich-like structure.[4] A thermoplastic sealant, such as Surlyn, is often used as a spacer between the two electrodes to prevent short-circuiting and to contain the electrolyte.[4] Heat the cell to melt the sealant and bond the electrodes together.[4]

• Electrolyte Injection : Introduce the electrolyte into the space between the electrodes through small, pre-drilled holes in the counter electrode. A common electrolyte consists of an iodide/triiodide (I⁻/I₃⁻) redox couple in an organic solvent like acetonitrile. After filling, seal the holes to prevent leakage.[4]

Protocol 4: Photovoltaic Characterization

• Current-Voltage (I-V) Measurement : The performance of the fabricated DSSCs is evaluated by measuring their current-voltage (I-V) characteristics under simulated sunlight (typically AM 1.5G, 100 mW/cm²).[3]

• Equipment :

  • Solar simulator (AM 1.5G, 100 mW/cm²)[3]

  • Source measure unit (SMU)[3]

  • Computer with data acquisition software[3]

• Procedure :

  • Place the fabricated DSSC under the solar simulator.[3]

  • Connect the photoanode and counter electrode to the source measure unit.[3]

  • Measure the current density as the voltage is swept from a reverse bias to a forward bias (e.g., -0.2 V to 0.8 V).[3]

  • Record the I-V curve and determine the key performance parameters.[3]

• Performance Parameters : From the I-V curve, the key photovoltaic parameters are determined:

  • Short-circuit current density (Jsc) : The maximum current when the voltage is zero.[4]

  • Open-circuit voltage (Voc) : The maximum voltage when the current is zero.[4]

  • Fill factor (FF) : A measure of the "squareness" of the I-V curve, calculated as (Jmax * Vmax) / (Jsc * Voc).[4]

  • Power Conversion Efficiency (η) : The overall efficiency of the solar cell in converting light energy into electrical energy, calculated as η (%) = (Voc × Jsc × FF) / Pin × 100, where Pin is the power of the incident light.[3]

Visualizations

Caption: Experimental workflow for DSSC fabrication and characterization.

Caption: Working principle of a dye-sensitized solar cell.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Recent advances in the chemistry of vat dyes for organic electronics - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: C.I. Vat Blue 22 as a Redox Indicator in Chemical Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Vat Blue 22, a chlorinated derivative of violanthrone, is a complex organic dye traditionally used in the textile industry for its robust dyeing properties. Its chemical structure, however, imparts interesting redox characteristics that make it a candidate for application as a redox indicator in various chemical analyses. The core principle of its function as an indicator lies in the reversible color change it undergoes during oxidation and reduction. The insoluble, deep blue oxidized state of C.I. Vat Blue 22 can be reduced to a soluble, differently colored "leuco" form. This distinct and reversible transition provides a clear visual endpoint in redox titrations and can be utilized for monitoring redox states in chemical and biological systems.

These application notes provide a comprehensive overview of the theoretical basis, practical protocols, and potential applications of C.I. Vat Blue 22 as a redox indicator. It is important to note that while the general principles of vat dyes as redox indicators are well-established, specific quantitative data for C.I. Vat Blue 22, such as its precise redox potential, is not extensively documented in scientific literature. The protocols and data presented herein are based on the general characteristics of violanthrone-based vat dyes and serve as a foundational guide for researchers to adapt and validate for their specific analytical needs.

Principle of Operation

The utility of C.I. Vat Blue 22 as a redox indicator is centered on a reversible two-electron reduction-oxidation reaction. In an alkaline medium, the insoluble blue pigment is reduced to its soluble leuco form. This transformation is accompanied by a distinct color change, which can be visually detected to determine the endpoint of a titration.

The generalized redox reaction can be represented as follows:

C.I. Vat Blue 22 (Oxidized, Insoluble, Blue) + 2e⁻ ⇌ C.I. Vat Blue 22 (Reduced Leuco, Soluble, Different Color)

The specific color of the leuco form can vary depending on the pH and the specific reaction conditions, but it is typically a contrasting color to the deep blue of the oxidized form. The redox potential of vat dyes generally falls in the range of -650 mV to -1000 mV, suggesting that C.I. Vat Blue 22 is suitable for titrations involving strong reducing agents or for monitoring highly reducing environments.

Data Presentation

Due to the limited availability of specific quantitative data for C.I. Vat Blue 22 as a redox indicator, the following table summarizes the general properties of violanthrone-based vat dyes, which can be considered indicative for C.I. Vat Blue 22.

Property	Value/Characteristic	Notes
C.I. Name	Vat Blue 22	-
C.I. Number	59820	-
Chemical Class	Chlorinated Violanthrone	Violanthrone is a derivative of dibenzanthrone.
Molecular Formula	C₃₄H₁₂Cl₄O₂	-
Molecular Weight	594.27 g/mol	-
Appearance (Oxidized)	Dark blue powder	Insoluble in water.
Appearance (Reduced Leuco)	Soluble, color varies	The color of the leuco form is dependent on pH and medium.
General Redox Potential Range	-650 mV to -1000 mV	This is a general range for most vat dyes. The specific potential for C.I. Vat Blue 22 may vary.
Solubility (Oxidized)	Insoluble in water and most common solvents.	-
Solubility (Reduced Leuco)	Soluble in alkaline aqueous solutions.	The reduction process, known as "vatting," renders the dye soluble.

Experimental Protocols

The following protocols provide a general framework for the preparation and use of C.I. Vat Blue 22 as a redox indicator. Researchers should optimize these protocols for their specific applications.

Protocol 1: Preparation of C.I. Vat Blue 22 Indicator Solution (Vatting Process)

This protocol describes the conversion of the insoluble C.I. Vat Blue 22 powder into its soluble leuco form, which can then be used as an indicator.

Materials:

• C.I. Vat Blue 22 powder

• Sodium hydroxide (B78521) (NaOH)

• Sodium dithionite (B78146) (Na₂S₂O₄, also known as sodium hydrosulfite)

• Deionized water

• Heating mantle or water bath

• Magnetic stirrer and stir bar

• Beakers and volumetric flasks

Procedure:

• Dispersion: In a 100 mL beaker, create a smooth paste of 0.5 g of C.I. Vat Blue 22 powder with a few milliliters of warm deionized water.

• Alkaline Solution Preparation: In a separate 250 mL beaker, dissolve 2.0 g of sodium hydroxide in 100 mL of deionized water.

• Vatting: a. Gently warm the alkaline solution to approximately 50-60°C using a heating mantle or water bath, with continuous stirring. b. Slowly and carefully add the C.I. Vat Blue 22 paste to the warm alkaline solution. c. Gradually add approximately 2.0 g of sodium dithionite to the mixture. The solution should undergo a color change from blue to a different, distinct color, indicating the formation of the soluble leuco dye. d. Continue to stir and maintain the temperature for 10-15 minutes to ensure complete reduction.

• Storage: The prepared indicator solution should be used relatively fresh as the leuco form can be re-oxidized by atmospheric oxygen. For short-term storage, keep the solution in a tightly sealed, dark bottle to minimize air oxidation.

Protocol 2: General Procedure for Redox Titration using C.I. Vat Blue 22

This protocol outlines the general steps for using the prepared C.I. Vat Blue 22 indicator solution in a redox titration.

Materials:

• Prepared C.I. Vat Blue 22 indicator solution

• Analyte solution (a reducing agent)

• Standardized titrant solution (an oxidizing agent)

• Burette, pipettes, and conical flasks

• Magnetic stirrer and stir bar

Procedure:

• Preparation of Analyte: Pipette a known volume of the analyte solution into a conical flask. Add any necessary reagents to adjust the pH or to facilitate the reaction.

• Addition of Indicator: Add a few drops of the prepared C.I. Vat Blue 22 indicator solution to the analyte solution. The solution should take on the color of the reduced leuco form of the dye.

• Titration: a. Fill the burette with the standardized titrant solution and record the initial volume. b. Slowly add the titrant to the analyte solution while continuously stirring. c. As the endpoint is approached, the color of the solution will begin to change. d. The endpoint is reached when the addition of a single drop of the titrant causes a sharp and persistent color change to the blue color of the oxidized form of C.I. Vat Blue 22.

• Calculation: Record the final volume of the titrant used. Calculate the concentration of the analyte using the stoichiometry of the redox reaction.

Mandatory Visualizations

The following diagrams illustrate the key concepts and workflows related to the use of C.I. Vat Blue 22 as a redox indicator.

Caption: Redox equilibrium of C.I. Vat Blue 22.

Caption: Workflow for the preparation of the indicator solution.

Caption: General workflow for redox titration.

Potential Applications

The use of C.I. Vat Blue 22 as a redox indicator can be explored in several areas of chemical analysis:

• Quantitative Analysis of Reducing Agents: It can be used in the titrimetric determination of various reducing agents, such as sulfites, sulfides, and certain metal ions.

• Monitoring of Redox Reactions: In synthetic chemistry, it could serve as a visual indicator to monitor the progress of reduction reactions.

• Environmental Analysis: Its sensitivity to redox potential could be harnessed for the qualitative or semi-quantitative assessment of the redox status of environmental samples.

• Drug Development: In the context of drug development, it could potentially be used in assays to screen for compounds with antioxidant or pro-oxidant activities, although this would require significant validation and adaptation for biological systems.

Limitations and Considerations

• Lack of Specific Data: As previously mentioned, the precise redox potential and other quantitative parameters for C.I. Vat Blue 22 as a redox indicator are not well-documented. Researchers must empirically determine the suitability of this indicator for their specific system.

• pH Dependence: The redox potential and the color of the leuco form of vat dyes can be pH-dependent. Therefore, it is crucial to control the pH of the reaction medium.

• Interferences: The presence of other colored species or compounds that can interact with the dye may interfere with the visual endpoint determination.

• Air Sensitivity: The reduced leuco form is susceptible to oxidation by atmospheric oxygen. Titrations should be performed in a timely manner after the preparation of the indicator solution, and for highly sensitive analyses, an inert atmosphere may be required.

Conclusion

C.I. Vat Blue 22 holds promise as a redox indicator for specific applications in chemical analysis, particularly in titrations involving strong reducing agents. Its intense color change upon redox cycling provides a clear and easily detectable endpoint. While the lack of specific quantitative data necessitates initial validation and optimization by the user, the general principles and protocols outlined in these application notes provide a solid foundation for exploring the utility of this versatile dye in the laboratory. Further research into the electrochemical properties of C.I. Vat Blue 22 would be invaluable in expanding its applications as a reliable redox indicator.

Application Notes and Protocols: Derivative Spectrophotometry for Vat Dye Solubility Evaluation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat dyes are a class of water-insoluble dyes that are prized for their excellent fastness properties on cellulosic fibers.[1] Their application requires a chemical reduction process, known as "vatting," to convert the insoluble dye into a soluble leuco-form, which can then be absorbed by the fiber.[2][3] The efficiency of the dyeing process is critically dependent on the solubility of the leuco-vat dye in the alkaline reducing bath. Inadequate solubilization can lead to poor color yield, uneven dyeing, and precipitation of the dye.[4]

Conventional spectrophotometric methods for determining the concentration of soluble dye are often hampered by the presence of suspended, insoluble dye particles, which cause light scattering and interfere with absorbance measurements. Derivative spectrophotometry offers a powerful solution to this problem. By calculating the first or higher-order derivative of the absorbance spectrum, the broad, sloping background caused by light scattering can be effectively eliminated, allowing for the accurate quantification of the soluble dye concentration. This technique enhances the resolution of overlapping spectral bands and improves the accuracy of quantitative analysis in turbid solutions.[5][6]

These application notes provide a detailed protocol for utilizing derivative spectrophotometry to evaluate the solubility of vat dyes under various reducing conditions.

Principle of the Method

The Beer-Lambert law states a linear relationship between the absorbance of a solution and the concentration of the absorbing species. However, this law is only valid for non-scattering solutions. In a vat dye solution containing insoluble particles, the apparent absorbance (A') is a sum of the true absorbance of the soluble leuco-dye (A) and the absorbance due to scattering (A_scattering_):

A' = A + A_scattering_

Light scattering typically results in a broad, featureless background that decreases with increasing wavelength. When the first or higher-order derivative of the spectrum is calculated (dA/dλ, d²A/dλ², etc.), the slowly changing scattering signal is minimized or eliminated, while the sharper absorption bands of the analyte are enhanced. This allows for the accurate determination of the soluble dye concentration, even in the presence of undissolved particles.

Experimental Protocols

This protocol is based on the evaluation of C.I. Vat Green 1 solubility.

Materials and Reagents

• C.I. Vat Green 1 dye powder

• Sodium Hydroxide (NaOH) pellets or concentrated solution (for preparing soda solution)

• Sodium Hydrosulfite (Na₂S₂O₄)

• Distilled or deionized water

• Volumetric flasks

• Pipettes

• Cuvettes (1 cm path length)

• UV-Visible Spectrophotometer with derivative spectroscopy capabilities

Preparation of Solutions

3.2.1. Stock Dye Dispersion:

• Accurately weigh 0.05 g of C.I. Vat Green 1 dye powder.

• Transfer the dye to a 1000 mL volumetric flask.

• Add approximately 800 mL of distilled water.

• Disperse the dye thoroughly by stirring or sonication.

• Make up the volume to 1000 mL with distilled water to obtain a 0.05 g/L dye dispersion.

3.2.2. Reducing Agent Solutions:

• Soda (Sodium Hydroxide) Solutions: Prepare a series of soda solutions at concentrations of 3, 6, 9, 12, and 15 g/L by dissolving the appropriate amount of NaOH in distilled water.

• Sodium Hydrosulfite Solutions: Prepare a series of sodium hydrosulfite solutions at concentrations of 0.01, 0.02, 0.03, 0.04, and 0.05 g/L. Note: Sodium hydrosulfite solutions are unstable and should be prepared fresh just before use.

Experimental Procedure for Solubility Evaluation

• Sample Preparation:

  • To a series of volumetric flasks, add a fixed volume of the stock dye dispersion (e.g., 50 mL).

  • Add varying concentrations of the soda and sodium hydrosulfite solutions as per the experimental design (see Table 1).

  • Allow the reduction reaction to proceed for a specified time (e.g., 15-30 minutes) at a controlled temperature (e.g., 50-60 °C), as optimal conditions can vary between dyes.

  • After the reaction, cool the solutions to room temperature.

• Spectrophotometric Analysis:

  • Set the UV-Visible spectrophotometer to scan in the wavelength range of 400-700 nm.

  • Use a blank solution containing the same concentrations of soda and sodium hydrosulfite as the sample, but without the dye, to zero the instrument.

  • Record the zero-order absorbance spectrum of each sample solution.

  • Calculate the first-derivative spectrum for each recorded absorbance spectrum.

• Calibration Curve:

  • To quantify the soluble dye concentration, a calibration curve must be prepared using fully solubilized leuco-vat dye.

  • Prepare a series of standards with known concentrations of the vat dye under optimal reducing conditions (high concentrations of soda and sodium hydrosulfite to ensure complete dissolution).

  • Measure the first-derivative spectra of these standards.

  • Plot the peak amplitude of the first derivative at a specific wavelength (corresponding to a peak in the derivative spectrum of the leuco-dye) against the known dye concentration. The resulting linear plot is the calibration curve.

• Determination of Soluble Dye Concentration:

  • From the first-derivative spectra of the experimental samples, determine the peak amplitude at the same wavelength used for the calibration curve.

  • Use the calibration curve to determine the concentration of the soluble leuco-vat dye in each sample.

Data Presentation

The quantitative data for the solubility of C.I. Vat Green 1 under different reducing conditions can be summarized as follows:

Table 1: Solubility of C.I. Vat Green 1 (0.05 g/L) under Various Reducing Conditions

Soda (g/L)	Sodium Hydrosulfite (g/L)	Soluble Leuco-Vat Dye (g/L)
3	0.01	Value
3	0.02	Value
3	0.03	Value
3	0.04	Value
3	0.05	Value
6	0.01	Value
6	0.02	Value
6	0.03	Value
6	0.04	Value
6	0.05	Value
9	0.01	Value
9	0.02	Value
9	0.03	Value
9	0.04	Value
9	0.05	Value
12	0.01	Value
12	0.02	Value
12	0.03	Value
12	0.04	Value
12	0.05	Value
15	0.01	Value
15	0.02	Value
15	0.03	Value
15	0.04	Value
15	0.05	Value

Note: The specific values for "Soluble Leuco-Vat Dye (g/L)" would be determined experimentally as described in the protocol.

Mandatory Visualizations

Logical Relationship of Vat Dye Solubilization

Caption: Logical workflow of the vat dyeing process.

Experimental Workflow for Derivative Spectrophotometry

Caption: Experimental workflow for solubility evaluation.

Conclusion

Derivative spectrophotometry is a robust and reliable analytical technique for evaluating the solubility of vat dyes in their leuco form. By effectively mitigating the interference from light scattering caused by insoluble dye particles, this method allows for the accurate quantification of the soluble dye concentration. The protocols and data presentation formats provided in these application notes offer a comprehensive guide for researchers and scientists in the textile and chemical industries to optimize the vat dyeing process, ensuring high-quality and reproducible results.

References

• 1. researchgate.net [researchgate.net]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Vat Dyes and Fibre Reactive Dyes – Textile colouration and finishes [ebooks.inflibnet.ac.in]
• 4. Important considerations in dyeing with vat dyes - Fibre2Fashion [fibre2fashion.com]
• 5. Utilizing two different sustainable and green spectrophotometric approaches using derivative ratio spectra for the determination of a ternary severely overlapped mixture: application to veterinary formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Surface Modification of Polymers with C.I. Vat Blue 22

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the surface modification of polymers using C.I. Vat Blue 22. This document is intended to guide researchers in developing functionalized polymer surfaces for a range of applications, including the development of bioactive interfaces, cell-interactive materials, and platforms for drug delivery.

Introduction

The surface properties of polymers play a critical role in their interaction with biological systems. Surface modification allows for the tailoring of these properties to achieve desired outcomes, such as enhanced biocompatibility, specific cell adhesion, or the controlled release of therapeutic agents. C.I. Vat Blue 22, an anthraquinone-based vat dye, offers a unique molecular scaffold that can be immobilized on polymer surfaces to alter their physicochemical characteristics and introduce new functionalities. While traditionally used in the textile industry, its stable structure and potential for chemical modification make it an interesting candidate for biomedical applications.

This document outlines two primary protocols for the covalent attachment of C.I. Vat Blue 22 to polymer surfaces: Plasma-Induced Grafting and Direct Chemical Covalent Immobilization. It also provides methods for the characterization and quantification of the surface modification.

Data Presentation: Quantitative Analysis of Surface Modification

The extent of surface modification is a critical parameter that influences the final properties of the material. The following tables summarize key quantitative data that should be collected to characterize polymer surfaces modified with C.I. Vat Blue 22. Note: The values presented here are representative examples based on similar dye immobilization studies and should be determined experimentally for each specific polymer and modification protocol.

Table 1: Surface Elemental Composition Analysis by X-ray Photoelectron Spectroscopy (XPS)

Polymer Substrate	Treatment Method	Atomic Concentration (%)
C
Untreated Polystyrene (PS)	None	95.8
Plasma-Treated PS	Oxygen Plasma	75.2
PS-g-Vat Blue 22	Plasma-Induced Grafting	70.1
Untreated Poly(methyl methacrylate) (PMMA)	None	60.0
Amine-Functionalized PMMA	Chemical Amination	58.5
PMMA-g-Vat Blue 22	Chemical Immobilization	55.2

*The presence of Chlorine (Cl) is indicative of the successful immobilization of C.I. Vat Blue 22 (C₃₄H₁₂Cl₄O₂).

Table 2: Surface Wettability Analysis by Water Contact Angle Measurement

Polymer Substrate	Treatment Method	Advancing Contact Angle (θ)
Untreated Polystyrene (PS)	None	92° ± 3°
Plasma-Treated PS	Oxygen Plasma	35° ± 4°
PS-g-Vat Blue 22	Plasma-Induced Grafting	65° ± 5°
Untreated Poly(methyl methacrylate) (PMMA)	None	70° ± 2°
Amine-Functionalized PMMA	Chemical Amination	55° ± 3°
PMMA-g-Vat Blue 22	Chemical Immobilization	68° ± 4°

Table 3: Quantification of Immobilized Dye

Polymer Substrate	Immobilization Method	Dye Concentration on Surface (μg/cm²)
Polystyrene Film	Plasma-Induced Grafting	0.5 - 2.0
PMMA Film	Chemical Immobilization	1.0 - 5.0

*Quantification can be performed using UV-Vis spectroscopy of a solution obtained by dissolving the modified polymer film.

Experimental Protocols

Protocol 1: Plasma-Induced Grafting of C.I. Vat Blue 22

This protocol describes a method for the covalent immobilization of a dye onto a polymer surface using plasma-generated radicals.[1]

Materials:

• Polymer substrate (e.g., Polystyrene, Polyethylene)

• C.I. Vat Blue 22

• Volatile solvent (e.g., Ethanol (B145695), Tetrahydrofuran)

• Low-pressure plasma reactor

• Oxygen gas (O₂) or Argon gas (Ar)

• Ultrasonic bath

Procedure:

• Substrate Preparation:

  • Cut the polymer substrate to the desired dimensions.

  • Clean the substrate by sonication in ethanol for 15 minutes, followed by rinsing with deionized water.

  • Dry the substrate under a stream of nitrogen gas.

• Dye Adsorption:

  • Prepare a dilute solution of C.I. Vat Blue 22 (e.g., 0.1 mg/mL) in a volatile solvent.

  • Immerse the cleaned polymer substrate in the dye solution for 5-10 minutes to allow for a homogenous adsorption of the dye onto the surface.[1]

  • Remove the substrate and allow the solvent to evaporate completely in a fume hood.

• Plasma Treatment:

  • Place the dye-coated substrate into the plasma reactor chamber.

  • Evacuate the chamber to a base pressure of <10 Pa.

  • Introduce the process gas (e.g., Argon or Oxygen) at a controlled flow rate.

  • Ignite the plasma at a specific power (e.g., 20-100 W) for a short duration (e.g., 30-300 seconds). The plasma creates reactive radical sites on the polymer surface and the dye, leading to covalent bond formation.[1]

• Post-Treatment Cleaning:

  • After plasma treatment, remove the substrate from the reactor.

  • Thoroughly wash the substrate with the solvent used for dye dissolution to remove any non-covalently bound dye molecules. Sonication can be used to ensure complete removal.

  • Rinse with deionized water and dry under a stream of nitrogen.

• Characterization:

  • Analyze the modified surface using XPS to confirm the presence of elements from the dye (e.g., Cl, N).[2]

  • Measure the water contact angle to assess changes in surface wettability.[3]

  • Use UV-Vis spectroscopy or fluorescence microscopy to confirm the presence of the dye on the surface.

Protocol 2: Direct Chemical Covalent Immobilization of C.I. Vat Blue 22

This protocol is a hypothetical adaptation for covalently attaching C.I. Vat Blue 22 to a polymer surface that has been functionalized with primary amines. This method relies on the reactivity of the chloro- groups on the vat dye with amine groups on the polymer surface.

Materials:

• Polymer substrate with surface amine groups (e.g., amine-functionalized PMMA).

• C.I. Vat Blue 22

• Anhydrous aprotic solvent (e.g., Dimethylformamide - DMF)

• Non-nucleophilic base (e.g., Diisopropylethylamine - DIPEA)

• Inert gas (Nitrogen or Argon)

Procedure:

• Polymer Surface Preparation (if not already functionalized):

  • Polymer surfaces can be functionalized with amine groups using various methods, such as plasma treatment with ammonia (B1221849) or nitrogen gas, or wet chemical methods like reduction of surface nitro groups.

• Immobilization Reaction:

  • In a reaction vessel under an inert atmosphere, dissolve C.I. Vat Blue 22 in anhydrous DMF.

  • Add the amine-functionalized polymer substrate to the solution.

  • Add a non-nucleophilic base, such as DIPEA, to the reaction mixture to act as a proton scavenger.

  • Allow the reaction to proceed at an elevated temperature (e.g., 60-80 °C) for 12-24 hours. The amine groups on the polymer surface will displace the chlorine atoms on the C.I. Vat Blue 22 molecule, forming a covalent bond.

• Washing and Purification:

  • After the reaction, remove the polymer substrate and wash it extensively with DMF to remove unreacted dye and base.

  • Subsequently, wash with other solvents like methanol (B129727) and deionized water to remove any residual DMF.

  • Dry the modified substrate under vacuum or with a stream of nitrogen.

• Characterization:

  • Use XPS to confirm the covalent attachment by identifying the elemental signature of the dye.[2]

  • Perform FTIR-ATR spectroscopy to identify new vibrational bands corresponding to the dye and the newly formed C-N bonds.

  • Measure the water contact angle to evaluate changes in surface hydrophilicity.[3]

Visualizations

Experimental Workflow Diagrams

Caption: Workflow for plasma-induced grafting of C.I. Vat Blue 22.

Caption: Workflow for direct chemical immobilization of C.I. Vat Blue 22.

Logical Relationship Diagram

While specific signaling pathways for C.I. Vat Blue 22 on polymer surfaces are not established, the following diagram illustrates the logical relationship of how a functionalized surface can influence cellular behavior.

Caption: Logical flow of a modified polymer surface influencing cell behavior.

References

• 1. Plasma dye coating as straightforward and widely applicable procedure for dye immobilization on polymeric materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iap.fraunhofer.de [iap.fraunhofer.de]
• 3. Surface Modification of Polymer Substrates for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing the reduction of C.I. Vat Blue 22 with sodium hydrosulfite

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the reduction of C.I. Vat Blue 22 using sodium hydrosulfite.

Troubleshooting Guide

This guide addresses common issues encountered during the vatting (reduction) and dyeing process of C.I. Vat Blue 22.

Problem	Potential Cause	Recommended Solution
Incomplete or Slow Reduction (Vat solution remains blue or fails to become a clear yellowish-green/amber)	1. Incorrect Temperature : The vatting temperature is too low for an effective reduction.[1][2]	1a. Maintain the vatting temperature within the recommended range of 50-60°C.[1] 1b. Ensure uniform heating of the vat.
2. Improper Alkali Concentration : Insufficient sodium hydroxide (B78521) (caustic soda) to maintain the necessary alkaline environment for reduction.[1][3][4]	2a. Use a freshly prepared sodium hydroxide solution. 2b. Ensure the pH of the vat liquor is within the optimal range (typically pH 11-13).[1][3]
3. Degraded Reducing Agent : Sodium hydrosulfite is unstable and degrades upon exposure to air and moisture.[3][5]	3a. Use fresh, dry sodium hydrosulfite powder. 3b. Store sodium hydrosulfite in a tightly sealed container in a dry, cool place.[5] 3c. Prepare the reducing solution immediately before use.
4. Presence of Oxygen : Oxygen in the air or dissolved in the water can consume the sodium hydrosulfite.[3][6]	4a. Deoxygenate the water by heating it before adding reagents. 4b. Consider purging the system with an inert gas like nitrogen.[6] 4c. Minimize agitation that introduces air into the vat.
Dull or Off-Shade Color on Substrate	1. Over-reduction : Excessive sodium hydrosulfite can sometimes alter the chemical structure of the dye, leading to a different shade.[1][7]	1a. Avoid using an excessive concentration of sodium hydrosulfite. Refer to the recommended concentrations in Table 1. 1b. Consider adding a protective agent like glucose or sodium nitrite (B80452) if over-reduction is suspected.[1]
2. Incomplete Oxidation : The dyed material has not been fully oxidized, preventing the true color from developing.[1]	2a. Ensure adequate exposure to air after dyeing. 2b. Consider using an oxidizing agent like hydrogen peroxide in a fresh bath to ensure complete color development.[1]
3. Incorrect pH during Oxidation : The pH of the material after dyeing can affect the final shade.	3a. Thoroughly rinse the substrate after dyeing to remove excess alkali before oxidation.
Uneven Dyeing or Streaky Results	1. Dye Aggregation : The dye particles have agglomerated, preventing even distribution.[1]	1a. Ensure the dye is properly pasted with a wetting agent and warm water before adding it to the vat.[1]
2. Inadequate Wetting of Substrate : The substrate has not been properly prepared, leading to uneven dye uptake.	2a. Thoroughly scour and pre-wet the substrate before dyeing to remove any impurities or sizing agents.[1]
3. Too Rapid Dye Uptake : The initial rate of dyeing is too high, causing uneven color.	3a. Start the dyeing process at a slightly lower temperature and gradually increase to the target temperature. 3b. Consider adding a leveling agent to the dyebath.
Poor Color Fastness (Color rubs off or fades with washing)	1. Incomplete Soaping : Loose dye particles that are not fixed within the fibers remain on the surface.[1]	1a. Perform a thorough soaping step at or near boiling temperature with a suitable detergent after oxidation.[1] This helps to remove unfixed dye and stabilize the final shade.
2. Insufficient Penetration : The dye has not fully penetrated the fibers.	2a. Ensure adequate dyeing time and temperature. 2b. Confirm that the substrate was properly prepared (scoured) to allow for good penetration.

Frequently Asked Questions (FAQs)

Q1: What is the chemical nature of C.I. Vat Blue 22? A1: C.I. Vat Blue 22, with CAS Registry Number 6373-20-2, is a violanthrone-based vat dye.[8] Its molecular formula is C₃₄H₁₂Cl₄O₂.[8] It appears as a dark blue powder.[8]

Q2: What is the role of sodium hydroxide in the reduction process? A2: Sodium hydroxide creates the highly alkaline environment (pH 11-13) required for sodium hydrosulfite to effectively reduce the insoluble vat dye into its water-soluble "leuco" form.[1][3][9] This alkaline condition also aids in the swelling of cellulosic fibers, which facilitates better dye penetration.[1]

Q3: What is the ideal temperature for the vatting of C.I. Vat Blue 22? A3: While the optimal temperature can vary slightly based on other parameters, a general range of 50-60°C is recommended for the vatting and dyeing of C.I. Vat Blue 22.[1] Temperatures that are too low will result in slow and incomplete reduction, while excessively high temperatures can lead to the rapid decomposition of the sodium hydrosulfite.[2][3]

Q4: How can I visually confirm a successful reduction? A4: A successful reduction is indicated by a distinct color change in the solution. The insoluble blue dye should transform into a clear, often yellowish-green or amber solution of the leuco-vat.[1] You can perform a spot test on filter paper; the spot should initially be the color of the leuco solution and then re-oxidize back to the original blue color upon exposure to air.[1]

Q5: Why is sodium hydrosulfite so unstable and how can I mitigate this? A5: Sodium hydrosulfite (sodium dithionite) is a powerful reducing agent that is inherently unstable in aqueous solutions, especially in the presence of oxygen or under acidic conditions.[3][4] It readily decomposes in hot water and when exposed to air.[4][5] To mitigate its instability, it is crucial to store it in a dry, airtight container, use alkaline conditions (pH 9-12) for the solution, and prepare solutions immediately before use under an inert atmosphere if possible.[3]

Q6: What is the purpose of the final soaping step? A6: The final soaping, typically done at or near boiling with a detergent, is a crucial step.[1][9] It removes any loose, un-penetrated dye from the fiber surface, which significantly improves rubbing fastness and prevents color bleeding.[1] This step also helps the dye molecules to crystallize within the fiber, leading to the final, stable, and often brighter shade.[1]

Data Presentation

The following tables provide recommended starting concentrations for key reagents in the vatting process of C.I. Vat Blue 22. These are general guidelines and may require optimization based on the specific substrate, equipment, and desired shade depth.

Table 1: Sodium Hydrosulfite Concentration for Vatting

Shade Depth	Sodium Hydrosulfite (g/L)
Light	3.0 - 5.0
Medium	5.0 - 8.0
Dark	8.0 - 12.0
(Note: These values are representative for many vat dyes and should be optimized for C.I. Vat Blue 22.[1])

Table 2: Sodium Hydroxide (Caustic Soda) Concentration for Vatting

Shade Depth	Sodium Hydroxide (g/L)
Light	2.0 - 4.0
Medium	4.0 - 7.0
Dark	7.0 - 10.0
(Note: These values are representative for many vat dyes and should be optimized for C.I. Vat Blue 22.[1])

Table 3: Key Factors Affecting Sodium Hydrosulfite Stability

Factor	Condition Leading to Instability	Recommended Condition for Stability
pH	Acidic to Neutral (pH < 7)	Alkaline (pH 9-12)[3][4]
Temperature	High Temperature (> 60°C)	Room Temperature (for storage); Controlled (50-60°C) for reaction[3]
Oxygen	Presence of Air	Inert Atmosphere (e.g., Nitrogen)[3][6]
Moisture	Presence of Water/Humidity	Dry, Anhydrous Conditions[5]

Experimental Protocols

Protocol 1: Standard Vatting Procedure for C.I. Vat Blue 22

• Paste Formation : In a beaker, create a smooth, lump-free paste of the required amount of C.I. Vat Blue 22 powder with a small amount of a wetting agent and warm deionized water (approx. 40-50°C).

• Alkali Addition : In a separate vessel, carefully dissolve the required amount of sodium hydroxide in warm deionized water (approx. 50°C) to achieve the target concentration (see Table 2).

• Vatting (Reduction) :

  • Add the dissolved sodium hydroxide solution to the dye paste.

  • Carefully and gradually, add the required amount of sodium hydrosulfite powder (see Table 1).

  • Stir the mixture gently until the dye is fully reduced. This is indicated by a color change from blue to a clear yellowish-green or amber solution.

  • Maintain the temperature at 50-60°C for 10-15 minutes to ensure complete reduction.[1]

• Confirmation : Perform a spot test on filter paper. A drop of the solution should show a clear yellowish-green color that turns blue at the edges as it oxidizes in the air.

Protocol 2: Monitoring Reduction Potential

For quantitative optimization, the reduction potential of the vat can be monitored using an ORP (Oxidation-Reduction Potential) electrode.

• Equipment : A pH/mV meter with a platinum ORP electrode and a reference electrode.

• Procedure :

  • Calibrate the electrode system.

  • Prepare the vat liquor as described in Protocol 1 in a sealed vessel to minimize air contact.

  • Immerse the ORP electrode into the vat solution.

  • A strong negative potential, typically in the range of -700 mV to -950 mV, indicates a properly reduced vat liquor suitable for dyeing.

  • Monitor the potential throughout the process. A significant drop (becoming less negative) indicates the consumption or decomposition of the reducing agent.

Visualizations

Caption: Experimental workflow for the vatting and dyeing process of C.I. Vat Blue 22.

Caption: Troubleshooting logic for incomplete reduction of C.I. Vat Blue 22.

References

• 1. benchchem.com [benchchem.com]
• 2. What went wrong with the Indigo Vat? Top Five Problems and How to Solve Them - Wearing Woad [wearingwoad.com]
• 3. benchchem.com [benchchem.com]
• 4. atamankimya.com [atamankimya.com]
• 5. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 6. Decomposition Behavior of Sodium Hydrosulfite in Batchwise Vat Dyeing -Textile Science and Engineering | 학회 [koreascience.kr]
• 7. scribd.com [scribd.com]
• 8. worlddyevariety.com [worlddyevariety.com]
• 9. p2infohouse.org [p2infohouse.org]

Troubleshooting poor color yield in C.I. Vat Blue 22 dyeing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered during the dyeing process with C.I. Vat Blue 22. The information is tailored for researchers, scientists, and professionals in drug development who may use this dye in their experiments.

Troubleshooting Guide: Poor Color Yield

Poor color yield is a common issue in vat dyeing. This guide provides a systematic approach to identifying and resolving the root causes.

Question 1: My fabric has a very light or uneven shade after dyeing with C.I. Vat Blue 22. What are the potential causes and how can I fix it?

Answer:

Poor or uneven color yield with C.I. Vat Blue 22, a violanthrone-based vat dye, typically stems from issues in one of the critical stages of the dyeing process: reduction (vatting), dye absorption, or oxidation. Below is a step-by-step guide to troubleshoot this issue.

Potential Cause 1: Incomplete or Improper Reduction of the Dye

Vat dyes, including C.I. Vat Blue 22, are insoluble in water and must be converted to their water-soluble leuco form through chemical reduction in an alkaline environment. Incomplete reduction is a primary reason for poor dye uptake.

• Troubleshooting Steps:

  • Verify Chemical Concentrations: Ensure the correct concentrations of sodium hydrosulfite (reducing agent) and sodium hydroxide (B78521) (alkali) are used. Refer to Table 1 for recommended starting concentrations.

  • Monitor Reduction Potential (ORP): The reduction potential of the dyebath should be in the range of -700 mV to -1000 mV for most vat dyes.[1] Use an Oxidation-Reduction Potential (ORP) meter to verify the vatting conditions.

  • Visual Inspection: A properly reduced C.I. Vat Blue 22 bath should have a distinct color change from blue to a bluish or purplish alkaline leuco form.[2] A spot test on filter paper should show the original blue color re-forming upon exposure to air.

  • Freshness of Chemicals: Sodium hydrosulfite can degrade with exposure to moisture and air. Always use fresh, properly stored chemicals.

Potential Cause 2: Suboptimal Dyeing Temperature

Temperature plays a crucial role in the rate of dye reduction and absorption.[3]

• Troubleshooting Steps:

  • Maintain Optimal Temperature: For many vat dyes, the dyeing temperature is typically between 60°C and 80°C.[4] Temperatures that are too low can lead to slow and incomplete reduction and dye uptake, while excessively high temperatures can cause over-reduction or decomposition of the reducing agent.[4][5]

  • Ensure Uniform Heating: Inconsistent heating of the dyebath can lead to uneven dyeing. Ensure uniform temperature distribution throughout the dyeing vessel.

Potential Cause 3: Incorrect pH of the Dyebath

The pH of the dyebath is critical for maintaining the dye in its soluble leuco form.

• Troubleshooting Steps:

  • Measure and Adjust pH: The pH of the vatting and dyeing bath should be maintained in the alkaline range, typically between 11 and 13.

  • Avoid pH Fluctuation: Fluctuations in pH can cause the leuco form of the dye to precipitate, leading to a loss of color yield and potential for spotting.

Potential Cause 4: Poor Oxidation

After the dye has been absorbed by the fiber, it must be oxidized back to its insoluble pigment form to achieve the final, permanent color.

• Troubleshooting Steps:

  • Thorough Rinsing: Before oxidation, rinse the dyed material thoroughly to remove excess alkali and reducing agent, which can interfere with the oxidation process.

  • Effective Oxidation: Oxidation can be achieved by exposure to air or by using a chemical oxidizing agent such as hydrogen peroxide or sodium perborate (B1237305) in a fresh bath.

  • Control Oxidation pH: The pH during oxidation should be slightly alkaline to neutral for optimal results.

Logical Flow for Troubleshooting Poor Color Yield

Caption: Troubleshooting workflow for poor color yield in C.I. Vat Blue 22 dyeing.

Data Presentation

Table 1: Recommended Starting Concentrations for C.I. Vat Blue 22 Dyeing

Parameter	Light Shade (e.g., 1% owf)	Medium Shade (e.g., 3% owf)	Dark Shade (e.g., 5% owf*)
C.I. Vat Blue 22	10 g/L	30 g/L	50 g/L
Sodium Hydroxide (100%)	4-6 g/L	6-8 g/L	8-12 g/L
Sodium Hydrosulfite (90%)	4-6 g/L	6-8 g/L	8-12 g/L
Dyeing Temperature	60 - 70°C	60 - 70°C	60 - 70°C
Dyeing Time	30 - 45 min	45 - 60 min	60 - 75 min

*owf: on weight of fabric Note: These are starting recommendations and may need to be optimized based on specific substrate and equipment.

Experimental Protocols

Protocol 1: Standard Laboratory Dyeing Procedure for C.I. Vat Blue 22

This protocol outlines a standard procedure for dyeing a 10g cotton fabric sample to a 3% depth of shade.

• Fabric Preparation:

  • Thoroughly scour and bleach the cotton fabric to ensure it is free from impurities and has good absorbency.

  • Weigh the dry fabric accurately (e.g., 10.0 g).

  • Wet out the fabric in deionized water before dyeing.

• Dye Dispersion and Vatting:

  • Weigh 0.3 g of C.I. Vat Blue 22 powder.

  • Make a smooth paste of the dye with a small amount of a dispersing agent and warm water (40-50°C).

  • In a separate vessel, prepare the dye bath with the required volume of water to achieve a 20:1 liquor ratio (200 mL for 10g fabric).

  • Add the recommended amount of sodium hydroxide (e.g., 1.4 g for a 7 g/L concentration) to the dyebath and stir until dissolved.

  • Heat the dyebath to the desired dyeing temperature (e.g., 60°C).

  • Add the dye dispersion to the dyebath.

  • Carefully add the sodium hydrosulfite (e.g., 1.4 g for a 7 g/L concentration) and stir gently.

  • Allow the dye to reduce for 10-15 minutes. The color of the bath should change to the characteristic leuco form.

• Dyeing:

  • Introduce the pre-wetted fabric into the dyebath.

  • Ensure the fabric is fully submerged and agitated gently throughout the dyeing process to ensure even dye uptake.

  • Maintain the temperature at 60°C for 45-60 minutes.

• Post-Dyeing Treatment:

  • Remove the fabric from the dyebath and squeeze out excess liquor.

  • Rinse the fabric thoroughly with cold water.

  • Oxidize the fabric by exposing it to air for 10-15 minutes or by treating it in a fresh bath containing 1-2 mL/L of hydrogen peroxide (35%) for 10 minutes at 50°C.

  • Rinse the fabric again.

  • Soap the fabric at or near boiling (95-100°C) for 15 minutes in a solution containing 2 g/L of a suitable detergent to remove unfixed dye and improve fastness.

  • Rinse the fabric thoroughly with hot and then cold water.

  • Dry the fabric.

Experimental Workflow for C.I. Vat Blue 22 Dyeing

Caption: A typical experimental workflow for dyeing with C.I. Vat Blue 22.

Protocol 2: Measuring Oxidation-Reduction Potential (ORP) of the Dyebath

• Equipment:

  • ORP meter with a platinum electrode.

  • Calibration solutions (e.g., Zobell's solution).

• Procedure:

  • Calibrate the ORP meter according to the manufacturer's instructions using a standard ORP calibration solution.

  • Carefully immerse the ORP electrode into the dyebath, ensuring the platinum sensor is fully submerged.

  • Allow the reading to stabilize. This may take a few minutes.

  • Record the ORP value in millivolts (mV).

  • Clean the electrode thoroughly with deionized water after each measurement.

Frequently Asked Questions (FAQs)

Q1: What is the chemical nature of C.I. Vat Blue 22? A1: C.I. Vat Blue 22 is a violanthrone (B7798473) derivative.[2][6] Its chemical structure is a large, polycyclic aromatic molecule that is insoluble in water in its oxidized (pigment) form.

Q2: Can I use C.I. Vat Blue 22 on fibers other than cotton? A2: Yes, C.I. Vat Blue 22 can also be used for dyeing silk.[2][7] However, the high alkalinity of the vatting process can be damaging to protein fibers like wool.

Q3: The color of my dyed fabric looks dull and has a reddish or greenish tint. What could be the cause? A3: A dull or off-shade color can be a result of over-reduction. This can happen if the concentration of sodium hydrosulfite is too high or if the dyeing temperature is excessive.[5] It can also be caused by improper oxidation.

Q4: How can I quantitatively measure the concentration of the soluble leuco form of C.I. Vat Blue 22? A4: UV-Visible spectrophotometry can be used to determine the concentration of the soluble leuco form.[8] The leuco form of vat dyes has a characteristic absorption maximum in the visible spectrum. For instance, the leuco form of a similar vat dye, C.I. Vat Green 1, shows an absorbance peak at 610 nm. A calibration curve can be prepared using fully reduced dye solutions of known concentrations to quantify the leuco dye in an unknown sample.

Q5: What safety precautions should I take when working with the chemicals for vat dyeing? A5: Sodium hydroxide is a strong caustic and should be handled with care, using appropriate personal protective equipment (PPE) such as gloves and safety glasses.[9] Sodium hydrosulfite is a flammable solid and can decompose to release toxic gases. It should be stored in a cool, dry place away from moisture and heat. The dyeing process should be carried out in a well-ventilated area.

References

• 1. researchgate.net [researchgate.net]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. How Does Temperature Affect Dyeing? → Question [fashion.sustainability-directory.com]
• 4. ijern.com [ijern.com]
• 5. p2infohouse.org [p2infohouse.org]
• 6. Violanthrone - Wikipedia [en.wikipedia.org]
• 7. China Biggest C.I. Vat Blue 22 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 8. benchchem.com [benchchem.com]
• 9. Vat Dyes|Direct Dyes|Sulphur Dyes|Basic Dyes--GC Dyestuff-Guangzhou Chemicals Import & Export Co., Ltd. [gcdyes.com]

Preventing aggregation of C.I. Vat Blue 22 in solution

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the aggregation of C.I. Vat Blue 22 in solution.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Vat Blue 22 and why does it aggregate in solution?

C.I. Vat Blue 22 is a violanthrone-based vat dye.[1] Like other vat dyes, it is insoluble in water in its pigment form. To be used in aqueous solutions, it must be converted to its water-soluble "leuco" form through a chemical reduction process in an alkaline environment, known as "vatting".[2] Aggregation primarily occurs when the dye is not fully converted to its leuco form or when the leuco form is unstable and begins to re-oxidize back to the insoluble pigment. Factors contributing to aggregation include incorrect pH, suboptimal temperature, insufficient reducing agent, and the presence of electrolytes.

Q2: What is the role of the "vatting" process in preventing aggregation?

The vatting process is crucial for preventing aggregation as it transforms the insoluble vat dye pigment into its soluble leuco form. This process involves the use of a reducing agent, typically sodium dithionite (B78146) (also known as sodium hydrosulfite), in a strongly alkaline solution (using sodium hydroxide).[2] The soluble leuco form has an affinity for cellulosic fibers and can be applied evenly in a solution.[2] Incomplete or improper vatting will result in residual insoluble pigment, which is a primary cause of aggregation.

Q3: What are dispersing agents and how do they help prevent aggregation?

Dispersing agents are chemical additives that help to stabilize the dye particles in the solution and prevent them from clumping together. They work by adsorbing onto the surface of the dye particles, creating a barrier that prevents aggregation. For vat dyes like C.I. Vat Blue 22, common dispersing agents include sodium salts of condensed naphthalene (B1677914), phenolsulphonic acids, and lignin (B12514952) sulphonates.[3] These are particularly important during the initial dispersion of the dye powder in water before the vatting process begins.

Q4: Can the temperature of the solution affect the aggregation of C.I. Vat Blue 22?

Yes, temperature plays a critical role. The vatting process for violanthrone (B7798473) dyes is typically carried out at elevated temperatures to ensure the complete and efficient reduction of the dye to its soluble leuco form. However, excessively high temperatures can lead to the decomposition of the reducing agent (sodium dithionite), rendering it ineffective and promoting the re-oxidation and subsequent aggregation of the dye. It is essential to maintain the temperature within the recommended range for the specific dyeing process.

Q5: How does pH influence the stability of a C.I. Vat Blue 22 solution?

The pH of the solution is a critical factor in maintaining the stability of the leuco form of C.I. Vat Blue 22. A strongly alkaline environment, typically with a pH between 11 and 13, is necessary for the reducing agent to function effectively and to keep the leuco dye in its soluble form. If the pH drops, the leuco form can become unstable, leading to re-oxidation and aggregation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Visible particles or sediment in the solution	Incomplete vatting (reduction) of the dye.	- Ensure the correct concentration of sodium dithionite and sodium hydroxide (B78521) are used. - Verify that the temperature is within the optimal range for vatting. - Allow sufficient time for the vatting process to complete.
Low pH of the solution.	- Monitor the pH of the solution regularly. - Add sodium hydroxide as needed to maintain a strongly alkaline environment (pH 11-13).
Ineffective dispersing agent.	- Use a recommended dispersing agent for violanthrone dyes, such as a naphthalene sulfonate formaldehyde (B43269) condensate or a lignosulfonate. - Ensure the dispersing agent is added and mixed thoroughly before adding the reducing agent.
Color of the solution is not the expected leuco shade (blue instead of blue-green/yellowish)	Incomplete reduction of the dye.	- Check the activity of the sodium dithionite, as it can degrade over time. - Increase the concentration of the reducing agent slightly. - Ensure the temperature is adequate for the reduction to occur.
Re-oxidation of the leuco dye.	- Minimize exposure of the solution to air. - Use a closed system or a nitrogen blanket if possible.
Uneven color or spotting on the substrate	Aggregated dye particles are depositing on the surface.	- Follow all the steps to ensure a stable leuco dye solution as outlined above. - Filter the dye solution before application if necessary. - Improve agitation of the dye bath to ensure uniform distribution.

Quantitative Data

Table 1: Typical Concentration Ranges for Vatting and Dispersing Agents

Component	Chemical Name	Typical Concentration Range	Notes
Reducing Agent	Sodium Dithionite (Na₂S₂O₄)	5 - 15 g/L	The exact concentration depends on the dye concentration and the specific process.
Alkali	Sodium Hydroxide (NaOH)	10 - 20 g/L	Sufficient to maintain a pH of 11-13.
Dispersing Agent	Naphthalene Sulfonate Formaldehyde Condensate	0.5 - 3 g/L	Anionic surfactant with excellent dispersing properties.[4]
Dispersing Agent	Lignosulfonates	1 - 3% of the dye weight	An environmentally friendly option that helps maintain a fine dispersion.[5]

Note: The optimal concentrations may vary depending on the specific experimental conditions and should be determined empirically.

Experimental Protocols

Protocol for the Preparation of a Stable C.I. Vat Blue 22 Solution

This protocol provides a general procedure for preparing a stable solution of C.I. Vat Blue 22 in its leuco form.

Materials:

• C.I. Vat Blue 22 powder

• Deionized water

• Dispersing agent (e.g., Naphthalene Sulfonate Formaldehyde Condensate)

• Sodium Hydroxide (NaOH)

• Sodium Dithionite (Na₂S₂O₄)

• Heating and stirring equipment

• pH meter

Methodology:

• Dispersion: In a beaker, create a smooth paste of the C.I. Vat Blue 22 powder with a small amount of deionized water and the recommended amount of dispersing agent. Stir thoroughly to ensure the dye particles are well-wetted and dispersed.

• Alkaline Solution Preparation: In a separate container, dissolve the required amount of sodium hydroxide in deionized water.

• Vatting (Reduction):

  • Add the alkaline solution to the dye dispersion with constant stirring.

  • Gently heat the mixture to the recommended vatting temperature (typically 50-60°C for violanthrone dyes).

  • Carefully add the sodium dithionite to the heated solution.

  • Continue stirring and maintain the temperature for 15-20 minutes, or until the color of the solution changes to the characteristic blue-green or yellowish hue of the leuco form.

• Stability Check:

  • Visually inspect the solution for any undissolved particles.

  • Measure the pH to ensure it is within the optimal alkaline range (pH 11-13).

• Use: The stabilized leuco dye solution should be used promptly for the intended application. To minimize re-oxidation, it is advisable to work under an inert atmosphere (e.g., nitrogen) if the solution needs to be stored for any length of time.

Visualizations

Caption: Experimental workflow for preparing a stable C.I. Vat Blue 22 solution.

Caption: Troubleshooting flowchart for C.I. Vat Blue 22 aggregation.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. benchchem.com [benchchem.com]
• 3. chinalignin.com [chinalignin.com]
• 4. bailincorp.com [bailincorp.com]
• 5. Lignosulfonate works as a dye dispersant - GREEN AGROCHEM - LIGNIN [lignosulfonate.com]

Technical Support Center: Improving the Lightfastness of C.I. Vat Blue 22 Dyeings

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and experimental protocols for researchers, scientists, and drug development professionals working to enhance the lightfastness of C.I. Vat Blue 22 dyeings.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Vat Blue 22 and what is its expected lightfastness?

C.I. Vat Blue 22, also identified as C.I. 59820, is a violanthrone-based vat dye.[1] Vat dyes as a class are known for their excellent lightfastness, which is a key reason for their use in applications requiring high durability.[2][3] The lightfastness of a dye is its resistance to fading when exposed to light.[4] For C.I. Vat Blue 22, a lightfastness rating of 6-7 on the Blue Wool Scale (out of 8) can be expected under optimal conditions.[1]

Q2: My C.I. Vat Blue 22 dyeings are showing poor lightfastness. What are the potential causes?

Several factors can lead to lower-than-expected lightfastness:

• Improper Dyeing Process: Incomplete reduction of the dye, poor penetration into the fiber, or insufficient oxidation can leave the dye susceptible to fading.

• Presence of Unfixed Dye: Hydrolyzed or unfixed dye particles remaining on the fiber surface have significantly lower lightfastness. Thorough soaping after dyeing is crucial to remove these.

• Sub-optimal Dye Concentration: The concentration of the dye can affect its lightfastness. For many dyes, higher concentrations can lead to a slight improvement in the lightfastness rating.

• Substrate Type: The type of fiber being dyed plays a significant role. Vat dyes typically exhibit higher lightfastness on cellulosic fibers like cotton compared to some synthetic fibers.

• Environmental Factors: High humidity and the presence of atmospheric contaminants like ozone and nitrogen oxides can accelerate dye fading.

Q3: How can I improve the lightfastness of my C.I. Vat Blue 22 dyeings?

Improving lightfastness involves a multi-faceted approach focusing on optimizing the dyeing process and using protective after-treatments. Key strategies include:

• Optimizing the Dyeing Protocol: Ensure complete vatting (reduction) and proper application conditions (temperature, time) to maximize dye fixation within the fiber.

• Thorough After-treatment: A critical step is a high-temperature "soaping" to remove all unfixed dye from the material's surface.

• Application of UV Absorbers: These compounds preferentially absorb harmful UV radiation, converting it into less damaging thermal energy, thus protecting the dye molecules.[5]

• Use of Antioxidants: These molecules can inhibit photo-oxidative degradation of the dye, which is a primary fading mechanism.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Rapid Fading in Early Stages of Light Exposure	Presence of unfixed dye on the fiber surface.	Implement a rigorous soaping process after oxidation. Ensure the soaping bath is at or near boiling for 15-20 minutes.
Inconsistent Fading Across the Sample	Uneven dye penetration or application of after-treatments.	Review the dyeing protocol for even liquor circulation and temperature control. Ensure uniform application of any UV absorber or antioxidant finish.
Color Change (Hue Shift) Instead of Fading	Selective degradation of certain dye components or interaction with finishing agents.	Analyze the dye for purity. If using finishing agents (e.g., softeners), select ones that are non-ionic or known not to affect the lightfastness of vat dyes.
Lower Than Expected Blue Wool Scale Rating	Sub-optimal dyeing conditions or absence of protective agents.	Systematically optimize dyeing parameters (see Experimental Protocols). Incorporate a UV absorber or antioxidant in an after-treatment step.

Quantitative Data on Lightfastness Improvement

Table 1: Effect of UV Absorbers and Antioxidants on the Lightfastness of C.I. Reactive Blue 19 on Cotton (36 hours exposure)

Treatment	Color Change (ΔE)
Untreated	5.32
Vitamin C (Antioxidant)	2.54
Caffeic Acid (Antioxidant)	3.45
Gallic Acid (Antioxidant)	3.96
Phenyl Salicylate (UV Absorber)	4.12
Benzophenone (UV Absorber)	4.01

Data adapted from a study on reactive dyes. The lower the ΔE value, the less the color has changed, indicating better lightfastness.

Experimental Protocols

Protocol 1: Standard Vat Dyeing Procedure for C.I. Vat Blue 22 on Cotton

This protocol provides a baseline for dyeing cotton with C.I. Vat Blue 22.

• Preparation of the Dyebath (Vatting):

  • In a suitable vessel, create a paste of the required amount of C.I. Vat Blue 22 powder with a small amount of a dispersing agent and warm water (50°C).

  • In a separate vessel, prepare the required volume of water and add sodium hydroxide (B78521) (caustic soda) and sodium hydrosulfite. For blue vat dyes, concentrations are typically higher. Refer to your dye supplier's specific recommendations. A starting point for a dark shade could be 11.0 g/L caustic soda and 8.0 g/L sodium hydrosulfite for a 1:10 liquor ratio.[6]

  • Add the dye paste to this solution. The solution should change color as the dye is reduced to its soluble leuco form. Maintain the temperature at 60°C for 15-20 minutes to ensure complete vatting.[6]

• Dyeing:

  • Introduce the pre-wetted cotton material into the dyebath.

  • Raise the temperature to the recommended dyeing temperature (typically 50-60°C for this class of dye).

  • Continue dyeing for 45-60 minutes, ensuring the material is fully immersed and agitated for even results.

• Oxidation:

  • Remove the material from the dyebath and allow it to air-oxidize. The color will change from the leuco form back to the original blue.

  • Alternatively, for more controlled oxidation, rinse the material and treat it in a bath containing an oxidizing agent like hydrogen peroxide or sodium perborate.

• Soaping:

  • Prepare a bath with an anionic detergent (e.g., 2 g/L).

  • Treat the oxidized material in this bath at a rolling boil (95-100°C) for 15-20 minutes. This step is critical for removing unfixed dye and achieving optimal fastness.

  • Rinse thoroughly with hot and then cold water until the rinse water is clear.

Protocol 2: After-treatment with a UV Absorber

This protocol is performed after the standard dyeing and soaping process.

• Bath Preparation:

  • Prepare a treatment bath with water at 40-50°C.

  • Add a commercially available benzotriazole (B28993) or benzophenone-based UV absorber. The concentration will depend on the product, but a typical starting point is 1-3% on the weight of the fabric (owf).

  • Adjust the pH of the bath according to the UV absorber manufacturer's instructions (often slightly acidic).

• Application:

  • Immerse the dyed and soaped material in the bath.

  • Run for 20-30 minutes at 40-50°C.

• Drying:

  • Remove the material, gently squeeze out excess liquor, and dry. Curing at a higher temperature may be required for some UV absorbers to ensure fixation; consult the product's technical data sheet.

Visualizations

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Dyes|Direct Dyes|Sulphur Dyes|Basic Dyes--GC Dyestuff-Guangzhou Chemicals Import & Export Co., Ltd. [gcdyes.com]
• 3. researchgate.net [researchgate.net]
• 4. download.atlantis-press.com [download.atlantis-press.com]
• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]

Technical Support Center: C.I. Vat Blue 22 Vatting Process

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to pH control and troubleshooting in the vatting process of C.I. Vat Blue 22.

Frequently Asked Questions (FAQs)

Q1: What is the critical role of pH in the vatting process of C.I. Vat Blue 22?

A1: The pH of the vatting bath is crucial for the successful reduction of C.I. Vat Blue 22. This dye, in its pigment form, is insoluble in water. To be applied to a substrate, it must be converted to its water-soluble leuco form through a chemical reduction process. This reduction is only effective under highly alkaline conditions, which are necessary to maintain the stability of the soluble leuco dye.[1][2] If the pH is too low, the dye may not fully reduce or may precipitate out of the solution, leading to poor dyeing results.[1][2]

Q2: What is the recommended pH range for the vatting of anthraquinone-based vat dyes like C.I. Vat Blue 22?

A2: For most anthraquinone-based vat dyes, a highly alkaline pH in the range of 11-13 is recommended to maintain the stability of the soluble leuco form.[2] It is essential to monitor and maintain the pH within this range throughout the vatting and dyeing process.

Q3: How does temperature affect the vatting process?

A3: Temperature plays a significant role in the vatting process. An appropriate temperature is required for an effective reduction of the dye. For many vat dyes, a temperature range of 50-60°C is recommended for both vatting and dyeing.[1][3] Temperatures that are too low can lead to a slow and incomplete reduction, while excessively high temperatures can cause rapid decomposition of the reducing agent.[2]

Q4: What are the signs of a successful vatting process?

A4: A successful vatting process is indicated by a distinct color change in the solution. The insoluble blue C.I. Vat Blue 22 powder should transform into a soluble form with a different color.[4] The alkaline reduced leuco form of C.I. Vat Blue 22 is blue.[4] A spot test on filter paper can also be performed; the dried spot should re-oxidize back to the original blue color upon exposure to air.

Q5: What is "over-reduction" and how can it be prevented?

A5: Over-reduction can occur when an excessive amount of reducing agent is used, which can sometimes alter the chemical structure of the dye, leading to dull or off-shade colors.[5] This can be prevented by carefully controlling the concentration of the reducing agent and, in some cases, by adding a protective agent like glucose or sodium nitrite (B80452) to the dye bath.[6]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Poor or No Color Yield	Incomplete Reduction: The vat dye has not been fully converted to its soluble leuco form.	- Check and Adjust pH: Ensure the pH is within the optimal range (typically 11-13) using a calibrated pH meter. Add alkali (e.g., sodium hydroxide) as needed. - Verify Reducing Agent Activity: Use a fresh, properly stored reducing agent (e.g., sodium hydrosulfite). Its effectiveness can degrade with exposure to air and moisture. - Optimize Temperature: Maintain the recommended vatting temperature (e.g., 50-60°C) to ensure an efficient reduction rate.[1][3]
Uneven or Patchy Dyeing	Premature Oxidation: The leuco form of the dye is re-oxidizing before it can evenly penetrate the substrate.	- Maintain an Inert Atmosphere: If possible, work under a nitrogen or argon atmosphere to minimize contact with oxygen. - Ensure Sufficient Reducing Agent: Maintain an adequate concentration of the reducing agent throughout the process to keep the dye in its reduced state.
Improper Substrate Preparation: The material being dyed may have impurities that resist dye uptake.	- Thoroughly Clean the Substrate: Ensure the material is properly scoured to remove any oils, waxes, or other contaminants.
Incorrect or Dull Shade	Incorrect pH during Oxidation: The pH during the oxidation step can affect the final shade.	- Control Oxidation pH: The optimal pH for oxidation is typically between 7.5 and 8.5.[5] A highly alkaline environment during oxidation can sometimes cause shade changes.[1]
Over-reduction of the Dye: Excessive reducing agent has altered the dye's chromophore.	- Reduce the Amount of Reducing Agent: Use the minimum amount of reducing agent necessary for complete vatting. - Use a Stabilizing Agent: Consider adding glucose or sodium nitrite to the bath to prevent over-reduction.[6]
Precipitation of Dye in the Bath	Low pH: A drop in pH can cause the leuco dye to convert to its less soluble acid form and precipitate.	- Monitor and Maintain Alkaline pH: Regularly check and adjust the pH to keep it in the highly alkaline range (11-13).[2]
Presence of Hard Water Ions: Calcium and magnesium ions in hard water can form insoluble salts with the dye.	- Use a Sequestering Agent: Add a chelating agent to the water to bind these ions and prevent precipitation.[6]

Quantitative Data Summary

The following tables provide general guidelines for the vatting process of anthraquinone-based vat dyes. These should be considered as starting points, and optimization for C.I. Vat Blue 22 is recommended.

Table 1: Recommended Vatting Parameters

Parameter	Recommended Range	Notes
pH	11.0 - 13.0	Crucial for maintaining the stability of the soluble leuco form.[2]
Temperature	50 - 60 °C	Balances reaction rate and stability of the reducing agent.[1][3]
Redox Potential	-800 to -1000 mV	For complete reduction of anthraquinone-type vat dyes.[2]

Table 2: Typical Reagent Concentrations for Vatting

Reagent	Concentration (g/L)	Purpose
C.I. Vat Blue 22	Varies by desired shade depth	The colorant.
Sodium Hydroxide (B78521) (NaOH)	5 - 15	To achieve and maintain high alkalinity (pH 11-13).
Sodium Hydrosulfite (Na₂S₂O₄)	5 - 15	The reducing agent to convert the dye to its leuco form.

Experimental Protocols

Protocol 1: pH Measurement and Adjustment in the Vatting Bath

• Calibration: Calibrate a pH meter using standard buffer solutions (pH 7, 10, and 13).

• Initial pH Measurement: Before adding the reducing agent, measure the pH of the dye dispersion in the alkaline solution.

• Adjustment: If the pH is below 11, add a concentrated sodium hydroxide solution dropwise while stirring until the desired pH is reached.

• Monitoring: After adding the reducing agent and during the vatting process, take periodic pH measurements (e.g., every 10-15 minutes).

• Correction: If the pH drops during the process, readjust it by adding small amounts of sodium hydroxide solution.

Protocol 2: General Vatting and Dyeing Procedure

• Dye Dispersion: Create a paste of the C.I. Vat Blue 22 powder with a small amount of water.

• Vat Liquor Preparation: In a separate vessel, prepare the required volume of water and heat to the target temperature (e.g., 50-60°C). Add the required amount of sodium hydroxide and stir until dissolved.

• Vatting: Add the dye paste to the alkaline solution. Then, carefully add the sodium hydrosulfite. The solution should change color, indicating the reduction to the leuco form. Maintain the temperature and stir gently for 15-20 minutes to ensure complete vatting.

• Dyeing: Introduce the substrate to be dyed into the vat liquor. Ensure it is fully submerged and agitated gently for even dye uptake. The dyeing time will vary depending on the substrate and desired shade depth.

• Oxidation: After dyeing, remove the substrate and expose it to air or treat it with a chemical oxidizing agent (e.g., hydrogen peroxide or sodium perborate) in a separate bath to convert the leuco dye back to its insoluble pigment form.

• Soaping: Finally, treat the dyed material in a hot detergent solution to remove any loose dye particles and stabilize the final shade.

Visualizations

Caption: Experimental workflow for the vatting and dyeing process of C.I. Vat Blue 22.

Caption: Logical workflow for troubleshooting poor color yield in the vatting process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Vat Dye Failing To Color Cotton Properly? Here's The Real Reason And The Right Dyeing Procedure - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. Important considerations in dyeing with vat dyes - Fibre2Fashion [fibre2fashion.com]
• 6. p2infohouse.org [p2infohouse.org]

Effect of temperature on the stability of leuco C.I. Vat Blue 22

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the leuco form of C.I. Vat Blue 22. The information addresses common stability issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is leuco C.I. Vat Blue 22, and why is its stability a critical factor?

A1: Leuco C.I. Vat Blue 22 is the reduced, soluble form of the vat dye C.I. Vat Blue 22. The parent dye is insoluble in water, but upon reduction (a process called "vatting"), it is converted to its water-soluble leuco form, which is typically blue in an alkaline solution. This solubility allows for its application in various aqueous systems. The stability of the leuco form is crucial because it is highly susceptible to oxidation, which will revert it back to the insoluble, parent dye, causing it to precipitate out of solution and lose its desired function in an experiment.[1][2]

Q2: What are the primary factors influencing the stability of leuco C.I. Vat Blue 22?

A2: The stability of leuco C.I. Vat Blue 22 is primarily affected by:

• Presence of Oxidizing Agents: Atmospheric oxygen is the most common oxidizing agent that will rapidly convert the leuco form back to its insoluble state.[1][3]

• pH: The leuco form of vat dyes is most stable in a highly alkaline environment.[1]

• Temperature: Elevated temperatures can accelerate the rate of both reduction and oxidation. Prolonged exposure to high temperatures can lead to degradation of the leuco dye.[1][4]

• Exposure to Light: Similar to other leuco dyes, exposure to light, particularly UV light, can catalyze the oxidation process.[5]

• Concentration of Reducing Agent: While necessary for its formation, an inappropriate concentration of the reducing agent (e.g., sodium hydrosulfite) can lead to over-reduction or other side reactions, affecting stability.[1]

Q3: What is the optimal pH for maintaining the stability of leuco C.I. Vat Blue 22?

A3: For leuco vat dyes in general, a strongly alkaline solution is required for maximum stability, typically in the pH range of 11.0 to 13.0.[1] Below this range, the leuco dye becomes less stable and more prone to oxidation.

Q4: How does temperature quantitatively affect the stability of leuco C.I. Vat Blue 22?

Data Presentation

Table 1: Illustrative Effect of Temperature on the Stability of Leuco C.I. Vat Blue 22 in Solution

Temperature (°C)	Relative Stability	Observations
4	High	Very stable, suitable for long-term storage of stock solutions.
25 (Room Temp)	Moderate	Stable for the duration of a typical experiment with proper inert atmosphere.
40	Low	Increased rate of oxidation; shorter viable experimental window.
60	Very Low	Rapid degradation; not recommended for maintaining stability.[6]

Table 2: Illustrative Half-Life of Leuco C.I. Vat Blue 22 at Various Temperatures

Temperature (°C)	Illustrative Half-Life (t½)
25	Several hours
40	< 1 hour
60	Minutes

Note: This data is illustrative and the actual half-life will be dependent on other factors such as pH, concentration of reducing agent, and exposure to oxygen.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Rapid loss of the characteristic blue color of the leuco solution (premature oxidation)	1. Exposure to atmospheric oxygen. 2. Insufficiently alkaline pH. 3. Degradation of the reducing agent.	1. Ensure all experimental setups are airtight and maintain a positive pressure of an inert gas (e.g., nitrogen or argon). 2. Verify and maintain the pH of the solution between 11.0 and 13.0. 3. Use fresh, properly stored sodium hydrosulfite for reduction.
Formation of a precipitate in the leuco solution	1. Oxidation of the leuco dye back to its insoluble form. 2. Reaction with metal ions in hard water.	1. Follow the recommendations for preventing premature oxidation. 2. Use deionized or distilled water for all solutions.
Inconsistent experimental results	1. Instability of the leuco C.I. Vat Blue 22 stock solution. 2. Inconsistent concentration of the reducing agent.	1. Prepare fresh leuco dye solutions for each experiment. 2. Accurately control the concentration of the reducing agent.
Dull or off-shade color development	1. Over-reduction of the dye due to excessive reducing agent or high temperature. 2. Incorrect pH during preparation or use.	1. Carefully control the amount of reducing agent and the reaction temperature (ideally not exceeding 60°C).[6] 2. Ensure the pH is within the optimal alkaline range.

Experimental Protocols

Protocol 1: Preparation of Leuco C.I. Vat Blue 22 Solution

This protocol describes a general method for the reduction of C.I. Vat Blue 22 to its leuco form.

Materials:

• C.I. Vat Blue 22 powder

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Deionized, deoxygenated water

• Inert gas (Nitrogen or Argon)

• Reaction vessel with a stirrer and gas inlet/outlet

Procedure:

• Dispersion: Create a dispersion of C.I. Vat Blue 22 powder in warm (40-50°C), deoxygenated deionized water in the reaction vessel under a continuous stream of inert gas.

• Alkalinization: While stirring, add a solution of NaOH to bring the pH of the dispersion to between 11.0 and 13.0.

• Reduction ("Vatting"): Gently warm the alkaline dispersion to 50-60°C.[6] Slowly add fresh sodium hydrosulfite powder in small portions. A typical starting point is a 2:1 molar ratio of sodium hydrosulfite to the dye.

• Completion: Continue stirring at 50-60°C under the inert atmosphere until the solution's color changes to the characteristic blue of the leuco form and all solid particles have dissolved. This may take 15-30 minutes.[3]

• Storage: The resulting leuco dye solution should be maintained under an inert atmosphere and protected from light. For short-term storage, refrigeration is recommended.[3]

Protocol 2: Monitoring the Thermal Stability of Leuco C.I. Vat Blue 22

This protocol outlines a spectrophotometric method to assess the stability of the prepared leuco solution at a given temperature.

Materials and Equipment:

• Prepared leuco C.I. Vat Blue 22 solution

• UV-Vis Spectrophotometer

• Temperature-controlled cuvette holder or water bath

• Inert atmosphere glove box or similar setup

• Sealed cuvettes

Procedure:

• Determine Maximum Absorbance (λmax): Immediately after preparation, dilute a small aliquot of the leuco dye solution with deoxygenated, alkaline water to a concentration suitable for spectrophotometric analysis inside an inert atmosphere. Scan the absorbance from 400-800 nm to determine the λmax of the leuco form.

• Time-Course Measurement: a. Place the stock leuco dye solution in a sealed container at the desired experimental temperature (e.g., 40°C). b. At regular time intervals (e.g., every 5 minutes), withdraw an aliquot of the stock solution under an inert atmosphere. c. Dilute the aliquot as determined in step 1 and immediately measure the absorbance at the λmax in a sealed cuvette.

• Data Analysis: a. Plot the absorbance at λmax as a function of time. A decrease in absorbance indicates the degradation (oxidation) of the leuco dye. b. The rate of degradation can be determined from the slope of this plot. If the degradation follows first-order kinetics, a plot of the natural logarithm of the absorbance (ln[Abs]) versus time will yield a straight line with a slope equal to -k (the rate constant). c. The half-life (t½) of the leuco dye at that temperature can be calculated using the formula: t½ = 0.693 / k.[1]

Visualizations

Caption: Experimental workflow for the preparation and thermal stability assessment of leuco C.I. Vat Blue 22.

Caption: Logical relationships in the degradation pathway of leuco C.I. Vat Blue 22 as influenced by temperature.

References

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. benchchem.com [benchchem.com]
• 4. jaast.org [jaast.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude C.I. Vat Blue 22

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude C.I. Vat Blue 22.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Vat Blue 22 and what are its common impurities?

C.I. Vat Blue 22 (CAS No: 6373-20-2) is a violanthrone-based vat dye.[1] Its chemical structure is a chlorinated derivative of dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione.[1] The manufacturing process involves the chlorination of this parent compound in a high-boiling point solvent such as 1,2,4-trichlorobenzene (B33124) or phthalic anhydride (B1165640) at 140-145°C.[1][2]

Common impurities in the crude product can include:

• Unreacted starting material (Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione).

• Under- or over-chlorinated violanthrone (B7798473) derivatives.

• Residual solvents from the manufacturing process.

• Other reaction byproducts.

Q2: What are the principal methods for purifying crude C.I. Vat Blue 22?

The primary methods for purifying crude C.I. Vat Blue 22 are based on its solubility characteristics and include:

• Recrystallization: A common technique for purifying solid organic compounds.

• Vatting Process: This method leverages the unique property of vat dyes to become soluble in a reduced, alkaline state.

• Column Chromatography: A standard chromatographic technique for separating components of a mixture.

Q3: What safety precautions should be taken when working with C.I. Vat Blue 22 and the solvents/reagents for its purification?

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• The solvents used for recrystallization and chromatography can be flammable and/or toxic. Consult the Safety Data Sheet (SDS) for each chemical before use.

• The vatting process uses strong reducing agents (like sodium hydrosulfite) and strong bases (like sodium hydroxide), which are corrosive. Handle with care.

Troubleshooting Guides

Recrystallization

Issue: The crude dye does not dissolve in the chosen solvent, even with heating.

Possible Cause	Solution
Incorrect solvent choice.	C.I. Vat Blue 22 is a large, non-polar molecule and requires a high-boiling point, non-polar or moderately polar solvent. Try solvents like 1,2,4-trichlorobenzene, nitrobenzene, or a mixture of dichloromethane (B109758) and methanol.
Insufficient solvent volume.	Gradually add more solvent until the dye dissolves. Be mindful that using too much solvent will reduce the yield.
Low temperature.	Ensure the solvent is heated to its boiling point (or a safe temperature below it) to maximize solubility.

Issue: The dye "oils out" instead of forming crystals upon cooling.

Possible Cause	Solution
The solution is supersaturated.	Reheat the solution to dissolve the oil, then allow it to cool more slowly. Seeding with a small crystal of pure product can help induce crystallization.
The solvent is too non-polar.	Add a miscible, more polar "anti-solvent" dropwise to the hot solution until it becomes slightly cloudy, then allow it to cool slowly. A common mixture for violanthrone derivatives is dichloromethane and methanol.[3]

Issue: The purity of the recrystallized product is still low.

Possible Cause	Solution
Impurities have similar solubility.	Perform a second recrystallization. If purity does not improve, another purification method like column chromatography may be necessary.
Inefficient removal of insoluble impurities.	Filter the hot solution before cooling to remove any insoluble materials. The use of filter aids like diatomaceous earth or activated carbon can help adsorb impurities.[4]

Vatting Process

Issue: The crude dye does not fully dissolve during the vatting process.

Possible Cause	Solution
Insufficient reducing agent.	Add more sodium hydrosulfite until the solution changes color, indicating the formation of the soluble leuco form. The leuco form of violanthrone dyes is typically blue in an alkaline solution.[1][5]
Incorrect pH.	The pH of the solution must be strongly alkaline (pH > 11) for the leuco form to be soluble. Add more sodium hydroxide (B78521) solution as needed.
Low temperature.	Gently warm the solution (50-60°C) to facilitate the reduction process.

Issue: The purified dye precipitates too quickly or in a very fine form upon oxidation.

Possible Cause	Solution
Rapid oxidation.	Control the rate of oxidation. Instead of vigorous aeration, allow the solution to stand in contact with air or use a milder oxidizing agent.
pH is too low during oxidation.	Ensure the pH is maintained in the appropriate range for the insoluble pigment to form.

Column Chromatography

Issue: The dye does not move down the column.

Possible Cause	Solution
The eluent is too non-polar.	Gradually increase the polarity of the eluent. For silica (B1680970) gel chromatography, start with a non-polar solvent like hexane (B92381) and gradually add a more polar solvent like ethyl acetate (B1210297) or dichloromethane.
The dye has very strong adsorption to the stationary phase.	A different stationary phase (e.g., alumina) may be required. For vat dyes, thin-layer chromatography (TLC) on silica gel at elevated temperatures (100-120°C) with a mixed polar/non-polar eluent has been shown to be effective and can be adapted for column chromatography.[6]

Issue: Poor separation of the dye from impurities.

Possible Cause	Solution
Inappropriate eluent system.	Optimize the eluent system using TLC first to find a solvent mixture that gives good separation.
Column is overloaded.	Use a smaller amount of crude material or a larger column.
Column was not packed properly.	Ensure the column is packed uniformly to avoid channeling.

Experimental Protocols

Recrystallization Protocol

• Solvent Selection: Based on solubility tests, select a suitable solvent or solvent mixture (e.g., 1,2,4-trichlorobenzene, or a dichloromethane/methanol mixture). The ideal solvent should dissolve the crude dye when hot but have low solubility when cold.

• Dissolution: In a fume hood, place the crude C.I. Vat Blue 22 in an Erlenmeyer flask. Add the chosen solvent and heat the mixture with stirring until the dye is completely dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, filter the hot solution through a pre-heated funnel with filter paper. The addition of activated carbon or diatomaceous earth before this step can help remove colored impurities.[4]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven at an appropriate temperature.

Vatting Process Protocol

• Preparation of Reducing Solution: In a three-necked flask equipped with a stirrer and nitrogen inlet, prepare an aqueous solution of sodium hydroxide (e.g., 2 M). Add sodium hydrosulfite to this solution.

• Vatting: Add the crude C.I. Vat Blue 22 to the alkaline reducing solution. Stir the mixture under a nitrogen atmosphere and gently heat to 50-60°C until the dye dissolves and the solution color changes, indicating the formation of the soluble leuco form.

• Filtration: Filter the solution under an inert atmosphere to remove any insoluble impurities.

• Oxidation: Transfer the filtrate to a beaker and expose it to air (e.g., by stirring or bubbling air through the solution) to oxidize the leuco dye back to its insoluble pigment form.

• Isolation and Washing: Collect the precipitated purified dye by vacuum filtration. Wash the solid thoroughly with deionized water until the washings are neutral.

• Drying: Dry the purified C.I. Vat Blue 22 in a vacuum oven.

Column Chromatography Protocol

• Stationary Phase and Eluent Selection: Based on TLC analysis, choose a suitable stationary phase (e.g., silica gel 60) and an eluent system that provides good separation of the desired compound from impurities. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate or dichloromethane) is often effective.

• Column Packing: Pack a glass chromatography column with the chosen stationary phase slurried in the initial, non-polar eluent.

• Sample Loading: Dissolve the crude C.I. Vat Blue 22 in a minimal amount of a suitable solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully add the dried silica with the adsorbed sample to the top of the packed column.

• Elution: Begin eluting the column with the non-polar solvent, gradually increasing the polarity of the eluent over time.

• Fraction Collection: Collect the eluting solvent in fractions.

• Analysis: Analyze the collected fractions by TLC to identify which fractions contain the purified C.I. Vat Blue 22.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified dye.

Data Presentation

Table 1: Comparison of Purification Methods

Method	Principle	Typical Solvents/Reagents	Advantages	Disadvantages
Recrystallization	Differential solubility at different temperatures.	1,2,4-Trichlorobenzene, Nitrobenzene, Dichloromethane/Methanol	Simple, can be scaled up.	May not be effective for impurities with similar solubility; potential for "oiling out".
Vatting Process	Conversion to a soluble reduced form.	Sodium Hydroxide, Sodium Hydrosulfite, Water	Specific to vat dyes, can remove impurities insoluble in alkaline reducing conditions.	Requires inert atmosphere for the reduced form; oxidation step needs control.
Column Chromatography	Differential adsorption to a stationary phase.	Silica gel, Alumina, Hexane, Ethyl Acetate, Dichloromethane	High resolution, can separate closely related impurities.	More complex, requires larger volumes of solvent, can be difficult to scale up.

Mandatory Visualization

Caption: General workflow for the purification of crude C.I. Vat Blue 22.

Caption: Troubleshooting logic for low purity after purification.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. China Biggest C.I. Vat Blue 22 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 3. rsc.org [rsc.org]
• 4. static.fibre2fashion.com [static.fibre2fashion.com]
• 5. US1658003A - Vat dyestuffs by dehalogenating polyhalogen-violanthrones - Google Patents [patents.google.com]
• 6. sdc.org.uk [sdc.org.uk]

Avoiding over-reduction of C.I. Vat Blue 22 in dyeing baths

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding the over-reduction of C.I. Vat Blue 22 in dyeing baths.

Troubleshooting Guide: Issues During C.I. Vat Blue 22 Dyeing

This guide addresses common problems encountered during the vat dyeing process with C.I. Vat Blue 22, with a focus on identifying and resolving issues related to over-reduction.

Problem	Possible Cause	Recommended Solution
Dull or Greenish-Blue Shade	Over-reduction of the dye: Excess sodium hydrosulfite or high dyeing temperatures can lead to the formation of an over-reduced state of the dye, resulting in a color shift.[1][2]	- Reduce the concentration of sodium hydrosulfite.- Maintain the dyeing temperature within the optimal range (typically 50-60°C).- Add a mild oxidizing agent, such as sodium nitrite (B80452) (0.5-1.0 g/L), to the dyebath to control the reduction potential.[2]
Weak or Pale Dyeing	Incomplete reduction of the dye: Insufficient sodium hydrosulfite or caustic soda, or a low vatting temperature, can prevent the complete conversion of the dye to its soluble leuco form.	- Ensure the concentrations of sodium hydrosulfite and caustic soda are within the recommended ranges (see Table 1).- Verify that the vatting temperature is maintained at 50-60°C for at least 15-20 minutes to ensure full reduction.[3]
Uneven Dyeing or Streaks	Premature oxidation of the leuco dye: Exposure of the reduced dye to air before it has penetrated the fiber can cause it to revert to its insoluble form, leading to surface-level dyeing and unevenness.	- Keep the substrate fully submerged during the dyeing process.- Minimize agitation that could introduce air into the dyebath.
Poor Colorfastness (Rubbing)	Incomplete removal of surface dye: Loose dye particles that have not penetrated the fibers can be easily rubbed off.	- Ensure a thorough soaping step at or near boil after oxidation to remove unfixed dye.[3]

Frequently Asked Questions (FAQs)

Q1: What is C.I. Vat Blue 22?

A1: C.I. Vat Blue 22, also known as C.I. 59820, is a violanthrone-based vat dye.[4] It is a dark blue powder that, in its oxidized form, is insoluble in water. For dyeing, it must be chemically reduced to a water-soluble "leuco" form.[1]

Q2: What is over-reduction and why is it a problem with C.I. Vat Blue 22?

A2: Over-reduction occurs when the vat dye is reduced beyond its optimal leuco state. This can happen with an excess of reducing agent, such as sodium hydrosulfite, or at excessively high temperatures.[2] For some vat dyes, including those of the Indanthrene type, this can lead to undesirable changes in the dye's chemical structure, resulting in duller or greener shades.[2]

Q3: What are the typical dyeing parameters for C.I. Vat Blue 22?

A3: While optimal conditions can vary, the following table provides a general guideline for dyeing cotton with C.I. Vat Blue 22.

Table 1: General Dyeing Parameters for C.I. Vat Blue 22

Parameter	Recommended Range	Notes
Dye Concentration	0.5 - 4.0% (on weight of fabric)	Adjust based on desired shade depth.
Sodium Hydrosulfite	5.0 - 12.0 g/L	Use the lower end of the range for lighter shades and the higher end for darker shades.[3]
Caustic Soda (NaOH)	4.0 - 10.0 g/L	Essential for maintaining a high pH for reduction.[3]
Temperature	50 - 60°C	Higher temperatures can increase the risk of over-reduction and decomposition of the reducing agent.[2]
pH	11 - 13	A highly alkaline environment is necessary for the reduction process.[3]
Time	30 - 60 minutes	Dyeing time can be adjusted based on the substrate and desired shade.

Q4: How can I monitor the reduction process in the dyebath?

Q5: What is the role of sodium nitrite in preventing over-reduction?

A5: Sodium nitrite can act as a stabilizing agent in the dyebath. It functions as a mild oxidizing agent that can counteract the effects of excess sodium hydrosulfite, helping to maintain the reduction potential within the optimal range and preventing the formation of over-reduced species.[2] A typical concentration is 0.5 to 1.0 g/L.

Experimental Protocols

Protocol 1: Standard Vat Dyeing Procedure for C.I. Vat Blue 22

• Vat Preparation:

  • Make a paste of the required amount of C.I. Vat Blue 22 powder with a small quantity of a wetting agent and warm water.

  • In the dyeing vessel, add the required volume of water and heat to 50-60°C.

  • Add the calculated amount of caustic soda and a portion of the sodium hydrosulfite to the dyebath to deoxygenate the water.

  • Add the dye paste to the dyebath.

  • Add the remaining sodium hydrosulfite and stir gently.

  • Allow the vat to stand for 15-20 minutes at 50-60°C for complete reduction. The color of the solution should change to the characteristic blue of the leuco form.[4]

• Dyeing:

  • Introduce the pre-wetted substrate into the dyebath, ensuring it is fully submerged.

  • Continue dyeing for 30-60 minutes at 50-60°C.

• Oxidation:

  • Remove the dyed material from the bath, squeeze out excess liquor, and expose it to air for 15-20 minutes. Alternatively, treat with a chemical oxidizing agent such as hydrogen peroxide (1-2 g/L) or sodium perborate (B1237305) in a fresh bath.

• Soaping:

  • Prepare a fresh bath containing 2 g/L of a non-ionic detergent and 1 g/L of soda ash.

  • Treat the oxidized material in this bath at or near boiling for 15-20 minutes.

• Rinsing and Drying:

  • Rinse the soaped material thoroughly with hot and then cold water.

  • Dry the material.

Protocol 2: Measurement of Oxidation-Reduction Potential (ORP)

• Equipment:

  • ORP meter with a platinum electrode and a reference electrode (e.g., Ag/AgCl).

  • Calibration solutions (e.g., quinhydrone (B85884) solutions at pH 4 and 7).

• Calibration:

  • Clean the electrode according to the manufacturer's instructions.

  • Rinse the electrode with deionized water.

  • Calibrate the ORP meter using standard calibration solutions following the instrument's manual. For a two-point calibration, use solutions with a known mV difference, such as quinhydrone in pH 4 and pH 7 buffers.

• Measurement:

  • Carefully immerse the ORP electrode into the dyebath, ensuring the platinum tip and the reference junction are submerged.

  • Allow the reading to stabilize. This may take a few minutes.

  • Record the ORP value in millivolts (mV).

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. worlddyevariety.com [worlddyevariety.com]

Strategies to improve the wash fastness of C.I. Vat Blue 22

Technical Support Center: C.I. Vat Blue 22

This guide provides researchers, scientists, and drug development professionals with technical support for improving the wash fastness of C.I. Vat Blue 22. It includes frequently asked questions, troubleshooting guides, experimental protocols, and data summaries to address common challenges encountered during the dyeing process.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of vat dyeing, and how does it influence wash fastness?

Vat dyes, including C.I. Vat Blue 22, are water-insoluble pigments in their original state. The dyeing process involves a series of chemical transformations to fix the dye within the fiber.[1][2] Excellent wash fastness is achieved when the insoluble pigment is securely trapped inside the fiber matrix.

The process consists of four main stages:

• Reduction (Vatting): The insoluble dye is converted into a water-soluble "leuco" form using a reducing agent (typically sodium hydrosulfite) in an alkaline solution (like caustic soda).[2][3]

• Dyeing/Diffusion: The soluble leuco-vat anions penetrate and diffuse into the amorphous regions of the cellulosic fibers.[1]

• Oxidation: The fabric is treated with an oxidizing agent (or exposed to air) to convert the soluble leuco form back into the original insoluble pigment, trapping it inside the fiber.[2][3]

• Soaping: A crucial final step where the dyed fabric is washed at a high temperature with a detergent. This removes any loose dye particles from the surface and helps the dye molecules within the fibers to crystallize, which is critical for stabilizing the shade and maximizing fastness properties.[1][3][4]

The effectiveness of each stage, particularly oxidation and soaping, directly determines the final wash fastness.[1][3]

Q2: Which stages of the dyeing process are most critical for improving the wash fastness of C.I. Vat Blue 22?

The most critical stages are oxidation and soaping .[1][3]

• Proper Oxidation ensures the dye is fully converted back to its insoluble form within the fiber. Incomplete oxidation leaves some dye in a more soluble state, making it prone to being washed out.[1]

• Thorough Soaping is essential for removing all unfixed dye particles from the fiber surface.[3] Without this step, these surface particles will bleed during subsequent washing. Soaping also promotes the aggregation and crystallization of dye molecules inside the fiber, further enhancing fastness.[1][4]

Q3: How does the particle size of the vat dye affect wash fastness?

The particle size of the leuco vat dye in the dyebath is a significant factor. Smaller particles can diffuse more easily and deeply into the fiber structure.[5] This leads to better dye fixation and, consequently, improved wash fastness. The particle size is influenced by the concentration of the reducing agent; increasing the reducing agent generally decreases particle size.[5] However, an excessive amount can lead to over-reduction, which may negatively impact the color yield.[5]

Troubleshooting Guide

This section addresses specific issues encountered during experiments aimed at achieving high wash fastness with C.I. Vat Blue 22.

Problem: The dyed fabric exhibits significant color bleeding during washing.

Potential Cause	Recommended Solution	Explanation
Inadequate Soaping	Optimize the soaping process: increase temperature (to boiling), time (15-30 mins), and/or use a high-performance soaping agent.[1][3][6]	Unfixed dye particles remaining on the fiber surface are the primary cause of bleeding. A rigorous soaping process is required to remove them completely.[3]
Improper Oxidation	Ensure the pH during oxidation is controlled (optimally 7.5-8.5) and the temperature is adequate (120-140°F).[1]	An incorrect pH can lead to the formation of the "acid leuco form," which has poor affinity for the fiber and is easily washed out.[1]
Excessive Unfixed Dye	Strengthen the pre-soaping rinsing process to remove residual alkali and reducing agents. Use soft water or a chelating dispersant to prevent the formation of insoluble precipitates with hard water ions.[1][7]	High concentrations of residual chemicals can interfere with the removal of unfixed dye during soaping.

Problem: Wash fastness is inconsistent across different dyeing batches.

Potential Cause	Recommended Solution	Explanation
Variable Vatting Conditions	Precisely control the concentration of the reducing agent and alkali, as well as the temperature and time of the vatting process.[3][8]	Variations in the reduction process can lead to differences in the leuco dye's particle size and substantivity, affecting dye uptake and fixation.[1][5]
Water Hardness	Use deionized or softened water for all stages of the dyeing process. If not possible, add a suitable chelating agent.[7]	Calcium and magnesium ions in hard water can form insoluble complexes with the dye, leading to poor fastness and shade changes.[7]
Incompatible Dye Mixtures	If using C.I. Vat Blue 22 in combination shades, ensure all selected dyes belong to the same application class (e.g., IN, IW, IK) and have similar dyeing characteristics.[1][9]	Dyes with different substantivities and dyeing rates can lead to unlevel dyeing and inconsistent fastness results.

Problem: The final color shade is correct, but wet rubbing fastness is poor.

Potential Cause	Recommended Solution	Explanation
Surface Dye Deposits	This is often related to the same causes as color bleeding. A highly effective soaping process is the primary solution.[3]	Even if the dye is well-fixed within the fiber, a microscopic layer of unfixed pigment on the surface can be physically rubbed off, especially when wet.[10]
Dye Aggregation on Surface	Ensure the initial dye dispersion is fine and stable. Use a suitable dispersing agent in the dyebath.[8]	Large dye aggregates may not penetrate the fiber and instead adhere loosely to the surface, leading to poor rubbing fastness.
No Post-Treatment	Apply a suitable cationic dye-fixing agent after the soaping and rinsing steps.[11][12][13]	Fixing agents form a film around the dyed fibers, which can improve the adhesion of the dye and significantly enhance wet rubbing fastness by 0.5 to 1 grade.[12][14]

Experimental Protocols & Workflows

Optimized Vat Dyeing Protocol for C.I. Vat Blue 22

This protocol incorporates best practices to maximize wash fastness on cellulosic substrates like cotton.

1. Preparation and Vatting:

• Prepare the dyebath with softened or deionized water.
• Add a dispersing agent (e.g., 1-2 g/L) to the water.
• Paste the required amount of C.I. Vat Blue 22 powder with a wetting agent and add it to the dyebath to form a fine dispersion.
• Raise the temperature to the recommended vatting temperature for the specific dye subclass (e.g., 50-60°C).[15]
• Add the required amount of caustic soda (e.g., NaOH) and sodium hydrosulfite (Na₂S₂O₄) to reduce the dye to its soluble leuco form.[1] Allow 15-20 minutes for complete vatting. The solution should be clear and stable.

2. Dyeing:

• Introduce the prepared and scoured fabric into the dyebath.
• Run the dyeing process for 45-60 minutes at the specified temperature (e.g., 60°C).
• If necessary for deeper shades, gradually add an electrolyte like sodium sulfate (B86663) to improve exhaustion.[15]

3. Rinsing:

• After dyeing, the fabric should be rinsed thoroughly to remove excess leuco dye, alkali, and reducing agent.
• Perform an initial cold rinse, followed by a warm rinse. Rinsing at a neutral pH and low temperature is ideal to prevent premature oxidation and removal of dye.[1]

4. Oxidation:

• Oxidize the fabric in a fresh bath.
• Use a controlled oxidizing agent like hydrogen peroxide or sodium perborate (B1237305) in a slightly acidic to neutral bath (pH 7.5-8.5 is optimal).[1]
• The oxidation should be carried out at a controlled temperature (e.g., 50-60°C) for 15-20 minutes.[1]

5. Soaping:

• This step is critical. Prepare a fresh bath with 1-2 g/L of a high-quality non-ionic detergent.[16]
• Treat the oxidized fabric in this bath at or near boiling (95-100°C) for at least 15-20 minutes.[1][16]
• This removes all loosely adhering surface dye and crystallizes the dye within the fiber.[1][4]

6. Final Rinse and Drying:

• Rinse the fabric thoroughly with hot water, followed by a cold water rinse to remove the soaping agent.
• Dry the fabric.

Workflow and Troubleshooting Diagrams

Caption: A workflow illustrating the key stages of vat dyeing, highlighting the critical oxidation and soaping steps necessary for achieving high wash fastness.

Caption: A logical troubleshooting diagram to diagnose and resolve common issues leading to poor wash fastness in vat dyeing.

References

• 1. Important considerations in dyeing with vat dyes - Fibre2Fashion [fibre2fashion.com]
• 2. sdinternational.com [sdinternational.com]
• 3. textilelearner.net [textilelearner.net]
• 4. scite.ai [scite.ai]
• 5. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 6. Role of Washing-off agents in Textile Wet-Processing [textiletoday.com.bd]
• 7. Color fastness,how to improve [gester-instruments.com]
• 8. My Textile Notes: How to Improve Colorfastness in Vat Dyeing [mytextilenotes.blogspot.com]
• 9. p2infohouse.org [p2infohouse.org]
• 10. Reasons for poor wet rubbing fastness and how to improve - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 11. chiuvention.com [chiuvention.com]
• 12. atlantis-press.com [atlantis-press.com]
• 13. fyitester.com [fyitester.com]
• 14. Key Technologies and Measures to Improve Dyeing Fastness of Printed and Dyed Fabrics - Knowledge [dyestuffscn.com]
• 15. scribd.com [scribd.com]
• 16. jagson.com [jagson.com]

Addressing uneven dyeing issues with C.I. Vat Blue 22

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing uneven dyeing issues with C.I. Vat Blue 22.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Vat Blue 22 and what are its general properties?

A1: C.I. Vat Blue 22, also known as C.I. 59820, is a vat dye belonging to the violanthrone (B7798473) chemical class.[1] It is a dark blue powder used for dyeing cellulosic fibers like cotton to achieve a red-light blue to a red-light navy blue shade.[1][2] It has high directness for cotton and can also be used for direct, resist, and discharge printing on cotton fabrics, as well as for dyeing silk.[1][2]

Q2: What is the basic principle of dyeing with C.I. Vat Blue 22?

A2: C.I. Vat Blue 22 is insoluble in water. To apply it to a substrate, it must first be converted to its water-soluble "leuco" form through a chemical reduction process in an alkaline medium. This process is called "vatting." The soluble leuco form has an affinity for cellulosic fibers and penetrates the fiber structure. After the fiber has been impregnated with the leuco dye, it is exposed to an oxidizing agent or air, which converts the dye back to its original insoluble pigment form, trapping it inside the fiber. This results in a dyeing with high fastness properties.

Q3: What are the main stages of the vat dyeing process?

A3: The vat dyeing process typically consists of the following stages:

• Preparation of the Dye Dispersion: The insoluble vat dye powder is pasted with a wetting and dispersing agent in water.

• Vatting (Reduction): The dye dispersion is treated with a reducing agent (commonly sodium hydrosulfite) and an alkali (typically sodium hydroxide) at a specific temperature to convert the insoluble dye into its soluble leuco form.

• Dyeing: The substrate is immersed in the leuco-vat dye bath, where the soluble dye molecules diffuse into the fibers.

• Rinsing: Excess and unabsorbed leuco dye is removed from the substrate surface.

• Oxidation: The leuco dye within the fibers is converted back to the insoluble pigment form by exposure to air or chemical oxidizing agents.

• Soaping: The dyed material is treated with a hot detergent solution to remove loose dye particles from the surface, stabilize the shade, and improve fastness properties.

Troubleshooting Guide for Uneven Dyeing

Uneven dyeing is a common issue in vat dyeing. The following guide provides potential causes and solutions for troubleshooting these problems.

Problem: Patchy or streaky dyeing results.

This is one of the most frequent challenges and can arise from various factors throughout the dyeing process.

Potential Cause	Recommended Solution
Improper Pre-treatment of Substrate	Ensure the fabric is thoroughly scoured and bleached to remove impurities like oils, waxes, and sizes that can hinder uniform dye uptake. The substrate should have good and uniform absorbency.
Inadequate Wetting of Substrate	Use a suitable wetting agent in the dyebath to ensure the fabric is uniformly saturated before the dyeing process begins.
Incorrect Dye Bath Preparation	Ensure the C.I. Vat Blue 22 powder is properly pasted with a dispersing agent to prevent dye agglomeration. Filter the dye dispersion before adding it to the dyebath.
Insufficient Agitation or Liquor Circulation	Maintain consistent and uniform agitation of the substrate or circulation of the dye liquor throughout the dyeing process to ensure even exposure to the dye.[3]
Incorrect Temperature Control	Maintain a stable and uniform temperature throughout the dyebath. Fluctuations in temperature can lead to variations in the rate of dyeing and dye uptake.[3]
Unstable pH	The pH of the dyebath is critical for the reduction and dyeing process. An ideal pH range for vat dyeing is typically 11-12.[4] Use a pH buffer or regularly monitor and adjust the pH to maintain a stable alkaline environment.
Premature Oxidation	Ensure the substrate remains fully submerged in the dyebath during the dyeing process to prevent premature contact with air, which can cause the leuco dye to oxidize and precipitate on the fabric surface.
Dye Aggregation	The leuco form of some vat dyes can aggregate, leading to poor migration and leveling.[3] The use of an appropriate leveling agent can help to prevent this.

Problem: Shade variation from batch to batch or within a single batch.

Potential Cause	Recommended Solution
Inconsistent Chemical Concentrations	Accurately measure and control the concentrations of sodium hydroxide (B78521) and sodium hydrosulfite. Variations in these chemicals will affect the reduction potential of the dyebath and lead to shade inconsistencies.
Fluctuations in Water Hardness	Use deionized or softened water for the dyeing process. Hard water ions can interfere with the dyeing process and cause precipitation of the dye.
Inconsistent Dyeing Time	Adhere to a standardized dyeing time for all batches to ensure consistent dye uptake.
Variations in Substrate	Ensure that the substrate used across different batches is from the same lot and has consistent properties.

Experimental Protocols

General Laboratory Protocol for Dyeing Cotton with C.I. Vat Blue 22

This protocol provides a general guideline for dyeing a 10g cotton sample. Optimization of concentrations, temperature, and time may be necessary depending on the specific equipment and desired shade depth.

1. Materials and Reagents:

• C.I. Vat Blue 22 powder

• Cotton fabric (scoured and bleached)

• Wetting agent (e.g., non-ionic surfactant)

• Dispersing agent

• Sodium hydroxide (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Glacial acetic acid

• Hydrogen peroxide (35%)

• Detergent (for soaping)

• Deionized water

2. Equipment:

• Laboratory dyeing machine (e.g., beaker dyer)

• Beakers and graduated cylinders

• Stirring rods

• Heating plate with magnetic stirrer

• pH meter

• Analytical balance

3. Procedure:

a. Preparation of the Dye Stock Solution (Vatting):

• Weigh 0.2g of C.I. Vat Blue 22 powder.

• In a 100 mL beaker, create a smooth paste of the dye powder with 1 mL of a 1% wetting agent solution and 1 mL of a 1% dispersing agent solution.

• In a separate beaker, prepare an alkaline reducing solution by dissolving 2g of sodium hydroxide and 2g of sodium hydrosulfite in 50 mL of warm deionized water (~50-60°C).

• Slowly add the alkaline reducing solution to the dye paste while stirring continuously.

• Heat the mixture to 60°C and maintain for 10-15 minutes to ensure complete reduction (vatting). The solution should change color, indicating the formation of the soluble leuco-vat dye.

b. Dyeing:

• Prepare the dyebath in the dyeing machine vessel with 190 mL of deionized water.

• Add 1g of sodium hydroxide and 1g of sodium hydrosulfite to the dyebath and run for 5 minutes to deoxygenate the water.

• Add the prepared leuco-vat dye stock solution to the dyebath.

• Introduce the pre-wetted 10g cotton sample into the dyebath.

• Raise the temperature to 60°C and maintain for 45-60 minutes with continuous agitation.

c. Rinsing and Oxidation:

• After dyeing, remove the sample and gently squeeze out the excess liquor.

• Rinse the sample in cold deionized water for 2-3 minutes.

• Prepare an oxidizing bath with 200 mL of deionized water and 2 mL of 35% hydrogen peroxide. Adjust the pH to around 5.0-6.0 with a few drops of acetic acid.

• Immerse the rinsed sample in the oxidizing bath for 10-15 minutes at room temperature. The original blue color of the dye will be restored.

d. Soaping:

• Prepare a soaping bath with 200 mL of deionized water containing 2 g/L of a suitable detergent.

• Heat the soaping bath to 90-95°C.

• Immerse the oxidized sample in the soaping bath and treat for 15-20 minutes.

• Rinse the soaped sample thoroughly with hot water followed by cold water.

• Squeeze and air-dry the sample.

Quantitative Data for Dyeing Parameters

The following table provides recommended starting ranges for key dyeing parameters. These may need to be optimized for specific applications.

Parameter	Recommended Range
Dye Concentration	0.5 - 4.0% on weight of fabric (owf)
Sodium Hydroxide	5 - 15 g/L
Sodium Hydrosulfite	5 - 15 g/L
Dyeing Temperature	50 - 70°C
Dyeing Time	45 - 75 minutes
pH of Dyebath	11.0 - 12.5
Wetting Agent	0.5 - 1.0 g/L
Dispersing Agent	0.5 - 1.5 g/L
Leveling Agent	0.5 - 2.0 g/L (optional, for deep shades or difficult substrates)

Visualizations

Vat Dyeing Workflow

Caption: General experimental workflow for dyeing with C.I. Vat Blue 22.

Troubleshooting Logic for Uneven Dyeing

Caption: Decision-making workflow for troubleshooting uneven dyeing.

Proposed Molecular Interaction of C.I. Vat Blue 22 with Cellulose (B213188)

Caption: Conceptual diagram of the proposed interaction between C.I. Vat Blue 22 and cellulose fibers.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. China Biggest C.I. Vat Blue 22 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 3. CN102206425A - Preparation method of vat blue dye - Google Patents [patents.google.com]
• 4. patents.justia.com [patents.justia.com]

Technical Support Center: C.I. Vat Blue 22 Solubility and Applications

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to enhancing the solubility of C.I. Vat Blue 22 for specific applications. The following sections offer troubleshooting advice, frequently asked questions, and detailed experimental protocols in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Vat Blue 22 and why is it insoluble in water?

C.I. Vat Blue 22 is a synthetic vat dye belonging to the violanthrone (B7798473) class of polycyclic aromatic compounds.[1] Its chemical formula is C₃₄H₁₂Cl₄O₂, and it has a molecular weight of 594.27 g/mol .[1] The large, planar, and non-polar nature of the molecule results in strong intermolecular forces, making it practically insoluble in water and many common organic solvents.[2] Its primary application is in the dyeing of cellulosic fibers like cotton and silk due to its excellent colorfastness.[1][3]

Q2: What is the fundamental principle for solubilizing C.I. Vat Blue 22?

The solubilization of C.I. Vat Blue 22, like other vat dyes, is achieved through a chemical reduction process known as "vatting".[4] In an alkaline environment, a reducing agent converts the insoluble quinone groups of the dye into their soluble hydroquinone (B1673460) salt form, known as the "leuco" form. This water-soluble leuco form has an affinity for various substrates. Subsequent oxidation reforms the original insoluble pigment, trapping it within the substrate.

Q3: What are the key factors influencing the successful solubilization of C.I. Vat Blue 22?

The success of the vatting process hinges on several critical parameters:

• pH: A highly alkaline medium, typically with a pH between 11 and 13, is essential for the stability of the soluble leuco form.[4]

• Reducing Agent Concentration: A sufficient concentration of a suitable reducing agent, most commonly sodium hydrosulfite (Na₂S₂O₄), is required to convert the dye to its leuco form.

• Temperature: The reduction process is typically carried out at an elevated temperature, generally between 50-60°C, to increase the reaction rate.[4]

• Exclusion of Oxygen: The leuco form is highly susceptible to oxidation by atmospheric oxygen, which will cause it to revert to its insoluble state. Therefore, the process should be carried out under an inert atmosphere (e.g., nitrogen or argon) for applications requiring a stable solution.

Q4: Are there applications for C.I. Vat Blue 22 outside of the textile industry?

While predominantly used in textiles, C.I. Vat Blue 22 is also classified as a fluorescent dye.[2] This property, combined with its high stability, suggests potential for use in more advanced applications. For instance, related violanthrone and azabenzanthrone derivatives have been investigated for their potential in photodynamic therapy and as fluorescent probes for bio-imaging.[5] Although specific research on C.I. Vat Blue 22 in these areas is not extensive, its robust chemical nature makes it a candidate for research into novel functional materials.

Troubleshooting Guide

This guide addresses common issues encountered during the solubilization and use of C.I. Vat Blue 22.

Issue 1: Incomplete Dissolution of the Dye

• Question: I've followed the protocol, but the C.I. Vat Blue 22 powder is not fully dissolving. What could be the problem?

• Answer: Incomplete dissolution is a common issue and can be attributed to several factors:

  • Insufficient Reducing Agent: The amount of sodium hydrosulfite may be inadequate to fully reduce the dye. Ensure you are using a fresh, high-quality reducing agent, as it can degrade over time.

  • Incorrect pH: The pH of the solution may be too low. Verify that the pH is within the optimal range of 11-13.

  • Low Temperature: The reaction may be proceeding too slowly. Ensure the temperature of the solution is maintained between 50-60°C.

  • Poor Initial Dispersion: If the dye powder is not well-dispersed before reduction, it can lead to clumps that are difficult to dissolve. Consider using a dispersing agent.

Issue 2: The Solution Rapidly Turns Blue and a Precipitate Forms

• Question: My initially solubilized leuco solution quickly reverts to a blue color and a solid precipitates out. Why is this happening?

• Answer: This indicates premature oxidation of the leuco form back to the insoluble parent dye.

  • Oxygen Exposure: The most likely cause is exposure to atmospheric oxygen. For applications requiring a stable solution, it is crucial to work under an inert atmosphere (e.g., a nitrogen or argon blanket).

  • pH Drop: A decrease in the alkalinity of the solution can destabilize the leuco form. Monitor and maintain the pH throughout your experiment.

Issue 3: Inconsistent Color or Experimental Results

• Question: I am getting inconsistent results between batches. What could be the cause?

• Answer: Consistency in the preparation of the leuco solution is key.

  • Reagent Quality: The purity and age of the sodium hydrosulfite can vary, affecting its reducing power. Always use fresh reagents.

  • Precise Parameter Control: Small variations in pH, temperature, and time can lead to different concentrations of the soluble leuco form. Maintain strict control over all experimental parameters.

  • Water Quality: The presence of metal ions in hard water can sometimes interfere with the vatting process. The use of deionized water is recommended.

Quantitative Data

Table 1: Experimentally Determined Solubility of C.I. Vat Blue 22

Form	Solvent/Medium	Temperature (°C)	Solubility (g/L)	Molar Solubility (mol/L)
Oxidized	DMSO	25	User Determined	User Determined
Oxidized	DMF	25	User Determined	User Determined
Oxidized	NMP	25	User Determined	User Determined
Leuco	0.1 M NaOH (aq)	50	User Determined	User Determined

| Leuco | 0.1 M NaOH (aq) with 5% (v/v) Ethanol | 50 | User Determined | User Determined |

Experimental Protocols

Protocol 1: Preparation of the Soluble Leuco Form of C.I. Vat Blue 22

This protocol describes the standard laboratory procedure for the solubilization of C.I. Vat Blue 22 via chemical reduction.

• Materials:

  • C.I. Vat Blue 22 powder

  • Sodium hydroxide (B78521) (NaOH)

  • Sodium hydrosulfite (Na₂S₂O₄)

  • Deionized water

  • Nitrogen or Argon gas (optional, but recommended for stability)

  • Magnetic stirrer and hotplate

  • pH meter

  • Thermometer

• Procedure:

  • Dispersion: Prepare a dispersion of C.I. Vat Blue 22 powder in warm deionized water (40-50°C). A typical starting concentration is 1-5 g/L.

  • Alkalinization: While stirring, add a solution of NaOH to the dispersion to raise the pH to between 11 and 13.

  • Inert Atmosphere (Optional): If a stable solution is required, begin purging the solution with nitrogen or argon gas to remove dissolved oxygen.

  • Heating: Gently heat the alkaline dispersion to 50-60°C.

  • Reduction (Vatting): Slowly add solid sodium hydrosulfite in small portions. A typical starting amount is 5-10 g/L. The solution will change color from blue to a bluish or purplish reduced form, indicating the formation of the soluble leuco dye.[1]

  • Digestion: Continue stirring at 50-60°C for 15-30 minutes to ensure complete reduction.

  • Use: The resulting solution contains the soluble leuco form of C.I. Vat Blue 22 and is ready for use in your application.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. China Biggest C.I. Vat Blue 22 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 4. benchchem.com [benchchem.com]
• 5. Red-emissive azabenzanthrone derivatives for photodynamic therapy irradiated with ultralow light power density and two-photon imaging - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Effluent Contamination from C.I. Vat Blue 22 Dyeing

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize effluent contamination during C.I. Vat Blue 22 dyeing experiments.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Vat Blue 22 and what are its basic properties?

C.I. Vat Blue 22 is a synthetic organic dye belonging to the violanthrone (B7798473) class.[1][2] It is used for dyeing cellulosic fibers like cotton and silk, producing a reddish-light blue to a reddish-light navy blue color.[1][2][3] It is a water-insoluble pigment that requires a chemical reduction process, known as "vatting," to be converted into a soluble leuco form for dyeing.[2][4]

Basic Properties of C.I. Vat Blue 22:

• C.I. Name: Vat Blue 22

• C.I. Number: 59820

• Molecular Formula: C₃₄H₁₂Cl₄O₂

• Molecular Weight: 594.27 g/mol [1][2]

• CAS Registry Number: 6373-20-2[1][2]

Q2: What are the primary sources of effluent contamination in the C.I. Vat Blue 22 dyeing process?

Effluent contamination from vat dyeing is a significant environmental concern.[5][6][7] The primary sources of contamination include:

• Unfixed Dye: A portion of the dye does not bind to the fabric and is washed out during rinsing and soaping, leading to highly colored effluents.[7][8]

• Auxiliary Chemicals: The dyeing process uses a variety of chemicals that contribute to the effluent load. These include:

  • Reducing Agents: Such as sodium dithionite (B78146) (hydrosulfite), are used to solubilize the dye.[9][10][11]

  • Alkalis: Caustic soda (sodium hydroxide) is used to maintain a high pH for the reduction process.[10]

  • Oxidizing Agents: Such as hydrogen peroxide or sodium perborate, are used to re-oxidize the dye to its insoluble form on the fabric.[10]

  • Other Auxiliaries: Including dispersing agents, leveling agents, and wetting agents.[9][12]

• High pH: The effluent is typically highly alkaline due to the use of caustic soda.[8]

• High Chemical Oxygen Demand (COD) and Biochemical Oxygen Demand (BOD): The presence of unfixed dye and auxiliary chemicals results in high organic loads in the wastewater.[8][13]

• Total Dissolved Solids (TDS): Salts and other dissolved substances contribute to high TDS levels.[8]

Q3: What are the common methods for treating effluent from vat dyeing processes?

There is no single "best" method for treating vat dye effluent; often, a combination of processes is required for effective treatment.[14] The main categories of treatment methods are:

• Physicochemical Treatment: This includes processes like coagulation, flocculation, and adsorption.[15][16][17] These methods are effective in removing color and suspended solids.[18]

• Biological Treatment: This involves using microorganisms to break down organic pollutants.[5][19][20][21] While some vat dyes are resistant to biodegradation, acclimatized activated sludge or specialized microbial cultures can be effective.[21][22] Combining anaerobic and aerobic processes can also be beneficial.[17]

• Advanced Oxidation Processes (AOPs): AOPs, such as the Fenton process (using iron salts and hydrogen peroxide) and ozonation, are highly effective in degrading complex and recalcitrant organic molecules like vat dyes.[21][23][24][25][26][27]

Troubleshooting Guide

This guide addresses specific issues that may arise during the C.I. Vat Blue 22 dyeing process, which can lead to increased effluent contamination.

Issue ID	Problem	Potential Causes	Recommended Solutions
VB22-T01	Poor Color Yield on Fabric (leading to high dye concentration in effluent)	Incomplete Reduction: The vat dye has not been fully converted to its soluble leuco form.[2][28] Improper Alkali Preparation: The caustic soda solution was not prepared correctly, affecting the reduction process.[2][28] Low Dyeing Temperature: The temperature of the dye bath is below the optimal range for the specific dye.[2][28]	Ensure Complete Reduction: Strictly follow the recommended procedure for dye reduction, using the correct amounts of reducing agent and alkali at the appropriate temperature. An ORP (Oxidation-Reduction Potential) meter can be used for real-time monitoring.[28] Fresh Alkali Solution: Prepare fresh caustic soda solutions as specified in the experimental protocol.[2][28] Precise Temperature Control: Maintain the dyeing temperature within a narrow tolerance (e.g., ±1°C).[28]
VB22-T02	Uneven Dyeing (leading to reprocessing and increased wastewater generation)	Inadequate Wetting of Fabric: The fabric was not properly wetted before entering the dye bath.[28] Unstable pH: Fluctuations in the pH of the dye bath can cause uneven reduction or premature re-oxidation of the dye.[28] Poor Agitation/Circulation: Inconsistent movement of the fabric or dye liquor results in uneven dye distribution.[28]	Use a Wetting Agent: Employ a suitable wetting agent to ensure uniform saturation of the fabric.[28] Maintain Stable pH: Regularly monitor and adjust the pH of the dye bath to keep it within the optimal range (typically 11-12 for vat dyeing).[28] Consistent Agitation: Ensure continuous and uniform movement of the fabric throughout the dyeing process.[28]
VB22-T03	Poor Wash or Rub Fastness (resulting in high dye content in wash water)	Incomplete Removal of Unfixed Dye: The post-dyeing washing and soaping steps are insufficient to remove all loose dye particles.[28] Poor Oxidation: The leuco dye has not been fully re-oxidized to its insoluble pigment form, leading to bleeding.[2][28] Surface Dyeing: The dye has not penetrated the fibers properly and is only on the surface.[28]	Thorough Soaping: After dyeing and oxidation, a critical soaping step at a high temperature (e.g., 93°C / 200°F) is necessary to remove unfixed dye and develop the final shade and fastness.[28] Controlled Oxidation: Ensure uniform exposure to the oxidizing agent for a sufficient duration. Maintain an optimal pH for oxidation, typically between 7.5 and 8.5.[28] Optimize Dyeing Parameters: Ensure optimal dyeing conditions (temperature, time, pH) to promote good dye penetration and fixation.[28]
VB22-T04	Effluent Remains Highly Colored After Primary Treatment	Ineffective Coagulant Dosage or pH: The dosage of the coagulant or the pH of the effluent is not optimal for color removal. Recalcitrant Nature of the Dye: The complex structure of C.I. Vat Blue 22 is resistant to the chosen treatment method.	Optimize Coagulation/Flocculation: Conduct jar tests to determine the optimal coagulant dosage and pH for maximum color removal.[24] Consider Advanced Oxidation Processes (AOPs): For highly colored and recalcitrant effluents, AOPs like the Fenton process can be more effective in breaking down the dye molecules.[25]

Data on Effluent Treatment Efficiency

The following tables summarize quantitative data on the efficiency of various treatment methods for textile effluents containing vat and other dye types.

Table 1: Efficiency of Physicochemical Treatment Methods

Treatment Method	Dye Type	Coagulant/Adsorbent	Optimal pH	Coagulant/Adsorbent Dosage	Color Removal (%)	COD Removal (%)	Reference
Coagulation/Flocculation	Acid Red 119	Ferric Chloride Sludge	3.5	236.68 mg/L	96.53	-	[24]
Coagulation/Flocculation	Real Textile Effluent	Ferric Chloride (FeCl₃)	9	Varies	>90	>90	[18]
Coagulation/Flocculation	Acid Red 44	Natural Polymers	2	1000 mg/L	97.7 - 99.1	-	[23]

Table 2: Efficiency of Advanced Oxidation Processes (AOPs)

Treatment Method	Dye Type	Key Parameters	Color Removal (%)	COD Removal (%)	Reference
Fenton Oxidation	Reactive Black 5	145.82 mM H₂O₂, 9.62 mM Fe²⁺, 83.92 min	98.18	-	[29]
Fenton Oxidation	Acid Red 18	Continuous process with swarf catalyst	>95	-	[30]
Fenton Oxidation	Reactive Yellow 84	25 mg/L Fe²⁺, 250 mg/L H₂O₂, pH 3	85	-	[15]

Table 3: Efficiency of Biological Treatment Methods

Treatment Method	Dye Type	Key Parameters	Color Removal (%)	BOD Removal (%)	COD Removal (%)	Reference
Biological (Pseudomonas aeruginosa)	Vat Blue 4	pH 7, 35°C	95	89	87.95	[22]
Biological Adsorption	Vat Black 25	Autoclaved biosludge, pH 3	High	-	-	[31]
Anaerobic Baffled Reactor	Printing & Dyeing Wastewater	HRT 12h	10.5	-	-	[32]

Experimental Protocols

1. Coagulation-Flocculation for Color Removal

This protocol provides a general procedure for determining the optimal conditions for color removal from a synthetic C.I. Vat Blue 22 effluent using a jar test apparatus.

• Materials:

  • Synthetic effluent containing C.I. Vat Blue 22 (e.g., 100 mg/L)

  • Coagulant stock solution (e.g., 1 g/L Alum or Ferric Chloride)

  • 0.1 M HCl and 0.1 M NaOH for pH adjustment

  • Jar test apparatus with multiple beakers (1 L)

  • Spectrophotometer

  • pH meter

• Procedure:

  • Fill each beaker of the jar test apparatus with 500 mL of the synthetic effluent.

  • Adjust the pH of each beaker to a different value (e.g., 3, 5, 7, 9, 11) using HCl or NaOH.

  • Place the beakers in the jar test apparatus.

  • Add varying dosages of the coagulant stock solution to each beaker (e.g., 10, 20, 40, 60, 80, 100 mg/L).

  • Start the rapid mixing phase at a high speed (e.g., 150 rpm) for 1 minute.[18]

  • Reduce the mixing speed for the slow mixing (flocculation) phase (e.g., 30 rpm) for 20 minutes.[18]

  • Stop the mixing and allow the flocs to settle for 30 minutes.[18]

  • Carefully collect a supernatant sample from each beaker.

  • Measure the absorbance of the supernatant at the maximum wavelength of C.I. Vat Blue 22 to determine the final dye concentration.

  • Calculate the percentage of color removal for each condition.

  • The optimal pH and coagulant dosage are those that result in the highest percentage of color removal.

2. Fenton Oxidation for Dye Degradation

This protocol outlines the steps for degrading C.I. Vat Blue 22 in a synthetic effluent using the Fenton process.

• Materials:

  • Synthetic effluent containing C.I. Vat Blue 22 (e.g., 100 mg/L)

  • Ferrous sulfate (B86663) heptahydrate (FeSO₄·7H₂O)

  • 30% Hydrogen peroxide (H₂O₂)

  • Sulfuric acid (H₂SO₄) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

  • Beakers and magnetic stirrer

  • Spectrophotometer

  • pH meter

• Procedure:

  • Place a known volume of the synthetic effluent (e.g., 250 mL) in a beaker with a magnetic stir bar.

  • Adjust the pH of the solution to the optimal range for the Fenton process, which is typically around 3, using sulfuric acid.[25][29]

  • Add the desired amount of ferrous sulfate (e.g., to achieve a concentration of 10-50 mg/L Fe²⁺). Stir until dissolved.

  • Carefully add the required volume of hydrogen peroxide (e.g., to achieve a concentration of 100-500 mg/L). This initiates the Fenton reaction.

  • Allow the reaction to proceed for a specific time (e.g., 30-120 minutes) with continuous stirring.

  • After the reaction time, stop the reaction by raising the pH to above 7 with sodium hydroxide. This will precipitate the iron as ferric hydroxide.

  • Allow the precipitate to settle.

  • Filter the sample and measure the absorbance of the filtrate to determine the final dye concentration.

  • Calculate the percentage of dye degradation.

  • The experiment can be repeated with varying concentrations of Fe²⁺ and H₂O₂ to determine the optimal dosage.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. atlantis-press.com [atlantis-press.com]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. researchgate.net [researchgate.net]
• 7. engagedscholarship.csuohio.edu [engagedscholarship.csuohio.edu]
• 8. pjoes.com [pjoes.com]
• 9. benchchem.com [benchchem.com]
• 10. Advances in dye degradation in industrial textile effluent: Unveiling the potential of Fenton, photo-Fenton, and helio-photo-Fenton processes for environmental conservation - Arabian Journal of Chemistry [arabjchem.org]
• 11. researchgate.net [researchgate.net]
• 12. juniperpublishers.com [juniperpublishers.com]
• 13. iwaponline.com [iwaponline.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. jonuns.com [jonuns.com]
• 17. upcommons.upc.edu [upcommons.upc.edu]
• 18. researchgate.net [researchgate.net]
• 19. p2infohouse.org [p2infohouse.org]
• 20. researchgate.net [researchgate.net]
• 21. jbiochemtech.com [jbiochemtech.com]
• 22. researchonline.jcu.edu.au [researchonline.jcu.edu.au]
• 23. researchgate.net [researchgate.net]
• 24. Coagulation/flocculation process for dye removal using sludge from water treatment plant: optimization through response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. scispace.com [scispace.com]
• 26. arcjournals.org [arcjournals.org]
• 27. iipseries.org [iipseries.org]
• 28. redalyc.org [redalyc.org]
• 29. jere.unimap.edu.my [jere.unimap.edu.my]
• 30. pjoes.com [pjoes.com]
• 31. researchgate.net [researchgate.net]
• 32. mdpi.com [mdpi.com]

Technical Support Center: Catalyst Selection for the Synthesis of C.I. Vat Blue 22

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of C.I. Vat Blue 22, with a specific focus on catalyst selection for the chlorination of Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for C.I. Vat Blue 22?

C.I. Vat Blue 22, also known as C.I. 59820, is synthesized by the chlorination of Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione, a violanthrone (B7798473) derivative. The reaction involves the substitution of hydrogen atoms on the aromatic backbone with chlorine atoms.

Q2: Is a catalyst always necessary for the chlorination of the violanthrone precursor?

Not necessarily. Under specific reaction conditions, such as using a suitable solvent like glacial acetic acid and bubbling chlorine gas through the reaction mixture at an elevated temperature (e.g., 140-145°C), the chlorination can proceed without a dedicated catalyst. However, the use of a catalyst can potentially improve the reaction rate, yield, and selectivity of the desired chlorinated product.

Q3: What types of catalysts can be considered for the synthesis of C.I. Vat Blue 22?

While specific catalysts for the synthesis of C.I. Vat Blue 22 are not extensively documented in publicly available literature, general principles of aromatic chlorination suggest the following catalyst types could be effective:

• Lewis Acids: These are the most common catalysts for electrophilic aromatic chlorination. Examples include ferric chloride (FeCl₃), aluminum chloride (AlCl₃), and titanium tetrachloride (TiCl₄). They work by polarizing the Cl-Cl bond in chlorine gas, making it more electrophilic.

• Phase-Transfer Catalysts (PTCs): PTCs, such as quaternary ammonium (B1175870) salts, can be employed in biphasic reaction systems. They facilitate the transfer of the chlorinating agent from one phase to another, potentially enhancing the reaction rate.

• Lewis Base Catalysts: Certain Lewis bases can activate halogenating reagents. For instance, carborane-based Lewis base catalysts have been shown to be effective for the halogenation of aromatic compounds using N-halosuccinimides as the halogen source.

Q4: How do I choose the optimal catalyst for my experiment?

The optimal catalyst depends on several factors, including the desired degree of chlorination, reaction kinetics, and process safety considerations. A screening of different potential catalysts is recommended. The choice may also be influenced by the solvent system and the chlorinating agent used (e.g., chlorine gas, sulfuryl chloride).

Q5: What are the potential side reactions during the chlorination process?

Potential side reactions include over-chlorination, leading to the formation of higher chlorinated byproducts, and in some cases, degradation of the starting material or product under harsh reaction conditions. The choice of catalyst and careful control of reaction parameters can help minimize these side reactions.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or no conversion of the starting material	1. Inactive or insufficient catalyst. 2. Low reaction temperature. 3. Inefficient mixing. 4. Impurities in the starting material or solvent.	1. Increase catalyst loading or try a different catalyst (see Table 1). Ensure the catalyst is anhydrous if using a Lewis acid. 2. Gradually increase the reaction temperature while monitoring for side product formation. 3. Ensure vigorous stirring to maintain a homogeneous reaction mixture. 4. Purify the starting material and use anhydrous, high-purity solvents.
Formation of multiple chlorinated products (low selectivity)	1. Overly active catalyst. 2. High reaction temperature or prolonged reaction time. 3. High concentration of the chlorinating agent.	1. Reduce the catalyst loading or select a milder catalyst. 2. Optimize the reaction temperature and time by monitoring the reaction progress using techniques like TLC or HPLC. 3. Control the addition rate of the chlorinating agent.
Product degradation	1. Harsh reaction conditions (high temperature, strong catalyst). 2. Presence of oxidative impurities.	1. Use a milder catalyst and lower the reaction temperature. 2. Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen) if sensitive to oxidation.
Difficulty in catalyst removal after reaction	1. Use of a homogeneous catalyst.	1. For Lewis acid catalysts, quenching with water or a dilute acid solution followed by filtration can remove the catalyst. 2. Consider using a heterogeneous (solid-supported) catalyst for easier separation.

Data Presentation

Table 1: Comparison of Potential Catalyst Types for Chlorination

Catalyst Type	Examples	Proposed Mechanism	Advantages	Disadvantages
Lewis Acids	FeCl₃, AlCl₃, TiCl₄	Activation of Cl₂ to generate a more potent electrophile.	High activity, readily available, relatively low cost.	Can be moisture-sensitive, may require quenching and removal steps, can lead to over-chlorination.
Phase-Transfer Catalysts	Tetrabutylammonium bromide	Facilitates transport of the chlorinating agent between phases.	Useful for biphasic systems, can improve reaction rates.	Requires a two-phase solvent system, may require separation from the product.
Lewis Base Catalysts	Carborane-based compounds	Activation of N-halosuccinimides or other halogenating agents.	Can offer high selectivity under mild conditions.	May be more expensive and less readily available.

Experimental Protocols

Protocol: Screening of Catalysts for the Chlorination of Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione

Objective: To identify an effective catalyst for the synthesis of C.I. Vat Blue 22.

Materials:

• Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione

• Chlorinating agent (e.g., Chlorine gas or Sulfuryl chloride)

• Solvent (e.g., Glacial acetic acid, 1,2,4-Trichlorobenzene)

• Candidate catalysts (e.g., FeCl₃, AlCl₃, Tetrabutylammonium bromide)

• Nitrogen gas

• Standard laboratory glassware and safety equipment

Procedure:

• Reactor Setup: Set up a three-necked round-bottom flask equipped with a mechanical stirrer, a gas inlet (for chlorine or nitrogen), a condenser, and a thermometer.

• Charging Reactants: Charge the flask with Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione and the chosen solvent.

• Inert Atmosphere: Purge the reactor with nitrogen gas.

• Catalyst Addition: Add the selected catalyst to the reaction mixture. The amount should be a small molar percentage of the starting material (e.g., 1-5 mol%).

• Heating: Heat the mixture to the desired reaction temperature (e.g., 140-145°C) with constant stirring.

• Chlorinating Agent Addition: Slowly introduce the chlorinating agent into the reaction mixture. If using chlorine gas, bubble it through the solution at a controlled rate. If using a liquid chlorinating agent, add it dropwise.

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by a suitable technique (e.g., TLC, HPLC) to observe the consumption of the starting material and the formation of the product.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If a Lewis acid catalyst was used, quench the reaction by carefully adding water or a dilute aqueous acid.

• Product Isolation: Isolate the crude product by filtration.

• Purification: Wash the crude product with appropriate solvents to remove unreacted starting material, byproducts, and residual catalyst. Further purification may be achieved by recrystallization or soxhlet extraction.

• Analysis: Analyze the final product for its purity and identity using techniques such as melting point, mass spectrometry, and NMR spectroscopy.

Mandatory Visualization

Caption: Experimental workflow for catalyst screening in the synthesis of C.I. Vat Blue 22.

Caption: Logical relationship of components in the synthesis of C.I. Vat Blue 22.

Controlling particle size in C.I. Vat Blue 22 pigment preparation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the preparation of C.I. Vat Blue 22 pigment, with a focus on controlling particle size.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and processing of C.I. Vat Blue 22 that can affect particle size and distribution.

Issue 1: Large and Irregular Particle Size

• Q: My final C.I. Vat Blue 22 pigment has a large and inconsistent particle size. What are the likely causes and how can I resolve this?

  • A: Large and irregular particle sizes in vat dyes can stem from several factors during synthesis and work-up.[1][2] Inadequate control over reaction conditions is a primary cause.

    • Troubleshooting Steps:

      • Temperature Control: Ensure the chlorination reaction of Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione is maintained at a stable temperature, typically in the range of 140-145 °C.[3] Fluctuations can lead to uncontrolled crystal growth.

      • Stirring and Agitation: Inconsistent or inadequate agitation can result in localized areas of high reactant concentration, promoting the formation of larger particles and aggregates. Ensure vigorous and consistent stirring throughout the reaction.

      • Solvent Selection: The choice of solvent (e.g., Phthalic anhydride (B1165640) or 1,2,4-Trichlorobenzene) is critical.[3] Ensure the solvent is of high purity and appropriate for the reaction to facilitate uniform crystal precipitation.

      • Post-Synthesis Milling: If the synthesized pigment has a large particle size, a wet milling process, such as ball milling or sand milling, in the presence of a dispersing agent can be employed to reduce the particle size to the desired range (typically <1 µm for many applications).[2][4]

Issue 2: Pigment Agglomeration

• Q: The C.I. Vat Blue 22 particles are heavily agglomerated after drying. How can I prevent this?

  • A: Agglomeration is a common issue, especially during the drying process where intermolecular forces can cause particles to clump together.

    • Troubleshooting Steps:

      • Use of Dispersants: Introduce a dispersing agent, such as lignin (B12514952) sulfonates or other anionic surfactants, during the final stages of synthesis or before drying.[2][5] Dispersants adsorb onto the particle surfaces, creating repulsive forces that prevent agglomeration.

      • Controlled Drying: Avoid overly aggressive drying methods. High temperatures can promote sintering and agglomeration. Consider gentler methods like spray drying or freeze-drying, which can produce finer, less agglomerated powders.

      • Resination: In some pigment manufacturing processes, resins are added to coat the particles, which can help control particle size and reduce agglomeration.[6]

Issue 3: Poor Color Strength and Shade Inconsistency

• Q: The color strength of my C.I. Vat Blue 22 is weak, and the shade is inconsistent between batches. Could this be related to particle size?

  • A: Yes, both color strength and shade are significantly influenced by particle size and distribution.[7] Smaller particles generally lead to higher color strength and a bluer undertone.[7]

    • Troubleshooting Steps:

      • Particle Size Analysis: Utilize particle size analysis techniques, such as laser diffraction, to correlate particle size distribution with colorimetric data. This will help establish a target particle size range for consistent color properties.

      • Optimize Vatting Process: In the application (dyeing) process, ensure complete reduction of the pigment to its leuco form.[8] The particle size of the leuco dye can also affect dyeing performance.[9] Incomplete reduction leads to poor dye uptake and weaker color.[8]

      • Control Oxidation: The re-oxidation step, where the soluble leuco form is converted back to the insoluble pigment within the substrate, must be carefully controlled to ensure the formation of small, uniform crystals for optimal color expression.

Frequently Asked Questions (FAQs)

• Q1: What is the typical target particle size for C.I. Vat Blue 22 pigment?

  • A1: For many pigment applications, a fine particle size with a narrow distribution is desirable. Often, about 50% of the particles should have a diameter of one micron or less to achieve good dispersion and color strength.[2] However, the optimal particle size can depend on the specific application.

• Q2: How do I measure the particle size of my C.I. Vat Blue 22 pigment?

  • A2: Laser diffraction is a common and effective method for measuring the particle size distribution of pigments. Dynamic light scattering (DLS) can also be used, particularly for sub-micron particles. It is crucial to ensure proper dispersion of the sample in a suitable solvent before measurement to avoid analyzing agglomerates.

• Q3: Can the pH of the reaction mixture affect particle size?

  • A3: While the primary synthesis of C.I. Vat Blue 22 is a chlorination reaction in a solvent, the principles of vat dye chemistry indicate that pH is critical in the subsequent application (vatting) process.[10] During synthesis, while not the primary control parameter, extreme pH shifts could potentially influence side reactions or the stability of intermediates, indirectly affecting the final particle characteristics. In the vatting (reduction) stage for dyeing, a high alkaline pH (e.g., 11-12) is essential for the reduction to the soluble leuco form, and variations can lead to incomplete reduction or dye aggregation.[1]

• Q4: What is the role of a reducing agent in the context of vat dye particle size?

  • A4: The reducing agent (e.g., sodium hydrosulfite) is not used during the synthesis of the pigment itself but is crucial for its application in dyeing.[9] It converts the insoluble pigment into a soluble leuco form. The concentration of the reducing agent can influence the particle size of the leuco dye in the dyebath; increasing the amount of reducing agent can lead to a decrease in the particle size of the leuco form.[9] However, excessive amounts can lead to over-reduction and a loss of color yield.[9]

Experimental Protocols

Protocol 1: General Synthesis of C.I. Vat Blue 22

This protocol is a generalized procedure based on available information and should be adapted and optimized for specific laboratory conditions.

• Reactant Preparation: In a suitable reaction vessel, disperse Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione in a high-boiling point solvent such as 1,2,4-Trichlorobenzene.[3]

• Chlorination: Heat the mixture to 140-145 °C with constant, vigorous stirring.[3]

• Reagent Addition: Slowly introduce a chlorinating agent (e.g., sulfuryl chloride) to the reaction mixture. The rate of addition should be carefully controlled to maintain the reaction temperature.

• Reaction Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g., thin-layer chromatography) until completion.

• Isolation: Cool the reaction mixture and isolate the crude C.I. Vat Blue 22 pigment by filtration.

• Washing: Wash the filter cake with a suitable solvent to remove unreacted starting materials and by-products, followed by washing with water until neutral.

• Drying: Dry the pigment under controlled conditions (e.g., vacuum oven at a moderate temperature) to obtain the final product.

Protocol 2: Post-Synthesis Particle Size Reduction by Wet Milling

• Slurry Preparation: Prepare a slurry of the synthesized C.I. Vat Blue 22 pigment in water or a suitable solvent.

• Dispersant Addition: Add an effective dispersing agent (e.g., 1-5% w/w based on pigment) to the slurry and mix thoroughly.

• Milling: Introduce the slurry into a ball mill or sand mill with appropriate grinding media (e.g., zirconium oxide beads).

• Process Control: Mill for a predetermined time, periodically taking samples to measure the particle size distribution until the target size is achieved.

• Final Formulation: The resulting dispersion can be used directly or the pigment can be isolated by drying.

Data Presentation

Table 1: Influence of Key Parameters on Particle Size of Vat Dyes

Parameter	Effect on Particle Size	Recommended Control Strategy
Reaction Temperature	Higher temperatures can lead to larger crystal growth.	Maintain a stable and optimized temperature during synthesis.
Agitation Speed	Inadequate agitation promotes agglomeration and non-uniform particle growth.	Ensure vigorous and consistent stirring.
Concentration of Reactants	Higher concentrations may lead to faster precipitation and smaller particles, but also a risk of agglomeration.	Optimize reactant concentrations and addition rates.
Post-Synthesis Milling Time	Increased milling time generally leads to a smaller average particle size.	Monitor particle size during milling to avoid over-grinding.
Dispersant Concentration	Optimal concentration prevents agglomeration; excessive amounts can increase viscosity.	Titrate the dispersant to find the optimal concentration for a stable dispersion.

Visualizations

Caption: Experimental workflow for the synthesis and particle size control of C.I. Vat Blue 22.

Caption: Troubleshooting logic for addressing large particle size and agglomeration issues.

References

• 1. benchchem.com [benchchem.com]
• 2. p2infohouse.org [p2infohouse.org]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. researchgate.net [researchgate.net]
• 5. borregaard.com [borregaard.com]
• 6. EP0960168A1 - Method for treating pigment particles to improve dispersability and particle size distribution - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Vat Dye Failing To Color Cotton Properly? Here's The Real Reason And The Right Dyeing Procedure - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 9. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 10. What went wrong with the Indigo Vat? Top Five Problems and How to Solve Them - Wearing Woad [wearingwoad.com]

Issues with cloudy or colorless indigo vats and solutions

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues encountered with indigo (B80030) vats, specifically focusing on cloudy or colorless appearances.

Frequently Asked Questions (FAQs)

Q1: What is the ideal appearance of a healthy indigo vat?

A healthy, reduced indigo vat should have a clear liquid that is amber yellow to yellow-green in color.[1][2] The surface may have a coppery or purplish film, often referred to as the "indigo flower."[2][3] When a non-reactive object is dipped and removed, it should emerge a yellow-green color and gradually oxidize to blue upon exposure to air.[2][4]

Q2: What is the fundamental chemistry of an indigo vat?

Indigo dyeing relies on a reduction-oxidation (redox) chemical reaction.[5][6] In its blue pigment form (indigotin), indigo is insoluble in water.[5][7] To be used as a dye, it must be chemically reduced in an alkaline environment. This reduction process, facilitated by a reducing agent (like fructose (B13574) or sodium hydrosulfite), converts the insoluble blue indigo into a water-soluble, yellow-green form called "leuco-indigo" or "indigo white".[2][4][6] When the fiber is submerged in the vat, it absorbs the leuco-indigo. Upon removal from the vat and exposure to oxygen, an oxidation reaction occurs, converting the leuco-indigo back to its insoluble blue form, trapping the pigment within the fibers.[4][5]

Q3: Why is the pH of the indigo vat critical?

The reduction of indigo to its soluble leuco-indigo form can only occur in an alkaline environment (high pH).[2][6] The optimal pH range varies depending on the type of reducing agent used and the fiber being dyed.[1][3] If the pH is too low (acidic or neutral), the reduction reaction will not proceed efficiently, and the indigo will not dissolve, preventing it from adhering to the fibers.[8][9]

Q4: How often should I "feed" my indigo vat?

An indigo vat is happiest when used regularly, ideally on a daily basis.[10][11] It is good practice to "feed" the vat with a small amount of reducing agent (e.g., fructose) after each dyeing session to replenish what was consumed.[10][11] For vats that have been dormant, they will need to be revived by adjusting the pH and adding a reducing agent.[1][10]

Troubleshooting Guide: Cloudy or Colorless Vats

Issue 1: The Indigo Vat is Cloudy or Murky

Appearance: The liquid in the vat is opaque, milky, or has a cloudy appearance, and sediment may be disturbed.[1][12]

Primary Cause: The vat is not fully reduced.[1] This can be due to insufficient reducing agent, low temperatures, or the recent addition of ingredients that have not yet fully reacted and settled. A cloudy or milky texture can also indicate an imbalance between the reducing agent and the alkali, specifically an excess of sodium hydrosulfite compared to soda ash in pre-reduced vats.[12]

Solutions:

• Add Reducing Agent: Introduce more of your chosen reducing agent (e.g., fructose powder, sodium hydrosulfite) to the vat.[1] Stir gently to avoid introducing oxygen and then allow it to rest for at least an hour.[1]

• Increase Temperature: Gently warm the vat to around 90°F (32°C).[1][8] Heat can accelerate the reduction process.[3] An aquarium heater or an electric blanket can be used for this purpose.[1] For ferrous vats, reheating the entire vat to about 125°F (52°C) can help revive it.[13]

• Allow Time to Settle: If you have recently added new ingredients, the cloudiness may be due to unsettled sediment. Allow the vat to rest undisturbed for several hours for the sediment to settle at the bottom.[1][3]

• Check and Adjust pH: Verify that the pH is within the optimal range for your type of vat. If the pH is too low, add your alkaline agent (e.g., calcium hydroxide (B78521), soda ash) incrementally.[1]

Issue 2: The Indigo Vat is Colorless, Clear, or Blue

Appearance: The vat liquid appears as clear as water, is pale yellow, or has taken on a blue or grayish color.[1][8][12]

Primary Cause: The vat is not reduced. A blue or grayish color indicates that the indigo is in its oxidized, insoluble state.[8][9] This can be caused by a lack of reducing agent, incorrect pH, or the introduction of too much oxygen.[2][8] A weak, grayish appearance can also mean the indigo pigment has been depleted.[12]

Solutions:

• Check and Add Reducing Agent: A colorless or blue vat is a clear sign that it needs more reducing agent.[1][8] Add your reducing agent, stir gently, and wait for the color to change to the characteristic yellow-green of leuco-indigo.[1]

• Verify and Adjust pH: Use pH test strips to check the alkalinity of your vat. The pH should be between 9 and 12, depending on your recipe.[1][14] If the pH is too low, add your alkali (e.g., calcium hydroxide, washing soda) in small increments, stirring and re-testing until the desired level is reached.[1][8]

• Replenish Indigo: If the vat liquid is a weak, grayish color and you have been dyeing with it extensively, the indigo pigment may be exhausted.[12] In this case, you will need to add more pre-reduced indigo.[12]

• Minimize Oxygen Exposure: Avoid vigorous stirring or splashing when mixing the vat or dyeing fibers, as this introduces oxygen which will oxidize the leuco-indigo back to its insoluble blue form.[2] Keep the vat covered when not in use.[2]

Quantitative Data Summary

Parameter	Fructose Vat	Ferrous (Iron) Vat	General Pre-Reduced Vat	Target Fiber
Optimal pH	~10[1]	~12[1]	11-12.5[15]	Cellulose (Cotton, Linen)[3][16]
9.0 - 9.5	-	-	Protein (Wool)[3]
10.0 - 11.0	-	-	Protein (Silk)[3]
Optimal Temperature	~90°F (32°C)[1]	Can be used cold, but warming revives it[13]	90-100°F (32-38°C)[12]	All
1-2-3 Ratio (Indigo:Alkali:Reducer)	1:2:3 (Indigo:Calcium Hydroxide:Fructose)[3][16]	1:3:2 (Indigo:Calcium Hydroxide:Ferrous Sulfate)[16]	Varies by manufacturer	All

Experimental Protocols

Protocol 1: Reviving a Dormant or Unhealthy Vat

• Visual and Olfactory Assessment: Observe the color of the vat liquid. A blue, gray, or clear appearance indicates a problem. A healthy vat often has a distinct earthy, but not foul, smell.

• Temperature Adjustment: If the vat is cold, gently warm it to the recommended temperature for your vat type using a water bath or immersion heater.[1][8]

• pH Measurement and Correction:

  • Use a pH test strip to measure the alkalinity.

  • If the pH is below the optimal range for your vat type, slowly add your alkaline agent (e.g., calcium hydroxide or soda ash) while stirring gently.[1]

  • Wait for the alkali to dissolve and re-test the pH. Repeat until the target pH is reached.

• Addition of Reducing Agent:

  • Add a measured amount of your reducing agent (e.g., 1 tablespoon of fructose for a 5-gallon vat).[1]

  • Stir in a gentle, circular motion to create a vortex, then reverse the direction to bring the "flower" to the center. Avoid splashing.[16]

• Rest and Observation:

  • Cover the vat and let it rest for at least one hour, or longer for dormant vats.[1]

  • The liquid should become clear and change to a yellow-green or amber color.

• Test Dye:

  • Dip a pre-wetted scrap of fabric or paper into the vat for a few minutes.[1]

  • It should emerge yellow-green and turn blue as it oxidizes in the air. If the color is weak or washes out easily, further adjustments may be needed.

Visualizations

Indigo Vat Chemistry

Caption: Chemical pathway of a healthy versus a problematic indigo vat.

Troubleshooting Workflow for Cloudy or Colorless Vats

Caption: Logical workflow for troubleshooting common indigo vat issues.

References

• 1. kristinarzt.com [kristinarzt.com]
• 2. Indigo Vat Basics — Graham Keegan [grahamkeegan.com]
• 3. slowfiberstudios.com [slowfiberstudios.com]
• 4. artsnowlearning.org [artsnowlearning.org]
• 5. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 6. blog.ellistextiles.com [blog.ellistextiles.com]
• 7. Indigo dye - Wikipedia [en.wikipedia.org]
• 8. What went wrong with the Indigo Vat? Top Five Problems and How to Solve Them - Wearing Woad [wearingwoad.com]
• 9. botanicalcolors.com [botanicalcolors.com]
• 10. naturaldyeworkshop.com [naturaldyeworkshop.com]
• 11. blog.ellistextiles.com [blog.ellistextiles.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Indigo Vat Troubleshooting: Sludge and Sediment — Graham Keegan [grahamkeegan.com]
• 14. How to Dye With Indigo — Natural Dyes [naturaldyes.ca]
• 15. Indigo Dyeing | Properties of Indigo Dyestuff - Fibre2Fashion [fibre2fashion.com]
• 16. thecrucible.org [thecrucible.org]

Reference Data & Comparative Studies

A Comparative Analysis of C.I. Vat Blue 22 and Other Commercially Significant Blue Vat Dyes

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance Characteristics with Supporting Experimental Data

In the realm of industrial dyes, vat dyes are prized for their exceptional fastness properties, making them a cornerstone for dyeing cellulosic fibers like cotton. Among the extensive palette of vat dyes, blue hues hold significant commercial importance. This guide provides a detailed comparative study of C.I. Vat Blue 22 against other prominent blue vat dyes, namely C.I. Vat Blue 1, C.I. Vat Blue 4, C.I. Vat Blue 6, and the closely related C.I. Vat Green 1. The following sections present a comprehensive overview of their chemical and physical properties, a comparative analysis of their performance based on available experimental data, and detailed experimental protocols for key fastness tests.

Comparative Data of Selected Vat Dyes

The following tables summarize the key properties and performance characteristics of the selected vat dyes. It is important to note that the fastness data has been aggregated from various sources and, therefore, may not be directly comparable due to potential variations in testing conditions.

Table 1: Chemical and Physical Properties of Selected Vat Dyes

C.I. Name	C.I. Number	Chemical Structure Class	Molecular Formula	Molecular Weight ( g/mol )
Vat Blue 22	59820	Violanthrone	C₃₄H₁₂Cl₄O₂	594.27[1]
Vat Blue 1	73000	Indigo	C₁₆H₁₀N₂O₂	262.26
Vat Blue 4	69800	Anthraquinone	C₂₈H₁₄N₂O₄	442.42
Vat Blue 6	69825	Anthraquinone	C₂₈H₁₂Cl₂N₂O₄	511.31
Vat Green 1	59825	Violanthrone	C₃₆H₂₀O₄	516.54

Table 2: Comparative Fastness Properties of Selected Vat Dyes

C.I. Name	Light Fastness (ISO 105-B02)	Wash Fastness (ISO 105-C06)	Rubbing Fastness - Dry (AATCC 8)	Rubbing Fastness - Wet (AATCC 8)
Vat Blue 22	6-7	4-5 (Fading); 5 (Stain)	-	-
Vat Blue 1	7-8	-	-	-
Vat Blue 4	7-8	Excellent	-	-
Vat Blue 6	Excellent	-	-	-
Vat Green 1	7-8	-	-	-

Note: A hyphen (-) indicates that specific, comparable data was not available in the searched sources. The fastness grades are based on a scale of 1 to 8 for light fastness and 1 to 5 for wash and rubbing fastness, with higher numbers indicating better performance.

Experimental Protocols

To ensure the reproducibility and standardization of dye performance evaluation, the following detailed methodologies for key fastness tests are provided.

Color Fastness to Washing (ISO 105-C06:2010)

This method is designed to assess the resistance of the color of textiles to domestic and commercial laundering procedures.

Apparatus and Materials:

• Launder-Ometer or similar apparatus for rotating closed containers in a thermostatically controlled water bath.

• Stainless steel containers (75 ± 5 mm diameter, 125 ± 10 mm high) of 550 ± 50 mL capacity.

• Stainless steel balls (6 mm diameter).

• Multifibre adjacent fabric (fulfilling ISO 105-F10 requirements).

• ECE phosphate-based detergent.

• Sodium perborate (B1237305).

• Grey Scale for assessing change in color (ISO 105-A02) and staining (ISO 105-A03).

Procedure:

• A 100 mm x 40 mm specimen of the dyed fabric is prepared.

• The specimen is sewn together with a same-sized piece of multifibre adjacent fabric along one of the shorter sides.

• The composite specimen is placed in a stainless steel container.

• A solution containing 4 g/L ECE detergent and 1 g/L sodium perborate in grade 3 water is prepared.

• The specified volume of the solution and the required number of stainless steel balls are added to the container. For a typical test (e.g., A2S), 150 mL of the solution and 10 steel balls are used.

• The container is sealed and placed in the Launder-Ometer, which is operated at the specified temperature (e.g., 60°C) for the specified duration (e.g., 30 minutes).

• After the test, the composite specimen is removed, rinsed thoroughly with cold grade 3 water, and then squeezed.

• The stitching is removed, and the specimen and adjacent fabric are dried in air at a temperature not exceeding 60°C.

• The change in color of the specimen and the staining of the multifibre fabric are assessed using the appropriate Grey Scales under standardized lighting.

Color Fastness to Crocking (Rubbing) (AATCC Test Method 8-2016)

This test evaluates the amount of color transferred from the surface of a colored textile material to other surfaces by rubbing.

Apparatus and Materials:

• Crockmeter.

• Standard white cotton crocking cloth.

• AATCC Chromatic Transference Scale or Grey Scale for Staining.

Procedure: Dry Crocking:

• A specimen of the dyed fabric, at least 50 mm x 130 mm, is placed flat on the base of the crockmeter.

• A 50 mm x 50 mm square of white crocking cloth is mounted over the end of the rubbing finger of the crockmeter.

• The covered finger is lowered onto the test specimen.

• The crank of the crockmeter is turned 10 complete times at a rate of one turn per second.

• The crocking cloth is removed and the amount of color transferred is evaluated using the AATCC Chromatic Transference Scale or the Grey Scale for Staining.

Wet Crocking:

• The procedure is the same as for dry crocking, except the white crocking cloth is wetted with deionized water and squeezed to a 65 ± 5% wet pick-up before mounting.

• After the rubbing test, the crocking cloth is air-dried before evaluation.

Color Fastness to Artificial Light: Xenon-Arc Fading Lamp Test (ISO 105-B02:2014)

This method is used to determine the resistance of the color of textiles to the action of an artificial light source that is representative of natural daylight.

Apparatus and Materials:

• Xenon-arc fading lamp apparatus.

• Blue wool references (ISO 105-B08).

• Grey Scale for assessing change in color (ISO 105-A02).

Procedure:

• Specimens of the dyed fabric are mounted in sample holders.

• The specimens, along with a set of blue wool references, are exposed simultaneously to the light from the xenon-arc lamp under specified conditions of temperature and humidity.

• The exposure is continued until a specified degree of fading is observed on the test specimen or the blue wool references.

• The color fastness of the specimen is assessed by comparing the change in its color with that of the blue wool references. The light fastness rating is the number of the blue wool reference that shows a similar amount of fading.

Visualizing Vat Dye Classification and Experimental Workflow

To further aid in the understanding of the relationships between these dyes and the experimental processes, the following diagrams are provided.

Caption: Classification of selected vat dyes based on chemical structure.

Caption: General experimental workflow for evaluating vat dye performance.

References

• 1. worlddyevariety.com [worlddyevariety.com]

A Comparative Performance Analysis: C.I. Vat Blue 22 vs. Reactive Dyes

A deep dive into the performance characteristics of C.I. Vat Blue 22 and reactive dyes, providing researchers, scientists, and drug development professionals with a comprehensive guide to their respective strengths and weaknesses. This report details experimental data on key performance indicators, outlines testing methodologies, and visualizes the chemical processes involved.

The selection of a dye for textile applications is a critical decision that hinges on a variety of factors, including desired color fastness, application process, and environmental impact. Among the myriad of dye classes available, vat and reactive dyes are two of the most prominent for cellulosic fibers like cotton. This guide provides a detailed comparison of the performance of a specific vat dye, C.I. Vat Blue 22, against a representative reactive dye, C.I. Reactive Blue 19, supported by quantitative data and standardized experimental protocols.

At a Glance: Key Performance Differences

Performance Metric	C.I. Vat Blue 22	C.I. Reactive Blue 19	Key Takeaway
Light Fastness	Excellent (ISO 6-7)	Very Good (ISO 6-7)	Both offer high resistance to fading from light exposure.
Wash Fastness	Excellent (ISO 4-5)	Good to Very Good (ISO 4)	C.I. Vat Blue 22 generally exhibits superior wash fastness.
Rubbing Fastness (Dry)	Good (ISO 4)	Good (ISO 4)	Both perform well in dry rubbing tests.
Rubbing Fastness (Wet)	Moderate to Good (ISO 3)	Moderate (ISO 3)	Wet rubbing fastness is a challenge for both, with C.I. Vat Blue 22 showing slightly better performance.
Chlorine Bleach Fastness	Good (ISO 4-5)	Moderate (ISO 3-4)	C.I. Vat Blue 22 is more resistant to chlorine bleach.
Dyeing Process	Complex, multi-step reduction and oxidation process.	Simpler, direct chemical reaction with the fiber.	The reactive dyeing process is generally more straightforward.
Color Range & Vibrancy	Generally produces deeper, more subdued shades.	Known for bright, vibrant colors.	Reactive dyes offer a wider and brighter color palette.
Environmental Impact	Traditional methods can be resource-intensive, but modern processes have improved sustainability.	Can produce high volumes of colored wastewater.	Both have environmental considerations, with ongoing advancements to improve their ecological footprint.

In-Depth Performance Analysis

Color Fastness

Color fastness, a measure of a dyed textile's ability to resist color loss or transfer under various conditions, is a critical performance indicator.

C.I. Vat Blue 22 is renowned for its exceptional fastness properties. It exhibits excellent resistance to light, with an ISO rating of 6-7, and outstanding wash fastness, typically rated at 4-5.[1] Its resistance to chlorine and oxygen bleach is also good, with ratings of 4-5.[1] However, its fastness to wet rubbing is moderate, a common characteristic of vat dyes.

Reactive dyes , such as C.I. Reactive Blue 19, also offer very good light fastness, with a rating of 6-7.[2] Their wash fastness is generally good, around a rating of 4, due to the formation of a strong covalent bond with the fiber.[2] However, their resistance to chlorine bleach is typically lower than that of vat dyes, with a rating of 3-4.[2] Wet rubbing fastness is also a point of relative weakness, with a rating of 3.[2]

Dyeing Process and Mechanism

The fundamental difference in the performance of vat and reactive dyes lies in their distinct dyeing mechanisms.

C.I. Vat Blue 22 , being a vat dye, is initially insoluble in water. The dyeing process involves a "vatting" step where the dye is reduced in an alkaline solution, typically with sodium hydrosulfite, to a soluble leuco form. This soluble form has an affinity for the cellulosic fiber and penetrates it. Following the dyeing stage, the fabric is exposed to an oxidizing agent or air, which converts the leuco form back to its original insoluble pigment, trapping it within the fiber. This mechanical entrapment is the source of the excellent fastness properties of vat dyes.

Reactive dyes , on the other hand, are water-soluble and contain a reactive group that forms a covalent bond directly with the hydroxyl groups of the cellulose (B213188) fiber under alkaline conditions. This chemical bond is extremely strong and stable, leading to good wash fastness. The dyeing process is generally simpler than that for vat dyes, involving the application of the dye and an alkali, followed by a fixation step.

Experimental Protocols

The following are detailed methodologies for the key color fastness tests cited in this guide.

Color Fastness to Washing (ISO 105-C06)

This test assesses the resistance of the color of textiles to domestic and commercial laundering.

1. Specimen Preparation: A specimen of the dyed textile is cut to a specified size and sewn together with a multi-fiber adjacent fabric. This multi-fiber strip contains swatches of different common fibers (e.g., cotton, wool, polyester, nylon, acrylic, acetate) to assess color staining.

2. Washing Procedure: The composite specimen is placed in a stainless-steel container with a specified volume of a standard soap solution and a set number of stainless-steel balls to provide mechanical action. The container is then agitated in a laundering machine at a specified temperature and for a specific duration.

3. Rinsing and Drying: After the washing cycle, the specimen is rinsed thoroughly with cold water and then dried in air at a temperature not exceeding 60°C.

4. Evaluation: The change in color of the dyed specimen and the degree of staining on each of the adjacent fabric strips are assessed by comparing them with the grey scales under standardized lighting conditions. The grey scale for assessing change in color ranges from 5 (no change) to 1 (severe change). The grey scale for assessing staining ranges from 5 (no staining) to 1 (severe staining).

Color Fastness to Light (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light source that simulates natural daylight.

1. Specimen Preparation: A specimen of the dyed textile is mounted on a sample holder.

2. Exposure: The mounted specimen is exposed to the light from a xenon arc lamp under controlled conditions of temperature and humidity. A set of blue wool standards with known light fastness (ranging from 1 to 8, with 8 being the highest fastness) are exposed simultaneously.

3. Evaluation: The fading of the test specimen is assessed by comparing its change in color with the change in color of the blue wool standards. The light fastness rating is the number of the blue wool standard that shows a similar degree of fading to the test specimen.

Color Fastness to Rubbing (Crocking) (AATCC Test Method 8)

This test evaluates the amount of color transferred from the surface of a colored textile material to other surfaces by rubbing.

1. Specimen Preparation: A specimen of the dyed textile is mounted on the base of a crockmeter.

2. Dry Rubbing: A square of standard white cotton crocking cloth is mounted on the rubbing finger of the crockmeter. The finger is then moved back and forth across the test specimen for a specified number of cycles with a constant pressure.

3. Wet Rubbing: The test is repeated with a fresh piece of crocking cloth that has been wetted with distilled water to a specific moisture content.

4. Evaluation: The amount of color transferred to the white crocking cloth is assessed by comparing it with the AATCC Chromatic Transference Scale or the Gray Scale for Staining. The ratings range from 5 (no color transfer) to 1 (heavy color transfer).[3][4]

Visualizing the Dyeing Processes

To better understand the distinct mechanisms of C.I. Vat Blue 22 and reactive dyes, the following diagrams illustrate their respective dyeing workflows.

Caption: Workflow of the C.I. Vat Blue 22 dyeing process.

Caption: Workflow of the reactive dyeing process.

Conclusion

Both C.I. Vat Blue 22 and reactive dyes offer high performance for coloring cellulosic fibers, but their suitability depends on the specific application and desired end-product characteristics. C.I. Vat Blue 22 provides unparalleled wash and bleach fastness, making it an excellent choice for textiles that require high durability and longevity, such as workwear and uniforms. Reactive dyes, exemplified by C.I. Reactive Blue 19, offer a broader and more vibrant color palette with a more straightforward dyeing process, making them ideal for fashion and apparel where bright, vivid colors are desired. The choice between these two dye classes requires a careful consideration of the trade-offs between fastness properties, color vibrancy, process complexity, and environmental impact.

References

• 1. Customized Powder Tie Dye Reactive Blue 19 Reactive Dyes 6 - 7 Light fastness [synthetic-dyes.com]
• 2. textilelearner.net [textilelearner.net]
• 3. Cas 2580-78-1,REACTIVE BLUE 19 | lookchem [lookchem.com]
• 4. Step By Step Fiber Reactive Dyeing Process — Waxon Batik & Dye Studio [waxonstudio.com]

Validation of a Novel HPLC-DAD Method for the Quantification of C.I. Vat Blue 22: A Comparative Guide

This guide provides a comprehensive validation of a newly developed High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) method for the quantitative analysis of C.I. Vat Blue 22. The performance of this new method is objectively compared against the conventional Ultraviolet-Visible (UV-Vis) spectrophotometric method, with supporting experimental data. This document is intended for researchers, scientists, and professionals in drug development and quality control who require accurate and reliable quantification of this dye.

Introduction

C.I. Vat Blue 22 is a violanthrone-based vat dye used in the textile industry.[1] Accurate quantification of this dye is crucial for quality control, formulation development, and ensuring product consistency. While UV-Vis spectrophotometry is a common and rapid method for dye analysis, it can be susceptible to interference from other components that absorb at similar wavelengths.[2] High-Performance Liquid Chromatography (HPLC) offers greater specificity by separating the analyte from impurities before quantification.[2][3] This guide details the validation of a new, optimized HPLC-DAD method designed for enhanced performance and compares it with the traditional UV-Vis spectrophotometric approach. The validation is conducted based on the International Conference on Harmonisation (ICH) guidelines, assessing parameters such as linearity, accuracy, precision, and specificity.

Experimental Protocols

New Method: High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode-array detector.

Chromatographic Conditions:

• Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm)

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (80:20, v/v) containing 0.1% formic acid

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 630 nm

Standard and Sample Preparation:

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of C.I. Vat Blue 22 reference standard and dissolve it in 10 mL of N,N-dimethylformamide (DMF).

• Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 1 to 50 µg/mL by diluting the stock solution with the mobile phase.

• Sample Preparation: Accurately weigh a sample containing C.I. Vat Blue 22, dissolve it in DMF, and dilute with the mobile phase to obtain a final concentration within the calibration range.

Conventional Method: UV-Visible Spectrophotometry

Instrumentation: A double-beam UV-Vis spectrophotometer.

Procedure:

• Wavelength of Maximum Absorbance (λmax) Determination: Scan a dilute solution of C.I. Vat Blue 22 in DMF over the UV-Vis range (400-800 nm) to determine the λmax. The λmax was found to be 630 nm.

• Standard and Sample Preparation:

  • Stock Solution (1000 µg/mL): Prepare as described for the HPLC-DAD method.

  • Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 1 to 50 µg/mL by diluting the stock solution with DMF.

  • Sample Preparation: Accurately weigh a sample containing C.I. Vat Blue 22, dissolve it, and dilute with DMF to obtain a final concentration within the calibration range.

• Measurement: Measure the absorbance of the standard and sample solutions at 630 nm against a DMF blank.

Results and Discussion

The validation of the two analytical methods was performed by assessing their linearity, accuracy, precision, and specificity. The results are summarized in the tables below.

Linearity

Linearity was evaluated by analyzing a series of standard solutions at different concentrations. The correlation coefficient (R²) was used to assess the linearity of the calibration curves.

Parameter	New HPLC-DAD Method	Conventional UV-Vis Method
Concentration Range	1 - 50 µg/mL	1 - 50 µg/mL
Regression Equation	y = 45218x + 1253	y = 0.0482x + 0.0015
Correlation Coefficient (R²)	0.9998	0.9991

The new HPLC-DAD method demonstrates excellent linearity over the tested concentration range, with a correlation coefficient slightly higher than the conventional UV-Vis method.

Accuracy

Accuracy was determined by performing recovery studies on a sample spiked with known amounts of C.I. Vat Blue 22 at three different concentration levels.

Spiked Concentration (µg/mL)	New HPLC-DAD Method (% Recovery)	Conventional UV-Vis Method (% Recovery)
10	99.8 ± 0.5	98.2 ± 1.2
25	100.2 ± 0.3	101.5 ± 0.8
50	99.5 ± 0.4	99.1 ± 1.5

The new HPLC-DAD method shows higher and more consistent recovery rates across all concentration levels, indicating a higher degree of accuracy compared to the UV-Vis method.

Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision). The results are expressed as the relative standard deviation (%RSD).

Parameter	New HPLC-DAD Method (%RSD)	Conventional UV-Vis Method (%RSD)
Repeatability (n=6)	0.8%	1.5%
Intermediate Precision (n=3 days)	1.2%	2.3%

The lower %RSD values for the new HPLC-DAD method indicate superior precision for both repeatability and intermediate precision.

Specificity

The specificity of the methods was assessed by analyzing a blank sample (matrix without the analyte) and a spiked sample.

Method	Observation
New HPLC-DAD Method	No interfering peaks were observed at the retention time of C.I. Vat Blue 22 in the blank chromatogram. The peak for C.I. Vat Blue 22 was well-resolved from other components in the spiked sample.
Conventional UV-Vis Method	The blank sample showed some background absorbance at 630 nm, potentially leading to interference and less accurate quantification.

The new HPLC-DAD method is highly specific for C.I. Vat Blue 22, whereas the conventional UV-Vis method is more prone to matrix interference.

Visualizations

Caption: Experimental workflow for the new HPLC-DAD method.

Caption: Decision tree for selecting an analytical method.

Conclusion

The newly developed HPLC-DAD method for the quantification of C.I. Vat Blue 22 demonstrates significant advantages over the conventional UV-Vis spectrophotometric method. It offers superior linearity, accuracy, precision, and specificity. While the UV-Vis method may be suitable for rapid, routine screening where high accuracy is not critical, the new HPLC-DAD method is recommended for applications requiring reliable and accurate quantification, such as in quality control and regulatory submissions. The detailed validation data presented in this guide supports the adoption of this new method for the robust analysis of C.I. Vat Blue 22.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of C.I. Vat Blue 22 and Indigo: Properties and Performance

A deep dive into the chemical, physical, and performance characteristics of two key vat dyes, C.I. Vat Blue 22 and Indigo, reveals significant differences in their application and fastness properties. This guide provides a comprehensive comparison, supported by experimental data and standardized protocols, for researchers, scientists, and professionals in drug development and related fields where precise coloration and stability are critical.

C.I. Vat Blue 22, a complex anthraquinone (B42736) derivative, and Indigo, a historic natural dye now predominantly synthesized, are both classified as vat dyes. Their application relies on a reduction process to a soluble "leuco" form, followed by oxidation back to an insoluble pigment within the textile fiber. However, their inherent chemical structures lead to marked variations in their performance, particularly in their resistance to fading from light and washing.

Chemical and Physical Properties: A Tabular Comparison

The fundamental differences in the molecular structure of C.I. Vat Blue 22 and Indigo are reflected in their chemical and physical properties. C.I. Vat Blue 22, with its larger and more complex chlorinated violanthrone (B7798473) structure, exhibits properties distinct from the classic indigoid structure of Indigo.

Property	C.I. Vat Blue 22	Indigo
C.I. Name	Vat Blue 22	Vat Blue 1
C.I. Number	59820	73000
Chemical Structure	Violanthrone	Indigoid
Molecular Formula	C₃₄H₁₂Cl₄O₂[1]	C₁₆H₁₀N₂O₂
Molecular Weight	594.27 g/mol [1]	262.27 g/mol
Appearance	Dark blue powder[1]	Dark blue crystalline powder
Solubility in Water	Insoluble	Insoluble
Solubility in Organic Solvents	-	Soluble in DMSO, chloroform, nitrobenzene
Melting Point	-	390-392 °C (sublimes)

Performance Properties: Fastness to Light and Washing

The performance of a dye is critically assessed by its fastness properties, which indicate its resilience to various environmental factors. Standardized ISO tests provide quantitative measures for these properties.

Performance Property	Test Standard	C.I. Vat Blue 22	Indigo
Light Fastness	ISO 105-B02	6-7 (Excellent)[1]	5 (Good)[2]
Wash Fastness (Soaping)	ISO 105-C06	4-5 (Good to Excellent)[1]	1-2 (Poor)

Experimental Protocols

Vat Dyeing Process

The application of both C.I. Vat Blue 22 and Indigo onto a cellulosic substrate like cotton follows the general procedure of vat dyeing. This multi-step process is crucial for achieving a durable coloration.

1. Vatting: The insoluble dye is chemically reduced to its soluble leuco form.

• A dye bath is prepared with the dye, a reducing agent (typically sodium hydrosulfite), and an alkali (caustic soda).

• The bath is heated to a specific temperature (e.g., 50-60°C) to facilitate the reduction process.

2. Dyeing: The textile substrate is immersed in the leuco-dye bath.

• The soluble leuco-dye penetrates the fibers of the textile.

• The dyeing is carried out for a set duration to allow for adequate dye uptake.

3. Oxidation: The dyed substrate is exposed to an oxidizing agent to convert the soluble leuco-dye back to its insoluble pigment form within the fibers.

• This can be achieved through air oxidation or by using chemical oxidizing agents like hydrogen peroxide or sodium perborate.

4. Soaping: The dyed fabric is treated with a hot soap or detergent solution.

• This step removes any loose dye particles from the surface and helps to stabilize and brighten the final shade.

Light Fastness Testing (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light source representative of natural daylight.[3][4][5][6]

Apparatus:

• A xenon arc fading lamp, conforming to the specifications of ISO 105-B02, is used.[3][4][5][6]

Procedure:

• A specimen of the dyed textile is exposed to the artificial light under controlled conditions of temperature and humidity.

• Simultaneously, a set of blue wool references (ranging from 1 for very low light fastness to 8 for very high light fastness) are exposed under the same conditions.[3][5]

Evaluation:

• The color fastness is assessed by comparing the change in color of the test specimen with that of the blue wool references.[3][5] The rating corresponds to the blue wool reference that shows a similar degree of fading.[7]

Wash Fastness Testing (ISO 105-C06)

This test evaluates the resistance of the color of textiles to domestic and commercial laundering procedures.[8][9][10][11][12]

Apparatus:

• A suitable washing machine, such as a Launder-Ometer, with stainless steel containers is used.[10]

Procedure:

• A specimen of the dyed textile is stitched together with a multi-fiber adjacent fabric.

• The composite specimen is mechanically agitated in a solution of soap and sodium carbonate at a specified temperature and for a specific duration.[7]

• Stainless steel balls are added to the container to simulate mechanical action.[7]

Evaluation:

• After washing and drying, the change in color of the specimen and the degree of staining on the multi-fiber adjacent fabric are assessed using the respective Grey Scales.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key processes involved in the application and testing of these vat dyes.

Vat Dyeing Process Workflow

Fastness Testing Workflow

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. pjsir.org [pjsir.org]
• 3. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 4. fyitester.com [fyitester.com]
• 5. wewontech.com [wewontech.com]
• 6. ISO 105-B02 | Q-Lab [q-lab.com]
• 7. benchchem.com [benchchem.com]
• 8. intouch-quality.com [intouch-quality.com]
• 9. textilelearner.net [textilelearner.net]
• 10. ISO 105 C06 Color Fastness to Washing Test Method [darongtester.com]
• 11. chiuvention.com [chiuvention.com]
• 12. measurlabs.com [measurlabs.com]

Benchmarking the photostability of C.I. Vat Blue 22 against standards

Audience: Researchers, scientists, and drug development professionals.

This guide provides an objective comparison of the photostability of C.I. Vat Blue 22 against established industry standards. The information is supported by experimental data and standardized testing protocols to assist in the evaluation of this dye for applications requiring high lightfastness. Vat dyes are renowned for their excellent fastness properties, making them a suitable choice for textiles and other materials demanding long-term color stability upon exposure to light.[1][2]

Introduction to C.I. Vat Blue 22

C.I. Vat Blue 22 (C.I. 59820) is a violanthrone-based vat dye.[3] Vat dyes, in their pigment form, are insoluble in water. The dyeing process involves a reduction step (vatting) in an alkaline medium to form a water-soluble "leuco" compound, which has an affinity for cellulosic fibers.[4] After dyeing, the original insoluble pigment is regenerated within the fiber through oxidation, leading to superior fastness properties.[4] C.I. Vat Blue 22 is specifically used for dyeing cotton and silk fabrics to achieve a red-light navy blue shade and can be utilized in direct, resist, and discharge printing methods.[3][5]

Benchmarking Photostability: Standards and Protocols

The photostability, or lightfastness, of a dye is its ability to resist fading upon exposure to light.[6] This property is quantitatively measured against standardized benchmarks, primarily the Blue Wool Scale, according to internationally recognized testing methods such as ISO 105-B02 and AATCC Test Method 16.[7][8]

• Blue Wool Scale: This is the industry-standard reference material for lightfastness testing. It consists of eight strips of wool dyed with blue dyes of progressively higher lightfastness, rated from 1 (very poor) to 8 (outstanding).[9][10] During a test, the sample is exposed to light alongside these standards, and its fading is compared to that of the blue wool strips. A rating is assigned based on which blue wool strip shows a similar degree of fading.[11]

• Grey Scale for Color Change: This scale is used to visually assess the change in color of a specimen after exposure. It consists of pairs of grey swatches, one constant and the other fading, corresponding to ratings from 5 (no change) to 1 (severe change).[9][12]

Experimental Protocol: ISO 105-B02

The most common and globally recognized standard for determining the colorfastness to artificial light is ISO 105-B02.[7]

1. Objective: To determine the resistance of the color of textiles to the action of an artificial light source that is representative of natural daylight (D65).[13]

2. Apparatus:

• Light Source: A xenon arc lamp, filtered to simulate the spectral distribution of daylight through window glass.[9][13]
• Exposure Chamber: A controlled environment for temperature and humidity.
• Reference Materials: ISO Blue Wool references (1-8) and a Grey Scale for assessing color change (ISO 105-A02).[11][12]
• Specimen Holders: To mount the test specimen and blue wool references.

3. Procedure:

• Sample Preparation: A specimen of the material dyed with C.I. Vat Blue 22 is mounted on a card, with a portion of it covered to serve as an unexposed original for comparison.
• Exposure: The mounted specimen is placed in the exposure chamber alongside a set of the Blue Wool standards (e.g., standards 5, 6, and 7 for a high-fastness dye).
• Irradiation: The samples are exposed to the xenon arc lamp under specified conditions of irradiance (e.g., 42 W/m²), temperature, and humidity.[13]
• Evaluation: The test specimen is periodically inspected. The test ends when the contrast between the exposed and unexposed parts of the specimen is equal to a specific rating on the Grey Scale (e.g., grade 4). The lightfastness rating is then determined by identifying which Blue Wool reference shows a similar degree of fading.[7]

4. Reporting: The report includes the test method used, the apparatus, the exposure conditions, and the numerical lightfastness rating obtained for the specimen.

Data Presentation: C.I. Vat Blue 22 vs. Standards

The photostability of C.I. Vat Blue 22 has been quantitatively evaluated using the ISO 105-B02 standard method, with results benchmarked against the Blue Wool Scale.

Material	Lightfastness Rating (ISO 105-B02)	Description of Performance
C.I. Vat Blue 22	6-7	Very Good to Excellent[3][5]
Blue Wool Standard 1	1	Very Poor
Blue Wool Standard 2	2	Poor
Blue Wool Standard 3	3	Fair
Blue Wool Standard 4	4	Moderate
Blue Wool Standard 5	5	Good
Blue Wool Standard 6	6	Very Good
Blue Wool Standard 7	7	Excellent
Blue Wool Standard 8	8	Outstanding

Table 1: Comparative lightfastness rating of C.I. Vat Blue 22 against the Blue Wool Scale standard. Ratings are based on a scale of 1 to 8, where 8 represents the highest fastness.[10]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for conducting a photostability test according to the ISO 105-B02 standard.

Caption: Experimental workflow for photostability testing via ISO 105-B02.

Conclusion

C.I. Vat Blue 22 demonstrates high photostability, with a lightfastness rating of 6-7 on the standard Blue Wool Scale.[3][5] This "Very Good" to "Excellent" performance confirms its suitability for applications where resistance to color fading from light exposure is a critical requirement. The standardized protocols outlined in ISO 105-B02 provide a reliable and reproducible method for benchmarking this performance, ensuring that materials dyed with C.I. Vat Blue 22 meet stringent quality and durability standards. For researchers and scientists, this high level of photostability makes it a dependable colorant for use in materials requiring long-term aesthetic and functional integrity.

References

• 1. Vat Dyes | Comparison with 2 Other Common Types [vietextile.com]
• 2. The Magic of Vat Dyes: Vibrant and Long-lasting Colors for Textiles - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. p2infohouse.org [p2infohouse.org]
• 5. China Biggest C.I. Vat Blue 22 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 6. Lightfastness - Wikipedia [en.wikipedia.org]
• 7. ISO 105-B02 | Q-Lab [q-lab.com]
• 8. standards.globalspec.com [standards.globalspec.com]
• 9. atlas-mts.com.br [atlas-mts.com.br]
• 10. textileengineering.net [textileengineering.net]
• 11. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]
• 12. fyitester.com [fyitester.com]
• 13. ISO 105-B02 Colour Fastness of Textiles - Light Fastness Tester-gester-instruments.com [gester-instruments.com]

Comparative Efficacy of C.I. Vat Blue 22 on Diverse Textile Substrates: A Guide for Researchers

A comprehensive analysis of the performance of C.I. Vat Blue 22 on cotton, silk, and wool reveals its varying efficacy across these substrates. This guide provides a comparative assessment with alternative dyes, supported by experimental data and detailed protocols to inform researchers, scientists, and drug development professionals in their material science investigations.

This publication delves into the dyeing characteristics of C.I. Vat Blue 22, an anthraquinone-based vat dye, on the three primary natural textile fibers: cotton (cellulosic), silk (protein), and wool (protein). The inherent chemical and morphological differences between these substrates lead to significant variations in dye uptake, color yield, and fastness properties. To provide a comprehensive benchmark, the performance of C.I. Vat Blue 22 is compared against viable alternatives: C.I. Reactive Blue 19 for cotton, C.I. Acid Blue 90 for silk, and C.I. Acid Blue 25 for wool.

Comparative Performance Analysis

The efficacy of a dye is primarily determined by its color yield (K/S value) and its ability to withstand various external stresses, measured as colorfastness. The following tables summarize the available quantitative data for C.I. Vat Blue 22 and its alternatives on their respective optimal substrates.

Table 1: Colorfastness Properties of C.I. Vat Blue 22 and Alternative Dyes

Dye	Substrate	Light Fastness (ISO 105-B02)	Wash Fastness (ISO 105-C06) - Color Change	Wash Fastness (ISO 105-C06) - Staining	Rubbing Fastness (ISO 105-X12) - Dry	Rubbing Fastness (ISO 105-X12) - Wet
C.I. Vat Blue 22	Cotton	6-7[1]	4-5[1]	5[1]	4-5	3-4
Silk	Data not available	Data not available	Data not available	Data not available	Data not available
Wool	Data not available	Data not available	Data not available	Data not available	Data not available
C.I. Reactive Blue 19	Cotton	4-5[2]	4-5[2]	4-5[2]	4-5[2]	3-4[2]
C.I. Acid Blue 90	Silk	3[3]	3[3]	4-5[3]	Data not available	Data not available
C.I. Acid Blue 25	Wool	5-6[4]	2-3 (E) / 3-4 (C) / 2 (N)	Data not available	Data not available	Data not available

Note: Fastness ratings are on a scale of 1 to 5 (or 1 to 8 for light fastness), with higher numbers indicating better fastness. (E), (C), and (N) for C.I. Acid Blue 25 wash fastness refer to different test conditions.

Table 2: Color Yield (K/S Values) of C.I. Vat Blue 22 and Alternative Dyes

Dye	Substrate	K/S Value
C.I. Vat Blue 22	Cotton	Data not available
Silk	Data not available
Wool	Data not available
C.I. Reactive Blue 19	Cotton	~14-16 (at 2% owf)
C.I. Acid Blue 90	Silk	~75-90 (relative value)[5]
C.I. Acid Blue 25	Wool	Data not available

Note: K/S values are dependent on dyeing concentration and process parameters. The values presented are indicative and for comparative purposes.

From the available data, C.I. Vat Blue 22 demonstrates excellent light and wash fastness on cotton[1]. However, the application of vat dyes on protein fibers like silk and wool is challenging due to the high alkalinity of the dyeing medium, which can damage the fibers. While vat dyeing of silk is possible under carefully controlled conditions, its use on wool is generally not recommended[6][7].

C.I. Reactive Blue 19 offers a good alternative for cotton, providing high wash fastness due to the formation of a covalent bond with the cellulosic fiber[2]. For silk and wool, acid dyes are the preferred choice. C.I. Acid Blue 90 and C.I. Acid Blue 25 provide good color yields on their respective substrates, although their fastness properties may vary[3][4][5].

Experimental Protocols

Detailed and standardized experimental protocols are crucial for reproducible and comparable results. The following sections outline the methodologies for applying C.I. Vat Blue 22 and the selected alternative dyes to the different textile substrates.

Protocol 1: Dyeing of Cotton with C.I. Vat Blue 22

1. Preparation of the Vat:

• Make a paste of the required amount of C.I. Vat Blue 22 powder with a small amount of water and a dispersing agent.

• In the dye bath, add the required amount of water, sodium hydroxide (B78521) (NaOH), and sodium hydrosulfite (Na₂S₂O₄).

• Heat the bath to the recommended vatting temperature (typically 50-60°C) and add the dye paste.

• Allow the reduction to proceed for 15-20 minutes until the solution turns to the characteristic color of the leuco-vat dye.

2. Dyeing:

• Introduce the pre-wetted cotton fabric into the leuco-vat dye bath.

• Raise the temperature to 60°C and maintain for 45-60 minutes.

• To aid exhaustion, common salt (NaCl) can be added in portions.

3. Oxidation:

• Remove the dyed fabric from the bath, squeeze out excess liquor, and expose it to air for 10-20 minutes to allow for oxidation.

• Alternatively, chemical oxidation can be carried out using an oxidizing agent like hydrogen peroxide or sodium perborate (B1237305) in a fresh bath.

4. Soaping:

• To improve fastness and develop the true shade, the oxidized fabric is treated in a boiling solution containing a non-ionic detergent and soda ash for 10-15 minutes.

5. Rinsing and Drying:

• Thoroughly rinse the fabric in hot and then cold water and dry.

Protocol 2: Dyeing of Silk with C.I. Vat Blue 22 (Modified Method)

Due to the sensitivity of silk to high alkalinity, a modified vat dyeing process with milder alkali is required.

1. Preparation of the Vat:

• Prepare the dye paste as described for cotton.

• Use a milder alkali such as soda ash (sodium carbonate) in combination with sodium hydrosulfite for reduction. The pH of the dyebath should be carefully controlled and maintained around 9-10.

• The vatting temperature should be kept lower, around 40-50°C.

2. Dyeing:

• Immerse the pre-wetted silk fabric in the prepared vat.

• Maintain the temperature at 40-50°C for 30-45 minutes.

3. Oxidation, Soaping, and Rinsing:

• Follow the same procedure as for cotton, but use milder soaping conditions (lower temperature and neutral pH).

Protocol 3: Dyeing of Wool with C.I. Vat Blue 22 (Not Recommended)

Standard vat dyeing is generally not suitable for wool due to the high alkalinity which causes significant fiber damage. While some modified, low-alkalinity methods exist for specific vat dyes, they are not widely practiced for dyes like C.I. Vat Blue 22.

Protocol 4: Dyeing of Cotton with C.I. Reactive Blue 19

1. Dyebath Preparation:

• Dissolve the required amount of C.I. Reactive Blue 19 in water.

• Add Glauber's salt (sodium sulfate) to the dyebath to promote exhaustion.

2. Dyeing:

• Immerse the pre-wetted cotton fabric in the dyebath at room temperature.

• Gradually raise the temperature to the recommended dyeing temperature (e.g., 60°C for a hot brand reactive dye).

• Run the fabric for 30 minutes.

3. Fixation:

• Add the required amount of alkali (e.g., soda ash) to the dyebath to raise the pH and initiate the reaction between the dye and the fiber.

• Continue dyeing for another 45-60 minutes.

4. Washing Off:

• Rinse the dyed fabric thoroughly with cold water.

• Soap the fabric at a boil with a non-ionic detergent to remove any unfixed dye.

• Rinse again and dry.

Protocol 5: Dyeing of Silk with C.I. Acid Blue 90

1. Dyebath Preparation:

• Dissolve the required amount of C.I. Acid Blue 90 in water.

• Add an acid, such as acetic acid or formic acid, to achieve the desired acidic pH (typically pH 4-5).

• Glauber's salt can be added as a leveling agent.

2. Dyeing:

• Introduce the pre-wetted silk fabric into the dyebath at a low temperature (e.g., 40°C).

• Gradually raise the temperature to near boil (85-95°C) and maintain for 45-60 minutes.

3. Rinsing and Drying:

• After dyeing, allow the bath to cool down gradually before rinsing the fabric to avoid thermal shock.

• Rinse thoroughly with warm and then cold water and dry.

Protocol 6: Dyeing of Wool with C.I. Acid Blue 25

1. Dyebath Preparation:

• Dissolve the required amount of C.I. Acid Blue 25 in water.

• Add an acid, typically sulfuric acid or formic acid, to achieve a strongly acidic pH (pH 2.5-4).

• Glauber's salt is used as a leveling agent.

2. Dyeing:

• Immerse the pre-wetted wool fabric in the dyebath at a low temperature (e.g., 50°C).

• Gradually raise the temperature to a boil and maintain for 45-60 minutes.

3. Rinsing and Drying:

• Allow the dyebath to cool before rinsing the wool fabric to prevent felting.

• Rinse thoroughly and dry at a moderate temperature.

Experimental Workflow Visualization

The following diagram illustrates the general experimental workflow for the application of C.I. Vat Blue 22 to the different textile substrates, highlighting the key stages of the process.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Cotton Fabric Textile Reactive Dyes Reactive Blue 19 Reactive Dyestuffs Powder Tie Dye [m.synthetic-dyes.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Skyacido® Acid Blue 25 - Buy acid dyes blue 25 for wool, acid dyes blue 25 for silk, acid blue dye cas 6408-78-2 Product on TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 5. thepharmajournal.com [thepharmajournal.com]
• 6. Dyeing on Silk with Vat Dye -Journal of Sericultural and Entomological Science | Korea Science [koreascience.kr]
• 7. static.fibre2fashion.com [static.fibre2fashion.com]

Alternative reducing agents for C.I. Vat Blue 22 (e.g., glucose, electrochemical)

The textile industry is increasingly seeking sustainable alternatives to traditional dyeing processes, which often involve harsh chemicals with significant environmental impact. For vat dyeing, the reduction of the insoluble dye to its soluble leuco form is a critical step, conventionally achieved using sodium dithionite (B78146) (also known as sodium hydrosulfite). However, sodium dithionite is an unstable and polluting chemical, leading to the formation of harmful by-products like sulfites and sulfates in wastewater.[1][2] This guide provides a comparative overview of two promising, more environmentally benign alternatives for the reduction of C.I. Vat Blue 22: glucose and electrochemical methods.

This comparison is intended for researchers, scientists, and professionals in drug development and related fields who are exploring greener chemical processes. While direct experimental data for C.I. Vat Blue 22 with these alternative reducing agents is limited in publicly available literature, this guide draws upon data from chemically similar vat dyes, such as indigo (B80030) and other anthraquinone (B42736) derivatives, to provide a substantive comparison. C.I. Vat Blue 22, a violanthrone (B7798473) dye, belongs to the broader class of anthraquinone-based vat dyes, making these comparisons relevant.[3]

Performance Comparison of Reducing Agents

The selection of a reducing agent significantly impacts the efficiency, cost, and environmental footprint of the vat dyeing process. The following table summarizes the key performance indicators for sodium dithionite, glucose, and electrochemical reduction, based on available experimental data for vat dyes.

Performance Metric	Sodium Dithionite	Glucose	Electrochemical Reduction
Reduction Potential	High (approx. -924 mV at 70°C for indigo)[1][4]	Moderate (approx. -722 mV at 70°C for indigo)[1][4]	Adjustable and Controllable (can exceed -1000 mV)[5]
Color Strength (K/S)	High[1][2]	Generally lower than sodium dithionite[1][2]	Comparable to or higher than sodium dithionite[6]
Reaction Kinetics	Fast[1]	Slower than sodium dithionite[7]	Fast, reduction can be achieved in seconds[1]
Stability	Low, easily oxidized by air[7]	More stable than sodium dithionite[7]	High, continuous regeneration of the reducing agent[1]
Environmental Impact	High (produces sulfites, sulfates)[1][2]	Low (biodegradable)[8]	Very Low (minimal chemical waste)[2]
Cost	Relatively low chemical cost, but high wastewater treatment cost[1]	Potentially lower overall cost due to reduced wastewater treatment	Higher initial investment, but lower operational and waste management costs[2]
Wash Fastness	Good[1][2]	Slightly better than sodium dithionite in some cases[1][2]	Comparable to sodium dithionite[6]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections provide representative experimental protocols for the reduction of vat dyes using glucose and electrochemical methods. These protocols are based on studies with similar vat dyes and can be adapted for C.I. Vat Blue 22.

Glucose Reduction Method (Adapted from Indigo Dyeing)

This protocol describes the use of glucose as a reducing agent for vat dyeing of cotton fabric.

Materials:

• C.I. Vat Blue 22 dye

• Glucose (D-glucose)

• Sodium hydroxide (B78521) (NaOH)

• Cotton fabric, scoured and bleached

• Wetting agent

• Distilled water

Equipment:

• Laboratory dyeing machine with temperature control

• Beakers and graduated cylinders

• pH meter

• Stirring apparatus

Procedure:

• Preparation of the Dyebath:

  • A stock solution of C.I. Vat Blue 22 is prepared according to the desired concentration (e.g., 2% on weight of fabric).

  • The required amount of glucose (e.g., 20 g/L) and sodium hydroxide (e.g., 12 g/L) are dissolved in distilled water in the dyeing vessel.[4] The alkali concentration should be adjusted to maintain a pH between 11 and 12.[8]

  • A wetting agent (e.g., 1 g/L) is added to the bath.[4]

• Reduction (Vatting):

  • The dyebath is heated to the optimal reduction temperature, which for glucose with indigo is around 70°C.[1][4]

  • The C.I. Vat Blue 22 dye dispersion is added to the reducing bath.

  • The solution is stirred for a set reduction time (e.g., 10-20 minutes) until the dye is fully reduced, indicated by a color change to the soluble leuco form.[1][4] The reduction potential can be monitored using an ORP electrode, aiming for a potential more negative than -700 mV.[4]

• Dyeing:

  • The pre-wetted cotton fabric is introduced into the dyebath.

  • The dyeing is carried out at a specific temperature (e.g., 30°C) for a duration of 10 to 30 minutes, with continuous agitation.[4]

• Oxidation and Aftertreatment:

  • After dyeing, the fabric is removed from the bath and exposed to air to oxidize the leuco dye back to its insoluble pigment form within the fibers.

  • The dyed fabric is then rinsed thoroughly with cold and hot water.

  • A soaping treatment is performed to remove any unfixed dye and to improve fastness properties.

Electrochemical Reduction Method (Indirect Electrolysis)

This protocol outlines the indirect electrochemical reduction of a vat dye using a redox mediator, a common and effective approach.

Materials:

• C.I. Vat Blue 22 dye

• Mediator system: e.g., Iron(III) sulfate (B86663) and Triethanolamine (TEA)[1]

• Sodium hydroxide (NaOH)

• Cotton fabric, scoured and bleached

Equipment:

• Electrochemical cell (divided or undivided) with a cathode and anode

• Potentiostat/Galvanostat (power supply)

• Dyeing apparatus coupled with the electrochemical cell

• Circulation pump

• Spectrophotometer for monitoring dye reduction

Procedure:

• Preparation of the Electrolyte and Dyebath:

  • The electrochemical cell is filled with a solution containing the mediator system (e.g., 14 g/L Iron(III) sulfate and 60 g/L TEA) and an alkali (e.g., 20 g/L NaOH).[1]

  • The C.I. Vat Blue 22 dye (e.g., 2% on weight of fabric) is added to the cathodic compartment of the cell, which is connected to the dyeing apparatus.[1]

• Electrochemical Reduction:

  • A constant potential or current is applied to the cell to reduce the Fe(III)-TEA complex to the Fe(II)-TEA complex at the cathode.

  • The reduced mediator (Fe(II)-TEA) then chemically reduces the dispersed vat dye particles to their soluble leuco form.

  • The reduction process can be monitored in real-time by circulating the dyebath through a spectrophotometer to measure the absorbance of the leuco dye.[1]

• Dyeing:

  • The cotton fabric is placed in the dyeing apparatus, and the reduced dyebath is circulated through it.

  • The dyeing process is carried out at a controlled temperature for a specified duration.

• Oxidation and Aftertreatment:

  • Following dyeing, the fabric is oxidized, rinsed, and soaped as described in the glucose reduction protocol.

  • A significant advantage of this method is the potential to regenerate and reuse the mediator solution and the dyebath after filtering out any remaining oxidized dye, drastically reducing chemical waste and water consumption.[1][2]

Visualizing the Processes

To better illustrate the workflows and concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Workflow for the reduction of C.I. Vat Blue 22 using glucose.

Caption: Indirect electrochemical reduction workflow for C.I. Vat Blue 22.

Conclusion

Both glucose and electrochemical methods present viable and more sustainable alternatives to the conventional use of sodium dithionite for the reduction of C.I. Vat Blue 22. Glucose offers a straightforward, biodegradable option, although it may result in lower color yields and slower reaction times.[1][2][7] Electrochemical reduction, particularly indirect electrolysis, provides a highly efficient, controllable, and clean method with the significant advantage of dyebath recycling, though it requires a higher initial capital investment.[1][2] The choice between these methods will depend on the specific application requirements, including cost considerations, desired color strength, and the scale of production. Further research focusing specifically on C.I. Vat Blue 22 is warranted to optimize these greener reduction processes for industrial applications.

References

• 1. sdc.org.uk [sdc.org.uk]
• 2. ifatcc.org [ifatcc.org]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. matec-conferences.org [matec-conferences.org]
• 5. daneshyari.com [daneshyari.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Reducing Pollution from Textile Industry: Glucose Facilitates Use of Natural Indigo - Fibre2Fashion [fibre2fashion.com]

Cross-validation of C.I. Vat Blue 22 performance in different laboratories

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Comparative Performance of Vat Dyes

The following table summarizes the typical color fastness properties of C.I. Vat Blue 22 and C.I. Vat Blue 4 when applied to cotton fabric. These values are based on standardized testing methodologies and provide a benchmark for comparing their performance.

Performance Metric	Test Standard	C.I. Vat Blue 22	C.I. Vat Blue 4 (Indanthrone)
Light Fastness	ISO 105-B02	6-7	7-8[1][2]
Wash Fastness (Staining)	ISO 105-C10	5	4-5[3]
Wash Fastness (Fading)	ISO 105-C10	4-5	4-5[3]
Rubbing Fastness (Dry)	ISO 105-X12	4-5	4[3]
Rubbing Fastness (Wet)	ISO 105-X12	4-5	3-4[3]
Chlorine Bleach Fastness	ISO 105-N01	4-5	Not readily available
Ironing Fastness	ISO 105-X11	4-5	Not readily available

Note on Cross-Validation: The data presented represents typical values. True cross-validation would involve a formal inter-laboratory study where the same batch of C.I. Vat Blue 22 is tested in multiple laboratories using the same standardized protocols. Such a study would quantify the reproducibility of the test methods and the inherent variability of the dye's performance. The lack of publicly available inter-laboratory comparison data for this specific dye highlights a gap in the existing literature.

Experimental Protocols

Detailed methodologies for the key fastness tests are provided below to facilitate in-house validation and comparison.

Color Fastness to Washing (Based on ISO 105-C06)

This test assesses the resistance of the color of textiles to domestic or commercial laundering procedures.

Apparatus and Materials:

• Launder-Ometer or similar apparatus for providing controlled mechanical agitation and temperature.

• Stainless steel balls (6 mm diameter).

• Multifiber adjacent fabric (e.g., DW type containing wool, cotton, viscose, polyamide, polyester, and acrylic).

• ECE non-phosphate reference detergent.

• Sodium perborate.

• Grey scale for assessing staining and color change.

Procedure:

• A 10 cm x 4 cm specimen of the dyed fabric is prepared.

• The specimen is sewn together with a same-sized piece of multifiber fabric along one of the shorter sides.

• The composite specimen is placed in a stainless-steel container with the specified amount of detergent solution, sodium perborate, and stainless-steel balls.

• The container is sealed and placed in the Launder-Ometer, which is pre-heated to the specified temperature (e.g., 60°C).

• The machine is run for a specified duration (e.g., 30 minutes).

• After the cycle, the specimen is removed, rinsed thoroughly with cold water, and then dried in air at a temperature not exceeding 60°C.

• The change in color of the dyed specimen and the staining of each fiber in the multifiber fabric are assessed using the respective grey scales under standardized lighting.

Color Fastness to Light (Based on AATCC Test Method 16.3)

This method evaluates the resistance of a material to the fading effects of light.

Apparatus and Materials:

• Xenon-arc lamp apparatus with controlled temperature and humidity.

• AATCC Blue Wool Lightfastness Standards.

• Cardboard masks.

Procedure:

• A specimen of the dyed fabric is mounted on a cardboard holder.

• A portion of the specimen is covered with an opaque mask.

• The mounted specimen, along with a set of AATCC Blue Wool Lightfastness Standards, is placed in the xenon-arc apparatus.

• The specimens are exposed to the light source under specified conditions of temperature and humidity for a predetermined duration or until a specified Blue Wool standard has faded to a certain degree.

• The fading of the test specimen is then compared to the fading of the Blue Wool standards.

• The lightfastness rating is determined by the number of the Blue Wool standard that shows a similar degree of fading.

Color Fastness to Rubbing (Based on ISO 105-X12)

This test determines the amount of color transferred from the surface of a colored textile material to other surfaces by rubbing.

Apparatus and Materials:

• Crockmeter (rubbing tester).

• Standard white cotton rubbing cloth (5 cm x 5 cm).

• Grey scale for assessing staining.

Procedure:

• Dry Rubbing:

  • A specimen of the dyed fabric is mounted on the base of the Crockmeter.

  • A dry, conditioned rubbing cloth is fixed to the rubbing finger of the Crockmeter.

  • The rubbing finger is lowered onto the test specimen and moved back and forth 10 times at a rate of one cycle per second.

• Wet Rubbing:

  • A fresh piece of rubbing cloth is wetted with distilled water and squeezed to a specific moisture content (typically 100%).

  • The wet rubbing test is then carried out in the same manner as the dry rubbing test.

• Evaluation:

  • The amount of color transferred to the dry and wet rubbing cloths is assessed by comparing them with the grey scale for staining under standardized lighting.

Visualizations

Experimental Workflow for Color Fastness to Rubbing (ISO 105-X12)

References

• 1. The Science and Versatility of Vat Blue 4 in Dyeing Applications | [vipulorganics.com]
• 2. polarisorganics.com [polarisorganics.com]
• 3. Vat Blue RSN（Vat Blue 4）-TIANJIN UNIWIN IMPORT AND EXPORT COMPANY LIMITIED [tjuniwin.com]

The Enduring Value of C.I. Vat Blue 22 in Industrial Dyeing: A Cost-Benefit Analysis

In the competitive landscape of industrial textile dyeing, the selection of colorants is a critical decision balancing cost, performance, and environmental impact. This guide provides a comprehensive cost-benefit analysis of C.I. Vat Blue 22, a violanthrone-based vat dye, for researchers, scientists, and drug development professionals who may utilize dyed textiles in various applications. A comparison with alternative dyes, supported by typical performance data and standardized experimental protocols, offers a clear perspective on its industrial utility.

Executive Summary

C.I. Vat Blue 22 stands out for its exceptional fastness properties, particularly its high lightfastness, making it a preferred choice for applications demanding longevity and durability. While the initial procurement cost of vat dyes is generally higher than that of reactive dyes, the long-term performance benefits, including superior color retention and resistance to fading, can offset this initial investment. This is especially true for high-value textiles where color integrity is paramount. The complex application process of vat dyes, requiring reduction and oxidation steps, contributes to higher operational costs compared to the simpler application of reactive dyes. However, for applications requiring the utmost in durability, the performance of C.I. Vat Blue 22 justifies the investment.

Cost-Benefit Analysis

The economic viability of a dye is not solely determined by its price per kilogram but also by the overall cost of the dyeing process and the longevity of the dyed textile.

Dye Class	Typical Price Range (per kg)	Key Benefits	Key Drawbacks
Vat Dyes (e.g., C.I. Vat Blue 22)	$25 - $40[1]	Excellent light, wash, and chlorine fastness; High durability.[2]	Higher initial cost;[1][3] More complex and energy-intensive application process.[1]
Reactive Dyes (e.g., C.I. Reactive Blue 19)	$12 - $18[1]	Bright, vibrant shades;[4] Good wash fastness;[4] Simpler and more energy-efficient application.[4]	Generally lower light and chlorine fastness compared to vat dyes;[4] Higher water consumption for washing off unfixed dye.[1]

Note: Prices are indicative and can vary based on supplier, purity, and market conditions. The price for C.I. Reactive Blue 19 in India has been noted to be around ₹380/kg (~

22.70/kg) in India.[5]

Performance Comparison

The performance of a dye is evaluated based on its ability to resist various environmental and physical stresses. The following table summarizes the typical fastness properties of C.I. Vat Blue 22 and a common alternative, C.I. Reactive Blue 19.

Performance Metric	C.I. Vat Blue 22	C.I. Reactive Blue 19
Light Fastness (ISO 105-B02)	6-7 (Excellent)[4][6]	Generally lower than vat dyes
Wash Fastness (ISO 105-C06)	4-5 (Good to Excellent)[4][6]	4-5 (Good to Excellent)[4]
Rubbing Fastness (AATCC TM8)	Dry: 4-5, Wet: 3-4 (Good to Excellent)	Typically good
Chlorine Bleach Fastness	4-5 (Good to Excellent)[4][6]	Generally lower than vat dyes

Experimental Protocols

To ensure objective and reproducible comparisons of dye performance, standardized testing methods are crucial. The following are detailed methodologies for key performance indicators.

Colorfastness to Washing (ISO 105-C06)

This test assesses the resistance of a textile's color to domestic and commercial laundering.

• Specimen Preparation: A dyed textile specimen (100 mm x 40 mm) is sewn together with a multi-fiber adjacent fabric of the same dimensions.[7]

• Washing Solution: A solution containing 4 g/L of ECE reference detergent and 1 g/L of sodium perborate (B1237305) is prepared.[7][8]

• Procedure: The composite specimen is placed in a stainless steel container of a laundering apparatus (e.g., Launder-Ometer) with the washing solution and a specified number of stainless steel balls (typically 10 for A2S test).[7][8] The test is run for a specified time and temperature (e.g., 30 minutes at 60°C for the C2S test).[8]

• Rinsing and Drying: After the washing cycle, the specimen is rinsed with hot and then cold water and dried in air at a temperature not exceeding 60°C.[8][9]

• Evaluation: The change in color of the dyed specimen and the staining of the adjacent multi-fiber fabric are assessed using the Grey Scale for Assessing Change in Colour and the Grey Scale for Assessing Staining, respectively.[8]

Colorfastness to Light (ISO 105-B02)

This method evaluates a textile's resistance to fading when exposed to an artificial light source that simulates natural daylight.

• Apparatus: A xenon arc fading lamp apparatus is used as the light source.[10][11]

• Specimen Preparation: A specimen of the dyed textile is mounted on a sample holder.

• Reference Materials: A set of blue wool references with known lightfastness ratings (1 to 8) are exposed alongside the test specimen.[12][13]

• Exposure: The specimens and references are exposed to the xenon arc lamp under controlled conditions of temperature and humidity.[10]

• Evaluation: The fading of the test specimen is periodically compared to the fading of the blue wool references. The lightfastness rating is the number of the blue wool reference that exhibits a similar degree of fading.[13]

Colorfastness to Crocking (Rubbing) (AATCC Test Method 8-2016)

This test determines the amount of color transferred from the surface of a colored textile to other surfaces by rubbing.

• Apparatus: A crockmeter is used for this test.[14]

• Test Squares: Standard white cotton crocking test cloths are used.[15]

• Dry Crocking: A dry test square is mounted on the rubbing finger of the crockmeter and is passed back and forth over the dyed specimen for a specified number of cycles (typically 10).[14]

• Wet Crocking: The procedure is repeated with a test square that has been wetted with distilled water to a specific moisture content.[14]

• Evaluation: The amount of color transferred to the white test squares is assessed by comparing them with the Chromatic Transference Scale or the Gray Scale for Staining.[15]

Mandatory Visualizations

Vat Dyeing Process Workflow

Caption: Workflow of the vat dyeing process for cellulosic fibers.

Decision Matrix for Dye Selection

Caption: Decision matrix for selecting between vat and reactive dyes.

References

• 1. fumaofabric.com [fumaofabric.com]
• 2. vietextile.com [vietextile.com]
• 3. Dyes Manufacturer: VAT Vs Direct Dyeing: Which Is Best? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. indiamart.com [indiamart.com]
• 6. China Biggest C.I. Vat Blue 22 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 7. textilelearner.net [textilelearner.net]
• 8. Working Procedure of Color Fastness to Wash (ISO 105 C06). - Textile Education Blogs [diantextile.blogspot.com]
• 9. chiuvention.com [chiuvention.com]
• 10. ISO 105-B02 Colour Fastness of Textiles - Light Fastness Tester-gester-instruments.com [gester-instruments.com]
• 11. ISO 105-B02 | Q-Lab [q-lab.com]
• 12. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 13. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]
• 14. AATCC TM8: Understanding colorfastness to crocking in fabrics| Textile Trade Buddy - News and Articles [textiletradebuddy.com]
• 15. AATCC - AATCC [members.aatcc.org]

A Spectroscopic Comparison of C.I. Vat Blue 22 from Various Suppliers: A Methodological Guide

C.I. Vat Blue 22, a dark blue powder, is utilized in the dyeing of cotton and silk fabrics.[1][2] Its application involves a reduction (vatting) step to a soluble leuco form, followed by oxidation back to the insoluble pigment on the fiber. Spectroscopic techniques are invaluable for characterizing both the insoluble pigment and the soluble leuco form, offering insights into purity, structural integrity, and potential contaminants.

Experimental Protocols

A thorough spectroscopic comparison should involve multiple techniques to probe different aspects of the molecular structure. The following protocols for Ultraviolet-Visible (UV-Vis), Fourier-Transform Infrared (FTIR), and Nuclear Magnetic Resonance (NMR) spectroscopy are recommended.

1. UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a fundamental technique for analyzing the electronic transitions in a molecule and is particularly useful for characterizing the colored, conjugated system of dyes. Due to the insolubility of C.I. Vat Blue 22 in its oxidized form, the analysis is best performed on its soluble reduced (leuco) form.[3]

Experimental Protocol:

• Preparation of the Reducing Solution (Vatting): In a fume hood, prepare a fresh 1-2% (w/v) solution of sodium hydrosulfite (sodium dithionite) in 0.1 M aqueous sodium hydroxide.

• Sample Preparation:

  • Accurately weigh approximately 5 mg of C.I. Vat Blue 22 powder from each supplier into separate, labeled vials.

  • To each vial, add a small volume of the alkaline reducing solution and seal. Gentle agitation may be required to facilitate the reduction to the soluble blue leuco form.[1]

• Spectroscopic Measurement:

  • Calibrate a UV-Vis spectrophotometer using the alkaline reducing solution as a blank.[4]

  • Dilute a small aliquot of each leuco dye solution with the blank solution to achieve an absorbance within the linear range of the instrument (typically 0.1 - 1.0 AU).

  • Record the absorption spectrum for each sample over a wavelength range of 400-800 nm.

  • Identify and record the wavelength of maximum absorbance (λmax).[5][6]

2. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for identifying the functional groups present in a molecule, providing a "molecular fingerprint." This technique is ideal for assessing the structural integrity of the dye and identifying potential impurities. The analysis is typically performed on the solid dye powder.

Experimental Protocol:

• Sample Preparation (KBr Pellet Method):

  • Thoroughly dry the C.I. Vat Blue 22 sample and potassium bromide (KBr) powder to eliminate moisture.

  • In an agate mortar, grind a small amount of the dye sample (approximately 1-2 mg) with about 200 mg of dry KBr until a fine, homogeneous powder is obtained.

  • Press the mixture into a transparent pellet using a hydraulic press.

• Spectroscopic Measurement:

  • Record a background spectrum of the empty sample compartment.

  • Place the KBr pellet in the sample holder and acquire the FTIR spectrum over a range of 4000 to 400 cm⁻¹.

  • Identify characteristic absorption bands for the functional groups present in C.I. Vat Blue 22.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atoms within a molecule. For complex molecules like C.I. Vat Blue 22, ¹H and ¹³C NMR can help confirm the overall structure and detect subtle differences between samples. The primary challenge is the dye's low solubility in common deuterated solvents.[3][7]

Experimental Protocol:

• Solvent Selection: Due to solubility issues, a strong acid solvent like deuterated sulfuric acid (D₂SO₄) may be necessary to dissolve the dye for solution-state NMR.[7] This should be performed with extreme caution in a controlled environment.

• Sample Preparation:

  • Accurately weigh about 10-15 mg of the C.I. Vat Blue 22 sample into a vial suitable for strong acids.

  • Carefully add a known volume of D₂SO₄ to dissolve the sample.

  • Transfer the solution to an appropriate NMR tube.

• NMR Data Acquisition:

  • Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Process the spectra to identify the chemical shifts and coupling constants of the protons and carbons in the molecule.

Data Presentation

Quantitative and qualitative data obtained from the spectroscopic analyses should be summarized for straightforward comparison.

Table 1: Comparative Spectroscopic Data for C.I. Vat Blue 22 from Different Suppliers

Supplier	Lot Number	UV-Vis (λmax, nm)	Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)	FTIR Key Peaks (cm⁻¹)	¹H NMR (Key Chemical Shifts, ppm)
Supplier A
Supplier B
Supplier C

Note: Molar absorptivity can be calculated if the concentration of the leuco dye solution is accurately determined.

Table 2: Expected Characteristic FTIR Absorption Bands for C.I. Vat Blue 22

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group
1680 - 1640	C=O Stretch	Perylene-dione Ketone
1600 - 1450	C=C Stretch	Aromatic Rings
800 - 600	C-Cl Stretch	Chloro Substituents

Experimental Workflow and Logic

The following diagram illustrates the logical workflow for a comprehensive spectroscopic comparison of C.I. Vat Blue 22 samples from various suppliers.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. China Biggest C.I. Vat Blue 22 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 3. benchchem.com [benchchem.com]
• 4. Video: UV-Vis Spectroscopy of Dyes - Procedure [jove.com]
• 5. studylib.net [studylib.net]
• 6. science.valenciacollege.edu [science.valenciacollege.edu]
• 7. benchchem.com [benchchem.com]

Biocompatibility of C.I. Vat Blue 22 for Biomedical Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of dyes for biomedical applications necessitates a thorough evaluation of their interaction with biological systems. This guide provides a comparative assessment of the biocompatibility of C.I. Vat Blue 22, an anthraquinone-based vat dye, against common alternatives used in biomedical research: Methylene Blue, Indigo Carmine, and Evans Blue. Due to a lack of publicly available biocompatibility data for C.I. Vat Blue 22, this guide draws comparisons based on the toxicological profile of its parent chemical class, anthraquinone (B42736) dyes, and highlights the urgent need for direct experimental evaluation of C.I. Vat Blue 22.

Comparative Biocompatibility Data

The following tables summarize the available quantitative data for the selected dyes. It is crucial to note the absence of specific cytotoxicity and genotoxicity data for C.I. Vat Blue 22.

Table 1: Comparative Cytotoxicity Data

Dye	Chemical Class	Cell Line	IC50 (µM)	Reference
C.I. Vat Blue 22	Anthraquinone (Violanthrone)	Data Not Available	Data Not Available	N/A
Methylene Blue	Phenothiazine	B16F1 melanoma	~20 (with photo-activation)	[1]
Indigo Carmine	Indigoid	Data Not Available	Data Not Available	N/A
Evans Blue	Azo Dye	Generally considered non-cytotoxic at typical concentrations	High (delayed death in mice >200 mg/kg)	N/A

Table 2: Comparative Genotoxicity Data

Dye	Ames Test	Comet Assay	Micronucleus Test	Reference
C.I. Vat Blue 22	Data Not Available	Data Not Available	Data Not Available	N/A
Methylene Blue	Mixed results, potential for DNA damage	Can induce DNA damage, especially with light	Data Not Available	N/A
Indigo Carmine	Reported to have genotoxic effects	Can induce chromosomal aberrations	Can induce chromosomal aberrations	[2]
Evans Blue	Generally considered non-genotoxic	Data Not Available	Data Not Available	N/A

Experimental Protocols

Detailed methodologies are essential for the accurate assessment and comparison of dye biocompatibility.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Dye Treatment: Treat the cells with various concentrations of the dye and incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. The IC50 value is determined as the concentration of the dye that causes a 50% reduction in cell viability.

Comet Assay for Genotoxicity

The Comet assay, or single-cell gel electrophoresis, is a sensitive technique for the detection of DNA damage at the level of the individual eukaryotic cell.

Protocol:

• Cell Preparation: Treat cells with the dye for a specified period.

• Slide Preparation: Mix the cell suspension with low melting point agarose (B213101) and layer it onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a lysis solution to remove cell membranes and histones, leaving the DNA as nucleoids.

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Subject the slides to electrophoresis. Damaged DNA (containing strand breaks) will migrate away from the nucleus, forming a "comet" tail.

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., ethidium (B1194527) bromide or SYBR Green).

• Visualization and Analysis: Visualize the comets using a fluorescence microscope and quantify the DNA damage by measuring the length and intensity of the comet tail using specialized software.

Signaling Pathways and Mechanisms of Action

Understanding the molecular pathways affected by these dyes is critical for predicting their biocompatibility and potential therapeutic applications.

Anthraquinone Dyes (including C.I. Vat Blue 22)

Anthraquinone derivatives have been shown to induce cellular toxicity through the generation of reactive oxygen species (ROS), leading to oxidative stress. This can trigger downstream signaling cascades, including the c-Jun N-terminal kinase (JNK) pathway, which is involved in apoptosis (programmed cell death).[3]

References

• 1. Apoptosis induced by methylene‐blue‐mediated photodynamic therapy in melanomas and the involvement of mitochondrial dysfunction revealed by proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of Indigo Carmine on Growth, Cell Division, and Morphology of Allium cepa L. Root Tip - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to Natural Dye Alternatives for C.I. Vat Blue 22

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of natural dye alternatives to the synthetic C.I. Vat Blue 22, focusing on Indigo (B80030) from Indigofera tinctoria and the blue dye derived from Genipa americana (Jagua). The comparison is supported by available experimental data on performance, detailed methodologies for key experiments, and visualizations of the dyeing mechanisms.

Introduction to C.I. Vat Blue 22 and its Natural Alternatives

C.I. Vat Blue 22 is a synthetic vat dye belonging to the violanthrone (B7798473) class of dyes.[1] Like other vat dyes, it is insoluble in water and is applied in a reduced, soluble leuco form, which is then oxidized on the fiber to regenerate the insoluble pigment.[2][3] While offering good fastness properties, the synthesis and application of synthetic vat dyes often involve harsh chemicals and can have significant environmental impacts.[4][5]

In the quest for sustainable and biocompatible alternatives, two primary natural sources of blue dye have garnered significant attention:

• Natural Indigo: Extracted from the leaves of plants of the Indigofera genus, most notably Indigofera tinctoria, indigo has been used for millennia to produce a characteristic blue color.[6] It is a vat dye that, similar to its synthetic counterparts, requires a reduction process for application.

• Genipa americana (Jagua) Blue: Derived from the unripe fruit of the Genipa americana tree, this dye produces a stable and intense blue color. The color is formed through a reaction between a precursor molecule, genipin (B1671432), and primary amines.[7]

This guide will delve into a comparative analysis of these natural alternatives against C.I. Vat Blue 22, focusing on their dyeing performance and chemical pathways.

Comparative Performance Data

The following tables summarize the available quantitative data on the performance of C.I. Vat Blue 22, natural indigo, and Genipa americana blue dye.

Disclaimer: The data presented below is compiled from various studies. Direct comparison should be approached with caution as the experimental conditions, substrate materials, and testing methodologies may vary between sources. Data based on standardized ISO testing methods have been prioritized where available.

Table 1: Comparison of Colorfastness Properties

Dye	Substrate	Lightfastness (ISO 105-B02)	Wash Fastness (ISO 105-C06)	Rubbing Fastness (Dry/Wet) (ISO 105-X12)
C.I. Vat Blue 22	Cotton	6-7[1]	4-5[1]	4-5 / 4-5 (Assumed based on typical high-performance vat dyes)
Natural Indigo	Cotton	3-4 (Can be improved with UV absorbers)[8][9]	4 (Good)[10]	3-4 / 2-3 (Good to Moderate)[4][10]
Genipa americana Blue	Cotton	Good (Specific ISO rating not widely available)[7]	Excellent (Specific ISO rating not widely available)[7]	Good (Specific ISO rating not widely available)

Table 2: Comparison of Color Strength (K/S Values)

Dye	Substrate	K/S Value	Notes
C.I. Vat Blue 22	Cotton	High (e.g., >15)	K/S values are highly dependent on dye concentration and dyeing process.
Natural Indigo	Cotton	Moderate to High (e.g., 10-16)	Varies with vat conditions and number of dips.[10]
Genipa americana Blue	Cotton	Moderate	Dependent on extraction method and concentration of genipin and amino acids.

Experimental Protocols

Dyeing Protocol for C.I. Vat Blue 22 on Cotton (Representative Vat Dyeing Method)

This protocol is a general procedure for vat dyeing and can be adapted for C.I. Vat Blue 22.

• Preparation of the Dyebath:

  • Weigh the required amount of C.I. Vat Blue 22 dye powder.

  • Paste the dye with a small amount of a dispersing agent (e.g., Turkey red oil) and warm water.

  • In a separate container, prepare a solution of sodium hydroxide (B78521) (NaOH) and a reducing agent, typically sodium hydrosulfite (Na₂S₂O₂).

  • Add the dye paste to the main dyebath containing water at 50-60°C.

  • Slowly add the reducing solution to the dyebath. The color of the bath will change as the dye is reduced to its soluble leuco form. This process is called "vatting".

  • Allow the vat to stand for 15-20 minutes for complete reduction.

• Dyeing:

  • Introduce the pre-wetted cotton fabric into the dyebath.

  • Maintain the temperature at 50-60°C.

  • Add a salt, such as sodium chloride (NaCl), in portions to aid dye exhaustion.

  • Continue dyeing for 45-60 minutes with gentle agitation.

• Oxidation:

  • Remove the fabric from the dyebath and squeeze out excess liquor.

  • Expose the fabric to air to allow the leuco dye to oxidize back to its insoluble pigment form. The blue color will develop during this stage.

  • Alternatively, chemical oxidation can be carried out using an oxidizing agent like hydrogen peroxide (H₂O₂) or sodium perborate (B1237305) in a fresh bath.

• Soaping and Rinsing:

  • To improve fastness properties and remove unfixed dye, the dyed fabric is soaped at a high temperature (around 90-95°C) with a detergent.

  • Rinse the fabric thoroughly with hot and then cold water.

  • Dry the fabric.

Extraction and Dyeing Protocol for Genipa americana (Jagua) Blue Dye

• Extraction of the Dye Precursor:

  • Select unripe, green Genipa americana fruits.

  • Wash the fruits and remove the endocarp (the inner part containing the seeds).

  • Dehydrate the endocarp in an oven at approximately 45°C for 3 days.

  • Grind the dried endocarp into a fine powder.

  • Macerate the powder in water (a ratio of 1:4 powder to water is effective) for several days to extract the genipin. Ethanol or a water/ethanol mixture can also be used as a solvent.

• Dyeing:

  • Immerse the pre-wetted cotton fabric in the aqueous extract of Genipa americana.

  • The blue color develops over time as the genipin from the extract reacts with primary amine groups (naturally present in the fruit extract or can be added, e.g., amino acids) and oxygen from the air.

  • The dyeing process can be carried out at room temperature, and the duration will influence the depth of the shade.

  • After the desired color is achieved, the fabric is rinsed with water and dried.

Dyeing Protocol for Natural Indigo on Cotton (Ferrous Vat Method)

This is one of several traditional methods for creating an indigo vat.

• Preparation of the Indigo Stock:

  • In a small container, mix 1 part indigo powder with a small amount of warm water to form a smooth paste.

• Preparation of the Vat:

  • In a larger dyeing vessel (e.g., a 20-liter bucket), dissolve 2 parts ferrous sulfate (B86663) (FeSO₄) in warm water.

  • Add the indigo paste to the ferrous sulfate solution and stir well.

  • In a separate container, carefully slake 3 parts calcium hydroxide (Ca(OH)₂) by adding it to water to form a creamy paste.

  • Add the calcium hydroxide paste to the indigo and ferrous sulfate mixture.

  • Top up the vat with warm water and stir gently.

  • The vat will turn a yellowish-green color, indicating that the indigo has been reduced to its soluble leuco form. A coppery scum may form on the surface.

  • Allow the vat to settle for about an hour.

• Dyeing:

  • Immerse the pre-wetted cotton fabric into the vat, ensuring it is fully submerged.

  • Gently agitate the fabric under the surface of the liquid for 5-20 minutes, depending on the desired shade. Avoid introducing air into the vat.

• Oxidation:

  • Carefully remove the fabric from the vat, squeezing out excess liquid back into the vat.

  • The fabric will initially appear yellowish-green and will turn blue as it is exposed to the air.

  • Allow the fabric to fully oxidize for at least 30 minutes.

• Rinsing and Finishing:

  • Rinse the dyed fabric in water to remove any loose dye particles.

  • For deeper shades, the dipping and oxidizing process can be repeated.

  • Finally, wash the fabric with a neutral pH soap and rinse thoroughly before drying.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the chemical transformations and logical workflows involved in the dyeing processes.

Caption: Chemical transformation of indigo during the vat dyeing process.

Caption: Reaction pathway for the formation of blue pigment from Genipa americana.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Dyes-vatdeys [vdyes.com]
• 3. p2infohouse.org [p2infohouse.org]
• 4. Comparative study on natural and reactive dye for cotton coloration [scielo.org.mx]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. daneshyari.com [daneshyari.com]
• 8. v3.pjsir.org [v3.pjsir.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Performance comparison of C.I. Vat Blue 22 in different paint formulations

A Comparative Guide to Selecting High-Performance Blue Pigments

For researchers and formulators in the coatings industry, the selection of a pigment is a critical decision that impacts the final product's aesthetic appeal, durability, and overall performance. This guide provides a detailed comparison of C.I. Vat Blue 22 against two industry-standard high-performance blue pigments: Phthalocyanine Blue (Pigment Blue 15) and Indanthrone Blue (Pigment Blue 60). While C.I. Vat Blue 22 is a well-established dye in the textile industry, its application in paint formulations is less common. This comparison aims to objectively assess its potential performance in coatings by examining key properties alongside established alternatives, supported by standard experimental methodologies.

Executive Summary of Pigment Performance

The following table summarizes the key performance characteristics of C.I. Vat Blue 22 and its alternatives. It is important to note that specific performance data for C.I. Vat Blue 22 in paint formulations is not widely published; the data presented is an estimation based on its chemical class (violanthrone vat dye) and available textile application data. In contrast, Phthalocyanine Blue and Indanthrone Blue are well-documented pigments for coatings applications.

Performance Metric	C.I. Vat Blue 22 (Violanthrone)	Phthalocyanine Blue (PB 15:3, green shade)	Indanthrone Blue (PB 60)
Colour Index Name	Vat Blue 22	Pigment Blue 15:3	Pigment Blue 60
Chemical Class	Violanthrone (B7798473)	Copper Phthalocyanine	Indanthrone
Typical Hue	Reddish Navy Blue	Bright Greenish Blue	Deep Reddish Blue
Lightfastness (Blue Wool Scale, 1-8)	6-7 (in textiles)	8	8
ASTM Lightfastness	Not Rated (in paint)	I (Excellent)[1]	I (Excellent)[2]
Weather Resistance	Moderate to Good (inferred)	Excellent	Outstanding[3]
Chemical Resistance	Good (inferred from vat dye class)	Excellent[4]	Outstanding[3]
Heat Stability	Good	Excellent	Outstanding[3]
Tinting Strength	Moderate to High	Very High	High
Opacity/Transparency	Semi-opaque to Opaque	Transparent[1]	Transparent[3]
Bleed/Migration Resistance	Good	Excellent	Excellent
Cost-Effectiveness	Moderate	High (cost-effective due to high tinting strength)	Low (premium price)
Primary Applications in Coatings	General Industrial (potential)	Automotive, Industrial, Architectural, Inks[5]	Automotive OEM, Coil Coatings, Powder Coatings[3]

In-Depth Pigment Analysis

C.I. Vat Blue 22: This violanthrone-based dye is primarily utilized in the textile industry for its good fastness properties on cellulosic fibers.[6][7] Its application in paints and coatings is not widespread, and as such, comprehensive performance data in these systems is scarce.[8][9] Based on its chemical structure and the general properties of vat dyes, it can be inferred that it would offer good lightfastness and chemical resistance. However, without specific testing in various paint binders (acrylic, alkyd, epoxy), its weather resistance, dispersibility, and compatibility remain theoretical.

Phthalocyanine Blue (PB 15): As one of the most widely used organic pigments, Phthalocyanine Blue offers an exceptional combination of performance and cost-effectiveness.[5] It is available in various shades, with PB 15:3 (green shade) being a common choice for a clean, bright blue. Its lightfastness and resistance to chemicals, heat, and weathering are excellent, making it suitable for a vast range of applications, from architectural paints to demanding automotive finishes.[1][4] It possesses a very high tinting strength, meaning a small amount of pigment can produce a strong color.[1]

Indanthrone Blue (PB 60): Indanthrone Blue is a high-performance vat pigment known for its deep, reddish-blue hue and outstanding durability.[2][3][10][11] It is often specified for applications where the highest degree of lightfastness and weather resistance is required, such as in automotive OEM and coil coatings.[3] While it shares the excellent resistance properties of the vat dye class, it comes at a premium price point compared to Phthalocyanine Blue. Its high transparency makes it valuable for creating styling effects in combination with metallic or pearlescent pigments.[3]

Experimental Protocols

To ensure a standardized and objective comparison of pigment performance in paint formulations, the following experimental methodologies are recommended:

Lightfastness Testing

• Standard: ASTM D4303 - Standard Test Methods for Lightfastness of Colorants Used in Artists' Materials.

• Methodology: This standard outlines several methods for accelerating the effects of indoor illumination on paints.

  • Test Method C (Xenon-Arc): Specimens are exposed to a xenon-arc lamp that simulates daylight filtered through glass. The exposure is typically carried out for a total spectral radiant exposure of 1260 MJ/m².

  • Evaluation: The color change between the exposed and unexposed samples is measured using a spectrophotometer, and the color difference (ΔE) is calculated using the CIE 1976 Lab equation. Based on the ΔE*, the pigment is assigned a lightfastness category (I: Excellent, II: Very Good, etc.).[12]

Accelerated Weathering

• Standard: ASTM G154 - Standard Practice for Operating Fluorescent Ultraviolet (UV) Lamp Apparatus for Exposure of Nonmetallic Materials.

• Methodology: This practice is used to simulate the weathering effects of sunlight and moisture.

  • Apparatus: A QUV accelerated weathering tester is commonly used. It exposes coated panels to alternating cycles of UV light and moisture (condensation) at controlled, elevated temperatures. UVA-340 lamps are often used to provide the most realistic simulation of sunlight in the short-wavelength UV spectrum.

  • Evaluation: The exposed panels are periodically evaluated for changes in color (ΔE*), gloss (ASTM D523), and physical defects such as chalking (ASTM D4214), cracking, or blistering. The duration of the test is typically several hundred to several thousand hours.

Chemical Resistance

• Methodology: While no single standard exists for all applications, a common procedure involves the spot testing of various chemicals on the cured paint film.

  • Procedure: A small amount of the test chemical (e.g., 10% sulfuric acid, 10% sodium hydroxide, xylene, ethanol) is applied to the surface of the coated panel and covered with a watch glass for a specified period (e.g., 24 hours).

  • Evaluation: After the exposure period, the panel is washed and inspected for any signs of degradation, such as discoloration, blistering, loss of adhesion, or softening of the paint film.

Pigment Selection Workflow

The selection of a blue pigment for a specific paint formulation is a multi-faceted process that involves balancing performance requirements, cost, and desired aesthetics. The following diagram illustrates a logical workflow for this process.

A logical workflow for selecting a blue pigment for paint formulations.

Conclusion

For demanding paint and coating applications requiring high durability, Phthalocyanine Blue (PB 15) and Indanthrone Blue (PB 60) are well-established and reliable choices. Phthalocyanine Blue offers a versatile and cost-effective solution with excellent all-around performance. Indanthrone Blue is a premium pigment for applications where ultimate weather and light fastness are paramount.

C.I. Vat Blue 22 , while demonstrating good fastness properties in textiles, remains a largely unproven candidate for high-performance paint formulations. Its use would necessitate comprehensive testing to validate its performance against established industry standards. For researchers exploring novel pigment options, C.I. Vat Blue 22 may present an interesting subject for investigation, particularly in applications where its specific violanthrone chemistry could offer unique properties. However, for current formulation needs where proven performance is critical, Phthalocyanine Blue and Indanthrone Blue remain the superior and more predictable choices.

References

• 1. liveabout.com [liveabout.com]
• 2. Color Spotlight: Indanthrone Blue (PB60) – Idyll Sketching [idyllsketching.com]
• 3. PB.60 Indanthrone blue: why use it? | Comindex [comindex.es]
• 4. printwiki.org [printwiki.org]
• 5. handprint.com [handprint.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. China Biggest C.I. Vat Blue 22 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. The Watercolour Log: Indanthrone Blue - Pigment Blue 60 (PB60) [watercolourfanatic.blogspot.com]
• 11. akvarell.se [akvarell.se]
• 12. worlddyevariety.com [worlddyevariety.com]

A Comparative Environmental Impact Assessment: C.I. Vat Blue 22 Versus Alternative Dyes

In the landscape of textile manufacturing, the selection of dyes carries significant environmental implications. This guide offers a comparative environmental impact assessment of C.I. Vat Blue 22 against two widely used alternatives: C.I. Reactive Black 5 and C.I. Disperse Red 1. This analysis is tailored for researchers, scientists, and drug development professionals to provide a comprehensive understanding of the environmental trade-offs associated with these dyes, supported by available experimental data.

While specific environmental toxicity and biodegradability data for C.I. Vat Blue 22 are limited in publicly available literature, this comparison leverages data from closely related vat dyes and the general characteristics of the vat dyeing process to draw meaningful comparisons.

Executive Summary

C.I. Vat Blue 22, a violanthrone-based dye, belongs to the vat dye class, renowned for its excellent fastness properties on cellulosic fibers like cotton. However, the traditional vat dyeing process is characterized by high water consumption, energy usage, and the application of hazardous reducing and oxidizing agents.

In contrast, C.I. Reactive Black 5, a diazo reactive dye, offers vibrant colors and forms a strong covalent bond with cellulosic fibers. While the application process can be more straightforward than vat dyeing, reactive dyes are often associated with high levels of dissolved solids in wastewater due to the large quantities of salt required for fixation, and a significant portion of the dye can be lost to hydrolysis, contributing to colored effluents.

C.I. Disperse Red 1, a monoazo disperse dye, is primarily used for hydrophobic fibers like polyester. Its low water solubility necessitates the use of dispersing agents and high-temperature dyeing conditions, leading to unique challenges in wastewater treatment. Concerns regarding the toxicity and potential for bioaccumulation of disperse dyes have also been raised.

This guide delves into a quantitative comparison of these dyes based on available data, outlines the experimental methodologies for their environmental assessment, and provides visualizations of key experimental workflows and toxicological pathways.

Data Presentation: A Comparative Overview

The following tables summarize the available quantitative data for the environmental impact of C.I. Vat Blue 22 (represented by general vat dye characteristics and data from a similar vat dye, Indigo Blue), C.I. Reactive Black 5, and C.I. Disperse Red 1.

Table 1: Comparison of Dyeing Process and Wastewater Characteristics

Parameter	C.I. Vat Blue 22 (Vat Dye)	C.I. Reactive Black 5 (Reactive Dye)	C.I. Disperse Red 1 (Disperse Dye)
Primary Fiber Application	Cellulosic (e.g., Cotton)	Cellulosic (e.g., Cotton)	Hydrophobic (e.g., Polyester)
Water Consumption	Very High[1]	High[2]	Moderate
Energy Consumption	High (High Temperature)[3]	Moderate to High[3]	High (High Temperature & Pressure)[4]
Key Chemicals Used	Reducing agents (e.g., sodium hydrosulfite), Oxidizing agents, Alkali[5]	Salt (NaCl or Na2SO4), Alkali (e.g., sodium carbonate)[4]	Dispersing agents, Carriers[4]
Wastewater Volume	~8,000 L/kg of dye[6]	High	Moderate
Wastewater COD/BOD	High COD and BOD[7][8]	High COD and BOD[9]	High COD, often with a low BOD/COD ratio[10][11]
Wastewater Salinity	Moderate	Very High[4]	Low
Dye Fixation Rate	High	Variable (can be as low as 50%)[4]	High

Table 2: Aquatic Toxicity Data

Organism	Endpoint	C.I. Vat Blue 22 (as Indigo Blue)	C.I. Reactive Black 5	C.I. Disperse Red 1
Daphnia magna (Water Flea)	48h EC50	250 mg/L[12]	No specific data found; metabolites can be toxic[13]	1.8 mg/L (commercial product)[6]
Vibrio fischeri (Bacteria)	EC50	No data found	27.5 mg/L (parent dye); 11.4 mg/L (hydrolyzed)[13]	No data found
Fish (various species)	96h LC50	>1000 mg/L[12]	No specific data found; can cause biochemical alterations[14]	No specific data found; related disperse dyes show toxicity[4]

Table 3: Biodegradability Data

Parameter	C.I. Vat Blue 22 (as Indigo Blue)	C.I. Reactive Black 5	C.I. Disperse Red 1
Ready Biodegradability (OECD 301)	Not readily biodegradable (0% in 28 days for Indigo Blue)[12]	Not readily biodegradable; decolorization by specific microbes is possible[15]	Poorly biodegradable[16]
Anaerobic Decolorization	Possible	Effective; can lead to toxic aromatic amines[13]	Possible
Aerobic Degradation	Slow	Possible for metabolites after initial anaerobic breakdown[13]	Slow

Experimental Protocols

The assessment of the environmental impact of dyes relies on standardized experimental protocols. Below are detailed methodologies for key experiments.

Acute Toxicity Testing in Fish (based on OECD Guideline 203)[17][18]

• Test Organism: A standardized fish species, such as Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss), is selected.

• Test Substance Preparation: A series of concentrations of the dye are prepared in a suitable solvent if the dye is not water-soluble. For disperse dyes, a stable dispersion is created.

• Exposure: Fish are exposed to the different concentrations of the test substance, typically for a 96-hour period, in a semi-static or flow-through system. A control group exposed to only the solvent (if used) is also maintained.

• Observations: Mortalities and any sublethal effects (e.g., abnormal behavior, discoloration) are recorded at 24, 48, 72, and 96 hours.

• Data Analysis: The concentration that is lethal to 50% of the test organisms (LC50) is calculated using statistical methods.

Acute Immobilization Test in Daphnia sp. (based on OECD Guideline 202)[19][20]

• Test Organism: Young daphnids (Daphnia magna), less than 24 hours old, are used.

• Test Substance Preparation: A range of concentrations of the dye is prepared in an appropriate aqueous medium.

• Exposure: The daphnids are exposed to the test concentrations for 48 hours in static conditions. A control group is maintained in the medium without the dye.

• Observations: The number of immobilized daphnids (those that are unable to swim) is recorded at 24 and 48 hours.

• Data Analysis: The effective concentration that causes immobilization in 50% of the daphnids (EC50) is determined.

Ready Biodegradability Test (based on OECD Guideline 301F - Manometric Respirometry)[21]

• Inoculum: Activated sludge from a domestic wastewater treatment plant is used as the microbial source.

• Test Setup: The dye is added as the sole carbon source to a mineral medium containing the inoculum in a sealed vessel connected to a respirometer. Control vessels with inoculum only and a reference substance (e.g., sodium benzoate) are also prepared.

• Incubation: The vessels are incubated in the dark at a constant temperature (e.g., 20-25°C) for 28 days.

• Measurement: The oxygen consumption is measured over the 28-day period.

• Data Analysis: The percentage of biodegradation is calculated by comparing the oxygen consumed by the test substance to its theoretical oxygen demand (ThOD). A substance is considered readily biodegradable if it reaches a certain percentage of its ThOD within a 10-day window during the 28-day test.

Mandatory Visualization

Experimental Workflow for Aquatic Toxicity Testing

Aquatic Toxicity Testing Workflow

Conceptual Signaling Pathway for Dye-Induced Oxidative Stress in Fish

Dye-Induced Oxidative Stress Pathway

Conclusion

The environmental assessment of C.I. Vat Blue 22, C.I. Reactive Black 5, and C.I. Disperse Red 1 reveals distinct environmental challenges associated with each dye class.

C.I. Vat Blue 22 and vat dyes , in general, present a significant environmental burden due to the high consumption of water, energy, and harsh chemicals during the dyeing process, resulting in large volumes of high-strength wastewater. While they offer excellent fastness properties, their persistence and the generation of hazardous waste from their manufacture are major concerns.[1]

C.I. Reactive Black 5 and other reactive dyes contribute to high salinity and color in textile effluents due to incomplete fixation and the use of large amounts of salt. The hydrolysis of these dyes can also lead to byproducts with increased toxicity.[4][13]

C.I. Disperse Red 1 and disperse dyes pose risks related to their low water solubility, which can lead to their accumulation in sediments, and their potential for bioaccumulation and toxicity to aquatic organisms. The dyeing process also requires high energy input and specialized chemicals.[4][6]

For researchers and professionals in drug development, where understanding the environmental fate and toxicity of complex organic molecules is crucial, this comparison highlights the importance of considering the entire life cycle of a chemical product. The choice of a dye in the textile industry is a complex decision with a significant environmental footprint, necessitating a move towards more sustainable dyeing processes and the development of less hazardous dye chemistries. Further research to fill the existing data gaps, particularly for specific vat dyes like C.I. Vat Blue 22, is essential for a more complete and accurate environmental risk assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a realistic environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acute toxicity of injected drugs and substances in fish [protocols.io]
• 4. mdpi.com [mdpi.com]
• 5. oecd.org [oecd.org]
• 6. researchgate.net [researchgate.net]
• 7. tis.wu.ac.th [tis.wu.ac.th]
• 8. researchgate.net [researchgate.net]
• 9. textilelearner.net [textilelearner.net]
• 10. walshmedicalmedia.com [walshmedicalmedia.com]
• 11. ubibliorum.ubi.pt [ubibliorum.ubi.pt]
• 12. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 13. The toxicity of textile reactive azo dyes after hydrolysis and decolourisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]
• 15. Efficient biodegradation and detoxification of reactive black 5 using a newly constructed bacterial consortium - PMC [pmc.ncbi.nlm.nih.gov]
• 16. datasheets.scbt.com [datasheets.scbt.com]

A Comparative Guide to the Reproducibility of C.I. Vat Blue 22 in Experimental Applications

For Researchers, Scientists, and Drug Development Professionals

The consistency of experimental outcomes is paramount in scientific research and development. In textile and material sciences, the reproducibility of dyeing processes is critical for ensuring uniform product quality and reliable experimental data. This guide provides a comparative analysis of the reproducibility of experimental results using C.I. Vat Blue 22 against a common alternative, C.I. Vat Blue 4, for achieving navy blue shades on cellulosic fibers like cotton. This document outlines key performance indicators, detailed experimental protocols for reproducibility assessment, and visual representations of the dyeing process and its critical control points.

Comparative Analysis of Vat Dye Properties

While both C.I. Vat Blue 22 and C.I. Vat Blue 4 are used to produce navy blue hues on cotton, their chemical structures and properties can influence their performance and reproducibility. A general comparison of their properties is presented in Table 1.

Property	C.I. Vat Blue 22	C.I. Vat Blue 4 (Indanthrone)
C.I. Number	59820	69800
Chemical Class	Violanthrone	Anthraquinone
Molecular Formula	C₃₄H₁₂Cl₄O₂[1]	C₂₈H₁₄N₂O₄[2]
Shade	Reddish navy blue[1]	Brilliant reddish-blue[2]
General Fastness	Good light and wash fastness.	Excellent light and wash fastness[3]
Application	Dyeing and printing on cotton and silk.[1]	Widely used for dyeing cotton, particularly for yarns.[2]

Quantitative Reproducibility Data

Achieving high reproducibility in vat dyeing can be challenging due to the complexity of the reduction-oxidation process.[4] Minor variations in parameters such as temperature, pH, and reducing agent concentration can lead to noticeable shade differences. The color difference between batches, denoted as ΔE, is a key metric for quantifying reproducibility. A lower ΔE value indicates higher consistency.

The following table presents hypothetical yet representative data from a controlled study designed to assess the batch-to-batch reproducibility of C.I. Vat Blue 22 and C.I. Vat Blue 4 on 100% cotton fabric.

Dye	Batch Number	L	a	b	ΔE (from Batch 1)
C.I. Vat Blue 22	1	25.12	-1.55	-18.23	-
2	25.35	-1.60	-18.45	0.32
3	24.98	-1.52	-18.15	0.18
Average ΔE	0.25
C.I. Vat Blue 4	1	24.85	-2.10	-19.05	-
2	24.95	-2.15	-19.18	0.18
3	24.78	-2.08	-19.00	0.09
Average ΔE	0.14

Note: The data in this table is illustrative and intended to represent a typical outcome of a reproducibility study. Actual results may vary based on specific experimental conditions.

Experimental Protocols

To ensure a valid comparison of reproducibility, a standardized experimental protocol is essential. The following methodology outlines the key steps for assessing the reproducibility of vat dyeing.

1. Materials and Equipment:

• Fabric: Scoured and bleached 100% cotton woven fabric (150 g/m²).

• Dyes: C.I. Vat Blue 22 and C.I. Vat Blue 4.

• Chemicals: Sodium hydroxide (B78521) (NaOH), sodium hydrosulfite (Na₂S₂O₄), acetic acid, and a non-ionic wetting agent.

• Equipment: Laboratory-scale dyeing machine (e.g., Mathis Labomat), spectrophotometer for color measurement, and a calibrated pH meter.

2. Dyeing Procedure (for a 2% shade on weight of fabric - owf):

• Scouring and Bleaching: The cotton fabric is pre-treated to remove impurities and ensure uniform dye uptake.

• Vatting:

  • Prepare a stock solution of the vat dye (2 g/L).

  • In a separate vessel, prepare the reduction bath with a liquor ratio of 20:1.

  • Add a wetting agent (1 g/L).

  • Add sodium hydroxide solution (5 g/L).

  • Heat the bath to 50°C.

  • Gradually add sodium hydrosulfite (5 g/L) and the dye stock solution.

  • Maintain the temperature at 60°C for 20 minutes to ensure complete reduction of the dye to its soluble leuco form.

• Dyeing:

  • Introduce the pre-wetted cotton fabric into the dyebath.

  • Raise the temperature to 70°C and maintain for 45 minutes.

• Oxidation:

  • Remove the fabric from the dyebath and allow it to oxidize in the air for 10 minutes.

  • Rinse with cold water.

  • Treat with a solution of hydrogen peroxide (2 ml/L) and acetic acid (1 g/L) at 50°C for 15 minutes to ensure complete re-oxidation of the dye to its insoluble pigment form within the fiber.

• Soaping:

  • Rinse the fabric thoroughly.

  • Treat with a soaping agent (2 g/L) at 95°C for 15 minutes to remove any loose dye particles and improve fastness properties.

• Final Rinsing and Drying:

  • Rinse the fabric with hot and then cold water.

  • Dry the fabric at room temperature.

3. Reproducibility Assessment:

• The dyeing procedure is repeated three times for each dye.

• The color of each dyed sample is measured using a spectrophotometer under a D65 illuminant and 10° observer. The CIE Lab* values are recorded.

• The color difference (ΔE*) between the first batch and subsequent batches for each dye is calculated using the CIE76 formula.

Visualizing the Process and Influencing Factors

To better understand the complexities of vat dyeing and the factors that can impact reproducibility, the following diagrams have been created using the DOT language.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. The Science and Versatility of Vat Blue 4 in Dyeing Applications | [vipulorganics.com]
• 4. Trichromatic Vat Dyeing of Cationized Cotton - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for C.I. Vat Blue 22: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the proper disposal of C.I. Vat Blue 22 (CAS No. 6373-20-2), a dye used in various industrial and research applications. Due to the limited availability of specific hazard data for this compound, a cautious approach to its disposal is paramount to ensure the safety of laboratory personnel and to maintain environmental compliance. This guide outlines procedural steps for safe handling and disposal, emphasizing the importance of treating the substance as a chemical waste.

I. Core Principles of C.I. Vat Blue 22 Disposal

II. Personal Protective Equipment (PPE)

Before initiating any disposal procedures, all personnel must be equipped with the following standard laboratory Personal Protective Equipment (PPE):

• Safety Goggles: To protect the eyes from dust particles.

• Gloves: Nitrile or other chemically resistant gloves to prevent skin contact.

• Lab Coat: To protect clothing and skin from contamination.

• Dust Mask: Recommended when handling the powder form to prevent inhalation.

III. Step-by-Step Disposal Procedure

The following step-by-step protocol should be followed for the safe disposal of C.I. Vat Blue 22:

• Waste Identification and Segregation:

  • Treat all C.I. Vat Blue 22 waste, including empty containers, contaminated materials (e.g., weighing paper, gloves), and unused product, as chemical waste.

  • Do not mix C.I. Vat Blue 22 waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Containerization:

  • Place solid C.I. Vat Blue 22 waste into a designated, leak-proof, and sealable container.

  • The container must be compatible with the chemical. High-density polyethylene (B3416737) (HDPE) is a suitable option.

  • Ensure the original container is securely sealed if it is being disposed of with residual product.

• Labeling:

  • Clearly label the waste container with the following information:

    • "Hazardous Waste" (as a precautionary measure)

    • Chemical Name: "C.I. Vat Blue 22"

    • CAS Number: "6373-20-2"

    • Accumulation Start Date

    • Principal Investigator/Laboratory Contact Information

    • Any known hazard characteristics (e.g., "Potential Skin Sensitizer," "Handle with Care")

• Storage:

  • Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

  • This area should be secure, away from general laboratory traffic, and clearly marked as a hazardous waste accumulation point.

  • Ensure the storage area is cool, dry, and out of direct sunlight.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and proper disposal of the waste.

  • Provide them with all the information from the waste label.

  • Follow all institutional and local regulations for hazardous waste disposal.

IV. Data Presentation: Properties of C.I. Vat Blue 22

The following table summarizes the known physical and chemical properties of C.I. Vat Blue 22.

Property	Value
Chemical Name	C.I. Vat Blue 22
CAS Number	6373-20-2
C.I. Number	59820
Molecular Formula	C₃₄H₁₂Cl₄O₂
Molecular Weight	594.27 g/mol
Physical Appearance	Blue Powder
Solubility	Insoluble in water
Manufacturing Methods	Chlorination of Dinaphtho[1,2,3-cd:3',2',1'-lm]perylene-5,10-dione in a solvent at 140-145 °C.[1]

V. Experimental Protocols

No specific experimental protocols for the disposal of C.I. Vat Blue 22 were found in the reviewed literature. The recommended procedure is based on standard best practices for the disposal of chemical waste of unknown or uncertain hazard classification. The key "experimental" aspect of this process is the careful adherence to the procedural steps outlined above to ensure safety and compliance.

VI. Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of C.I. Vat Blue 22.

Caption: Logical workflow for the proper disposal of C.I. Vat Blue 22.

Disclaimer: This information is intended as a guide and does not replace the need for professional judgment and adherence to all applicable local, state, and federal regulations. Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance on chemical waste disposal.

References

• 1. China Biggest C.I. Vat Blue 22 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]

Personal protective equipment for handling C.I. Vat blue 22

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, operational, and disposal guidance for the handling of C.I. Vat Blue 22 (CAS No. 6373-20-2; C.I. 59820), a chlorinated violanthrone (B7798473) vat dye. Given the limited publicly available, specific toxicity data for this compound, this guide incorporates safety protocols for related violanthrone dyes and halogenated organic compounds to ensure a high degree of caution.

Immediate Safety and Hazard Information

C.I. Vat Blue 22 is a dark blue powder.[1] As a member of the violanthrone and chlorinated polycyclic aromatic hydrocarbon chemical classes, it should be handled with care, assuming potential for toxicity and environmental hazard.[2][3] Similar chlorinated aromatic hydrocarbons are known for their persistence in the environment and potential for adverse health effects.[4]

Key Hazard Considerations:

• Inhalation: Dust inhalation may cause respiratory irritation.

• Skin Contact: May cause skin irritation.

• Eye Contact: May cause serious eye irritation.

• Ingestion: May be harmful if swallowed.

• Environmental: Halogenated organic compounds can be persistent in the environment and may be toxic to aquatic life.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to prevent exposure.

Body Part	Personal Protective Equipment	Specifications and Rationale
Eyes/Face	Chemical safety goggles with side shields or a full-face shield.	Provides a barrier against dust and potential splashes. Standard safety glasses are insufficient.
Hands	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Prevents direct skin contact. Regularly inspect gloves for tears or degradation before use.
Body	Protective clothing (e.g., lab coat, coveralls).	Minimizes contact with skin. Long sleeves are essential.
Respiratory	NIOSH-approved respirator (e.g., N95 or higher).	Required when handling the powder outside of a certified chemical fume hood or when dust generation is unavoidable.

Quantitative Safety Data (for Related Compounds)

Toxicity Data for Violanthrone (Unchlorinated Parent Compound) [5]

Test	Route of Exposure	Species	Dose/Duration	Toxic Effects
LD (Lethal Dose)	Oral	Mouse	>5 g/kg	Details of toxic effects not reported other than lethal dose value.
LD50 (Lethal Dose, 50% kill)	Intraperitoneal	Mouse	2600 mg/kg	Details of toxic effects not reported other than lethal dose value.
TDLo (Lowest Published Toxic Dose)	Oral	Rat	60 gm/kg/30D-I	Liver function tests impaired, other kidney and bladder changes.

Ecotoxicity Data for a Generic Vat Dye (C.I. 60750) [6]

GHS Classification	Hazard Statement
Aquatic Acute 1	H400: Very toxic to aquatic life.
Aquatic Chronic 1	H410: Very toxic to aquatic life with long lasting effects.

Operational Plan: A Step-by-Step Handling Protocol

1. Preparation:

• Ensure all required PPE is donned correctly.
• Work within a certified chemical fume hood to minimize inhalation exposure.
• Verify that a safety shower and eyewash station are readily accessible.
• Prepare all necessary equipment (spatulas, weigh boats, solvent containers) within the fume hood.

2. Weighing and Transfer:

• Handle C.I. Vat Blue 22 as a fine powder, taking care to avoid generating dust.
• Use a micro-spatula for transferring small quantities.
• Tare the balance with the weigh boat inside the fume hood.
• Carefully add the desired amount of dye to the weigh boat.
• Clean any spills within the fume hood immediately using a damp cloth.

3. Solution Preparation:

• Slowly add the C.I. Vat Blue 22 powder to the desired solvent in a suitable container.
• Stir the mixture gently to dissolve the dye. Avoid splashing.
• Keep the container covered when not in use.

4. Post-Handling:

• Thoroughly clean all equipment that has come into contact with the dye.
• Wipe down the work surface within the fume hood.
• Remove PPE in the correct order to avoid contaminating skin or clothing.
• Wash hands thoroughly with soap and water after handling.

Disposal Plan

Proper disposal of C.I. Vat Blue 22 and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance. As a halogenated organic compound, it must be disposed of as hazardous waste.

• Solid Waste:

  • Collect all solid C.I. Vat Blue 22 waste, including contaminated weigh boats, paper towels, and gloves, in a designated, sealed, and clearly labeled hazardous waste container.

  • The label should include "Hazardous Waste," "C.I. Vat Blue 22," and the associated hazards (e.g., "Toxic," "Environmental Hazard").

• Liquid Waste:

  • Collect all solutions containing C.I. Vat Blue 22 in a designated, sealed, and clearly labeled hazardous waste container for halogenated organic waste.

  • Do not mix with non-halogenated waste.

  • Never dispose of C.I. Vat Blue 22 solutions down the drain.

• Decontamination:

  • Decontaminate glassware and equipment by rinsing with a suitable solvent, and collect the rinse as hazardous liquid waste.

Workflow for Safe Handling and Disposal

Caption: Workflow for the safe handling and disposal of C.I. Vat Blue 22.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Chlorinated polycyclic aromatic hydrocarbon - Wikipedia [en.wikipedia.org]
• 3. static.fibre2fashion.com [static.fibre2fashion.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Violanthrone | CAS#:116-71-2 | Chemsrc [chemsrc.com]
• 6. Vat dye (C.I. 60750) | C22H15NO4 | CID 4183140 - PubChem [pubchem.ncbi.nlm.nih.gov]